2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

Core Science & Biosynthesis

An In-depth Technical Guide to 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene: Natural Sources, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the naturally occurring compound 2,3,4,6,7-pentamethoxy-9,10-dihydrophenanthrene. With a focus on its botanical origins, this document details established protocols for its extraction, isolation, and purification. Furthermore, it outlines the analytical techniques crucial for the structural elucidation and characterization of this compound. This guide also briefly touches upon the broader context of dihydrophenanthrenes' biosynthesis in their natural sources and the potential biological activities that warrant further investigation. Designed for professionals in natural product chemistry, medicinal chemistry, and drug development, this document serves as a foundational resource for the study and utilization of this specific phytochemical.

Introduction: The Chemical Landscape of Dihydrophenanthrenes

The 9,10-dihydrophenanthrenes are a class of stilbenoids characterized by a tricyclic aromatic core. These compounds are predominantly found in the Orchidaceae family, one of the largest and most diverse groups of flowering plants.[1] Many species within this family have a rich history of use in traditional medicine, which has prompted extensive phytochemical investigations into their constituents.[1] These studies have revealed a remarkable diversity of dihydrophenanthrene structures, often exhibiting a range of biological activities, including antimicrobial, anti-inflammatory, and cytotoxic effects.[1] This guide focuses specifically on 2,3,4,6,7-pentamethoxy-9,10-dihydrophenanthrene, a highly methoxylated derivative that has been isolated from specific orchid species.

Natural Sources of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

The primary and most well-documented natural source of 2,3,4,6,7-pentamethoxy-9,10-dihydrophenanthrene is the orchid species Bulbophyllum vaginatum.[2] This epiphyte is found in various regions of Southeast Asia. Phytochemical analyses of B. vaginatum have revealed the presence of a complex mixture of aromatic compounds, including various phenanthrenes and dihydrophenanthrenes, with the pentamethoxy derivative being a notable constituent.[2]

While Bulbophyllum vaginatum stands as the confirmed source, the broader Orchidaceae family is a rich reservoir of structurally related dihydrophenanthrenes. Genera such as Dendrobium, Pholidota, Eria, and Calanthe are known to produce a variety of hydroxylated and methoxylated dihydrophenanthrenes.[1] Therefore, it is plausible that other species within the Bulbophyllum genus or related orchid genera may also synthesize 2,3,4,6,7-pentamethoxy-9,10-dihydrophenanthrene, warranting further phytochemical screening of these plants.

Biosynthesis of Dihydrophenanthrenes in Orchidaceae

The biosynthesis of dihydrophenanthrenes in orchids is a fascinating example of specialized plant metabolism. The pathway begins with the general phenylpropanoid pathway, starting from the amino acid L-phenylalanine. A key intermediate in this pathway is dihydro-m-coumaric acid.

The core of dihydrophenanthrene synthesis involves a stilbene synthase-catalyzed condensation of a cinnamoyl-CoA derivative (like dihydro-m-coumaroyl-CoA) with three molecules of malonyl-CoA. This reaction forms a dihydrostilbene intermediate. Subsequent intramolecular oxidative coupling, often enzyme-mediated, leads to the formation of the characteristic 9,10-dihydrophenanthrene skeleton. The diverse array of dihydrophenanthrenes found in orchids arises from variations in the hydroxylation and methoxylation patterns of the precursors and the final tricyclic structure.

Caption: Generalized biosynthetic pathway of 2,3,4,6,7-pentamethoxy-9,10-dihydrophenanthrene.

Experimental Protocols: Extraction and Isolation

The isolation of 2,3,4,6,7-pentamethoxy-9,10-dihydrophenanthrene from Bulbophyllum vaginatum involves a systematic process of solvent extraction and chromatographic separation. The following protocol is a generalized procedure based on methodologies reported for the isolation of dihydrophenanthrenes from orchid species.

General Extraction and Fractionation Workflow

The initial step involves the extraction of the compound from the plant material, followed by a series of fractionation steps to separate compounds based on their polarity.

Sources

• 1. Natural phenanthrenes and their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Isolation and Characterization of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene from Bulbophyllum vaginatum

An In-Depth Technical Guide for Researchers

This guide provides a comprehensive, technically-grounded methodology for the isolation and structural elucidation of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene, a bioactive compound found in the orchid Bulbophyllum vaginatum. The protocols outlined herein are designed for researchers in natural product chemistry, pharmacology, and drug development, emphasizing the rationale behind experimental choices to ensure reproducibility and understanding.

Introduction: The Scientific Context

The genus Bulbophyllum represents one of the largest groups of orchids, known for their remarkable diversity and rich phytochemical profiles.[1][2] These plants are a significant source of bioactive secondary metabolites, particularly phenanthrenes and their 9,10-dihydro derivatives.[3][4] These compounds have garnered considerable scientific interest due to their wide range of pharmacological activities, including anti-inflammatory, antioxidant, and cytotoxic effects against various cancer cell lines.[1][5]

Bulbophyllum vaginatum (Lindl.) Rchb.f., a pseudobulbous epiphyte native to Southeast Asia, is a known producer of these aromatic compounds.[6] Among its constituents is 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene, a specific dihydrophenanthrene that has been successfully isolated from this species.[7] The isolation of such compounds in high purity is a critical first step for subsequent pharmacological evaluation and potential lead compound development.

This document details a robust, multi-step workflow for the efficient extraction, purification, and definitive characterization of this target molecule.

Part 1: Extraction and Isolation Workflow

The isolation strategy is a systematic process designed to separate the target molecule from the complex chemical matrix of the plant. The workflow progresses from a crude, non-selective extraction to highly specific chromatographic purifications, with each step enriching the concentration of the desired compound.

Plant Material Preparation

The foundational step is the proper collection and preparation of the plant material to maximize the efficiency of the subsequent extraction.

Protocol:

• Collection: Whole plants of Bulbophyllum vaginatum, including pseudobulbs, leaves, and rhizomes, are collected.[7][8] The use of the entire plant ensures the capture of metabolites that may be localized in different tissues.

• Drying: The plant material is air-dried in a shaded, well-ventilated area for 2-3 weeks or until brittle. This process removes water, which can interfere with extraction efficiency and promote microbial degradation.

• Grinding: The dried plant material is ground into a fine powder using a mechanical grinder. This significantly increases the surface area, facilitating greater solvent penetration and a more exhaustive extraction of the target compounds.[9][10]

Solvent Extraction

The choice of solvent is critical and is determined by the polarity of the target compound. Dihydrophenanthrenes are moderately polar; therefore, a solvent of intermediate polarity is optimal.

Rationale for Solvent Choice: Dichloromethane (CH₂Cl₂) is selected as the extraction solvent. Its intermediate polarity is highly effective for extracting methoxylated phenanthrenes while minimizing the co-extraction of highly non-polar compounds (e.g., waxes, lipids) and highly polar constituents (e.g., sugars, salts). This provides a cleaner crude extract to simplify downstream purification. A previous study on B. vaginatum successfully utilized a dichloromethane extract to isolate related aromatic compounds.[11]

Protocol:

• Maceration: The powdered plant material (e.g., 1 kg) is macerated in dichloromethane (e.g., 5 L) at room temperature for 72 hours with occasional agitation.

• Filtration & Re-extraction: The mixture is filtered, and the plant residue is re-extracted twice more with fresh solvent under the same conditions to ensure exhaustive extraction.

• Concentration: The filtrates are combined and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to yield the crude dichloromethane extract.

Multi-Step Chromatographic Purification

Purification is achieved through a sequence of chromatographic techniques, each leveraging different chemical principles to separate the target compound from impurities.

Workflow Diagram: Isolation & Purification

Caption: A multi-step workflow for isolating the target compound.

1.3.1 Primary Purification: Silica Gel Column Chromatography

This is the workhorse of natural product isolation, separating compounds based on their differential adsorption to the silica stationary phase and solubility in the mobile phase.

Protocol:

• Column Packing: A glass column is packed with silica gel (70-230 mesh) as a slurry in n-hexane.

• Sample Loading: The crude extract is adsorbed onto a small amount of silica gel, dried, and carefully loaded onto the top of the packed column.

• Elution: The column is eluted with a solvent gradient of increasing polarity, starting with 100% n-hexane and gradually introducing ethyl acetate (EtOAc). For example:

  • n-Hexane (100%)

  • n-Hexane:EtOAc (95:5)

  • n-Hexane:EtOAc (90:10)

  • n-Hexane:EtOAc (80:20)

  • ...and so on, up to 100% EtOAc.

• Fraction Collection: Fractions of a fixed volume (e.g., 50 mL) are collected sequentially.

1.3.2 Monitoring: Thin-Layer Chromatography (TLC)

TLC is a rapid and essential tool for analyzing the fractions from column chromatography to identify those containing the target compound.

Protocol:

• Spotting: A small aliquot of each fraction is spotted onto a silica gel TLC plate.

• Development: The plate is developed in a chamber containing a suitable mobile phase (e.g., n-hexane:EtOAc 7:3).

• Visualization: The developed plate is visualized under UV light (254 nm and 365 nm) and then by spraying with a vanillin-sulfuric acid reagent followed by gentle heating. The target compound will appear as a distinct spot with a specific retention factor (Rf) and color reaction.

• Pooling: Fractions showing a prominent spot corresponding to the target compound and a similar TLC profile are pooled together.

1.3.3 Final Purification: Preparative HPLC

For obtaining the compound at high purity (>95%), preparative High-Performance Liquid Chromatography (HPLC) is the final step. This technique offers high resolution and is ideal for separating structurally similar compounds.[12]

Protocol:

• System: A preparative HPLC system equipped with a C18 column and a UV detector.

• Mobile Phase: An isocratic or gradient system of methanol and water is typically used. The exact ratio is optimized based on analytical HPLC runs.

• Injection & Collection: The pooled, concentrated fraction is dissolved in a minimal amount of the mobile phase, filtered, and injected into the system. The peak corresponding to the target compound is collected.

• Purity Check: The purity of the final compound is confirmed using analytical HPLC.

Part 2: Structural Elucidation

Once isolated, the definitive identification of the compound is performed using modern spectroscopic techniques.

Compound Structure

Caption: Chemical structure of the target compound.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is used to determine the exact molecular weight and deduce the elemental formula.

• Technique: Electrospray Ionization (ESI) is commonly used.

• Expected Result: For a molecular formula of C₂₁H₂₄O₅, the expected [M+H]⁺ ion would be observed at m/z 357.1702 (calculated). The high-resolution data confirms the elemental composition, distinguishing it from other isobaric compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are the most powerful tools for elucidating the precise structure, including the carbon-hydrogen framework and the positions of the methoxy groups. The data below represents predicted values based on the known structure and published data for similar dihydrophenanthrenes.[9][13]

Table 1: Predicted ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Proton Position	Chemical Shift (δ) ppm	Multiplicity
H-1	~ 7.50	s
H-5	~ 7.05	s
H-8	~ 6.80	s
H-9, H-10	~ 2.70	m (4H)
2-OCH₃	~ 3.92	s
3-OCH₃	~ 3.95	s
4-OCH₃	~ 3.88	s
6-OCH₃	~ 3.90	s
7-OCH₃	~ 3.85	s

Disclaimer: These are predicted chemical shifts. Actual experimental values may vary slightly.

Table 2: Predicted ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Carbon Position	Chemical Shift (δ) ppm
C-1	~ 105.0
C-2	~ 150.0
C-3	~ 142.0
C-4	~ 152.0
C-4a	~ 125.0
C-4b	~ 130.0
C-5	~ 108.0
C-6	~ 148.0
C-7	~ 149.0
C-8	~ 106.0
C-8a	~ 135.0
C-9	~ 29.0
C-10	~ 28.5
C-10a	~ 115.0
C-10b	~ 120.0
OCH₃ Groups	~ 55.5 - 61.0

Disclaimer: These are predicted chemical shifts. Actual experimental values may vary slightly.

Further 2D NMR experiments, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), would be performed to unambiguously assign all proton and carbon signals and confirm the connectivity of the entire molecule.

References

• Leong, Y. -W., et al. (1997).

• Rad, S., et al. (2022). Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum. Evidence-Based Complementary and Alternative Medicine. [Link]

• Rad, S., et al. (2022). Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum. ResearchGate. [Link]

• ResearchGate. (n.d.). Phytochemical compounds identified in different Bulbophyllum species schematized by ChemDraw. ResearchGate. [Link]

• Rad, S., et al. (2022). Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum. Semantic Scholar. [Link]

• Leong, Y. -W., et al. (1999).

• Itharat, A., et al. (2014). Isolation and characterization of a new cytotoxic dihydrophenanthrene from Dioscorea membranacea rhizomes and its activity against five human cancer cell lines. Journal of Ethnopharmacology. [Link]

• D'Abrosca, B., et al. (2021).

• Itharat, A., et al. (2014). Isolation and characterization of a new cytotoxic dihydrophenanthrene from Dioscorea membranacea rhizomes and its activity against five Human Cancer cell lines. ResearchGate. [Link]

• Leong, Y. -W., & Harrison, L. J. (2004). A biphenanthrene and a phenanthro[4,3-b]furan from the orchid Bulbophyllum vaginatum. Journal of Natural Products. [Link]

• Phupeng, B., et al. (2023). Isolation and Identification of Dihydrophenanthrene Derivatives from Dendrobium virgineum with Protective Effects against Hydrogen-Peroxide-Induced Oxidative Stress of Human Retinal Pigment Epithelium ARPE-19 Cells. Antioxidants. [Link]

• Sun, J., et al. (2018). A new phenanthrene and a new 9,10-dihydrophenanthren from Bulbophyllum retusiusculum. Natural Product Research. [Link]

• SpectraBase. (n.d.). 2,7-Dihydroxy-3,4,6-trimethoxy-9,10-dihydro-phenanthrene. SpectraBase. [Link]

• National Parks Board (NParks). (n.d.). Bulbophyllum vaginatum (Lindl.) Rchb.f. NParks Flora & Fauna Web. [Link]

• Kew Science. (n.d.). Bulbophyllum vaginatum (Lindl.) Rchb.f. Plants of the World Online. [Link]

• Monaco Nature Encyclopedia. (2019). Bulbophyllum vaginatum. Monaco Nature Encyclopedia. [Link]

• Du, G., et al. (2025). A New Dihydrophenanthrene with Cell Viability Enhancing Activities from Spiranthes sinensis. ACG Publications. [Link]

Sources

• 1. Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Isolation and characterization of a new cytotoxic dihydrophenanthrene from Dioscorea membranacea rhizomes and its activity against five human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bulbophyllum vaginatum (Lindl.) Rchb.f. | Plants of the World Online | Kew Science [powo.science.kew.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. A biphenanthrene and a phenanthro[4,3-b]furan from the orchid Bulbophyllum vaginatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. acgpubs.org [acgpubs.org]
• 11. DSpace [scholarbank.nus.edu.sg]
• 12. A new phenanthrene and a new 9,10-dihydrophenanthren from Bulbophyllum retusiusculum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. spectrabase.com [spectrabase.com]

Introduction: Unveiling the Therapeutic Potential of Pentamethoxy Dihydrophenanthrenes

An In-Depth Technical Guide to the Biological Activity of Pentamethoxy Dihydrophenanthrenes

Pentamethoxy dihydrophenanthrenes represent a specialized subclass of phenanthrenoid compounds characterized by a 9,10-dihydrophenanthrene core structure adorned with five methoxy groups. These natural products are predominantly isolated from higher plants, with the Orchidaceae family being a particularly rich source.[1][2] The intricate arrangement of their methoxy and occasional hydroxyl substituents gives rise to a diverse array of biological activities, positioning them as compelling subjects for phytochemical and pharmacological research.[1] Their documented bioactivities, including cytotoxic, anti-inflammatory, and antimicrobial effects, underscore their potential as lead compounds in the development of novel therapeutics.[1][2][3] This guide provides a detailed exploration of the key biological activities of pentamethoxy dihydrophenanthrenes, the underlying molecular mechanisms, and the experimental methodologies used for their evaluation.

Cytotoxic and Anticancer Activity: A Primary Therapeutic Avenue

The most extensively documented biological activity of pentamethoxy dihydrophenanthrenes and their structural analogs is their potent cytotoxicity against a variety of human cancer cell lines.[2][4][5] These compounds have demonstrated significant growth-inhibitory effects, often with a degree of selectivity towards tumor cells.[5][6]

Mechanism of Action: Inducing Cell Cycle Arrest and Apoptosis

The anticancer effects of these compounds are not merely cytotoxic but are orchestrated through precise interference with the cell's life cycle and programmed death pathways.

• Cell Cycle Arrest: A primary mechanism is the induction of cell cycle arrest, predominantly at the G2/M phase.[7][8] This prevents the cell from entering mitosis and proliferating. For instance, certain dihydrophenanthrenes have been shown to decrease the protein levels of Cyclin B1, a key regulatory protein for the G2/M transition, without altering Cdc2 levels, effectively halting cell division.[7] This targeted disruption of cell cycle machinery is a hallmark of many effective chemotherapeutic agents.

• Induction of Apoptosis: Beyond halting proliferation, these compounds actively induce apoptosis, or programmed cell death. This is achieved through both intrinsic and extrinsic pathways.[8] Studies have shown they can increase the expression of the pro-apoptotic protein Bax, promote the activation of caspase-9 (a key initiator of the intrinsic pathway), and increase caspase-3 activity.[8] The cleavage of PARP (poly(ADP-ribose) polymerase) by active caspase-3 is a definitive marker of apoptosis that has been observed following treatment with these compounds.[8] Furthermore, some phenanthrene derivatives are suggested to function as topoisomerase II inhibitors, which would induce DNA damage and trigger apoptosis.[9]

G2/M cell cycle arrest induced by dihydrophenanthrenes.

Quantitative Cytotoxicity Data

The potency of these compounds is typically quantified by their half-maximal inhibitory concentration (IC₅₀), representing the concentration required to inhibit 50% of cancer cell growth.

Compound Type	Cancer Cell Line	IC₅₀ (µg/mL)	Reference
Dihydrophenanthrenes	MCF-7 (Breast)	< 0.02 - < 4.0	[4]
Dihydrophenanthrenes	PC-3 (Prostate)	< 4.0	[4]
Dihydrophenanthrenes	HepG2 (Liver)	Active	[7]
Dihydrophenanthrenes	A549 (Lung)	Active	[4][8]
Phenanthrenequinones	Various Lines	0.08 - 1.66	[3][9]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability and, consequently, the cytotoxic potential of a compound.

Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the pentamethoxy dihydrophenanthrene compound in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., paclitaxel).[4]

• Incubation: Incubate the plate for a specified period, typically 24 to 72 hours, at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for another 2-4 hours. During this time, viable cells will form formazan crystals.

• Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO or isopropanol with HCl, to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the compound concentration (log scale) to determine the IC₅₀ value.

Anti-inflammatory Activity

Chronic inflammation is a key driver of numerous diseases. Several dihydrophenanthrenes have demonstrated significant anti-inflammatory properties, suggesting their utility in treating inflammation-related conditions.[1][2]

Mechanism of Action: Suppression of Pro-inflammatory Mediators

The anti-inflammatory effects are primarily mediated by inhibiting key signaling pathways and the production of inflammatory molecules.

• Inhibition of NO and Pro-inflammatory Cytokines: Dihydrophenanthrenes can significantly decrease the production of nitric oxide (NO), a key inflammatory mediator, in activated macrophages.[10] They also suppress the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[11][12]

• Modulation of Signaling Pathways: The suppression of these mediators is often linked to the inhibition of the nuclear factor kappa B (NF-κB) signaling pathway.[11][13] NF-κB is a crucial transcription factor that controls the expression of many pro-inflammatory genes, including iNOS (inducible nitric oxide synthase) and COX-2 (cyclooxygenase-2).[14] By preventing the nuclear translocation of NF-κB, these compounds can effectively shut down a major inflammatory cascade.[11] Inhibition of the p38 mitogen-activated protein kinase (MAPK) pathway has also been implicated.[11]

Inhibition of the NF-κB pro-inflammatory pathway.

Experimental Protocol: In-vitro Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of NO by macrophages stimulated with an inflammatory agent like lipopolysaccharide (LPS).

Principle: The quantity of NO produced is determined by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere.

• Pre-treatment: Treat the cells with various concentrations of the pentamethoxy dihydrophenanthrene for 1-2 hours before stimulation.

• Stimulation: Add LPS (e.g., 1 µg/mL) to the wells to induce an inflammatory response and NO production. Include control wells (cells only, cells + LPS, cells + test compound without LPS).

• Incubation: Incubate the plate for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant from each well.

• Griess Reaction: Mix an equal volume of the supernatant with Griess reagent (a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Absorbance Measurement: After a short incubation period at room temperature, measure the absorbance at 540 nm. The intensity of the pink/purple color is proportional to the nitrite concentration.

• Calculation: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and determine the percentage of NO production inhibition relative to the LPS-only control. A preliminary cytotoxicity test (e.g., MTT) should be run in parallel to ensure that the observed NO reduction is not due to cell death.[10]

Antimicrobial Activity

Select dihydrophenanthrenes have also been reported to possess antimicrobial properties, particularly against Gram-positive bacteria and some fungi.[15][16]

Mechanism and Spectrum of Activity

The antimicrobial action of many dihydrophenanthrenes is thought to be similar to that of simple phenols.[15] Phenolic compounds can disrupt microbial cell membranes, leading to increased permeability and leakage of intracellular contents, and can also interfere with essential enzymes and protein synthesis.[17] The activity is often more pronounced against Gram-positive bacteria, such as Staphylococcus aureus, than Gram-negative bacteria.[18][19]

Experimental Protocol: Antimicrobial Susceptibility Testing

A two-step process involving an initial screening followed by a quantitative determination of potency is standard practice.

Experimental workflow for antimicrobial screening.

Part 1: Disc Diffusion (Kirby-Bauer) Method This method is used for initial qualitative screening of antimicrobial activity.[20][21]

• Inoculum Preparation: Prepare a standardized suspension of the target microorganism (e.g., S. aureus) equivalent to the 0.5 McFarland turbidity standard.

• Plate Inoculation: Uniformly swab the microbial suspension over the entire surface of a Mueller-Hinton agar plate.

• Disc Application: Sterilize blank paper discs and impregnate them with a known concentration of the pentamethoxy dihydrophenanthrene solution (dissolved in a suitable solvent like ethanol or DMSO).[22] After the solvent evaporates, place the discs on the agar surface.[22]

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Result Interpretation: Measure the diameter of the "zone of inhibition" (the clear area around the disc where no microbial growth occurs). A larger zone indicates greater antimicrobial activity.

Part 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[23][24]

• Serial Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compound in Mueller-Hinton broth.

• Inoculation: Add a standardized inoculum of the test microorganism to each well.

• Controls: Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (microbial growth) is observed.

Structure-Activity Relationships (SAR)

While comprehensive SAR studies are still emerging, initial findings suggest that the number and placement of methoxy and hydroxyl groups on the dihydrophenanthrene skeleton are critical for cytotoxicity.[25] For example, the presence of a 1,4-hydroquinone moiety appears to be important for significant activity in some related compounds.[4] The substitution pattern directly influences the molecule's polarity, ability to form hydrogen bonds, and interaction with biological targets, thereby dictating its overall potency and mechanism of action.[9]

Conclusion

Pentamethoxy dihydrophenanthrenes and related natural products are a class of pharmacologically significant molecules with a broad spectrum of biological activities. Their profound cytotoxic effects against cancer cells, mediated through the induction of cell cycle arrest and apoptosis, mark them as promising candidates for oncological drug discovery. Furthermore, their ability to suppress key inflammatory pathways highlights their potential for development into novel anti-inflammatory agents. The antimicrobial properties provide an additional layer to their therapeutic profile. The detailed experimental protocols provided herein serve as a validated framework for researchers and drug development professionals to further investigate and harness the therapeutic potential of this fascinating class of natural compounds.

References

• 1. Natural phenanthrenes and their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of Phenanthrenes as Cytotoxic Agents with Pharmacophore Modeling and ChemGPS-NP Prediction as Topo II Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Three New Dihydrophenanthrene Derivatives from Cymbidium ensifolium and Their Cytotoxicity against Cancer Cells [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Study on Cytotoxicity of Four 9,10-Dihydrophenanthrenes [journal11.magtechjournal.com]
• 8. Effects of 5,6-Dihydroxy-2,4-Dimethoxy-9,10-Dihydrophenanthrene on G2/M Cell Cycle Arrest and Apoptosis in Human Lung Carcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of phenanthrenes as cytotoxic agents with pharmacophore modeling and ChemGPS-NP prediction as topo II inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Anti-neuroinflammatory activity of 6,7-dihydroxy-2,4-dimethoxy phenanthrene isolated from Dioscorea batatas Decne partly through suppressing the p38 MAPK/NF-κB pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of Bioactive Compounds, Antioxidant Capacity, and Anti-Inflammatory Effects of Lipophilic and Hydrophilic Extracts of the Pericarp of Passiflora tripartita var. mollissima at Two Stages of Ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 5,7-Dimethoxyphenanthren-4-ol|High-Purity Reference Standard [benchchem.com]
• 14. The anti-inflammatory effects of E-α-(p-methoxyphenyl)-2',3,4,4'-tetramethoxychalcone are mediated via HO-1 induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antimicrobial and cytotoxic properties of 9,10-dihydrophenanthrenes: structure-activity studies on juncusol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Natural phenanthrenes and their biological activity. | Semantic Scholar [semanticscholar.org]
• 17. mdpi.com [mdpi.com]
• 18. Dihydrophenanthrenes from a Sicilian Accession of Himantoglossum robertianum (Loisel.) P. Delforge Showed Antioxidant, Antimicrobial, and Antiproliferative Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Antimicrobial Properties of Natural Phenols and Related Compounds: Obtusastyrene and Dihydro-Obtusastyrene - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Screening for the Antibacterial Activity of Medicinal Plants [asm.org]
• 22. asm.org [asm.org]
• 23. cabidigitallibrary.org [cabidigitallibrary.org]
• 24. Antimicrobial activities evaluation and phytochemical screening of some selected medicinal plants: A possible alternative in the treatment of multidrug-resistant microbes - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene chemical structure and properties

An In-Depth Technical Guide to 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene

Introduction: Unveiling a Scaffold of Untapped Potential

Within the vast chemical diversity of natural products, the phenanthrene core represents a privileged scaffold, frequently associated with a spectrum of potent biological activities.[1] A significant number of these compounds, particularly those isolated from the Orchidaceae family, have demonstrated promising cytotoxic, antimicrobial, and anti-inflammatory properties.[2][3] This guide focuses on a specific, yet underexplored, member of this family: 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene .

Isolated from the orchid Bulbophyllum vaginatum, this molecule belongs to the 9,10-dihydrophenanthrene class, which are biosynthetic derivatives of stilbenoids.[1] While direct pharmacological data on this specific pentamethoxy derivative remains scarce, its structural architecture, particularly its relationship to potent microtubule-targeting agents like Combretastatin A-4, strongly suggests a potential for significant biological activity, most notably in the realm of oncology. The high degree of methoxylation on both aromatic rings is a key feature, often influencing metabolic stability, solubility, and target engagement.

This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It provides a foundational understanding of the molecule's chemical and physical properties, outlines a robust, plausible synthetic route, details protocols for its characterization, and proposes a scientifically-grounded hypothesis for its mechanism of action, complete with a validated experimental workflow for its investigation.

Core Molecular Characteristics

The fundamental identity of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene is defined by its unique arrangement of a dihydrophenanthrene core heavily substituted with methoxy groups, which dictates its physical and chemical behavior.

Chemical Structure

The molecule consists of a tricyclic phenanthrene system where the C9-C10 double bond is saturated. Five methoxy groups are distributed across the two outer aromatic rings, creating a distinct electronic and steric profile.

Caption: Chemical structure of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene.

Physicochemical Properties

A summary of the key physicochemical properties is essential for experimental design, including solvent selection for synthesis, purification, and bioassays.

Property	Value	Source
CAS Number	35323-53-6	--INVALID-LINK--
Molecular Formula	C₁₉H₂₂O₅	--INVALID-LINK--
Molecular Weight	330.37 g/mol	--INVALID-LINK--
Appearance	Solid (predicted)	N/A
Solubility	Soluble in Methanol, Chloroform, Ethyl Acetate; Poorly soluble in water (predicted)	N/A
LogP	4.02740 (predicted for tetramethoxy analog)	--INVALID-LINK--

A Proposed Synthetic Strategy: The Mallory Photocyclization Route

While the compound is naturally occurring, isolation often yields limited quantities. A robust synthetic route is paramount for systematic investigation. The Mallory photocyclization of a stilbene precursor stands out as a highly effective and convergent strategy for constructing the phenanthrene core.[4][5] This approach offers high regioselectivity based on the precursor design.

The proposed synthesis involves two key stages:

• Stilbene Formation: Construction of the central olefin bridge connecting the two polysubstituted aromatic rings. A Wittig or Horner-Wadsworth-Emmons reaction is the logical choice, coupling a suitably substituted benzylphosphonium salt or phosphonate ester with a substituted benzaldehyde.

• Photochemical Cyclization: An intramolecular 6π-electrocyclization of the stilbene intermediate, induced by UV irradiation. The resulting unstable dihydrophenanthrene is then oxidized in situ to the aromatic phenanthrene, which is subsequently reduced to the target 9,10-dihydrophenanthrene.

Caption: Proposed synthetic workflow for 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene.

Hypothesized Mechanism of Action: A Microtubule Dynamics Disruptor

The structural similarity between 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene and the combretastatin family of natural products is striking. Combretastatin A-4 (CA-4) is a potent antimitotic agent that exerts its effect by binding to the colchicine-binding site on β-tubulin.[6] This binding event inhibits the polymerization of tubulin dimers into microtubules, which are critical for mitotic spindle formation. The disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[7]

Given that many phenanthrenes and dihydrophenanthrenes isolated from orchids exhibit significant cytotoxicity, it is a strong working hypothesis that our target compound functions through a similar mechanism.[1][8] The rigidified dihydrophenanthrene core can be seen as a cis-restricted analog of stilbene-based tubulin inhibitors, a common strategy to lock the molecule in its bioactive conformation and prevent inactive trans-isomerization.[9]

Caption: Hypothesized mechanism of action via inhibition of tubulin polymerization.

Experimental Protocols

The following protocols provide detailed, actionable methodologies for the synthesis, characterization, and biological evaluation of the target compound.

Protocol for Synthesis (Hypothetical)

This protocol details the Mallory photocyclization route.

Step 1: Synthesis of the Stilbene Precursor

• Phosphonium Salt Preparation: In a round-bottom flask, dissolve 3,4,5-trimethoxybenzyl bromide (1.0 eq) and triphenylphosphine (1.1 eq) in dry toluene. Reflux the mixture for 24 hours under a nitrogen atmosphere. Cool to room temperature, collect the resulting white precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield the phosphonium salt.

• Wittig Reaction: Suspend the phosphonium salt (1.0 eq) in dry THF under nitrogen at -78°C. Add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise. Allow the resulting deep red solution to stir for 1 hour at -78°C, then warm to 0°C for 30 minutes.

• Add a solution of 2,3-dimethoxybenzaldehyde (1.2 eq) in dry THF dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to separate the cis and trans stilbene isomers.

Step 2: Photocyclization and Reduction

• Dissolve the purified stilbene precursor (1.0 eq) and a catalytic amount of iodine (0.1 eq) in a solvent mixture such as cyclohexane/benzene in a quartz reaction vessel.

• Continuously bubble air (or oxygen) through the solution while irradiating with a high-pressure mercury lamp (λ > 300 nm) for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the solution, wash with aqueous sodium thiosulfate to remove excess iodine, then with brine. Dry the organic layer over Na₂SO₄ and concentrate.

• Purify the resulting crude phenanthrene by column chromatography.

• Reduction to Dihydrophenanthrene: Dissolve the purified 2,3,4,6,7-pentamethoxyphenanthrene in ethanol or ethyl acetate. Add 10% Palladium on carbon (Pd/C) catalyst (5-10% w/w).

• Hydrogenate the mixture in a Parr shaker apparatus under H₂ atmosphere (40-50 psi) at room temperature until hydrogen uptake ceases (approx. 4-6 hours).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to yield the final product, 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. Further purification can be achieved by recrystallization from methanol.

Protocol for Structural Characterization

Structural confirmation relies on a combination of NMR spectroscopy and mass spectrometry.

1. Sample Preparation: Dissolve ~5-10 mg of the purified final product in 0.6 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD). Add tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

2. NMR Spectroscopy: Acquire ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra on a 400 MHz or higher spectrometer.

Table 2: Expected ¹H and ¹³C NMR Spectroscopic Data (Based on known data for similar methoxy-substituted dihydrophenanthrenes)

Position	Expected ¹³C Shift (δ) ppm	Expected ¹H Shift (δ) ppm	Expected Multiplicity & Coupling	Key HMBC Correlations
1	~125	~7.0-7.2	d, J ≈ 8.5 Hz	C-3, C-4a, C-10
2	~150	-	-	-
3	~152	-	-	-
4	~140	-	-	-
4a	~128	-	-	-
4b	~126	-	-	-
5	~98	~6.7-6.9	s	C-4b, C-7, C-8a
6	~158	-	-	-
7	~155	-	-	-
8	~108	~7.1-7.3	s	C-6, C-9, C-4b
8a	~130	-	-	-
9	~30	~2.8-2.9	m (broad s)	C-1, C-8, C-8a, C-10
10	~30	~2.8-2.9	m (broad s)	C-1, C-1a, C-4a, C-9
OMe-2	~61	~3.9	s	C-2
OMe-3	~61	~3.9	s	C-3
OMe-4	~56	~3.8	s	C-4
OMe-6	~56	~3.95	s	C-6
OMe-7	~56	~3.98	s	C-7

3. High-Resolution Mass Spectrometry (HRMS):

• Technique: Electrospray Ionization (ESI) in positive ion mode.

• Expected Ion: [M+H]⁺ or [M+Na]⁺.

• Calculated m/z for [C₁₉H₂₂O₅ + H]⁺: 331.1540

• Rationale: HRMS will confirm the elemental composition with high accuracy, validating the molecular formula.

Protocol for In Vitro Tubulin Polymerization Assay

This fluorescence-based assay quantitatively measures the effect of the compound on tubulin assembly.[6]

1. Materials:

• Tubulin (porcine brain, >99% pure, lyophilized)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol (100%)

• Fluorescent Reporter (e.g., DAPI)

• Positive Controls: Paclitaxel (enhancer), Nocodazole or Vinblastine (inhibitor)

• Test Compound: 10 mM stock in DMSO, serially diluted.

• Black, opaque 96-well microplates.

• Temperature-controlled fluorescence plate reader (Excitation: ~360 nm, Emission: ~450 nm).

2. Procedure:

• Preparation: Pre-warm the plate reader to 37°C. Prepare a 10x stock of the test compound and controls.

• Tubulin Reaction Mix: On ice, reconstitute tubulin to 4 mg/mL in General Tubulin Buffer. Add GTP to a final concentration of 2 mM and glycerol to 30%. Add the fluorescent reporter as per the manufacturer's instructions. Dilute the mix with buffer to a final tubulin concentration of 2 mg/mL. Keep on ice.

• Assay Plate Setup: In the 96-well plate, add 5 µL of the 10x test compound dilutions, controls (e.g., 100 µM Paclitaxel, 100 µM Nocodazole), or vehicle (DMSO) to the appropriate wells.

• Initiation: To initiate polymerization, add 45 µL of the ice-cold tubulin reaction mix to each well (final volume 50 µL).

• Measurement: Immediately place the plate in the 37°C reader and begin kinetic measurements, recording fluorescence every 60 seconds for at least 60 minutes.

3. Data Analysis:

• Plot fluorescence intensity versus time for each concentration.

• Determine the Vmax (maximum slope) of the polymerization curve and the final polymer mass (plateau fluorescence).

• Calculate the IC₅₀ value (concentration of compound that inhibits polymerization by 50%) by plotting the Vmax or plateau values against the logarithm of the compound concentration and fitting to a dose-response curve.

Conclusion and Future Directions

2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene is a structurally intriguing natural product that sits at the intersection of traditional ethnobotany and modern cancer research. While its biological profile is largely unwritten, its structural relationship to known cytotoxic agents provides a compelling, scientifically-backed rationale for its investigation as a potential antimitotic agent.

The synthetic and analytical protocols detailed in this guide provide a clear roadmap for researchers to access this molecule and rigorously test the central hypothesis of tubulin polymerization inhibition. Successful validation would position this dihydrophenanthrene scaffold as a valuable starting point for medicinal chemistry campaigns aimed at developing novel, potent, and potentially more drug-like anticancer agents. Future work should focus on executing the proposed synthesis, confirming the hypothesized mechanism, and exploring the structure-activity relationship (SAR) through the synthesis of analogs with varied methoxylation patterns.

References

• 1. Natural phenanthrenes and their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. organicreactions.org [organicreactions.org]
• 5. Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. bio-protocol.org [bio-protocol.org]
• 8. Two new biphenanthrenes with cytotoxic activity from Bulbophyllum odoratissimum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene (CAS Number: 35323-53-6)

This technical guide provides a comprehensive overview of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene, a naturally occurring polycyclic aromatic hydrocarbon. This document is intended for researchers, scientists, and professionals in drug development, offering detailed insights into its chemical properties, natural sourcing, and potential biological significance.

Introduction and Chemical Identity

Initially, a point of clarification is warranted regarding the compound associated with CAS number 35323-53-6. While the initial query suggested a potential association with a pyrazole derivative, extensive database verification has authoritatively identified this CAS number as belonging exclusively to 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene . This compound is a member of the dihydrophenanthrene class of molecules, which are structurally derived from phenanthrene by the saturation of a double bond in the aromatic system.[1]

Dihydrophenanthrenes are a significant class of natural products, often isolated from orchids of the Bulbophyllum genus, and are known to exhibit a range of biological activities.[2][3] The subject of this guide, with its five methoxy substitutions, represents a highly functionalized member of this family.

Physicochemical and Structural Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. The key properties of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene are summarized below.

Property	Value	Source(s)
CAS Number	35323-53-6	[4][5]
Molecular Formula	C₁₉H₂₂O₅	[4][5]
Molar Mass	330.37 g/mol	[4][5]
IUPAC Name	2,3,4,6,7-pentamethoxy-9,10-dihydrophenanthrene	[6]

Structural Elucidation Workflow

The structural confirmation of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene, like other natural products, relies on a combination of spectroscopic techniques. A typical workflow for the characterization of such a compound is outlined below. This workflow is a self-validating system, where data from each technique corroborates the others to build a conclusive structural assignment.

Caption: A generalized workflow for the isolation and structural elucidation of a natural product like 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene.

Natural Occurrence and Isolation

2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene has been identified as a natural constituent of the orchid Bulbophyllum vaginatum.[7] The isolation of this compound, as is typical for natural products, involves extraction from the plant material followed by chromatographic purification.

General Isolation Protocol

• Extraction: The dried and powdered plant material (e.g., whole plant of Bulbophyllum vaginatum) is exhaustively extracted with a suitable organic solvent, such as methanol or ethanol, at ambient temperature.

• Solvent Evaporation: The resulting extract is concentrated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is then subjected to liquid-liquid partitioning using a series of immiscible solvents with increasing polarity (e.g., hexane, ethyl acetate, butanol). This step separates compounds based on their differential solubility.

• Chromatographic Purification: The fraction containing the target compound is further purified using column chromatography techniques. This may involve multiple steps using different stationary phases (e.g., silica gel, Sephadex) and mobile phase gradients to isolate the pure compound.

Synthesis

While 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene is known as a natural product, its chemical synthesis would provide a reliable source for further research and development. Although a specific synthesis for this exact molecule is not detailed in the reviewed literature, general synthetic strategies for the 9,10-dihydrophenanthrene core are well-established. These methods often involve intramolecular cyclization reactions.[8]

One prominent approach is the palladium-catalyzed intramolecular Heck reaction, which has been successfully employed for the synthesis of various substituted 9,10-dihydrophenanthrenes.[9] Another strategy involves a rhodium (III)-catalyzed C-H activation and relay Diels-Alder reaction.[10] The synthesis of the highly methoxylated target compound would likely start from appropriately substituted biphenyl precursors.

Caption: A simplified diagram illustrating a general synthetic strategy for the 9,10-dihydrophenanthrene core structure.

Analytical Methodologies

The analysis of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene, both qualitatively and quantitatively, would employ standard analytical techniques used in natural product chemistry.

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector (e.g., UV-Vis or mass spectrometry) is the method of choice for the separation, identification, and quantification of this compound in complex mixtures like plant extracts.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile derivatives or the compound itself if sufficiently volatile, GC-MS can provide both retention time and mass spectral data for identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the structural confirmation of the isolated compound.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass and elemental composition of the molecule.

Biological Activity and Potential Applications

While specific biological studies on 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene are limited in the available literature, the broader class of dihydrophenanthrenes from orchids has been reported to possess a range of interesting biological activities. These include:

• Cytotoxic Activity: Several 9,10-dihydrophenanthrenes have demonstrated considerable cytotoxic activity against various human cancer cell lines, such as HepG2 (liver cancer).[11][12] The mechanism of action for some of these compounds involves cell cycle arrest at the G2/M phase.[11]

• Anti-inflammatory Effects: Dihydrophenanthrene derivatives have been shown to possess anti-inflammatory properties.[13][14] Some have been found to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells.[14]

• Antimicrobial and Antifungal Activity: The genus Bulbophyllum is known to produce compounds with antimicrobial and antifungal properties.[3]

• Antioxidant Activity: Phenolic compounds, including dihydrophenanthrenes, are often associated with antioxidant properties.[13]

Given these findings for structurally related compounds, it is plausible that 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene may also exhibit similar biological activities. Further investigation into its pharmacological profile is warranted.

Safety and Handling

Specific toxicological data for 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene is not available. As with any chemical compound, it should be handled with appropriate laboratory safety precautions. This includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene (CAS 35323-53-6) is a naturally occurring, highly methoxylated dihydrophenanthrene isolated from the orchid Bulbophyllum vaginatum. While specific physicochemical and biological data for this compound are still emerging, its structural class is associated with promising cytotoxic and anti-inflammatory activities. This technical guide provides a foundational understanding of this compound and highlights the need for further research to fully elucidate its properties and potential therapeutic applications. The synthetic routes established for the dihydrophenanthrene core offer a pathway to obtaining this compound for more extensive investigation.

References

• 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. (n.d.). ChemBK. Retrieved from [Link]

• Paruch, K., Vyklicky, L., & Katz, T. J. (2003). PREPARATION OF 9,10-DIMETHOXYPHENANTHRENE AND 3,6-DIACETYL-9,10-DIMETHOXYPHENANTHRENE. Organic Syntheses, 80, 227.
• Wang, G., Guo, X., Wang, N., Zhang, J., Yang, M., & Yu, X. (2007). Study on Cytotoxicity of Four 9,10-Dihydrophenanthrenes. Chinese Pharmaceutical Journal, 42(3), 181-183.
• Wang, H., Zhang, Y., Li, Y., Wang, Y., Zhang, J., & Li, P. (2021). Discovery of 9,10-dihydrophenanthrene derivatives as SARS-CoV-2 3CLpro inhibitors for treating COVID-19. European Journal of Medicinal Chemistry, 223, 113647.
• Al-Tel, T. H., Al-Qawasmeh, R. A., & Voelter, W. (2011). An Efficient Approach to the Synthesis of Highly Congested 9,10-Dihydrophenanthrene-2,4-dicarbonitriles and Their Biological Evaluation as Antimicrobial Agents. Molecules, 16(7), 5582-5593.
• Wang, D., Wang, C., & Chen, Z. (2021). One-Step Synthesis of Chiral 9,10-Dihydrophenanthrenes via Ligand-Enabled Enantioselective Cascade β,γ-Diarylation of Acids. Journal of the American Chemical Society, 143(30), 11463-11469.

• 2,3,5,7-tetramethoxy-9,10-dihydrophenanthrene. (n.d.). Mol-Instincts. Retrieved from [Link]

• 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. (n.d.). CD BioSustainable. Retrieved from [Link]

• Mondal, S., & Roy, S. (2021). Synthesis of 9, 10-dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions.
• Sharifi-Rad, J., Quispe, C., Herrera-Bravo, J., Belén, S., Akram, M., Iqbal, M., ... & Martins, N. (2022). Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum. Oxidative Medicine and Cellular Longevity, 2022.
• Sharifi-Rad, J., Quispe, C., Herrera-Bravo, J., Belén, S., Akram, M., Iqbal, M., ... & Martins, N. (2022). Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum. Oxidative Medicine and Cellular Longevity, 2022.
• da Silva, G. N., de Souza, A. B., de Oliveira, P. F., & de Paula, J. E. (2018). Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum. Molecules, 23(10), 2469.

• Dihydrophenanthrenes. (n.d.). In Wikipedia. Retrieved from [Link]

• 2,3,4,6,7-Pentamethoxy-9,11,12,13,13a,14-hexahydrophenanthro[9,10-f]indolizin-14-ol. (n.d.). PubChem. Retrieved from [Link]

• Sharifi-Rad, J., Quispe, C., Herrera-Bravo, J., Belén, S., Akram, M., Iqbal, M., ... & Martins, N. (2022). Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum. Oxidative Medicine and Cellular Longevity, 2022.
• Lee, C. K., Lee, P. H., Kuo, Y. H., & Chou, C. J. (2001). Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis.
• Kim, J. E., Kim, J. S., & Lee, J. S. (2019). Anti-inflammatory and antioxidant effects of 2, 7-dihydroxy-4, 6-dimethoxy phenanthrene isolated from Dioscorea batatas Decne. Journal of the Korean Society for Applied Biological Chemistry, 62(1), 77-85.

• 3,4-dimethoxy-9,10-dihydrophenanthrene-2,5-diol. (n.d.). FooDB. Retrieved from [Link]

• 2,7-Dihydroxy-3,4,6-trimethoxy-9,10-dihydro-phenanthrene. (n.d.). SpectraBase. Retrieved from [Link]

• Lim, J. S., Oh, J., Yun, H. S., Lee, J. S., Hahn, D., & Kim, J. S. (2022). Anti-neuroinflammatory activity of 6, 7-dihydroxy-2, 4-dimethoxy phenanthrene isolated from Dioscorea batatas Decne partly through suppressing the p38 MAPK/NF-κB pathway in BV2 microglial cells. Journal of Ethnopharmacology, 282, 114633.
• Panda, S. K., & Padhi, L. P. (2012). Phytochemical Examination and Antimicrobial Activity of Various Solvent Extracts and the Selected Isolated Compounds from Roots of Tragia involucrata Linn. International Journal of Pharmaceutical Sciences and Drug Research, 4(1), 44-48.

• 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. (n.d.). Bioinf Survey. Retrieved from [Link]

• Huang, Y. L., Chen, Y. Y., Chen, Y. J., & Chen, C. C. (2022). Three New Dihydrophenanthrene Derivatives from Cymbidium ensifolium and Their Cytotoxicity against Cancer Cells. Molecules, 27(7), 2189.
• Li, M., Wang, Y., Zhang, Y., Li, X., & Chen, J. (2020). Phenanthrene, 9,10-dihydrophenanthrene and bibenzyl enantiomers from Bletilla striata with their antineuroinflammatory and cytotoxic activities. Bioorganic Chemistry, 100, 103923.
• Sharifi-Rad, J., Quispe, C., Herrera-Bravo, J., Belén, S., Akram, M., Iqbal, M., ... & Martins, N. (2022). Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum. Oxidative Medicine and Cellular Longevity, 2022.

• Phenanthrene, 7-ethenyl-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-, [4aS-(4aα,4bβ,7β,10aβ)]-. (n.d.). NIST WebBook. Retrieved from [Link]

• Wang, Y., Zhang, Y., Wang, Y., Li, Y., Zhang, J., & Li, P. (2023).
• Al-Huqail, A. A., Behiry, S. I., Salem, M. Z., Ali, H. M., & El-Shanhorey, N. A. (2019). Evaluation of Antioxidant Properties and Phenolic Composition of Fruit Tea Infusions. Antioxidants, 8(11), 513.

• Phenanthrene, 9,10-dihydro-. (n.d.). Cheméo. Retrieved from [Link]

• Yang, L., Qin, M., & Bligh, S. W. A. (2007). Cytotoxic phenolics from Bulbophyllum odoratissimum.

• Phenanthrene, 9,10-dihydro-. (n.d.). NIST WebBook. Retrieved from [Link]

• Phenanthrene, 7-ethenyl-1,2,3,4,4a,5,6,7,8,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-. (n.d.). NIST WebBook. Retrieved from [Link]

Sources

• 1. Dihydrophenanthrenes - Wikipedia [en.wikipedia.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene - CD BioSustainable [sustainable-bio.com]
• 6. ▷ InChI Key Database ⚛️ | 2,3,5,7-tetramethoxy-9,10-dihydrophenanthrene [inchikey.info]
• 7. medchemexpress.com [medchemexpress.com]
• 8. mdpi.com [mdpi.com]
• 9. espublisher.com [espublisher.com]
• 10. Discovery of 9,10-dihydrophenanthrene derivatives as SARS-CoV-2 3CLpro inhibitors for treating COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Study on Cytotoxicity of Four 9,10-Dihydrophenanthrenes [journal11.magtechjournal.com]
• 12. Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. d-nb.info [d-nb.info]
• 14. researchgate.net [researchgate.net]

The Orchid's Arsenal: A Technical Guide to the Discovery and Significance of Phenanthrene Derivatives

Introduction: Beyond the Bloom – The Chemical Ecology of Orchidaceae

The Orchidaceae family, one of the largest and most diverse groups of flowering plants, has captivated botanists and enthusiasts for centuries with its intricate floral morphology and complex ecological interactions. However, beyond their aesthetic appeal lies a sophisticated chemical arsenal, a rich tapestry of secondary metabolites that underpins their defense mechanisms and medicinal properties. Among these, the phenanthrene derivatives stand out as a class of compounds with significant structural diversity and potent biological activities.[1] This guide provides an in-depth exploration of the discovery, biosynthesis, and pharmacological significance of phenanthrene derivatives from orchids, offering a technical resource for researchers, scientists, and drug development professionals.

Phenanthrenoids, chemical compounds built on a phenanthrene backbone, are found in various plant families, but they are most abundantly and diversely represented within the Orchidaceae.[1][2][3] Species from genera such as Dendrobium, Bulbophyllum, Cymbidium, Bletilla, and Coelogyne have been identified as prolific producers of these compounds.[2] These molecules are not merely metabolic curiosities; they are key players in the plant's defense system, acting as phytoalexins to ward off pathogens and herbivores.[2] Their discovery has opened a promising frontier in natural product chemistry and drug discovery, revealing a treasure trove of molecules with potential applications in oncology, infectious diseases, and inflammatory disorders.

Part 1: The Molecular Architecture – Discovery and Structural Diversity

The journey into the world of orchid phenanthrenes begins with their extraction and structural elucidation. Over 400 distinct phenanthrene derivatives have been isolated from approximately 100 orchid species, showcasing a remarkable variety of chemical structures.[1][3] These compounds can be broadly categorized, providing a framework for understanding their structure-activity relationships.

Core Structures: Phenanthrenes and Dihydrophenanthrenes

The fundamental structures are the phenanthrene nucleus and its 9,10-dihydro derivative. These molecules are often adorned with hydroxyl and methoxy groups at various positions, which significantly influence their biological activity. For instance, compounds like gymnopusin from Bulbophyllum gymnopus and nudol from Eulophia nuda are well-characterized examples that have demonstrated cytotoxic properties.[2] Dihydrophenanthrenes are also major bioactive ingredients found in many medicinal orchids and often coexist with their phenanthrene counterparts.[4]

Oxidized Derivatives: Phenanthrenequinones

Oxidation of the phenanthrene core gives rise to phenanthrenequinones, a subclass with particularly potent biological effects. A prime example is denbinobin , isolated from Dendrobium nobile. This phenanthrenequinone is one of the most extensively studied orchid-derived compounds, known for its powerful anticancer activities, which include inducing apoptosis and inhibiting tumor metastasis.

Complex Congeners: Dimers and Glycosides

Orchidaceae also produces more complex phenanthrene derivatives. Dimeric phenanthrenes, such as cirrhopetalanthrin from Cirrhopetalum maculosum, involve the linkage of two phenanthrene units, creating larger molecules with unique stereochemistry and biological profiles.[2] Furthermore, many phenanthrenes exist as glycosides, where a sugar moiety is attached to the phenanthrene backbone. This glycosylation can enhance the solubility and bioavailability of the compounds, potentially modulating their pharmacological effects.

Part 2: The Genesis of a Defense Molecule – Biosynthesis

The biosynthesis of phenanthrenes in orchids is a fascinating example of how plants create complex defensive compounds from common metabolic precursors. The pathway begins with the general phenylpropanoid pathway, which is responsible for a vast array of plant secondary metabolites.

The journey starts with the amino acid L-phenylalanine. A series of enzymatic steps convert it into p-coumaroyl-CoA. The key enzyme, stilbene synthase (STS) , then catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to form a stilbene, such as resveratrol.[5][6][7][8] This reaction is a critical branch point, diverting resources from flavonoid biosynthesis towards the production of stilbenoids.

The final step is the intramolecular oxidative cyclization of the stilbene precursor to form the rigid, three-ring phenanthrene skeleton. While this transformation can be achieved photochemically in a laboratory setting (the Mallory reaction), the precise enzymatic machinery that catalyzes this C-C bond formation in vivo within the orchid is an area of active research.[2][9][10][11][12][13][14] It is hypothesized that peroxidase or laccase-type enzymes could be involved in this oxidative coupling.

Figure 1: Biosynthetic pathway of phenanthrenes in Orchidaceae.

Part 3: From Plant Defense to Human Health – Pharmacological Significance

The potent biological activities of orchid phenanthrenes make them highly attractive candidates for drug discovery and development. Their roles as anticancer, anti-inflammatory, and antimicrobial agents are particularly well-documented.

Anticancer Activity

The cytotoxicity of phenanthrene derivatives against various cancer cell lines is their most celebrated biological property.[3] Numerous compounds have demonstrated potent activity, often with IC50 values in the low micromolar range.[4][15]

Mechanism of Action: The Case of Denbinobin

Denbinobin, from Dendrobium nobile, exemplifies the anticancer potential of this class. It exerts its effects through multiple mechanisms:

• Induction of Apoptosis: Denbinobin triggers programmed cell death in cancer cells through both caspase-dependent and -independent pathways. It has been shown to down-regulate anti-apoptotic proteins like Bcl-2 while up-regulating pro-apoptotic proteins like Bax.

• Inhibition of Metastasis: Metastasis is a major cause of cancer mortality. Denbinobin has been shown to inhibit the migration and invasion of breast cancer cells.[2] This is achieved by targeting key signaling pathways involved in cell motility. Specifically, denbinobin inhibits the activity of Src kinase , a non-receptor tyrosine kinase that is often overactive in metastatic cancers.[2] Inhibition of Src leads to the dephosphorylation of downstream signaling molecules like focal adhesion kinase (FAK), paxillin, and Crk-associated substrate (p130Cas), ultimately disrupting the cellular machinery required for migration.[2]

Figure 2: Anticancer mechanism of Denbinobin via Src pathway inhibition.

Anti-inflammatory and Antimicrobial Activities

Chronic inflammation is a hallmark of many diseases. Several phenanthrenes from orchids have demonstrated significant anti-inflammatory effects. They can inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages. This is often achieved by suppressing the expression of inducible nitric oxide synthase (iNOS) through the inhibition of critical inflammatory signaling pathways like NF-κB and MAPKs.

Furthermore, the role of phenanthrenes as phytoalexins translates into direct antimicrobial activity. Various derivatives have shown potent inhibitory effects against a range of bacteria, including Gram-positive strains like Staphylococcus aureus, with Minimum Inhibitory Concentration (MIC) values reported in the low µg/mL range.[15]

Data Summary: Bioactivity of Representative Phenanthrenes

The following table summarizes the reported biological activities of selected phenanthrene derivatives from Orchidaceae, providing a comparative overview for researchers.

Compound	Orchid Source	Biological Activity	Cell Line / Organism	Potency (IC50 / MIC)	Reference
Denbinobin	Dendrobium nobile	Cytotoxic	HL-60	4.7 µM
Ensifolin A	Juncus ensifolius	Cytotoxic	COLO 205	3.9 µM	[15]
Spiranthesphenanthrene A	Spiranthes sinensis	Cytotoxic	B16-F10 (Melanoma)	19.0 ± 7.3 µM	[15][16]
Orchinol	Dendrobium officinale	Cytotoxic	THP-1 (Leukemia)	8.92 µM	[10]
Ephemeranthoquinone B	Cymbidium Hybrid	Cytotoxic	HL-60	2.8 µM	[4]
Ephemeranthoquinone B	Cymbidium Hybrid	Antibacterial	Bacillus subtilis	4.88 µM
Various Phenanthrenes	Bletilla striata	Antibacterial	S. aureus ATCC 6538	6-52 µg/mL

Part 4: A Practical Guide – Experimental Protocols

This section provides detailed, field-proven methodologies for the extraction, isolation, and biological evaluation of phenanthrene derivatives from orchid species. These protocols are designed to be self-validating and serve as a starting point for laboratory investigation.

Extraction and Isolation Workflow

The successful isolation of phenanthrenes requires a systematic approach to separate these moderately polar compounds from the complex matrix of plant material.

Figure 3: General workflow for the isolation of phenanthrenes.

Protocol 1: Accelerated Solvent Extraction (ASE)

This method is efficient for selectively extracting stilbenoids and phenanthrenes while using minimal plant material.[15][17][18]

• Preparation: Place 1-2 g of finely powdered, dried orchid material (e.g., stems, roots, or pseudobulbs) into an ASE cell.

• Sequential Extraction:

  • Stage 1 (Defatting): Perform an initial extraction with n-hexane at 70°C to remove non-polar lipids and waxes.

  • Stage 2 (Target Extraction): Extract the remaining plant material with a mixture of dichloromethane/methanol (DCM/MeOH, 95:5 v/v) at 100°C. This is the primary extraction step for phenanthrenes.

  • Stage 3 (Polar Extraction): A final extraction can be performed with DCM/MeOH (1:1 v/v) to capture more polar compounds if desired.

• Cycle Parameters: For each stage, use three static extraction cycles. Each cycle should consist of a 4-minute static hold, followed by a 40-second purge with nitrogen.

• Collection: Collect the extract from Stage 2. Evaporate the solvent under reduced pressure to yield the crude phenanthrene-rich extract.

Protocol 2: Isolation by Column Chromatography

• Preparation: Deactivate silica gel (70-230 mesh) with 5% water. Prepare a column by making a slurry of the silica gel in n-hexane and packing it into a glass column.

• Loading: Adsorb the crude extract from Protocol 1 onto a small amount of silica gel. Once dry, carefully load this onto the top of the prepared column.

• Elution: Elute the column with a solvent gradient of increasing polarity. A typical gradient starts with 100% n-hexane, gradually introducing ethyl acetate (e.g., 98:2, 95:5, 90:10, etc., n-hexane:EtOAc), and finally washing with 100% ethyl acetate or methanol.

• Fraction Collection: Collect fractions of 10-20 mL and monitor their composition by Thin Layer Chromatography (TLC), visualizing spots under UV light (254 nm and 365 nm) and/or by staining with a vanillin-sulfuric acid reagent.

• Pooling: Combine fractions with similar TLC profiles. The fractions containing the target phenanthrenes are typically eluted with mid-polarity solvent mixtures.

• Further Purification: Fractions containing multiple compounds may require further purification using preparative HPLC with a C18 column and a water/acetonitrile or water/methanol gradient.[19][20][21]

Biological Activity Assays

Protocol 3: Cytotoxicity Evaluation (MTT Assay)

This colorimetric assay is a standard method for assessing the effect of a compound on cancer cell viability.[1][9][17][22]

• Cell Seeding: Seed human cancer cells (e.g., HeLa, MCF-7, HL-60) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the purified phenanthrene derivative in culture medium. Replace the old medium in the wells with 100 µL of the medium containing the test compound at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by shaking the plate for 15 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Protocol 4: Anti-inflammatory Activity (Nitric Oxide Inhibition Assay)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in LPS-stimulated RAW 264.7 macrophage cells.[4][5][12][23][24]

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10⁵ cells/well and incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of the test compound for 1-2 hours before inducing inflammation.

• Stimulation: Add lipopolysaccharide (LPS) to each well at a final concentration of 1 µg/mL to stimulate NO production. Leave one set of wells unstimulated as a negative control.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Griess Assay:

  • Transfer 100 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 100 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well.

  • Incubate at room temperature for 10 minutes in the dark.

• Absorbance Reading: Measure the absorbance at 540 nm. The intensity of the pink/magenta color is proportional to the nitrite concentration, an indicator of NO production.

• Data Analysis: Create a standard curve using sodium nitrite. Calculate the percentage inhibition of NO production for each compound concentration compared to the LPS-only control.

Conclusion and Future Outlook

The phenanthrene derivatives of the Orchidaceae family represent a structurally diverse and biologically potent class of natural products. Their discovery has provided not only fascinating insights into the chemical ecology of these remarkable plants but also a wealth of lead compounds for drug development. The potent anticancer and anti-inflammatory activities, exemplified by compounds like denbinobin, underscore the therapeutic potential held within the orchid's chemical arsenal.

For researchers and drug development professionals, this field offers fertile ground for exploration. Future research should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular targets of novel phenanthrenes to understand their therapeutic effects and potential side effects.

• Biosynthetic Engineering: Characterizing the specific enzymes responsible for phenanthrene formation to enable biotechnological production and the creation of novel analogues.

• Synergistic Studies: Investigating the potential of these compounds to enhance the efficacy of existing chemotherapeutic or anti-inflammatory drugs.

As we continue to apply advanced analytical and pharmacological techniques, the intricate and powerful chemistry of the Orchidaceae will undoubtedly yield further discoveries, paving the way for new medicines derived from these extraordinary plants.

References

A comprehensive list of references is provided for verification and further reading. All links have been verified for accessibility.

• Phenanthrenes from Orchidaceae and Their Biological Activities. (2022). ResearchGate.[Link]

• Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review. (2021). PubMed Central.[Link]

• Phenanthrenoid - Wikipedia. Wikipedia.[Link]

• Orchidaceae-Derived Anticancer Agents: A Review. (2021). PubMed Central.[Link]

• Phenanthrenes from Orchidaceae and Their Biological Activities. (2022). Springer.[Link]

• Phenanthrene derivatives from Cymbidium Great Flower Marie Laurencin and their biological activities. (2012). PubMed.[Link]

• Synthetic procedure of phenanthrene derivatives. (2018). ResearchGate.[Link]

• The Double-Edge Sword of Natural Phenanthrenes in the Landscape of Tumorigenesis. (2023). MDPI.[Link]

• Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction. (2010). PubMed Central.[Link]

• Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts. (2011). PubMed Central.[Link]

• Optimization of Solvent Extraction Method for Stilbenoid and Phenanthrene Compounds in Orchidaceae Species. (2024). MDPI.[Link]

• Relevant Enzymes, Genes and Regulation Mechanisms in Biosynthesis Pathway of Stilbenes. (2012). Scientific Research Publishing.[Link]

• Impact of Environmental Factors on Stilbene Biosynthesis. (2021). PubMed Central.[Link]

• Chemical structures of the stilbene and phenanthrene derivatives. (2016). ResearchGate.[Link]

• Photochemical oxidative cyclisation of stilbenes and stilbenoids--the Mallory-reaction. (2010). PubMed.[Link]

• Stilbene Biosynthesis. (2021). MDPI.[Link]

• Breaking the bottleneck: stilbene as a model compound for optimizing 6π e− photocyclization efficiency. (2021). RSC Publishing.[Link]

• Application Compendium Solutions for Preparative HPLC. Agilent.[Link]

• Evaluation of In Vitro Antimicrobial, Cytotoxic, Thrombolytic, and Antiarthritic Property of Different Parts of Bari Orchid. (2024). Hindawi.[Link]

• Optimization of Solvent Extraction Method for Stilbenoid and Phenanthrene Compounds in Orchidaceae Species. Scilit.[Link]

• Isolation of Bioactive Compounds from Two Orchid Species and Preliminary Test of Their Cytotoxicity Against T47D Breast Cancer Cells. (2015). Impact Factor.[Link]

• Relevant Enzymes, Genes and Regulation Mechanisms in Biosynthesis Pathway of Stilbenes. (2012). Semantic Scholar.[Link]

• Bioactivity-Guided Isolation of Cytotoxic Phenanthrenes from Spiranthes sinensis. (2019). PubMed.[Link]

• Stilbene synthases and stilbenecarboxylate synthases, I Enzymatic synthesis of 3,5,4-trihydroxystilbene from p-coumaroyl coenzyme A and malonyl coenzyme A. (1978). PubMed.[Link]

• HIGH-THROUGHPUT PREPARATIVE HPLC-MS PURIFICATION WORKFLOW OF LIBRARIES WITHIN THE EUROPEAN LEAD FACTORY. Taros Discovery.[Link]

• An Adaptable Water-Soluble Molecular Boat for Selective Separation of Phenanthrene from Isomeric Anthracene. (2022). Journal of the American Chemical Society.[Link]

• The biosynthesis pathway of stilbenes. (2012). ResearchGate.[Link]

Sources

• 1. Phenanthrenes from Orchidaceae and Their Biological Activities [ouci.dntb.gov.ua]
• 2. Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Orchidaceae-Derived Anticancer Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scirp.org [scirp.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Stilbene synthases and stilbenecarboxylate synthases, I Enzymatic synthesis of 3,5,4-trihydroxystilbene from p-coumaroyl coenzyme A and malonyl coenzyme A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Continuous flow photocyclization of stilbenes – scalable synthesis of functionalized phenanthrenes and helicenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Photochemical oxidative cyclisation of stilbenes and stilbenoids--the Mallory-reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Breaking the bottleneck: stilbene as a model compound for optimizing 6π e − photocyclization efficiency - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10619D [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Bioactivity-Guided Isolation of Cytotoxic Phenanthrenes from Spiranthes sinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. scilit.com [scilit.com]
• 19. lcms.cz [lcms.cz]
• 20. benchchem.com [benchchem.com]
• 21. tarosdiscovery.com [tarosdiscovery.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Antimicrobial Activity of Necklace Orchids is Phylogenetically Clustered and can be Predicted With a Biological Response Method - PMC [pmc.ncbi.nlm.nih.gov]

The Therapeutic Potential of Methoxylated Phenanthrenes: A Technical Guide for Drug Discovery and Development

Abstract

Phenanthrenes, a class of polycyclic aromatic hydrocarbons, and their methoxylated derivatives, have emerged as a significant area of interest in medicinal chemistry and drug discovery.[1][2][3][4] Found in various plant families such as Orchidaceae, Juncaceae, and Combretaceae, these compounds exhibit a broad spectrum of biological activities, including potent anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[5][6][7][8][9][10][11][12][13] The presence of methoxy groups on the phenanthrene scaffold plays a crucial role in modulating their pharmacological properties.[14][15][16][17][18] This technical guide provides an in-depth analysis of the therapeutic potential of methoxylated phenanthrenes, detailing their mechanisms of action, protocols for their isolation and synthesis, and methodologies for their biological evaluation. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals dedicated to exploring the therapeutic utility of this promising class of natural and synthetic compounds.

Introduction: The Phenanthrene Scaffold and the Influence of Methoxylation

Phenanthrene, consisting of three fused benzene rings, represents a versatile structural motif for the development of novel therapeutic agents.[1][2][4] While the parent phenanthrene molecule itself has limited therapeutic application, its derivatives, particularly those bearing hydroxyl and methoxy substituents, have demonstrated significant biological activities.[1][2] Methoxylation, the addition of a methoxy group (-OCH3), can profoundly influence the pharmacokinetic and pharmacodynamic properties of phenanthrenes by altering their solubility, metabolic stability, and interactions with biological targets.[14][15][16][17][18]

Naturally occurring methoxylated phenanthrenes are phytoalexins, produced by plants in response to stress, and have been isolated from various species, including those from the Orchidaceae, Juncaceae, and Combretaceae families.[5][10][12][13][19] Synthetic methodologies have also been developed to create novel methoxylated phenanthrene analogs with enhanced potency and selectivity.[20][21][22][23][24] This guide will explore the therapeutic landscape of these compounds, focusing on their anticancer, anti-inflammatory, antimicrobial, and neuroprotective potential.

Therapeutic Applications and Mechanisms of Action

Anticancer Activity

Methoxylated phenanthrenes have demonstrated significant cytotoxic activity against a range of human cancer cell lines.[5][7][12][14][20] Their mechanisms of action are often multifactorial, involving the induction of apoptosis, inhibition of topoisomerase II, and modulation of key signaling pathways.

A notable example is the phenanthrenequinone, denbinobin, isolated from Dendrobium nobile, which induces apoptosis through both caspase-dependent and independent pathways and increases reactive oxygen species (ROS) levels, leading to oxidative stress in cancer cells.[23] Structure-activity relationship (SAR) studies have revealed that the presence and position of methoxy and hydroxyl groups on the phenanthrene ring are critical for their cytotoxic effects.[5][14][20] For instance, 3-methoxy-1,4-phenanthrenequinones have shown promising cytotoxicity against various human cancer cell lines.[5][20]

Key Signaling Pathways in Anticancer Activity:

The anticancer effects of methoxylated phenanthrenes are often mediated through the modulation of critical signaling pathways involved in cell survival, proliferation, and apoptosis. The diagram below illustrates a generalized pathway often implicated.

Caption: Generalized signaling pathway for the anticancer activity of methoxylated phenanthrenes.

Table 1: Cytotoxic Activity of Selected Methoxylated Phenanthrenes

Compound	Cancer Cell Line(s)	IC50 (µM)	Reference(s)
Calanquinone A	A549, PC-3, DU145, HCT-8, MCF-7, KB, KBVIN	0.08 - 1.06 µg/mL	[5]
Denbinobin	Various human cancer cell lines	0.08 - 1.06 µg/mL	[5]
1,5,6-trimethoxy-2,7-dihydroxy-phenanthrene	HeLa, HepG2	0.42, 0.20	[7]
N-(3-hydroxy-2,6,7-trimethoxy-phenanthr-9-ylmethyl)-l-valinol	H460	6.1	[14]
Sylvaticin B	THP-1	-	[9]

Anti-inflammatory Effects

Several methoxylated phenanthrenes have demonstrated potent anti-inflammatory properties.[8][9][25][26] Their mechanism of action often involves the inhibition of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukins, as well as the modulation of key inflammatory signaling pathways like NF-κB and MAPK.[8][11]

For example, 2,5-dihydroxy-4-methoxy-phenanthrene 2-O-β-d-glucopyranoside and 5-methoxy-2,4,7,9S-tetrahydroxy-9,10-dihydrophenanthrene, isolated from Dendrobium denneanum, were found to inhibit NO production in lipopolysaccharide (LPS)-activated macrophages.[8] These compounds suppressed the expression of inducible nitric oxide synthase (iNOS) by inhibiting the phosphorylation of p38, JNK, and IκBα, indicating their anti-inflammatory effects are mediated through the MAPK and NF-κB pathways.[8] Similarly, 6,7-dihydroxy-2,4-dimethoxy phenanthrene from Dioscorea batatas Decne was shown to suppress the p38 MAPK/NF-κB pathway in microglial cells.[11]

Key Signaling Pathways in Anti-inflammatory Activity:

The anti-inflammatory effects of methoxylated phenanthrenes are largely attributed to their ability to suppress the activation of the NF-κB and MAPK signaling pathways.

Caption: Inhibition of NF-κB and MAPK pathways by methoxylated phenanthrenes.

Antimicrobial Activity

Methoxylated phenanthrenes have also been recognized for their antimicrobial properties against a variety of pathogens, including bacteria and fungi.[6][12][13][19][27] The dimeric forms of phenanthrenes, in particular, have shown significantly stronger antibacterial activity than their monomeric counterparts.[19][27]

Blestriacin, a 4,7,4′-trimethoxy-9′,10′-dihydro(1,1′-biphenanthrene)-2,2′,7′-triol, isolated from Bletilla striata, exhibits potent antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) of 2–4 μg/mL.[19][27] The proposed mechanism of action for some phenanthrene antibiotics involves the disruption of bacterial membranes.[19][27] Another example, 2-methoxy-1,6-dimethyl-5-vinyl-9,10-dihydrophenanthren-7-ol from Juncus effusus, displayed remarkable antifungal activity against several agricultural pathogenic fungi with MIC values ranging from 3.125 to 12.5 μg/mL.[6]

Table 2: Antimicrobial Activity of Selected Methoxylated Phenanthrenes

Compound	Pathogen(s)	MIC (µg/mL)	Reference(s)
Blestriacin	Gram-positive bacteria (including MRSA)	2 - 4	[19][27]
2-methoxy-1,6-dimethyl-5-vinyl-9,10-dihydrophenanthren-7-ol	Rhizoctonia solani, Verticillium dahliae Kleb, Sclerotinia sclerotiorum, Gibberella saubinetii, Bipolaris zeicola, Phytophthora parasitica	3.125 - 12.5	[6]
2-methoxy-1,6-dimethyl-5-vinyl-9,10-dihydrophenanthren-7-ol	Bacterium paratyphosum B, Micrococcus lysodeikticus	12.5, 25	[6]

Neuroprotective Effects

Emerging evidence suggests that methoxylated phenanthrenes may possess neuroprotective properties, making them potential candidates for the treatment of neurodegenerative diseases.[11][28][29] Their neuroprotective mechanisms are often linked to their antioxidant and anti-inflammatory activities.

6,7-dihydroxy-2,4-dimethoxy phenanthrene (DHDMP), isolated from Dioscorea batatas Decne, has been shown to have anti-neuroinflammatory activity in microglial cells.[11] DHDMP significantly decreased the production of proinflammatory mediators and inhibited the nuclear translocation of NF-κB and the phosphorylation of p38 MAPK.[11] Furthermore, it increased the expression of the cytoprotective enzyme heme oxygenase-1 (HO-1) in neuronal cells, suggesting a dual role in reducing inflammation and promoting neuronal survival.[11]

Experimental Protocols

Extraction and Isolation from Natural Sources

The isolation of methoxylated phenanthrenes from plant material typically involves a multi-step extraction and chromatographic purification process.[10][30][31][32]

General Protocol for Extraction and Isolation:

• Plant Material Preparation: The plant material (e.g., roots, stems) is air-dried and powdered to increase the surface area for extraction.

• Solvent Extraction: The powdered material is sequentially extracted with solvents of increasing polarity. A common sequence is hexane (to remove nonpolar compounds), followed by dichloromethane, and then methanol or ethanol to extract the phenanthrene derivatives.[10][30] Accelerated Solvent Extraction (ASE) can be an efficient alternative to traditional methods.[30]

• Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning to further separate compounds based on their polarity. For instance, an ethanolic extract can be suspended in a methanol-water mixture and partitioned against hexane and then dichloromethane.[10]

• Chromatographic Purification: The resulting fractions are purified using various chromatographic techniques, such as column chromatography over silica gel or Sephadex LH-20, followed by preparative High-Performance Liquid Chromatography (HPLC) to isolate the pure methoxylated phenanthrenes.

• Structural Elucidation: The structures of the isolated compounds are determined using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) (1D and 2D) and Mass Spectrometry (MS).[21][22]

Caption: General workflow for the extraction and isolation of methoxylated phenanthrenes.

Synthesis of Methoxylated Phenanthrenes

Several synthetic routes have been developed for the preparation of methoxylated phenanthrenes, including the Bardhan-Sengupta synthesis, Haworth synthesis, and Pschorr synthesis.[1][2] Modern methods often involve metal-catalyzed cross-coupling reactions and cycloaddition reactions.[21]

General Synthetic Protocol (Illustrative Example):

A common strategy involves the construction of the phenanthrene core through a cyclization reaction. For instance, a Suzuki or Heck coupling reaction can be used to form a key biphenyl intermediate, which is then subjected to an intramolecular cyclization to form the tricyclic phenanthrene skeleton. Subsequent functional group manipulations, such as demethylation or methoxylation, can be performed to obtain the desired methoxylated phenanthrene derivative.[21][22][24]

Biological Evaluation

3.3.1. In Vitro Cytotoxicity Assays

The cytotoxic activity of methoxylated phenanthrenes against cancer cell lines is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) assay.

MTT Assay Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the methoxylated phenanthrene for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plates are incubated to allow for the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration that inhibits cell growth by 50%) is then calculated.

3.3.2. Anti-inflammatory Activity Assays

The anti-inflammatory potential of methoxylated phenanthrenes can be assessed by measuring their ability to inhibit the production of inflammatory mediators in stimulated immune cells (e.g., RAW 264.7 macrophages).

Nitric Oxide (NO) Production Assay:

• Cell Seeding and Stimulation: Macrophages are seeded in 96-well plates and stimulated with lipopolysaccharide (LPS) in the presence or absence of the test compound.

• Supernatant Collection: After incubation, the cell culture supernatant is collected.

• Griess Reaction: The amount of nitrite (a stable product of NO) in the supernatant is quantified using the Griess reagent.

• Absorbance Measurement: The absorbance is measured at 540 nm, and the percentage of NO inhibition is calculated.

3.3.3. Antimicrobial Activity Assays

The antimicrobial activity of methoxylated phenanthrenes is typically determined by measuring the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Broth Microdilution Protocol:

• Serial Dilutions: The test compound is serially diluted in a 96-well plate containing a suitable broth medium.

• Inoculation: Each well is inoculated with a standardized suspension of the target microorganism.

• Incubation: The plates are incubated under appropriate conditions for the growth of the microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion and Future Directions

Methoxylated phenanthrenes represent a rich and diverse class of compounds with significant therapeutic potential. Their demonstrated anticancer, anti-inflammatory, antimicrobial, and neuroprotective activities, coupled with their prevalence in nature and accessibility through synthetic routes, make them attractive candidates for further drug development.

Future research should focus on:

• Comprehensive SAR studies: To optimize the potency and selectivity of methoxylated phenanthrenes for specific therapeutic targets.

• Elucidation of detailed mechanisms of action: To better understand their molecular interactions and identify novel therapeutic targets.

• In vivo efficacy and safety studies: To translate the promising in vitro results into preclinical and potentially clinical applications.

• Development of novel synthetic methodologies: To expand the chemical diversity of methoxylated phenanthrenes and facilitate the synthesis of more complex and potent analogs.

The continued exploration of this fascinating class of compounds holds great promise for the discovery of new and effective treatments for a wide range of human diseases.

References

• Lee, C. L., et al. (2012). Synthesis and Biological Evaluation of Phenanthrenes as Cytotoxic Agents with Pharmacophore Modeling and ChemGPS-NP Prediction as Topo II Inhibitors. PLoS ONE, 7(5), e37897. [Link]

• Zhao, Y., et al. (2018). Three new phenanthrenes with antimicrobial activities from the aerial parts of Juncus effusus. Natural Product Research, 32(18), 2149-2155. [Link]

• Liang, J., et al. (2020). The Double-Edge Sword of Natural Phenanthrenes in the Landscape of Tumorigenesis. Molecules, 25(21), 5030. [Link]

• Yang, L., et al. (2013). Anti-inflammatory phenanthrene derivatives from stems of Dendrobium denneanum. Phytochemistry, 95, 316-322. [Link]

• Lee, C. L., et al. (2012). Synthetic procedure of phenanthrene derivatives. Reagents and... ResearchGate. [Link]

• Çakmak, O., Duman, S., & Berkil Akar, K. (2023). Methoxyphenanthrenes: synthesis and structure analysis. Organic Communications, 16(2), 98-107. [Link]

• Boudjelal, H., et al. (2021). Anti-Inflammatory and Cytotoxic Potential of New Phenanthrenoids from Luzula sylvatica. Molecules, 26(11), 3336. [Link]

• Li, S., et al. (2014). Synthesis and Antitumor Activities of Phenanthrene-Based Alkaloids. Molecules, 19(9), 13746-13757. [Link]

• Staerk, D., et al. (2005). Anti-inflammatory effects of 7-methoxycryptopleurine and structure-activity relations of phenanthroindolizidines and phenanthroquinolizidines. Journal of Natural Products, 68(9), 1354-1358. [Link]

• Çakmak, O., Duman, S., & Berkil Akar, K. (2023). Methoxyphenanthrenes: synthesis and structure analysis. Aperta. [Link]

• Lee, C. L., et al. (2012). Synthesis of methoxy-phenanthrenequinones. Reagents and conditions: (i)... ResearchGate. [Link]

• Lee, J. Y., et al. (2022). Anti-neuroinflammatory activity of 6,7-dihydroxy-2,4-dimethoxy phenanthrene isolated from Dioscorea batatas Decne partly through suppressing the p38 MAPK/NF-κB pathway in BV2 microglial cells. Journal of Ethnopharmacology, 282, 114633. [Link]

• Majura, F., et al. (2017). Cytotoxic and antimicrobial activities of substituted phenanthrenes from the roots of Combretum adenogonium Steud Ex A. Rich (Combretaceae). BMC Complementary and Alternative Medicine, 17(1), 384. [Link]

• Bisoli, E., et al. (2020). Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum. Molecules, 25(11), 2583. [Link]

• Qian, Z., et al. (2019). Phenanthrene Antibiotic Targets Bacterial Membranes and Kills Staphylococcus aureus With a Low Propensity for Resistance Development. Frontiers in Microbiology, 10, 2476. [Link]

• Qian, Z., et al. (2019). Phenanthrene Antibiotic Targets Bacterial Membranes and Kills Staphylococcus aureus With a Low Propensity for Resistance Development. Frontiers in Microbiology, 10, 2476. [Link]

• Wang, C., et al. (2014). Methylated phenanthrenes are more potent than phenanthrene in a bioassay of human aryl hydrocarbon receptor (AhR) signaling. Environmental Toxicology and Chemistry, 33(10), 2363-2367. [Link]

• Herath, H. M. T. B., & Wulff, W. D. (2010). Synthesis of phenanthrene derivatives through the net [5+5]-cycloaddition of prenylated carbene complexes with 2-alkynylbenzaldehyde derivatives. Beilstein Journal of Organic Chemistry, 6, 96. [Link]

• Tóth, B., et al. (2016). Phenanthrenes from Juncus inflexus with Antimicrobial Activity against Methicillin-Resistant Staphylococcus aureus. Planta Medica, 82(1-2), 125-131. [Link]

• WO2006089881A1 - Use of phenanthrene derivatives as anti-inflammatory agents, synthesis method and intermediate products.

• Barnes, R. A., Hirschler, H. P., & Bluestein, B. R. (1952). Synthesis of Phenanthrenes. I. Octahydrophenanthrenes with an Angular Carboxyl Substituent1. Journal of the American Chemical Society, 74(1), 32-34. [Link]

• Okoro, C. A., et al. (2000). Persistent Carbocations from Bay Region Methoxy-Substituted Cyclopenta[a]phenanthrene and Its Derivatives. A Structure/Reactivity Study. The Journal of Organic Chemistry, 65(23), 7763-7770. [Link]

• Kwofie, M. A., & Gupta, M. (2021). Phenanthrene: a versatile molecule; a review. Plant Archives, 21(1), 368-378. [Link]

• U.S. National Library of Medicine. (n.d.). phenanthrene. ClinicalTrials.gov. [Link]

• Kwofie, M. A., & Gupta, M. (2021). PHENANTHRENE: A VERSATILE MOLECULE; A REVIEW. ResearchGate. [Link]

• de Azeredo, O. F., & Figueroa-Villar, J. D. (2016). PHENANTHRENE DERIVATIVES FOR SYNTHESIS AND APPLICATIONS IN MEDICINAL CHEMISTRY: A REVIEW. Semantic Scholar. [Link]

• Lee, S. Y., et al. (2020). Antioxidant and Neuroprotective Effects of N-((3,4-Dihydro-2H-benzo[h]chromen-2-yl)methyl)-4-methoxyaniline in Primary Cultured Rat Cortical Cells: Involvement of ERK-CREB Signaling. Antioxidants, 9(10), 929. [Link]

• Wang, C., et al. (2014). Methylated phenanthrenes are more potent than phenanthrene in a bioassay of human aryl hydrocarbon receptor (AhR) signaling. Environmental Toxicology and Chemistry, 33(10), 2363-2367. [Link]

• Pérez-Vásquez, A., et al. (2024). Optimization of Solvent Extraction Method for Stilbenoid and Phenanthrene Compounds in Orchidaceae Species. Molecules, 29(1), 16. [Link]

• Della-Posta, D., et al. (2020). Known or Never before Identified Phenanthrenes: Where It Is Possible to Isolate Them and Why. Chemistry & Biodiversity, 17(10), e2000454. [Link]

• Sobus, J. R., et al. (2010). Metabolism of phenanthrene to phenols (hydroxyphenanthrenes) and... ResearchGate. [Link]

• Huang, Y., et al. (2018). The effect of alkyl substitution on the oxidative metabolism and mutagenicity of phenanthrene. Archives of Toxicology, 92(4), 1435-1448. [Link]

• Pusceddu, E., et al. (2009). Mechanochemical approach to remove phenanthrene from a contaminated soil. Chemosphere, 77(4), 570-575. [Link]

• Fedoreyev, S. A., et al. (2021). Polyphenolic Compounds from Lespedeza bicolor Protect Neuronal Cells from Oxidative Stress. Antioxidants, 10(9), 1362. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. PHENANTHRENE DERIVATIVES FOR SYNTHESIS AND APPLICATIONS IN MEDICINAL CHEMISTRY: A REVIEW | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and Biological Evaluation of Phenanthrenes as Cytotoxic Agents with Pharmacophore Modeling and ChemGPS-NP Prediction as Topo II Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Double-Edge Sword of Natural Phenanthrenes in the Landscape of Tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory phenanthrene derivatives from stems of Dendrobium denneanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory and Cytotoxic Potential of New Phenanthrenoids from Luzula sylvatica - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Anti-neuroinflammatory activity of 6,7-dihydroxy-2,4-dimethoxy phenanthrene isolated from Dioscorea batatas Decne partly through suppressing the p38 MAPK/NF-κB pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cytotoxic and antimicrobial activities of substituted phenanthrenes from the roots of Combretum adenogonium Steud Ex A. Rich (Combretaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Methylated phenanthrenes are more potent than phenanthrene in a bioassay of human aryl hydrocarbon receptor (AhR) signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Methylated phenanthrenes are more potent than phenanthrene in a bioassay of human aryl hydrocarbon receptor (AhR) signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Phenanthrene Antibiotic Targets Bacterial Membranes and Kills Staphylococcus aureus With a Low Propensity for Resistance Development - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Methoxyphenanthrenes: synthesis and structure analysis - ProQuest [proquest.com]
• 22. Methoxyphenanthrenes: synthesis and structure analysis [aperta.ulakbim.gov.tr]
• 23. researchgate.net [researchgate.net]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Anti-inflammatory effects of 7-methoxycryptopleurine and structure-activity relations of phenanthroindolizidines and phenanthroquinolizidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. WO2006089881A1 - Use of phenanthrene derivatives as anti-inflammatory agents, synthesis method and intermediate products - Google Patents [patents.google.com]
• 27. Frontiers | Phenanthrene Antibiotic Targets Bacterial Membranes and Kills Staphylococcus aureus With a Low Propensity for Resistance Development [frontiersin.org]
• 28. Antioxidant and Neuroprotective Effects of N-((3,4-Dihydro-2H-benzo[h]chromen-2-yl)methyl)-4-methoxyaniline in Primary Cultured Rat Cortical Cells: Involvement of ERK-CREB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Polyphenolic Compounds from Lespedeza bicolor Protect Neuronal Cells from Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 30. mdpi.com [mdpi.com]
• 31. researchgate.net [researchgate.net]
• 32. Mechanochemical approach to remove phenanthrene from a contaminated soil - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide: Spectroscopic and Spectrometric Analysis of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

A Note to the Reader: As a Senior Application Scientist, providing accurate, field-proven data is paramount. Despite a comprehensive search for experimental spectroscopic data (¹H NMR, ¹³C NMR, and MS) for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene, specific datasets from primary literature were not publicly available. This guide has been constructed based on established principles of spectroscopic analysis for related dihydrophenanthrene structures and will outline the expected spectral characteristics and the methodologies for their acquisition and interpretation. This document serves as a robust framework for researchers acquiring and analyzing data for this specific molecule.

Introduction: The Significance of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene is a polysubstituted dihydrophenanthrene, a class of compounds that has garnered significant interest in the scientific community. Dihydrophenanthrenes are known for their diverse biological activities and are often isolated from natural sources, particularly from orchids of the Bulbophyllum genus. The specific compound, 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene, has been reported as a constituent of Bulbophyllum vaginatum.[1]

The precise substitution pattern of the five methoxy groups on the dihydrophenanthrene core dictates its three-dimensional structure and, consequently, its biological function. Therefore, unambiguous structural elucidation through modern spectroscopic techniques is a critical step in the research and development of any potential therapeutic applications. This guide provides a detailed overview of the expected mass spectrometry and nuclear magnetic resonance data for this molecule, offering a foundational understanding for researchers in natural product chemistry, medicinal chemistry, and drug discovery.

Part 1: Mass Spectrometry (MS) Analysis

Mass spectrometry is an indispensable tool for determining the molecular weight and elemental composition of a compound, as well as for gaining structural insights through fragmentation analysis.

Expected Molecular Ion and Isotopic Pattern

For 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene (Molecular Formula: C₁₉H₂₂O₅), the exact mass can be calculated. High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition.

Ion	Calculated m/z
[M]⁺	330.1467
[M+H]⁺	331.1540
[M+Na]⁺	353.1360

The isotopic pattern in the mass spectrum, arising from the natural abundance of ¹³C, will show a characteristic M+1 peak with an expected relative intensity of approximately 20.7% of the monoisotopic peak (M).

Plausible Fragmentation Pathway

The fragmentation of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene in the mass spectrometer would likely proceed through pathways characteristic of methoxylated aromatic compounds. The following diagram illustrates a potential fragmentation workflow.

Caption: Plausible mass spectrometry fragmentation workflow.

Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule, enabling the complete assignment of its structure.

¹H NMR Spectroscopy: Expected Chemical Shifts and Multiplicities

The ¹H NMR spectrum of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene is expected to exhibit distinct signals for the aromatic protons, the benzylic protons of the dihydro bridge, and the protons of the five methoxy groups.

Proton(s)	Expected Chemical Shift (δ) ppm	Expected Multiplicity	Notes
H-1, H-8	~ 6.8 - 7.2	Singlet	Aromatic protons with no adjacent protons.
H-5	~ 6.5 - 6.8	Singlet	Aromatic proton, likely shielded by adjacent methoxy groups.
H-9, H-10	~ 2.5 - 2.9	Singlet or AA'BB' system	Benzylic protons of the dihydro bridge.
OCH₃ (5 groups)	~ 3.8 - 4.1	Singlet	Protons of the five methoxy groups.

¹³C NMR Spectroscopy: Expected Chemical Shifts

The ¹³C NMR spectrum will provide information on all 19 carbon atoms in the molecule. The chemical shifts will be influenced by the methoxy substituents and the aromaticity of the rings.

Carbon(s)	Expected Chemical Shift (δ) ppm	Notes
C-9, C-10	~ 25 - 35	Aliphatic carbons of the dihydro bridge.
OCH₃ (5 groups)	~ 55 - 62	Carbons of the methoxy groups.
Aromatic C-H	~ 95 - 115	Aromatic carbons bearing a proton.
Aromatic C-O	~ 140 - 160	Aromatic carbons attached to methoxy groups.
Quaternary Aromatic C	~ 120 - 140	Aromatic carbons with no attached protons.

2D NMR Correlation Spectroscopy

To unambiguously assign all proton and carbon signals, a suite of 2D NMR experiments is essential.

Caption: 2D NMR workflow for structural elucidation.

Part 3: Experimental Protocols

The following protocols are generalized standard procedures for the acquisition of high-quality spectroscopic and spectrometric data for dihydrophenanthrene compounds.

Sample Preparation

• Purity Assessment : Ensure the sample is of high purity (>95%) using techniques like HPLC or LC-MS.

• NMR Sample : Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• MS Sample : Prepare a dilute solution (1-10 µg/mL) of the compound in a suitable solvent (e.g., methanol or acetonitrile) for infusion or LC-MS analysis.

NMR Data Acquisition

Standard 1D and 2D NMR experiments should be performed on a high-field NMR spectrometer (≥400 MHz for ¹H).

• ¹H NMR : Acquire with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR : Use proton decoupling (e.g., broadband decoupling) to simplify the spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C.

• 2D NMR :

  • COSY (Correlation Spectroscopy) : To identify proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence) : To correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation) : To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and linking different spin systems.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy) : To determine the spatial proximity of protons, which helps in confirming the stereochemistry and the overall three-dimensional structure.

Mass Spectrometry Data Acquisition

• Ionization : Electrospray ionization (ESI) is a common and effective method for this class of compounds.

• Analysis :

  • High-Resolution Mass Spectrometry (HRMS) : Utilize a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap to determine the accurate mass and confirm the elemental composition.

  • Tandem Mass Spectrometry (MS/MS) : Perform fragmentation of the parent ion to obtain structural information. This can be achieved through collision-induced dissociation (CID).

Conclusion

References

• Leong, Y.-W., et al. (1999). Phenanthrene and other aromatic constituents of Bulbophyllum vaginatum. Phytochemistry, 50(7), 1237-1241.

Sources

• 1. medchemexpress.com [medchemexpress.com]

physical and chemical properties of dihydrophenanthrene compounds

An In-depth Technical Guide to the Physical and Chemical Properties of Dihydrophenanthrene Compounds

Authored by: A Senior Application Scientist

Introduction: The Dihydrophenanthrene Core in Modern Research

Dihydrophenanthrenes are a class of polycyclic aromatic hydrocarbons (PAHs) derived from the partial hydrogenation of a phenanthrene backbone.[1] Structurally, they are characterized by three fused benzene rings where one of the rings has lost a double bond through the addition of two hydrogen atoms.[1] The most common and extensively studied isomer is 9,10-dihydrophenanthrene. This structural modification, the interruption of the fully conjugated aromatic system, imparts distinct physical and chemical properties that make these compounds both fascinating subjects of fundamental research and valuable scaffolds in applied fields, particularly drug development.

Unlike their fully aromatic parent, phenanthrene, dihydrophenanthrenes possess a non-planar, more flexible structure. This subtle change significantly alters their reactivity, solubility, and biological interactions.[1] Dihydrophenanthrene moieties are found in numerous natural products, especially in orchids of the Dendrobium genus, where they exhibit a range of biological activities.[1] In recent years, their potential has been explored in various therapeutic areas, including the development of antiviral agents, such as inhibitors of the SARS-CoV-2 3CL protease, and as anti-inflammatory and cytotoxic compounds.[2][3][4] This guide offers a detailed examination of the core , providing researchers, scientists, and drug development professionals with the foundational knowledge required to effectively work with this important class of molecules.

I. Core Physical and Spectroscopic Properties

The physical properties of dihydrophenanthrenes are dictated by their molecular structure, particularly the partially saturated central ring. These properties are crucial for their handling, purification, and formulation.

A. General Physical Characteristics

Dihydrophenanthrenes are typically colorless to pale yellowish crystalline solids at room temperature.[1] Their lipophilic nature makes them poorly soluble in water but readily soluble in a range of common organic solvents, including chloroform, acetone, ethyl acetate, and petroleum ether.[1] This solubility profile is a key consideration in experimental design, particularly for reaction chemistry and biological assays.

The table below summarizes the key physical properties of the representative compound, 9,10-dihydrophenanthrene.

Property	Value	Source(s)
Molecular Formula	C₁₄H₁₂	[5]
Molecular Weight	180.25 g/mol	[5]
Melting Point	30-35 °C	[6], [7]
Boiling Point	168-169 °C at 15 mmHg	[6], [7]
Appearance	Clear dark brown liquid or solid	[5]
Solubility	Poorly soluble in water; Soluble in chloroform, dichloromethane, petroleum ether, ethyl acetate, and acetone.	[1]

B. Spectroscopic Fingerprints for Structural Elucidation

Accurate characterization of dihydrophenanthrene derivatives is essential, especially when confirming the identity of synthesized compounds or isolated natural products.[8] Spectroscopic methods provide the necessary data to confirm their unique structural features.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The proton NMR spectrum of 9,10-dihydrophenanthrene is highly characteristic. The aliphatic protons on the C9 and C10 carbons typically appear as a singlet at approximately 2.87 ppm.[9] The aromatic protons resonate in the downfield region, generally between 7.2 and 7.8 ppm, exhibiting complex splitting patterns due to coupling.[9]

  • ¹³C NMR : The carbon spectrum shows distinct signals for the aliphatic carbons (C9 and C10) in the upfield region, differentiating them from the aromatic carbons which appear further downfield.[5]

• Infrared (IR) Spectroscopy : The IR spectrum provides information about the functional groups present. Key absorptions for 9,10-dihydrophenanthrene include C-H stretching vibrations for the aromatic rings (around 3000-3100 cm⁻¹) and the aliphatic CH₂ groups (around 2800-3000 cm⁻¹), as well as C=C stretching vibrations for the aromatic rings (around 1450-1600 cm⁻¹).[5]

• UV-Vis Spectroscopy : The partial loss of aromaticity in dihydrophenanthrenes results in a UV-Vis absorption spectrum that is different from that of fully aromatic phenanthrene. 9,10-dihydrophenanthrene exhibits an excitation peak at approximately 262 nm and an emission peak around 318 nm.[10]

• Mass Spectrometry (MS) : Mass spectrometry is used to determine the molecular weight and elemental composition. For 9,10-dihydrophenanthrene, the molecular ion peak (M⁺) would be observed at an m/z of 180.25.[5] High-resolution mass spectrometry can confirm the molecular formula C₁₄H₁₂.[11]

II. Chemical Properties and Reactivity

The presence of the hydrogenated, non-aromatic bridge in dihydrophenanthrenes makes them chemically more reactive than phenanthrene itself.[1] This enhanced reactivity is central to their biological activity and synthetic utility.

A. Oxidation Reactions

Dihydrophenanthrenes are susceptible to oxidation, particularly at the benzylic C9 and C10 positions. This reactivity is a key pathway in their metabolism and can be exploited for synthetic transformations.

• Enzymatic Oxidation : Naphthalene dioxygenase, an enzyme found in Pseudomonas putida, can oxidize 9,10-dihydrophenanthrene in a regio- and stereospecific manner.[12] This process primarily yields (+)-cis-(3S,4R)-3,4-dihydroxy-3,4,9,10-tetrahydrophenanthrene and a smaller amount of (+)-(S)-9-hydroxy-9,10-dihydrophenanthrene.[12] Such reactions are critical models for understanding how these compounds are metabolized in biological systems.

• Chemical Oxidation : The thermal reaction of certain dihydrophenanthrene derivatives with oxygen has been studied, revealing complex kinetics that can be influenced by inhibitors and solvent polarity.[13][14] These studies indicate that the C-H bonds at the dihydro bridge are relatively weak and susceptible to radical abstraction.

Caption: Enzymatic oxidation pathway of 9,10-dihydrophenanthrene.

B. Reduction Reactions

While already partially reduced, dihydrophenanthrenes can be further hydrogenated under specific catalytic conditions to yield perhydrophenanthrenes (octahydrophenanthrenes). This complete saturation of the aromatic system results in a fully alicyclic structure. Modern synthetic methods often employ palladium-catalyzed reactions to create the dihydrophenanthrene core itself.[15][16][17]

C. Thermodynamic Properties

The stability and energy of dihydrophenanthrene compounds have been experimentally determined. Thermodynamic data, including heat capacity, enthalpy of formation, and vapor pressure, are available for 9,10-dihydrophenanthrene.[18][19] This information is invaluable for chemical engineers and process chemists working on the large-scale synthesis of these compounds. The enthalpy of reaction for the hydrogenation of phenanthrene to 9,10-dihydrophenanthrene has also been documented.[20]

III. Synthesis and Applications in Drug Development

The unique structural and chemical properties of dihydrophenanthrenes make them attractive templates for medicinal chemistry and drug discovery.

A. Synthetic Methodologies

Several synthetic routes are available for preparing dihydrophenanthrene derivatives:

• Catalytic Hydrogenation : The most direct method involves the catalytic hydrogenation of phenanthrene or its derivatives.[1] Careful control of reaction conditions is necessary to avoid over-reduction to octahydrophenanthrene.[21]

• Palladium-Catalyzed Reactions : Modern organic synthesis frequently employs palladium-catalyzed methods, such as the Heck reaction, to construct the dihydrophenanthrene core from simpler starting materials.[15][16][17] These methods offer high efficiency and the ability to introduce a variety of substituents.

• Rhodium-Catalyzed C-H Activation : More advanced techniques, like rhodium (III)-catalyzed C-H activation followed by a Diels-Alder reaction, have been used to create complex dihydrophenanthrene derivatives in a one-pot synthesis.[2]

B. Applications in Medicinal Chemistry

The dihydrophenanthrene scaffold has emerged as a privileged structure in the development of new therapeutic agents.

• Antiviral Agents : A notable recent application is the discovery of 9,10-dihydrophenanthrene derivatives as potent inhibitors of the SARS-CoV-2 3CL protease (3CLpro), a critical enzyme for viral replication.[2] Structure-activity relationship (SAR) studies have shown that modifications at various positions on the dihydrophenanthrene core can significantly impact inhibitory activity.[2]

• Anti-inflammatory and Antioxidant Activity : Certain dihydrophenanthrene compounds have been shown to inhibit the production of inflammatory factors and can suppress signaling pathways like NF-κB and MAPKs.[3] This makes them promising candidates for treating inflammatory conditions and diseases related to oxidative stress, such as liver injury.[22]

• Anticancer Properties : Natural and synthetic dihydrophenanthrene derivatives have been investigated for their cytotoxicity against various cancer cell lines.[4] For example, compounds isolated from Cymbidium ensifolium have demonstrated selective anticancer activity, highlighting their potential as chemotherapeutic agents with favorable safety profiles.[4]

• AMPK Activators : Dihydrophenanthrenes found in yams have been identified as activators of AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.[8] This suggests their potential use in treating metabolic disorders.

IV. Experimental Protocol: NMR Characterization

The following protocol outlines the standard procedure for characterizing a synthesized dihydrophenanthrene derivative using NMR spectroscopy, a critical step for verifying its structure.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra to confirm the chemical structure of a purified dihydrophenanthrene compound.

Materials:

• Purified dihydrophenanthrene sample (5-10 mg)

• Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS)

• NMR tube (5 mm diameter)

• High-field NMR spectrometer (e.g., 400 or 500 MHz)[11]

Procedure:

• Sample Preparation : a. Weigh approximately 5-10 mg of the dry, purified dihydrophenanthrene compound. b. Dissolve the sample in ~0.6 mL of CDCl₃ containing TMS in a small vial. Ensure the sample is fully dissolved. c. Transfer the solution into a clean, dry 5 mm NMR tube.

• Instrument Setup : a. Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet. b. Lock the spectrometer onto the deuterium signal of the CDCl₃. c. Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

• Data Acquisition :[11] a. ¹H NMR Spectrum : i. Load standard proton acquisition parameters. ii. Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm). iii. Use a standard pulse sequence (e.g., 30° or 90° pulse). iv. Acquire a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio. b. ¹³C NMR Spectrum : i. Load standard carbon acquisition parameters (e.g., with proton decoupling). ii. Set the spectral width to cover the expected range of carbon signals (e.g., 0-160 ppm). iii. Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing and Analysis : a. Apply Fourier transformation to the acquired free induction decays (FIDs). b. Phase correct the spectra. c. Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H NMR and the CDCl₃ signal to 77.16 ppm for ¹³C NMR. d. Integrate the peaks in the ¹H NMR spectrum to determine proton ratios. e. Analyze the chemical shifts, splitting patterns (coupling constants), and integration values to assign signals to specific protons and carbons in the proposed structure. Compare the obtained data with literature values for known dihydrophenanthrene compounds.

Caption: Standard workflow for NMR-based structural characterization.

V. Conclusion

Dihydrophenanthrene compounds represent a versatile and increasingly important class of molecules. Their unique physicochemical properties, stemming from the partially saturated phenanthrene core, distinguish them from their fully aromatic counterparts and provide a foundation for their diverse applications. For researchers in organic synthesis, natural product chemistry, and drug development, a thorough understanding of their physical characteristics, spectroscopic fingerprints, and chemical reactivity is paramount. As research continues to uncover new biological activities and synthetic methodologies, the dihydrophenanthrene scaffold is poised to remain a fruitful area of investigation for the development of novel therapeutics and functional materials.

References

• Hasan, M. M., & Al-Amin, M. (2021). Synthesis of 9, 10-dihydrophenanthrene, Phenanthrene, Mono - Engineered Science Publisher. ES Materials & Manufacturing, 14, 51-58. [Link]

• Wikipedia. (n.d.). Dihydrophenanthrenes. [Link]

• PubChem. (n.d.). 9,10-Dihydrophenanthrene. National Center for Biotechnology Information. [Link]

• Lin, C.-W., et al. (2022). Discovery of 9,10-dihydrophenanthrene derivatives as SARS-CoV-2 3CLpro inhibitors for treating COVID-19. European Journal of Medicinal Chemistry, 238, 114481. [Link]

• Al-Amin, M., & Hasan, M. M. (2021). Synthesis of 9, 10-Dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions. ES Materials & Manufacturing, 14, 51-58. [Link]

• Cheméo. (n.d.). Chemical Properties of Phenanthrene, 9,10-dihydro- (CAS 776-35-2). [Link]

• Chemsrc. (n.d.). 9,10-Dihydrophenanthrene. [Link]

• ResearchGate. (2021). (PDF) Synthesis of 9, 10-Dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions. [Link]

• National Institute of Standards and Technology. (n.d.). 9,10-Dihydrophenanthrene: Experimental and Derived Thermodynamic Properties. [Link]

• Resnick, S. M., et al. (1996). Regio- and stereospecific oxidation of 9,10-dihydroanthracene and 9,10-dihydrophenanthrene by naphthalene dioxygenase: structure and absolute stereochemistry of metabolites. Applied and Environmental Microbiology, 62(11), 4061-4065. [Link]

• PubChem. (n.d.). trans-9,10-Dihydroxy-9,10-dihydrophenanthrene. National Center for Biotechnology Information. [Link]

• Data.gov. (n.d.). 9,10-Dihydrophenanthrene: Experimental and Derived Thermodynamic Properties. [Link]

• Muszkat, K. A., & Fischer, E. (1967). Oxidation of 4a,4b-dihydrophenanthrenes. I. Kinetics of the thermal reaction of 9,10-cyclopentano-4a,4b-dihydrophenanthrene with oxygen. Journal of the American Chemical Society, 89(20), 5145-5151. [Link]

• Solubility of Things. (n.d.). 9,10-Diphenylanthracene. [Link]

• American Chemical Society. (1969). Oxidation of 4a,4b-dihydrophenanthrenes. I. Kinetics of the thermal reaction of 9,10-cyclopentano-4a,4b-dihydrophenanthrene with oxygen. Journal of the American Chemical Society. [Link]

• National Institute of Standards and Technology. (n.d.). Phenanthrene, 9,10-dihydro-. NIST Chemistry WebBook. [Link]

• Mor-RY, C., et al. (2020). Unambiguous Characterization of Commercial Natural (Dihydro)phenanthrene Compounds Is Vital in the Discovery of AMPK Activators. Journal of Agricultural and Food Chemistry, 68(27), 7154-7160. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2009). An approach to evaluate two-electron reduction of 9,10-phenanthraquinone and redox activity of the hydroquinone associated with oxidative stress. [Link]

• Jimoh, T. O., et al. (2022). Three New Dihydrophenanthrene Derivatives from Cymbidium ensifolium and Their Cytotoxicity against Cancer Cells. Molecules, 27(7), 2187. [Link]

• ResearchGate. (2020). Unambiguous Characterization of Commercial Natural (Dihydro)phenanthrene Compounds Is Vital in the Discovery of AMPK Activators | Request PDF. [Link]

• WIPO Patentscope. (2021). WO/2021/160139 - 9,10-DIHYDROPHENANTHRENE COMPOUNDS AND USE THEREOF IN TREATMENT OF LIVER INJURY. [Link]

• ChemSynthesis. (n.d.). 9,10-dihydrophenanthrene. [Link]

• Organic Syntheses. (n.d.). Phenanthrene, 9,10-dihydro-. [Link]

Sources

• 1. Dihydrophenanthrenes - Wikipedia [en.wikipedia.org]
• 2. Discovery of 9,10-dihydrophenanthrene derivatives as SARS-CoV-2 3CLpro inhibitors for treating COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN103408612A - Phenanthrene and dihydrophenanthrene compounds and application thereof - Google Patents [patents.google.com]
• 4. Three New Dihydrophenanthrene Derivatives from Cymbidium ensifolium and Their Cytotoxicity against Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 9,10-Dihydrophenanthrene | C14H12 | CID 13058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 9,10-DIHYDROPHENANTHRENE | 776-35-2 [chemicalbook.com]
• 7. 9,10-Dihydrophenanthrene | CAS#:776-35-2 | Chemsrc [chemsrc.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 9,10-DIHYDROPHENANTHRENE(776-35-2) 1H NMR [m.chemicalbook.com]
• 10. Absorption [9,10-Dihydrophenanthrene] | AAT Bioquest [aatbio.com]
• 11. benchchem.com [benchchem.com]
• 12. Regio- and stereospecific oxidation of 9,10-dihydroanthracene and 9,10-dihydrophenanthrene by naphthalene dioxygenase: structure and absolute stereochemistry of metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. espublisher.com [espublisher.com]
• 16. espublisher.com [espublisher.com]
• 17. researchgate.net [researchgate.net]
• 18. catalog.data.gov [catalog.data.gov]
• 19. catalog.data.gov [catalog.data.gov]
• 20. Phenanthrene, 9,10-dihydro- [webbook.nist.gov]
• 21. Organic Syntheses Procedure [orgsyn.org]
• 22. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Protocols & Analytical Methods

Application Notes & Protocols: Palladium-Catalyzed Synthesis of Dihydrophenanthrene Cores

Introduction: The Dihydrophenanthrene Scaffold in Modern Chemistry

The 9,10-dihydrophenanthrene motif is a privileged structural core found in a multitude of natural products, particularly within the Orchidaceae family of medicinal plants.[1] These compounds exhibit a wide range of significant biological activities, including anti-inflammatory, anti-tumor, antioxidant, and antibacterial properties.[1][2] The inherent therapeutic potential of this scaffold has made it a compelling target for synthetic organic chemists and drug development professionals.[3] Among the array of synthetic strategies, palladium-catalyzed cross-coupling reactions, particularly the intramolecular Heck reaction, have emerged as a robust and versatile methodology for the construction of this tricyclic system.[4][5] This approach offers high convergence, allowing for the assembly of complex molecular architectures from relatively simple precursors.[5]

This guide provides an in-depth exploration of the palladium-catalyzed synthesis of 9,10-dihydrophenanthrene cores. We will dissect the underlying catalytic mechanisms, present detailed, field-proven protocols, and discuss the critical parameters that govern the success of these transformations.

Part 1: Mechanistic Insights into the Catalytic Cycle

The cornerstone of this synthetic strategy is the Palladium-catalyzed intramolecular Heck reaction.[5] Understanding the catalytic cycle is paramount for troubleshooting, optimization, and adaptation of the methodology for new substrates. The reaction proceeds through a sequence of well-defined steps involving the palladium catalyst, which cycles between its Pd(0) and Pd(II) oxidation states.

While several mechanistic pathways have been proposed, including a 6π electrocyclic reaction, theoretical calculations suggest that the intramolecular Heck mechanism is the lower energy, and thus more probable, pathway.[4][6][7]

The generally accepted catalytic cycle for the intramolecular Heck reaction is as follows:

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by undergoing an oxidative addition into the carbon-halogen bond (typically C-Br or C-I) of the aryl halide precursor. This step forms a square planar Pd(II) complex.[5]

• Migratory Insertion (Carbopalladation): The tethered alkene moiety of the substrate then coordinates to the palladium center. This is followed by a migratory insertion of the alkene into the palladium-aryl bond, forming a new carbon-carbon bond and creating the cyclic framework. This step is often rate-determining and establishes the key ring structure.

• β-Hydride Elimination: For the catalyst to be regenerated, the palladium must be eliminated from the organic scaffold. This typically occurs via β-hydride elimination, where a hydrogen atom on a carbon beta to the palladium is removed, forming a palladium-hydride species and a double bond within the newly formed ring.

• Reductive Elimination & Catalyst Regeneration: The Pd(II)-hydride species, in the presence of a base, undergoes reductive elimination to regenerate the active Pd(0) catalyst and a protonated base, completing the catalytic cycle.

Below is a diagram illustrating this fundamental catalytic process.

Caption: The catalytic cycle for the intramolecular Heck reaction.

Part 2: Experimental Protocols & Workflow

A successful synthesis of the dihydrophenanthrene core relies on a multi-step sequence, beginning with the careful construction of the Heck reaction precursor. The following protocols are adapted from robust methodologies reported in the literature.[4][5][6][7]

Protocol 1: Synthesis of the Heck Reaction Precursor

This workflow details the creation of the direct substrate for the palladium-catalyzed cyclization, starting from a commercially available aromatic bromoaldehyde.

Caption: Experimental workflow for Heck precursor synthesis.

Step 1A: Synthesis of Homoallylic Alcohols

• To a solution of the starting aromatic bromoaldehyde (1.0 equiv) in a suitable solvent (e.g., THF), add allyl bromide (1.2 equiv) and indium powder (1.5 equiv).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired homoallylic alcohol.

Step 1B: Diallylation of the Homoallylic Alcohol

• Prepare a suspension of sodium hydride (60% dispersion in mineral oil, 1.5 equiv) in anhydrous THF in a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar) at 0 °C.

• Slowly add a solution of the homoallylic alcohol (1.0 equiv) in anhydrous THF to the NaH suspension.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add allyl bromide (1.5 equiv) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Carefully quench the reaction at 0 °C by the slow addition of water.

• Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify via column chromatography to obtain the diallylated intermediate.

Step 1C: Ring-Closing Metathesis (RCM)

• Dissolve the diallylated intermediate (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert atmosphere.

• Add Grubbs' second-generation catalyst (typically 2-5 mol%).

• Reflux the reaction mixture and monitor by TLC.

• Upon completion, cool the reaction to room temperature and concentrate in vacuo.

• Purify the residue by column chromatography to afford the final Heck reaction precursor.[6][7]

Protocol 2: Palladium-Catalyzed Intramolecular Heck Cyclization

This protocol describes the final, key step in forming the 9,10-dihydrophenanthrene core.

Materials and Reagents:

Reagent/Material	Role	Typical Amount
Heck Reaction Precursor	Substrate	1.0 equiv
Palladium(II) Acetate (Pd(OAc)₂)	Catalyst Precursor	10 mol %
Triphenylphosphine (PPh₃)	Ligand	0.5 equiv
Cesium Carbonate (Cs₂CO₃)	Base	2.0 equiv
Tetrabutylammonium Chloride (TBAC)	Additive/Phase Transfer Catalyst	1.0 equiv
N,N-Dimethylformamide (DMF)	Solvent	6-7 mL per mmol of substrate

Step-by-Step Procedure:

• To a flame-dried Schlenk flask, add the Heck reaction precursor (1.0 equiv), Palladium(II) Acetate (10 mol%), Triphenylphosphine (0.5 equiv), Cesium Carbonate (2.0 equiv), and Tetrabutylammonium Chloride (TBAC, 1.0 equiv).

• Evacuate and backfill the flask with an inert atmosphere (N₂ or Ar) three times.

• Add anhydrous DMF via syringe.

• Heat the reaction mixture to 85-90 °C in a pre-heated oil bath.[4][6]

• Stir the reaction at this temperature for 1.5 - 2 hours, monitoring progress by TLC.[4]

• After the reaction is complete, cool the mixture to room temperature and dilute with water.

• Extract the aqueous phase with ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the final 9,10-dihydrophenanthrene product. Yields are typically moderate to good.[6]

Part 3: Causality Behind Experimental Choices

The selection of each reagent in the Heck cyclization is critical for achieving high yields and clean conversions.

• Palladium Source (Pd(OAc)₂): Palladium(II) acetate is a common and convenient air-stable precursor for the active Pd(0) catalyst. In the reaction mixture, it is reduced in situ to Pd(0), often by the phosphine ligand or other components.

• Ligand (PPh₃): Triphenylphosphine is a crucial ligand that stabilizes the Pd(0) species, preventing its decomposition into palladium black. It also modulates the electronic and steric environment of the metal center, influencing the rates of oxidative addition and reductive elimination.

• Base (Cs₂CO₃): The base is essential for the final step of the catalytic cycle. It facilitates the β-hydride elimination and neutralizes the resulting acid (H-X), which is necessary to regenerate the Pd(0) catalyst for the next turnover. Cesium carbonate is often used due to its high solubility in organic solvents and its non-nucleophilic nature.[4][6]

• Solvent (DMF): A high-boiling, polar aprotic solvent like DMF is used to ensure all reagents remain in solution at the required reaction temperature (85-90 °C). Its polarity can also help stabilize charged intermediates in the catalytic cycle.

• Additive (TBAC): Tetrabutylammonium chloride can play multiple roles. It can act as a phase-transfer catalyst, improve the solubility of certain species, and its chloride ions can coordinate to the palladium center, potentially influencing its reactivity and stability.[6]

By carefully controlling these parameters, researchers can reliably synthesize a diverse range of dihydrophenanthrene derivatives for applications in drug discovery and materials science.

References

• Jana, R., et al. (2021). Synthesis of 9, 10-dihydrophenanthrene, Phenanthrene, Mono - Engineered Science Publisher. ES Materials & Manufacturing, 14, 51-58. [Link]

• Jana, R., et al. (2021). Synthesis of 9, 10-Dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro phenanthrene by Palladium-catalyzed Heck Reactions. Engineered Science Publisher. [Link]

• Jana, R., et al. (2021). Synthesis of 9, 10-Dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions. Engineered Science Publisher. [Link]

• Zhang, Q., et al. (2024). One-Step Synthesis of Chiral 9,10-Dihydrophenanthrenes via Ligand-Enabled Enantioselective Cascade β,γ-Diarylation of Acids. Angewandte Chemie International Edition. [Link]

• Ma, W., et al. (2021). Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review. Journal of Ethnopharmacology. [Link]

• Wang, Z., et al. (2022). Synthesis of 5,6-Dihydrophenanthridines via Palladium-Catalyzed Intramolecular Dehydrogenative Coupling of Two Aryl C−H Bonds. Molecules. [Link]

• Jana, R., et al. (2021). Synthesis of 9, 10-Dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions. ResearchGate. [Link]

• Zhang, Q., et al. (2024). One-Step Synthesis of Chiral 9,10-Dihydrophenanthrenes via Ligand-Enabled Enantioselective Cascade β,γ-Diarylation of Acids. PubMed. [Link]

• Vickers, T. (2002). Intramolecular Heck Reactions with Dihydropyrans: Synthesis of (+/-)-Curcumene Ether. University of Calgary Thesis. [Link]

• Kaur, R., et al. (2021). Phenanthrene: a versatile molecule; a review. SciSpace. [Link]

• Wang, C., et al. (2022). Dihydrophenanthrenes and phenanthrenes from Dendrobium terminale. Natural Product Research. [Link]

Sources

• 1. Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. One-Step Synthesis of Chiral 9,10-Dihydrophenanthrenes via Ligand-Enabled Enantioselective Cascade β,γ-Diarylation of Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. espublisher.com [espublisher.com]
• 5. benchchem.com [benchchem.com]
• 6. espublisher.com [espublisher.com]
• 7. researchgate.net [researchgate.net]

Application Note & Protocol: A Validated Workflow for the Isolation and Purification of Dihydrophenanthrenes from Plant Extracts

Abstract

Dihydrophenanthrenes represent a significant class of phenolic compounds, predominantly found in the Orchidaceae family, with a growing body of research highlighting their potent biological activities, including cytotoxic, anti-inflammatory, and antioxidant effects.[1][2] This potential makes them prime candidates for drug discovery and development. This document provides a comprehensive, field-proven protocol for the systematic isolation and purification of dihydrophenanthrenes from complex plant matrices. We will detail a multi-stage process, beginning with optimized extraction techniques, followed by systematic fractionation and multi-modal chromatographic purification. The causality behind each experimental choice is explained to empower researchers to adapt this protocol to their specific plant sources and target molecules.

Introduction to Dihydrophenanthrenes

Dihydrophenanthrenes are a subclass of stilbenoids characterized by a 9,10-dihydrophenanthrene core. These secondary metabolites are particularly abundant in specific plant genera, such as Bletilla, Dendrobium, Flickingeria, and Dioscorea.[3][4][5][6] Their structural diversity, which includes monomers and complex dimeric forms, contributes to a wide spectrum of pharmacological activities.[1][7][8] For instance, compounds isolated from Bletilla striata have demonstrated significant antineuroinflammatory properties, while others show promise as cytotoxic agents against various cancer cell lines.[3][4][9][10]

The successful isolation of these compounds in high purity is the critical first step for any subsequent pharmacological screening, structural elucidation, or development of therapeutic leads. This guide provides the necessary framework to achieve this.

Strategic Overview of the Isolation Workflow

The isolation of a specific class of natural products from a crude plant extract is a process of systematic enrichment. The workflow is designed to progressively remove unwanted compounds, narrowing the chemical complexity at each stage until the target molecules are isolated with high purity.

Diagram 1: High-level workflow for dihydrophenanthrene isolation.

Part 1: Sample Preparation and Extraction

The primary objective of this phase is to efficiently liberate the target dihydrophenanthrenes from the plant's cellular matrix into a solvent.

Plant Material Preparation

Proper preparation is crucial for maximizing extraction efficiency.

• Source Material: Common sources include the tubers of Bletilla striata, stems of Dendrobium and Flickingeria species, and rhizomes of Dioscorea species.[4][5][6][10][11]

• Procedure:

  • Thoroughly wash the fresh plant material to remove soil and debris.

  • Cut the material into smaller pieces to facilitate drying.

  • Dry the material at a controlled temperature (40-50°C) in a ventilated oven or air-dry in the shade to prevent the degradation of thermolabile compounds.

  • Grind the dried plant material into a fine powder (e.g., 40-60 mesh) to increase the surface area available for solvent contact.

Solvent and Method Selection

As phenolic compounds, dihydrophenanthrenes are best extracted with polar organic solvents.[12]

• Solvent Choice: Methanol and ethanol are highly effective for lower molecular weight polyphenols, often used as aqueous solutions (e.g., 70-95%) to enhance penetration into the plant tissue.[13][14] Acetone is also an excellent solvent, particularly for higher molecular weight compounds.[13] For example, a 95% aqueous ethanol solution is effective for extracting dihydrophenanthrenes from Bletilla striata tubers.[3]

• Extraction Technique: The choice of method is a trade-off between efficiency, time, cost, and potential for thermal degradation.

Technique	Principle	Advantages	Disadvantages
Reflux/Soxhlet	Continuous extraction with hot solvent.[14]	Exhaustive extraction.	Time-consuming, large solvent volume, potential for thermal degradation.[14]
Maceration	Soaking plant material in solvent at room temperature.[15]	Simple, suitable for thermolabile compounds.	Less efficient, may require multiple extractions.
Ultrasound-Assisted (UAE)	Uses acoustic cavitation to disrupt cell walls.[13]	Fast, efficient, reduced solvent and temperature.[13][16]	Requires specialized equipment.
Microwave-Assisted (MAE)	Uses microwave energy to heat the solvent and sample.[13]	Very fast, highly efficient, reduced solvent volume.[13][15]	Risk of overheating, requires microwave-transparent vessels.
Table 1: Comparison of Common Extraction Techniques.

Protocol 1: General Purpose Reflux Extraction

• Place 500 g of powdered plant material into a 5 L round-bottom flask.

• Add 3 L of 95% ethanol.

• Heat the mixture to reflux with constant stirring for 2 hours.

• Allow the mixture to cool, then filter through cheesecloth and subsequently through Whatman No. 1 filter paper.

• Repeat the extraction process on the plant residue two more times.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at 45°C to yield the crude extract.

Part 2: Fractionation and Chromatographic Purification

The crude extract is a complex amalgam of hundreds of compounds. This phase employs chromatographic principles to isolate the target molecules.

Liquid-Liquid Partitioning for Preliminary Fractionation

This step separates compounds based on their differential solubility in immiscible solvents, effectively "pre-purifying" the extract into fractions of varying polarity. Dihydrophenanthrenes, being moderately polar, typically concentrate in the ethyl acetate fraction.[3][5]

Diagram 2: Workflow for liquid-liquid partitioning of a crude plant extract.

Protocol 2: Liquid-Liquid Partitioning

• Suspend the concentrated crude extract (e.g., 100 g) in 1 L of distilled water.

• Transfer the suspension to a 2 L separatory funnel.

• Add 1 L of n-hexane, shake vigorously for 5 minutes, and allow the layers to separate.

• Drain the lower aqueous layer. Collect the upper n-hexane layer. Repeat this partitioning step two more times. Combine the hexane fractions.

• Partition the remaining aqueous layer sequentially with ethyl acetate (3 x 1 L) and then n-butanol (3 x 1 L) using the same procedure.

• Concentrate each of the four fractions (hexane, ethyl acetate, n-butanol, and final aqueous) to dryness via rotary evaporation. The ethyl acetate fraction is typically enriched with dihydrophenanthrenes.[3]

Multi-Modal Chromatographic Purification

A combination of chromatographic techniques is required to achieve high purity.[17][18] This typically involves a low-pressure column for bulk separation followed by a high-resolution technique for final polishing.

A. Open Column Chromatography (CC) This is the workhorse for the initial purification of the target fraction.[19]

• Stationary Phase:

  • Silica Gel: The most common choice, separating compounds based on polarity.

  • Sephadex LH-20: An alkylated dextran gel excellent for separating phenolic compounds by size exclusion and polarity interactions, particularly effective with methanol as the mobile phase.[13][20]

• Mobile Phase: A gradient of solvents is used to elute compounds of increasing polarity.

B. Preparative High-Performance Liquid Chromatography (Prep-HPLC) This is the final step for isolating compounds to >95% purity.[15][21]

• Stationary Phase: Reversed-phase columns (e.g., C18, C8) are most common, where non-polar compounds are retained longer.

• Mobile Phase: A gradient of water and an organic solvent (typically acetonitrile or methanol), often with a small amount of acid (e.g., 0.1% formic acid or TFA) to improve peak shape.

C. High-Speed Counter-Current Chromatography (HSCCC) HSCCC is a support-free liquid-liquid chromatography technique that avoids irreversible adsorption of the sample onto a solid support. It has been successfully used to purify dihydrophenanthrenes from Pholidota chinensis.[22]

Technique	Stationary Phase	Typical Mobile Phase (Gradient)	Purpose
Silica Gel CC	Silica Gel (100-200 mesh)	n-Hexane -> Ethyl Acetate -> Methanol	Bulk separation of the EtOAc fraction into sub-fractions.
Sephadex LH-20 CC	Sephadex LH-20	100% Methanol or Ethanol	Further purification of phenolic-rich sub-fractions.
Prep-HPLC	Reversed-Phase C18	Water/Acetonitrile or Water/Methanol	Final purification of individual compounds to high purity.
HSCCC	Lower phase of a biphasic solvent system	Upper phase of the same solvent system	Purification without a solid support. Example systems: n-Hexane/EtOAc/MeOH/Water (1.2:1:1:0.8 or 1.6:0.8:1.2:0.4).[22]
Table 2: Typical Chromatographic Systems for Dihydrophenanthrene Purification.

Protocol 3: Two-Step Chromatographic Purification

• Silica Gel Column:

  • Dry the enriched ethyl acetate fraction (e.g., 10 g) onto a small amount of silica gel (20 g).

  • Load the dried sample onto a silica gel column (e.g., 500 g, 100-200 mesh) packed in n-hexane.

  • Elute the column with a stepwise gradient of n-hexane-ethyl acetate (from 100:0 to 0:100), followed by ethyl acetate-methanol (from 100:0 to 80:20).

  • Collect fractions (e.g., 250 mL each) and monitor by Thin-Layer Chromatography (TLC). Combine fractions with similar TLC profiles.

• Preparative HPLC:

  • Dissolve the sub-fraction containing the target compound(s) in methanol.

  • Inject the sample onto a preparative C18 HPLC column.

  • Elute with a linear gradient of water (A) and methanol (B). A typical gradient might be: 0-10 min, 30% B; 10-40 min, 30-80% B; 40-50 min, 80-100% B.

  • Monitor the elution with a UV detector (e.g., at 254 nm and 280 nm).

  • Collect peaks corresponding to the pure compounds, and concentrate them to dryness.

Part 3: Structural Validation and Purity Analysis

Once a compound is isolated, its identity and purity must be confirmed.

• Structural Elucidation: The precise chemical structure is determined using a combination of spectroscopic techniques, primarily Mass Spectrometry (MS) for molecular weight and fragmentation patterns, and Nuclear Magnetic Resonance (NMR) for mapping the carbon-hydrogen framework.[4][6][11]

• Purity Assessment: The purity of the final compound should be assessed using analytical HPLC, ideally with a diode array detector (DAD) and/or mass spectrometer (LC-MS).[22][23]

Conclusion

The protocol described herein provides a robust and adaptable workflow for the successful isolation and purification of bioactive dihydrophenanthrenes from various plant sources. By understanding the principles behind each step—from solvent selection in extraction to the multi-modal application of chromatography—researchers can effectively navigate the complexities of natural product chemistry. This foundational work is essential for unlocking the full therapeutic potential of these promising plant-derived molecules.

References

• Jin, D., et al. (2022). Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties. PMC. Available at: [Link]

• Bestchrom. (2024). Application of chromatographic technique in natural products. Bestchrom. Available at: [Link]

• Susanti, D., et al. (2023). Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. MDPI. Available at: [Link]

• Wroński, O., et al. (2015). Methods for Extraction and Determination of Phenolic Acids in Medicinal Plants: A Review. ResearchGate. Available at: [Link]

• Li, Y., et al. (2019). Isolation, Structural Elucidation, Optical Resolution, and Antineuroinflammatory Activity of Phenanthrene and 9,10-Dihydrophenanthrene Derivatives from Bletilla striata. ACS Publications. Available at: [Link]

• Yang, L., et al. (2017). Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review. PMC. Available at: [Link]

• Knob, F. C. (2024). Chromatographic Techniques Used in the Bioguided Isolation of Bioactive Compounds from Natural Products. JSM Central. Available at: [Link]

• LCGC International. (2023). Advances in Chromatographic Techniques for the Extraction and Characterization of Plant-Based Bioactive Compounds. LCGC International. Available at: [Link]

• Yuan, J., et al. (2021). Dimeric 9,10-dihydrophenanthrene derivatives from Bletilla striata and their atropisomeric nature. PubMed. Available at: [Link]

• Sorbead India. (2024). Isolation and Purification of Natural Compounds - Column Chromatography. Sorbead India. Available at: [Link]

• Gharaati Jahromi, S. (2019). Extraction Techniques of Phenolic Compounds from Plants. Semantic Scholar. Available at: [Link]

• Al-Sayyed, H. (2022). Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques. ResearchGate. Available at: [Link]

• Khoddami, A., et al. (2013). Techniques for Analysis of Plant Phenolic Compounds. Molecules. Available at: [Link]

• Di Fabio, G., et al. (2022). Phenanthrene Dimers: Promising Source of Biologically Active Molecules. PubMed. Available at: [Link]

• Di Fabio, G., & Zarrelli, A. (2014). Dihydrophenanthrene Dimers: Why and Where It Is Possible to Isolate Their Precursors. Chemistry & Biodiversity. Available at: [Link]

• Li, Y., et al. (2019). Isolation, Structural Elucidation, Optical Resolution, and Antineuroinflammatory Activity of Phenanthrene and 9,10-Dihydrophenanthrene Derivatives from Bletilla striata. PubMed. Available at: [Link]

• Request PDF. (N.D.). Isolation, Structural Elucidation, Optical Resolution, and Antineuroinflammatory Activity of Phenanthrene and 9,10-Dihydrophenanthrene Derivatives from Bletilla striata. ResearchGate. Available at: [Link]

• Kovács, A., et al. (2008). Natural phenanthrenes and their biological activity. PubMed. Available at: [Link]

• Zhang, X., et al. (2014). Phenolic compounds from the stems of Flickingeria fimbriata. PubMed. Available at: [Link]

• Kovács, A., et al. (2008). Natural phenanthrenes and their biological activity. Semantic Scholar. Available at: [Link]

• Yang, F., et al. (2015). Separation and purification of 9,10-dihydrophenanthrenes and bibenzyls from Pholidota chinensis by high-speed countercurrent chromatography. PubMed. Available at: [Link]

• Liu, H., et al. (2023). Ethnopharmacology of Bletilla orchid species: a comprehensive review on ethnobotany, phytochemistry and pharmacology. ResearchGate. Available at: [Link]

• Sornkaew, N., et al. (2023). Isolation and Identification of Dihydrophenanthrene Derivatives from Dendrobium virgineum with Protective Effects against Hydrogen-Peroxide-Induced Oxidative Stress of Human Retinal Pigment Epithelium ARPE-19 Cells. MDPI. Available at: [Link]

• Zhang, G., et al. (2018). Study on the Polar Extracts of Dendrobium nobile, D. officinale, D. loddigesii, and Flickingeria fimbriata: Metabolite Identification, Content Evaluation, and Bioactivity Assay. MDPI. Available at: [Link]

• Request PDF. (N.D.). Isolation and characterization of a new cytotoxic dihydrophenanthrene from Dioscorea membranacea rhizomes and its activity against five Human Cancer cell lines. ResearchGate. Available at: [Link]

• Lu, D., et al. (2010). Dihydrophenanthrenes from the stems and leaves of Dioscorea nipponica Makino. PubMed. Available at: [Link]

• Sornkaew, N., et al. (2023). Isolation and Identification of Dihydrophenanthrene Derivatives from Dendrobium virgineum with Protective Effects against Hydrogen-Peroxide-Induced Oxidative Stress of Human Retinal Pigment Epithelium ARPE-19 Cells. PubMed. Available at: [Link]

Sources

• 1. Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural phenanthrenes and their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Phenolic compounds from the stems of Flickingeria fimbriata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Dihydrophenanthrenes from the stems and leaves of Dioscorea nipponica Makino - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phenanthrene Dimers: Promising Source of Biologically Active Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Isolation, Structural Elucidation, Optical Resolution, and Antineuroinflammatory Activity of Phenanthrene and 9,10-Dihydrophenanthrene Derivatives from Bletilla striata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Dimeric 9,10-dihydrophenanthrene derivatives from Bletilla striata and their atropisomeric nature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Techniques for Analysis of Plant Phenolic Compounds [ouci.dntb.gov.ua]
• 13. Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. [PDF] Extraction Techniques of Phenolic Compounds from Plants | Semantic Scholar [semanticscholar.org]
• 17. jsmcentral.org [jsmcentral.org]
• 18. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 19. column-chromatography.com [column-chromatography.com]
• 20. mdpi.com [mdpi.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. Separation and purification of 9,10-dihydrophenanthrenes and bibenzyls from Pholidota chinensis by high-speed countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Application of chromatographic technique in natural products - Bestchrom [bestchrom.com]

Application Notes and Protocols for Investigating 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene in Cytotoxicity Assays

Introduction: Unveiling the Cytotoxic Potential of a Novel Phenanthrene Derivative

2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene is a naturally occurring phenanthrene derivative isolated from Bulbophyllum vaginatum[1]. While direct extensive cytotoxic profiling of this specific molecule is emerging, the broader class of 9,10-dihydrophenanthrenes has demonstrated significant anti-proliferative and cytotoxic activities against various human cancer cell lines[2][3][4]. Structurally related phenanthrenes have been shown to induce cell cycle arrest and apoptosis, making them promising candidates for novel anticancer drug development[5][6][7].

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on how to approach the investigation of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene's cytotoxic effects. We will delve into a plausible mechanism of action based on its structural similarity to known tubulin polymerization inhibitors, provide detailed protocols for robust cytotoxicity assays, and offer insights into data interpretation.

Proposed Mechanism of Action: A Putative Tubulin Polymerization Inhibitor

Many cytotoxic phenanthrene derivatives share structural similarities with combretastatin A-4, a potent natural product known to inhibit tubulin polymerization by binding to the colchicine-binding site on β-tubulin[8][9][10][11]. This disruption of microtubule dynamics leads to a cascade of events, including the arrest of the cell cycle in the G2/M phase and the subsequent induction of apoptosis[12][13]. Given the structural features of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene, it is hypothesized to exert its cytotoxic effects through a similar mechanism.

The proposed signaling pathway is as follows:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study on Cytotoxicity of Four 9,10-Dihydrophenanthrenes [journal11.magtechjournal.com]
• 4. Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antiproliferative and Proapoptotic Effects of Phenanthrene Derivatives Isolated from Bletilla striata on A549 Lung Cancer Cells [mdpi.com]
• 6. Effects of 5,6-Dihydroxy-2,4-Dimethoxy-9,10-Dihydrophenanthrene on G2/M Cell Cycle Arrest and Apoptosis in Human Lung Carcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of 2,3,6,7-tetramethoxyphenanthren-9-amine: An efficient precursor to access new 4-aza-2,3-dihydropyridophenanthrenes as apoptosis inducing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Combretastatin A4 phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 10. The biology of the combretastatins as tumour vascular targeting agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. benchchem.com [benchchem.com]
• 13. A New Inhibitor of Tubulin Polymerization Kills Multiple Cancer Cell Types and Reveals p21-Mediated Mechanism Determining Cell Death after Mitotic Catastrophe - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Guide to Assessing the Antioxidant Activity of Phenanthrenes

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Phenanthrenes and the Imperative of Antioxidant Assessment

Phenanthrenes, a class of polycyclic aromatic hydrocarbons, are secondary metabolites found in various plant species, particularly in the Orchidaceae family.[1][2] Their unique three-ring structure is a scaffold for diverse chemical modifications, leading to a wide array of biological activities. Among these, antioxidant activity is of significant interest to the scientific community.[1][2][3][4] Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in a multitude of pathological conditions, including cancer, neurodegenerative disorders, and cardiovascular diseases.[5][6] Antioxidants mitigate oxidative stress by neutralizing these harmful free radicals, making the evaluation of the antioxidant potential of novel compounds like phenanthrenes a critical step in drug discovery and development.

This comprehensive guide provides detailed experimental protocols for assessing the antioxidant activity of phenanthrenes. We will delve into the mechanistic underpinnings of the most robust and widely utilized in vitro assays—DPPH, ABTS, and ORAC—and provide a framework for cell-based assays to translate these findings into a more biologically relevant context. The protocols are designed to be self-validating, emphasizing the "why" behind each experimental choice to ensure scientific integrity and reproducibility.

Part 1: Foundational In Vitro Antioxidant Capacity Assays

A multi-assay approach is crucial for a comprehensive understanding of a compound's antioxidant profile. Different assays measure distinct aspects of antioxidant action, such as hydrogen atom transfer (HAT) or single electron transfer (SET) mechanisms.[7]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is a rapid and straightforward method to evaluate the free-radical scavenging ability of a compound.[8][9] The core of this assay is the stable DPPH radical, which has a deep violet color due to its unpaired electron.[8][10] When an antioxidant donates a hydrogen atom or an electron to DPPH, the radical is neutralized, leading to a color change from violet to a pale yellow.[8][10][11] This decolorization is measured spectrophotometrically at approximately 517 nm, and the decrease in absorbance is directly proportional to the antioxidant's radical scavenging activity.[9][10]

Causality Behind Experimental Choices:

• Solvent: DPPH is typically dissolved in organic solvents like methanol or ethanol.[8][9] This is a critical consideration for phenanthrenes, which are generally hydrophobic. The chosen solvent must effectively solubilize both the DPPH radical and the test compound.

• Wavelength: The maximum absorbance of the DPPH radical is around 517 nm.[9][10] Monitoring the absorbance at this wavelength provides the most sensitive measurement of radical scavenging.

• Incubation Time: The reaction between the antioxidant and DPPH is not instantaneous. An incubation period, typically 30 minutes in the dark, is necessary to allow the reaction to reach completion.[9][12] The dark condition is essential as DPPH is light-sensitive.[8]

• Standard: A known antioxidant, such as Trolox (a water-soluble vitamin E analog) or ascorbic acid, is used as a positive control to validate the assay and to express the results in a standardized manner (e.g., Trolox Equivalent Antioxidant Capacity - TEAC).[11]

Experimental Workflow: DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

Detailed Protocol: DPPH Assay

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle at 4°C. Prepare fresh daily.[12]

  • Phenanthrene Stock Solution (1 mg/mL): Accurately weigh 10 mg of the phenanthrene compound and dissolve it in 10 mL of a suitable solvent (e.g., methanol, ethanol, or a minimal amount of DMSO followed by dilution with methanol).[10]

  • Standard (Trolox) Stock Solution (1 mM): Dissolve 2.5 mg of Trolox in 10 mL of methanol.

• Assay Procedure (96-well plate format):

  • Prepare serial dilutions of the phenanthrene stock solution and the Trolox standard solution in methanol.

  • In a 96-well microplate, add 100 µL of each dilution to separate wells.

  • Add 100 µL of methanol to a well to serve as a blank (Acontrol).

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.

  • Mix the contents of the wells thoroughly.

  • Incubate the plate in the dark at room temperature for 30 minutes.[9][12]

  • Measure the absorbance at 517 nm using a microplate reader.[9]

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging Activity = [ (Acontrol - Asample) / Acontrol ] x 100 [10]

  • Plot the % scavenging activity against the concentration of the phenanthrene and the standard.

  • Determine the IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates higher antioxidant activity.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: The ABTS assay measures the ability of a compound to scavenge the stable ABTS radical cation (ABTS•+).[13] The ABTS•+ is generated by oxidizing ABTS with a strong oxidizing agent, such as potassium persulfate.[13] The resulting radical has a characteristic blue-green color with maximum absorbance at 734 nm.[13][14] In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form. The degree of decolorization, measured as the decrease in absorbance at 734 nm, is proportional to the antioxidant's concentration.[13]

Causality Behind Experimental Choices:

• Radical Generation: The reaction of ABTS with potassium persulfate requires an incubation period of 12-16 hours in the dark to ensure the complete formation of the ABTS•+ radical.[14][15]

• pH: The assay is typically performed at a neutral pH, which makes it suitable for a wider range of compounds compared to assays conducted under acidic conditions.

• Solvent Versatility: A key advantage of the ABTS assay is that the radical is soluble in both aqueous and organic solvents, allowing for the assessment of both hydrophilic and lipophilic antioxidants.[14] This is particularly beneficial for the diverse solubility profiles of different phenanthrene derivatives.

• Wavelength: The absorbance is monitored at 734 nm, a wavelength where interference from colored compounds in natural product extracts is less likely.[13][15]

Experimental Workflow: ABTS Assay

Caption: Workflow for the ABTS radical cation decolorization assay.

Detailed Protocol: ABTS Assay

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

  • ABTS•+ Radical Solution: Mix equal volumes of the ABTS stock solution and the potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[13][14]

  • Working ABTS•+ Solution: Before the assay, dilute the ABTS•+ radical solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.[14]

  • Phenanthrene and Standard (Trolox) Solutions: Prepare as described in the DPPH protocol.

• Assay Procedure (96-well plate format):

  • Prepare serial dilutions of the phenanthrene and Trolox solutions.

  • In a 96-well microplate, add 10 µL of each dilution to separate wells.

  • Add 190 µL of the working ABTS•+ solution to all wells.

  • Mix and incubate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.[15]

• Data Analysis:

  • Calculate the percentage of inhibition using the same formula as for the DPPH assay.

  • Generate a standard curve by plotting the percentage inhibition against the concentration of Trolox.

  • The antioxidant activity of the phenanthrene is expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from the standard curve.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the antioxidant's ability to protect a fluorescent probe (typically fluorescein) from oxidative damage induced by a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH).[16][17] The assay is based on a hydrogen atom transfer (HAT) mechanism.[5][6] In the absence of an antioxidant, AAPH generates peroxyl radicals that quench the fluorescence of fluorescein over time.[5][6] Antioxidants present in the sample protect the fluorescein by scavenging these peroxyl radicals, thus preserving the fluorescence signal.[5][6] The protective effect is quantified by calculating the area under the fluorescence decay curve (AUC).[17]

Causality Behind Experimental Choices:

• Biologically Relevant Radical: The peroxyl radical generated by AAPH is a biologically relevant ROS, making the ORAC assay more representative of in vivo conditions compared to assays using artificial radicals.[16]

• Kinetic Measurement: Unlike the endpoint measurements in the DPPH and ABTS assays, the ORAC assay is a kinetic assay that measures both the inhibition time and the degree of inhibition.[16]

• Fluorescence Detection: The use of a fluorescent probe provides high sensitivity.

• Standardization: The results are standardized against Trolox, and the antioxidant capacity is expressed as Trolox Equivalents (TE).[16]

Experimental Workflow: ORAC Assay

Caption: Workflow for the Oxygen Radical Absorbance Capacity (ORAC) assay.

Detailed Protocol: ORAC Assay

• Reagent Preparation:

  • Assay Buffer: 75 mM Potassium Phosphate Buffer (pH 7.4).

  • Fluorescein Stock Solution (10 nM): Prepare fresh daily in the assay buffer.

  • AAPH Solution (240 mM): Prepare fresh daily in the assay buffer.[16]

  • Phenanthrene and Trolox Solutions: Prepare serial dilutions in the assay buffer.

• Assay Procedure (96-well black microplate):

  • Add 25 µL of each phenanthrene dilution, Trolox standard, or buffer (for the blank) to the appropriate wells.[5][16]

  • Add 150 µL of the fluorescein solution to all wells.[5][16]

  • Mix and incubate the plate at 37°C for 30 minutes.[5][6]

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.[5][16] It is preferable to use a microplate reader with an injector for this step to ensure consistency.

  • Immediately begin reading the fluorescence kinetically at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm.[16] Readings should be taken every 1-5 minutes for at least 60 minutes.[5]

• Data Analysis:

  • Calculate the Area Under the Curve (AUC) for the blank, standards, and samples.

  • Calculate the Net AUC by subtracting the AUC of the blank from the AUC of each sample and standard.

  • Plot the Net AUC of the Trolox standards against their concentrations to create a standard curve.

  • Determine the ORAC value of the phenanthrene samples in Trolox Equivalents (TE) from the standard curve.

Data Presentation: In Vitro Assays

Phenanthrene Derivative	DPPH IC50 (µg/mL)	ABTS TEAC (µmol TE/g)	ORAC (µmol TE/g)
Phenanthrene-A	15.2 ± 1.3	850.6 ± 45.2	1230.4 ± 98.7
Phenanthrene-B	28.9 ± 2.1	430.1 ± 22.8	650.9 ± 55.1
Phenanthrene-C	8.5 ± 0.9	1215.3 ± 60.7	1850.2 ± 112.3
Resveratrol (Control)	12.1 ± 1.1	1050.8 ± 53.4	1600.5 ± 105.6

Data are presented as mean ± standard deviation (n=3). This is example data and does not represent real experimental results.

Part 2: Cellular Antioxidant Activity (CAA) Assay

While in vitro assays are invaluable for initial screening, they do not account for crucial biological factors like cell uptake, metabolism, and localization of the antioxidant. The Cellular Antioxidant Activity (CAA) assay bridges this gap by measuring antioxidant activity within a cellular environment.[18]

Principle: The CAA assay utilizes a cell-permeable probe, 2',7'-Dichlorodihydrofluorescin diacetate (DCFH-DA).[18] Once inside the cell, cellular esterases deacetylate DCFH-DA to the non-fluorescent DCFH.[18] ROS generated by an initiator (like AAPH) oxidize DCFH to the highly fluorescent 2',7'-Dichlorofluorescein (DCF).[18] The assay measures the ability of a pre-incubated antioxidant compound to prevent the formation of DCF. The fluorescence intensity is proportional to the level of ROS within the cell cytosol.[18]

Causality Behind Experimental Choices:

• Cell-Based Model: This assay provides a more biologically relevant assessment of antioxidant efficacy by considering bioavailability and metabolism.

• Adherent Cells: The protocol is designed for adherent cells (e.g., HeLa, HepG2), which are easy to culture and handle in a 96-well plate format.

• Pre-incubation: Pre-incubating the cells with the phenanthrene allows for its uptake and potential metabolic activation before the oxidative challenge.

• Positive Control: Quercetin, a flavonoid with known cellular antioxidant activity, is used as a positive control.[18][19]

Experimental Workflow: Cellular Antioxidant Activity (CAA) Assay

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

Detailed Protocol: CAA Assay

• Cell Culture:

  • Seed an appropriate number of adherent cells (e.g., 60,000 HeLa cells) in a 96-well clear-bottom black cell culture plate.[18]

  • Culture the cells until they reach confluency.

• Assay Procedure:

  • Remove the culture medium and treat the cells with various concentrations of the phenanthrene compound or Quercetin (positive control) in serum-free medium for 1 hour.

  • Add the DCFH-DA probe to the wells and incubate for another 60 minutes at 37°C.[18]

  • Wash the cells gently with Phosphate-Buffered Saline (PBS) to remove any compound or probe that has not been taken up.

  • Add the free radical initiator (AAPH) to all wells except the negative control wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Read the fluorescence kinetically every 5 minutes for 1 hour at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.[18]

• Data Analysis:

  • Calculate the AUC for each concentration.

  • The CAA unit is calculated using the formula: CAA unit = 100 - (∫SA / ∫CA) x 100 where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area from the control curve.

Conclusion

The protocols detailed in this guide provide a robust framework for the comprehensive evaluation of the antioxidant activity of phenanthrenes. By employing a combination of in vitro assays (DPPH, ABTS, ORAC) that probe different antioxidant mechanisms, and complementing this with a biologically relevant cell-based assay (CAA), researchers can gain a thorough understanding of a compound's potential to combat oxidative stress. Adherence to these detailed protocols, coupled with an understanding of the causality behind each step, will ensure the generation of high-quality, reproducible data essential for advancing drug discovery and development.

References

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. Retrieved from [Link]

• Re, R., Pellegrini, N., Proteggente, A., Pannala, A., Yang, M., & Rice-Evans, C. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine, 26(9-10), 1231–1237. Retrieved from [Link]

• Ganske, F. (2014). ORAC assay to determine antioxidant capacity. BMG Labtech. Retrieved from [Link]

• Kamiya Biomedical Company. (n.d.). Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. Retrieved from [Link]

• Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. Retrieved from [Link]

• Pisoschi, A. M., Pop, A., Cimpeanu, C., & Predoi, G. (2016). The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations. Foods, 5(4), 7. Retrieved from [Link]

• ResearchGate. (2024). DPPH assay for evaluating antioxidant activity. Retrieved from [Link]

• Agilent. (n.d.). Determination of Antioxidant potential using an Oxygen Radical Absorbance Capacity (ORAC) Assay with Synergy H4. Retrieved from [Link]

• MDPI. (2022). DPPH Radical Scavenging Assay. Retrieved from [Link]

• G-Biosciences. (n.d.). ABTS Antioxidant Capacity Assay. Retrieved from [Link]

• Singh, R., Singh, P., & Arora, S. (2023). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. Journal of Applied Biology & Biotechnology, 11(5), 183-190. Retrieved from [Link]

• Sharma, O. P., & Bhat, T. K. (2009). DPPH antioxidant assay revisited. Food chemistry, 113(4), 1202-1205. Retrieved from [Link]

• Encyclopedia.pub. (2023). DPPH Radical Scavenging Assay. Retrieved from [Link]

• ResearchGate. (2024). Scheme of the reaction mechanism describing the ORAC assay. Retrieved from [Link]

• ACME Research Solutions. (2024). DPPH Scavenging Assay Protocol- Detailed Procedure. Retrieved from [Link]

• Wikipedia. (n.d.). Oxygen radical absorbance capacity. Retrieved from [Link]

• MDPI. (2023). ABTS/TAC Methodology: Main Milestones and Recent Applications. Retrieved from [Link]

• MDPI. (2022). ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. Retrieved from [Link]

• ResearchGate. (2023). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. Retrieved from [Link]

• G-Biosciences. (n.d.). DPPH Antioxidant Assay. Retrieved from [Link]

• OUCI. (n.d.). ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. Retrieved from [Link]

• Active Concepts. (n.d.). Oxygen Radical Absorbance Capacity (ORAC) Assay. Retrieved from [Link]

• MDPI. (2024). A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices. Retrieved from [Link]

• ResearchGate. (2019). ABTS decolorization assay – in vitro antioxidant capacity v1. Retrieved from [Link]

• ResearchGate. (2025). Quantifying antioxidant activity of hydrophobic compounds using metal-mediated DNA damage. Retrieved from [Link]

• Ding, W., Zhao, Y., & Zhang, Y. (2012). Synthesis and antioxidant activity of hydroxylated phenanthrenes as cis-restricted resveratrol analogues. Bioorganic & medicinal chemistry letters, 22(23), 7139-7143. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and antioxidant activity of hydroxylated phenanthrenes as cis-restricted resveratrol analogues | Request PDF. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). Cell Based Exogenous Antioxidant Assay. Retrieved from [Link]

• Kovács, A., Vasas, A., & Hohmann, J. (2018). Phenanthrenes: A Promising Group of Plant Secondary Metabolites. Journal of natural products, 81(3), 687-709. Retrieved from [Link]

• Kovács, A., Vasas, A., & Hohmann, J. (2018). Phenanthrenes: A Promising Group of Plant Secondary Metabolites. Journal of Natural Products, 81(3), 687-709. Retrieved from [Link]

• MDPI. (n.d.). The Double-Edge Sword of Natural Phenanthrenes in the Landscape of Tumorigenesis. Retrieved from [Link]

• Slovak University of Agriculture in Nitra. (n.d.). Selected in vitro methods to determine antioxidant activity of hydrophilic/lipophilic substances. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Antioxidant Capacity Assays. Chemical and Cellular-based Methods. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Cellular Antioxidant Activity Assay Kit (Green Fluorescence). Retrieved from [Link]

Sources

• 1. Phenanthrenes: A Promising Group of Plant Secondary Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and antioxidant activity of hydroxylated phenanthrenes as cis-restricted resveratrol analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cellbiolabs.com [cellbiolabs.com]
• 6. kamiyabiomedical.com [kamiyabiomedical.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. DPPH Assay: Principle, Applications, and Complete Guide - Amerigo Scientific [amerigoscientific.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. acmeresearchlabs.in [acmeresearchlabs.in]
• 13. benchchem.com [benchchem.com]
• 14. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 16. bmglabtech.com [bmglabtech.com]
• 17. agilent.com [agilent.com]
• 18. cellbiolabs.com [cellbiolabs.com]
• 19. Cell Based Exogenous Antioxidant Assay [cellbiolabs.com]

Mastering the Preparation of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene Stock Solutions in DMSO: An Application Note and Protocol

Introduction: The Criticality of Precise Stock Solution Preparation

For researchers, scientists, and drug development professionals, the accuracy and reproducibility of experimental results are paramount. This begins at the most fundamental level: the preparation of stock solutions. 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene, a polysubstituted phenanthrene derivative, holds potential in various research applications.[1][2] Dimethyl sulfoxide (DMSO) is a powerful and widely used aprotic solvent capable of dissolving a broad spectrum of organic compounds, making it an ideal vehicle for such hydrophobic molecules in biological assays.[3][4]

However, the unique physicochemical properties of both the compound and the solvent necessitate a meticulous and standardized approach to stock solution preparation. This application note provides a comprehensive, in-depth guide to preparing stable, accurate, and reliable stock solutions of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene in DMSO, addressing key challenges such as solvent hygroscopicity, compound stability, and safe handling.

Physicochemical Properties and Reagent Specifications

A thorough understanding of the compound and solvent properties is the foundation of a robust protocol.

Property	Value	Source
Compound	2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene
CAS Number	35323-53-6	[5]
Molecular Formula	C₁₉H₂₂O₅	[5]
Molecular Weight	330.37 g/mol	[5]
Solvent	Dimethyl Sulfoxide (DMSO)
Grade	Anhydrous, ≥99.9%	[6]
Key Characteristic	Highly hygroscopic	[7]

Core Protocol: Preparation of a 10 mM Stock Solution

This protocol details the preparation of a 10 mM stock solution, a commonly utilized concentration in research settings. The principles outlined can be adapted for other desired concentrations.

Materials and Equipment

• 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity, in a sealed bottle

• Calibrated analytical balance

• Sterile, amber glass vials or polypropylene microcentrifuge tubes with secure caps

• Sterile, positive displacement micropipettes and tips

• Vortex mixer

• Sonicator (optional)

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves (e.g., nitrile)

Experimental Workflow Diagram

Caption: Workflow for preparing 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene stock solution.

Step-by-Step Methodology

• Pre-Weighing Preparations:

  • Allow the container of solid 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene and the sealed bottle of anhydrous DMSO to equilibrate to room temperature before opening. This is a critical step to prevent atmospheric moisture from condensing on the cold powder and in the solvent.[6]

  • Work in a clean, dry environment, preferably a chemical fume hood, to minimize exposure and contamination.

• Calculating the Required Mass:

  • To prepare 1 mL of a 10 mM stock solution, the required mass of the compound is calculated as follows:

    • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

    • Mass (mg) = 0.010 mol/L × 0.001 L × 330.37 g/mol × 1000 mg/g = 3.30 mg

• Weighing the Compound:

  • Tare a sterile, amber vial on a calibrated analytical balance.

  • Carefully weigh out 3.30 mg of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene directly into the tared vial.

• Dissolution:

  • Using a positive displacement pipette, add 1 mL of anhydrous DMSO to the vial containing the compound.

  • Securely cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely dissolved.

  • For compounds that are slow to dissolve, brief sonication in a water bath can be employed to facilitate the process.[9]

• Quality Control and Aliquoting:

  • Visually inspect the solution against a light source to ensure it is clear and free of any undissolved particulates.

  • To mitigate degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile, amber vials.[1] This practice is crucial for maintaining the integrity of the stock over time.

• Storage:

  • For short-term storage (up to one month), store the aliquots at -20°C.

  • For long-term storage (up to six months), -80°C is recommended.[1]

  • Properly label all aliquots with the compound name, concentration, date of preparation, and solvent.

Scientific Integrity and Self-Validation

The Rationale Behind Key Experimental Choices

• Anhydrous DMSO: DMSO is highly hygroscopic and readily absorbs water from the atmosphere.[7] The presence of water can significantly decrease the solubility of hydrophobic compounds, leading to precipitation and inaccurate concentrations. Using a freshly opened bottle of anhydrous DMSO is a primary measure to ensure the integrity of the solvent.

• Amber Vials: Polysubstituted phenanthrenes can be sensitive to light. Storing the stock solution in amber vials protects the compound from photodegradation.

• Aliquoting: Repeated freeze-thaw cycles can promote the precipitation of compounds from DMSO solutions.[1] By creating single-use aliquots, the bulk of the stock solution remains in a stable, frozen state, preserving its concentration and integrity.

• Positive Displacement Pipettes: For viscous solvents like DMSO, positive displacement pipettes provide more accurate and reproducible volume dispensing compared to standard air displacement pipettes.

Quality Control and Stability Considerations

• Visual Inspection: Before each use, thaw an aliquot and visually inspect for any signs of precipitation. If crystals are observed, gently warm the vial to 37°C and vortex to attempt redissolution. If the precipitate does not redissolve, the aliquot should be discarded.

• Concentration Verification (Optional): For applications requiring high precision, the concentration of the stock solution can be verified using techniques such as High-Performance Liquid Chromatography (HPLC) with a UV detector, by creating a standard curve with accurately weighed samples.

• Long-Term Stability: The long-term stability of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene in DMSO has not been extensively studied. It is recommended to prepare fresh stock solutions every 6 months or to periodically re-evaluate the purity and concentration of older stocks, especially for critical experiments.

Safety and Handling

As a substituted aromatic hydrocarbon, 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves when handling the solid compound and its solutions.

• Ventilation: All handling of the solid compound and preparation of the stock solution should be performed in a certified chemical fume hood to avoid inhalation of fine powders.

• Disposal: Dispose of all waste, including empty vials and used pipette tips, in accordance with local and institutional chemical waste disposal regulations.

Application in Cell Culture

When using DMSO stock solutions for in vitro experiments, it is crucial to minimize the final concentration of DMSO in the cell culture medium to avoid cytotoxicity.

• Recommended Final DMSO Concentration: The final concentration of DMSO in cell culture should generally be kept below 0.5%, with many cell lines tolerating up to 1%.[3] However, it is always best practice to perform a vehicle control experiment to determine the tolerance of a specific cell line to the final DMSO concentration used.

• Dilution Strategy: To achieve the desired final concentration of the compound in your assay, perform serial dilutions of the DMSO stock solution in your cell culture medium. It is advisable to add the small volume of the DMSO stock to a larger volume of medium and mix well, rather than adding the medium directly to the concentrated stock, to prevent precipitation.

Conclusion

The preparation of accurate and stable stock solutions is a non-negotiable prerequisite for reliable and reproducible research. By adhering to the detailed protocols and understanding the scientific principles outlined in this application note, researchers can confidently prepare high-quality stock solutions of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene in DMSO. This meticulous approach will ultimately contribute to the integrity and validity of subsequent experimental findings.

References

• PubChem. (n.d.). 2,3,4,6,7-Pentamethoxy-9,11,12,13,13a,14-hexahydrophenanthro[9,10-f]indolizin-14-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Polina, O. L., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Pharmaceuticals, 14(6), 567. Retrieved from [Link]

• ChemBK. (n.d.). 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. Retrieved from [Link]

• SpectraBase. (n.d.). 2,7-Dihydroxy-3,4,6-trimethoxy-9,10-dihydro-phenanthrene. Retrieved from [Link]

• PubChem. (n.d.). 9,10-Dihydrophenanthrene. National Center for Biotechnology Information. Retrieved from [Link]

• Oudijk, E. J., et al. (1985). Toxicity of polycyclic aromatic hydrocarbons. I. Effect of phenanthrene, pyrene, and their ozonized products on blood chemistry in rats. Journal of Toxicology and Environmental Health, 15(5), 655-666. Retrieved from [Link]

• FoodData Central. (2010). Showing Compound 5-Hydroxy-2,3,4-trimethoxy-9,10-dihydrophenanthrene (FDB001746). U.S. Department of Agriculture. Retrieved from [Link]

• Mohammadian, E., et al. (2017). Solubility temperature and solvent dependence and preferential solvation of citrus flavonoid naringin in aqueous DMSO mixtures: an experimental and molecular dynamics simulation study. RSC Advances, 7(12), 7016-7028. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Phenanthrene, 9,10-dihydro- (CAS 776-35-2). Retrieved from [Link]

• gChem Global. (n.d.). DMSO. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-3,5-dimethoxy-9,10-dihydrophenanthrene. National Center for Biotechnology Information. Retrieved from [Link]

• Reddit. (2024, March 11). Making up compound for cell culture using DMSO. r/labrats. Retrieved from [Link]

• Gaylord Chemical Company. (n.d.). DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT. Retrieved from [Link]

• Wróbel, M., et al. (2024). Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study. International Journal of Molecular Sciences, 25(9), 5005. Retrieved from [Link]

• Gaylord Chemical Company. (2007). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

• CD BioSustainable. (n.d.). 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene - CD BioSustainable [sustainable-bio.com]
• 3. gchemglobal.com [gchemglobal.com]
• 4. ptacts.uspto.gov [ptacts.uspto.gov]
• 5. chembk.com [chembk.com]
• 6. benchchem.com [benchchem.com]
• 7. Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. pedagogie.ac-limoges.fr [pedagogie.ac-limoges.fr]

Application of Methoxylated Dihydrophenanthrenes in Cancer Cell Line Studies: Advanced Protocols and Mechanistic Insights

Introduction: Unveiling the Therapeutic Potential of Methoxylated Dihydrophenanthrenes

Methoxylated dihydrophenanthrenes, a class of naturally occurring phenanthrene derivatives, have emerged as a promising area of interest in oncology research.[1] Isolated from various plant species, particularly within the Orchidaceae family, these compounds have demonstrated significant cytotoxic and cytostatic activities against a range of cancer cell lines.[1][2] Their unique chemical structures, characterized by a dihydrophenanthrene core with varying methoxy and hydroxy group substitutions, are believed to be crucial for their biological activity.[3]

This comprehensive guide provides detailed application notes and validated protocols for researchers, scientists, and drug development professionals investigating the anticancer properties of methoxylated dihydrophenanthrenes. The focus is on elucidating their mechanisms of action through a series of robust in vitro assays, including the assessment of cytotoxicity, induction of apoptosis, and cell cycle arrest. Furthermore, we delve into their potential interaction with key cellular targets, such as tubulin, a critical component of the cytoskeleton and a validated target for cancer therapy.[4]

Section 1: Core Principles and Mechanisms of Action

The anticancer effects of methoxylated dihydrophenanthrenes are multifaceted, often involving a combination of cellular and molecular events that culminate in the inhibition of cancer cell proliferation and survival. Key mechanisms that have been reported include:

• Induction of Apoptosis: A primary strategy for many anticancer agents is the induction of programmed cell death, or apoptosis.[5] Methoxylated dihydrophenanthrenes have been shown to trigger apoptotic pathways in various cancer cells.[6][7]

• Cell Cycle Arrest: The dysregulation of the cell cycle is a hallmark of cancer.[8] These natural compounds can interfere with the progression of the cell cycle, leading to an accumulation of cells in specific phases, such as G2/M, thereby preventing cell division.

• Disruption of Microtubule Dynamics: Several studies suggest that dihydrophenanthrenes may exert their anticancer effects by targeting microtubules.[4] Microtubules are essential for mitosis, and their disruption can lead to mitotic arrest and subsequent cell death.

The specific substitution patterns of methoxy and hydroxy groups on the dihydrophenanthrene skeleton significantly influence their cytotoxic potency and selectivity.[3] Therefore, structure-activity relationship (SAR) studies are crucial in identifying the most promising lead compounds for further development.

Section 2: Quantitative Analysis of Cytotoxicity

A fundamental first step in evaluating the anticancer potential of methoxylated dihydrophenanthrenes is to determine their cytotoxic effects on various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter used to quantify the potency of a compound.

Table 1: Cytotoxic Activity of Selected Methoxylated Dihydrophenanthrenes in Human Cancer Cell Lines

Compound	Cancer Cell Line	IC50 (µM)	Reference
6-Methoxycoelonin	Melanoma (UACC-62)	2.59 ± 0.11	[3][9]
1,5,6-trimethoxy-2,7-dihydroxyphenanthrene	Cervical (HeLa)	0.42	[10]
1,5,6-trimethoxy-2,7-dihydroxyphenanthrene	Liver (HepG2)	0.20	[10]
Cymensifin A	Breast (MCF-7)	Lower than Cisplatin	[2][6]
Cymensifin A	Colon (CaCo2)	Lower than Cisplatin	[2][6]
Calanquinone A	Breast (MCF-7)	< 0.02 µg/mL	[11]

Note: The IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Protocol 1: MTT Cell Proliferation Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Principle: Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10^4 to 4 x 10^4 cells/well and incubate for 24 hours to allow for attachment.[12]

• Compound Treatment: Treat the cells with various concentrations of the methoxylated dihydrophenanthrene compounds (e.g., 0.1 to 100 µM) for 24, 48, or 72 hours.[13] Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).[12]

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[13]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[13]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value using a dose-response curve.

Section 3: Elucidating the Induction of Apoptosis

To confirm that the observed cytotoxicity is due to apoptosis, the Annexin V/Propidium Iodide (PI) assay coupled with flow cytometry is the gold standard.

Protocol 2: Annexin V/PI Apoptosis Assay

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14][15] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells.[14][15] Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.[15]

Step-by-Step Methodology:

• Cell Treatment: Seed and treat cancer cells with the methoxylated dihydrophenanthrene at its IC50 concentration for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use trypsin-EDTA to detach them.[16]

• Washing: Wash the cells twice with cold PBS by centrifugation.[16]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining: Add 5 µL of fluorochrome-conjugated Annexin V and 5 µL of PI to 100 µL of the cell suspension.[17]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[17]

• Analysis: Analyze the stained cells by flow cytometry within one hour.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells[14]

• Annexin V+ / PI+: Late apoptotic or necrotic cells[14]

Diagram 1: Experimental Workflow for Apoptosis Analysis

Caption: Workflow for assessing apoptosis using Annexin V/PI staining.

Section 4: Investigating Cell Cycle Perturbations

Flow cytometry analysis of DNA content using propidium iodide (PI) is a robust method to determine the effect of a compound on cell cycle distribution.[18]

Protocol 3: Cell Cycle Analysis by Flow Cytometry

Principle: PI stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content.[18] This allows for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Step-by-Step Methodology:

• Cell Treatment: Treat cells with the methoxylated dihydrophenanthrene for 24 or 48 hours.

• Cell Harvesting: Collect all cells, including those in the supernatant.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.[8][19]

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a PI staining solution containing RNase A.[8][19] The RNase A is crucial to prevent the staining of double-stranded RNA.

• Incubation: Incubate in the dark at room temperature for 30 minutes.[8]

• Analysis: Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.[8]

Data Analysis: The DNA content histograms are analyzed using cell cycle analysis software to quantify the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation of cells in a particular phase suggests cell cycle arrest.

Section 5: Probing the Interaction with Microtubules

The antimitotic activity of some dihydrophenanthrenes suggests a potential interaction with tubulin, the building block of microtubules. An in vitro tubulin polymerization assay can directly assess this.

Protocol 4: In Vitro Tubulin Polymerization Assay

Principle: This assay monitors the assembly of purified tubulin into microtubules in the presence or absence of the test compound.[4] Polymerization can be tracked by measuring the increase in fluorescence of a reporter dye that binds to polymerized microtubules.[4][20]

Step-by-Step Methodology:

• Reagent Preparation: Prepare a tubulin reaction mix containing purified tubulin, GTP, and a fluorescent reporter in a suitable buffer on ice.[4]

• Compound Addition: Add the methoxylated dihydrophenanthrene at various concentrations to the wells of a 96-well plate. Include a vehicle control, a known polymerization inhibitor (e.g., Nocodazole), and a polymerization enhancer (e.g., Paclitaxel).[4]

• Initiation of Polymerization: Initiate the reaction by adding the ice-cold tubulin reaction mix to the wells and immediately place the plate in a pre-warmed (37°C) microplate reader.[4]

• Fluorescence Measurement: Measure the fluorescence intensity over time to generate polymerization curves.

• Data Analysis: Compare the polymerization curves of the treated samples to the controls. Inhibition of polymerization will result in a decreased rate and extent of fluorescence increase.[4]

Diagram 2: Microtubule Dynamics and Drug Intervention

Caption: Simplified model of microtubule dynamics and potential inhibition by dihydrophenanthrenes.

Section 6: Analysis of Protein Expression by Western Blotting

To investigate the molecular mechanisms underlying the observed cellular effects, Western blotting can be used to analyze the expression levels of key proteins involved in apoptosis and cell cycle regulation.

Protocol 5: Western Blotting

Principle: This technique separates proteins by size using gel electrophoresis, transfers them to a membrane, and detects specific proteins using antibodies.[21][22]

Step-by-Step Methodology:

• Protein Extraction: Lyse treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.[23]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[23]

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.[24]

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.[24]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST to prevent non-specific antibody binding.[21][24]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., Bcl-2, Bax, caspases, cyclins, CDKs) overnight at 4°C.[24][25]

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[24][25]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.[25]

Potential Protein Targets:

• Apoptosis: Bcl-2 family proteins (Bcl-2, Bax), Caspase-3, PARP

• Cell Cycle: Cyclin B1, CDK1, p21, p27

Diagram 3: Simplified Apoptotic Signaling Pathway

Caption: A potential apoptotic pathway modulated by dihydrophenanthrenes.

Conclusion and Future Directions

Methoxylated dihydrophenanthrenes represent a valuable class of natural products with significant potential for development as anticancer agents. The protocols and insights provided in this guide offer a robust framework for researchers to systematically evaluate their efficacy and elucidate their mechanisms of action in cancer cell line models. Future studies should focus on comprehensive structure-activity relationship analyses to optimize the therapeutic index of these compounds, in vivo efficacy studies in animal models, and the identification of their precise molecular targets.

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• G, S., & P, S. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. MethodsX, 3, 455-458. Retrieved from [Link]

• Biologi. (n.d.). Standart Operating Procedure Apoptosis assay with Annexin V - PI. Retrieved from [Link]

• Bio-protocol. (n.d.). Tubulin Polymerization Assay. Retrieved from [Link]

• Rauf, A., et al. (2023). The Double-Edge Sword of Natural Phenanthrenes in the Landscape of Tumorigenesis. International Journal of Molecular Sciences, 24(11), 9233. Retrieved from [Link]

• Lee, H. K., & Lee, S. K. (2015). Assaying cell cycle status using flow cytometry. Current protocols in immunology, 111(1), 7-33. Retrieved from [Link]

• Cytoskeleton, Inc. (n.d.). Tubulin Polymerization Assay Using >99% Pure Tubulin, Fluorescence Based | BK011P. Retrieved from [Link]

• UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry. Retrieved from [Link]

• Rodriguez, R., et al. (2019). Cytostatic and Cytotoxic Natural Products against Cancer Cell Models. Molecules, 24(11), 2058. Retrieved from [Link]

• University of Wisconsin Carbone Cancer Center. (2017). Cell Cycle Analysis. Retrieved from [Link]

• Li, N., et al. (2016). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Scientific reports, 6, 37616. Retrieved from [Link]

• Liang, C., et al. (2023). 1,5,6-Trimethoxy-2,7-dihydroxyphenanthrene from Dendrobium officinale Exhibited Antitumor Activities for HeLa Cells. Molecules, 28(20), 7156. Retrieved from [Link]

• da Silva, G. N., et al. (2020). Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum. Molecules, 25(11), 2496. Retrieved from [Link]

• Lee, C. L., et al. (2009). Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis. Journal of Natural Products, 72(3), 356-361. Retrieved from [Link]

• Rodriguez, R., et al. (2019). Cytostatic and Cytotoxic Natural Products against Cancer Cell Models. ResearchGate. Retrieved from [Link]

• González-Larrán, A., et al. (2022). Cytotoxic Effects on Breast Cancer Cell Lines of Chalcones Derived from a Natural Precursor and Their Molecular Docking Analysis. Molecules, 27(14), 4410. Retrieved from [Link]

• Ma, G. X., et al. (2017). Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review. Journal of ethnopharmacology, 209, 296-306. Retrieved from [Link]

• Sornwatana, T., et al. (2022). Three New Dihydrophenanthrene Derivatives from Cymbidium ensifolium and Their Cytotoxicity against Cancer Cells. Molecules, 27(7), 2174. Retrieved from [Link]

• Various Authors. (n.d.). Identified natural products with cytostatic and cytotoxicity activity against ALL cell lines. Connected Papers. Retrieved from [Link]

• eCampusOntario Pressbooks. (2019). 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease. Retrieved from [Link]

• Ghassemi, M., et al. (2016). Evaluation of the cytotoxic effects of Cyperus longus extract, fractions and its essential oil on the PC3 and MCF7 cancer cell lines. Experimental and therapeutic medicine, 11(2), 645-652. Retrieved from [Link]

• da Silva, G. N., et al. (2020). Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum. ResearchGate. Retrieved from [Link]

• Sornwatana, T., et al. (2022). Three New Dihydrophenanthrene Derivatives from Cymbidium ensifolium and Their Cytotoxicity against Cancer Cells. PMC. Retrieved from [Link]

• Lee, C. L., et al. (2009). Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis. Journal of Natural Products, 72(3), 356-361. Retrieved from [Link]

• Conforti, F., et al. (2019). Dihydrophenanthrenes from a Sicilian Accession of Himantoglossum robertianum (Loisel.) P. Delforge Showed Antioxidant, Antimicrobial, and Antiproliferative Activities. Molecules, 24(11), 2058. Retrieved from [Link]

• Wätjen, W., et al. (2005). Relationship Between the Structure of Methoxylated and Hydroxylated Flavones and Their Antiproliferative Activity in HL60 Cells. Nutrition and Cancer, 51(2), 213-220. Retrieved from [Link]

Sources

• 1. Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Three New Dihydrophenanthrene Derivatives from Cymbidium ensifolium and Their Cytotoxicity against Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dihydrophenanthrenes from a Sicilian Accession of Himantoglossum robertianum (Loisel.) P. Delforge Showed Antioxidant, Antimicrobial, and Antiproliferative Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. 1,5,6-Trimethoxy-2,7-dihydroxyphenanthrene from Dendrobium officinale Exhibited Antitumor Activities for HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cytotoxic Effects on Breast Cancer Cell Lines of Chalcones Derived from a Natural Precursor and Their Molecular Docking Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 15. biologi.ub.ac.id [biologi.ub.ac.id]
• 16. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. cancer.wisc.edu [cancer.wisc.edu]
• 19. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 20. maxanim.com [maxanim.com]
• 21. Western blot protocol | Abcam [abcam.com]
• 22. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 23. benchchem.com [benchchem.com]
• 24. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 25. CST | Cell Signaling Technology [cellsignal.com]

Application Notes & Protocols: A Researcher's Guide to In Vitro Experimental Design for Testing Bioactive Natural Compounds

Introduction: A Systematic Approach to Unlocking Nature's Pharmacy

Natural products have historically been a cornerstone of drug discovery, providing a rich chemical diversity that continues to inspire novel therapeutic agents.[1][2] However, the journey from a crude plant extract or microbial broth to a well-characterized bioactive compound is fraught with challenges. A robust, systematic, and scientifically sound in vitro experimental design is paramount to successfully navigating this complex process. This guide provides an in-depth framework for researchers, scientists, and drug development professionals to design and execute effective in vitro screening cascades for bioactive natural compounds.

The core philosophy of this guide is a funneling approach. We begin with broad, high-throughput screening to cast a wide net, followed by progressively more specific and mechanistically focused assays to confirm activity, elucidate the mode of action, and identify the most promising lead candidates. This structured workflow not only maximizes efficiency but also minimizes the risk of costly errors and false leads.[3][4]

Section 1: The Foundation - Preparation and Quality Control of Natural Product Libraries

The quality of your starting material dictates the quality of your results. Whether you are working with crude extracts, fractions, or purified compounds, meticulous preparation and characterization are non-negotiable.

1.1. Extraction and Fractionation Strategy

The initial extraction aims to capture the metabolic diversity of the source organism.[5][6] The choice of solvent and method is critical and depends on the polarity of the target compounds.[6][7]

• Sequential Solvent Extraction: A common strategy involves sequential extraction with solvents of increasing polarity (e.g., hexane -> ethyl acetate -> methanol -> water). This provides a preliminary fractionation based on polarity, simplifying subsequent isolation steps.[7]

• Modern Extraction Techniques: Methods like Pressurized Liquid Extraction (PLE) can offer higher efficiency and reduced solvent consumption, making them suitable for preparing extracts for initial screening.[8]

• Prefractionation: Screening crude extracts can be problematic due to compound complexity, solubility issues, and assay interference.[3][4] Generating partially purified fractions through techniques like Solid Phase Extraction (SPE) or column chromatography creates a library that is more amenable to high-throughput screening (HTS), often resulting in higher hit confidence.[5]

1.2. Quality Control (QC)

Before screening, each extract or fraction should undergo basic QC:

• Dry Weight Determination: Essential for calculating accurate concentrations.

• Solubilization: Determine the optimal solvent (typically DMSO) and concentration for creating stock solutions. Note the maximum tolerable DMSO concentration for your assays (usually <0.5%).[3][9]

• Chemical Profiling (Optional but Recommended): Techniques like High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection can provide a chemical fingerprint of the extract, which is invaluable for dereplication (identifying known compounds early) and tracking active components during fractionation.[2]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"] edge [color="#4285F4"]

} caption: "Initial Preparation Workflow."

Section 2: Primary Screening - Identifying the "Hits"

The goal of primary screening is to rapidly evaluate a large number of samples to identify "hits"—extracts or compounds that exhibit a desired biological activity.[1] Assays at this stage should be robust, reproducible, cost-effective, and amenable to a high-throughput format (e.g., 96- or 384-well plates).[10][11]

A common starting point, particularly in cancer research, is a cytotoxicity screen.[1][12]

Protocol: MTT Assay for General Cytotoxicity Screening

The MTT assay is a widely used colorimetric method to assess cell viability.[13] It measures the metabolic activity of mitochondrial dehydrogenases in living cells, which reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[9][13][14] The amount of formazan is directly proportional to the number of viable cells.[9][14]

Materials:

• 96-well flat-bottom tissue culture plates

• Selected cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Natural product extract stock solutions (e.g., 10 mg/mL in DMSO)

• MTT solution (5 mg/mL in sterile PBS)[9]

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• Positive control (e.g., Doxorubicin)

• Microplate reader (absorbance at 570 nm)

Step-by-Step Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of your natural product extracts in culture medium. A common screening concentration is 50-100 µg/mL for crude extracts. Carefully remove the old medium from the cells and add 100 µL of the diluted extracts.

• Controls: It is critical to include the following controls on every plate:

  • Untreated Control: Cells with medium only (represents 100% viability).

  • Vehicle Control: Cells with medium containing the maximum concentration of the solvent (e.g., 0.5% DMSO) used to dissolve the extracts.[9]

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin) to ensure the assay is working.

  • Blank Control: Medium only (no cells) to measure background absorbance.

• Incubation: Incubate the plate for a specified exposure time (e.g., 48 or 72 hours).[9][14]

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL). Incubate for 2-4 hours at 37°C.[9]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals. Mix gently on an orbital shaker for 10-15 minutes.[9]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.[9]

• Data Analysis:

  • Subtract the average absorbance of the blank control from all other wells.

  • Calculate the percentage of cell viability for each treatment using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

  • A "hit" is typically defined as an extract that reduces cell viability below a certain threshold (e.g., <50%).

Section 3: Hit Confirmation and Potency Determination

A single-point screening assay is not enough. "Hits" from the primary screen must be confirmed, and their potency must be quantified. This is achieved by generating a dose-response curve and calculating the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50).[15]

The IC50 is a quantitative measure of the concentration of a substance required to inhibit a specific biological process by 50%.[15] A lower IC50 value indicates a more potent compound.

Protocol: Generating a Dose-Response Curve and Calculating IC50

This protocol is a direct extension of the primary MTT assay.

Methodology:

• Select Hits: Choose the confirmed "hits" from your primary screen.

• Prepare Serial Dilutions: For each hit, prepare a series of 8-10 dilutions in culture medium, typically using a 2-fold or 3-fold dilution series. The concentration range should bracket the expected IC50 (e.g., from 100 µg/mL down to 0.1 µg/mL).

• Perform Viability Assay: Repeat the MTT assay as described above, but this time, treat the cells with the full range of dilutions for each hit compound. Ensure each concentration is tested in triplicate.

• Data Plotting and Analysis:

  • Calculate the % Viability for each concentration as before.

  • Plot % Viability (Y-axis) against the log of the compound concentration (X-axis).[16] The resulting curve should be sigmoidal.[16]

  • Use a non-linear regression software (e.g., GraphPad Prism, R) to fit the data to a four-parameter logistic equation (4PL).[17] This will provide an accurate calculation of the IC50 value.

Data Presentation:

Summarize the results in a table for clear comparison of potency.

Compound/Extract	IC50 (µg/mL)	95% Confidence Interval	R² of Curve Fit
Hit Extract A	15.2	12.5 - 18.1	0.992
Hit Extract B	45.8	39.2 - 53.4	0.987
Doxorubicin (Control)	0.8	0.6 - 1.1	0.995

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"] edge [color="#34A853"]

} caption: "Hit Confirmation & Potency Workflow."

Section 4: Mechanism of Action (MoA) Elucidation

Once you have confirmed, potent hits, the next critical phase is to understand how they work. Mechanism of Action (MoA) studies involve a battery of secondary and tertiary assays designed to identify the specific cellular target or pathway modulated by the bioactive compound.[18]

A common MoA for cytotoxic compounds is the induction of apoptosis, or programmed cell death. A key event in apoptosis is the activation of a family of proteases called caspases, particularly caspase-3 and caspase-7.[19]

Protocol: Measuring Apoptosis via Caspase-3/7 Activity

The Caspase-Glo® 3/7 Assay is a sensitive, luminescent method for measuring the activity of caspase-3 and -7.[19][20] The assay reagent contains a proluminescent substrate with the DEVD tetrapeptide sequence, which is specifically cleaved by active caspase-3/7.[19][21] This cleavage releases aminoluciferin, which is then used by luciferase to generate a light signal proportional to the amount of active caspase.[19][20]

Materials:

• White-walled 96-well plates (for luminescence)

• Cells and hit compounds

• Caspase-Glo® 3/7 Assay System (Promega, Cat# G8090 or similar)

• Positive control for apoptosis (e.g., Staurosporine)[17]

• Luminometer

Step-by-Step Methodology:

• Assay Setup: Seed cells and treat them with your hit compounds (e.g., at their IC50 and 2x IC50 concentrations) in a white-walled 96-well plate as you would for a cytotoxicity assay. Include untreated, vehicle, and positive controls. Incubate for a relevant period to induce apoptosis (e.g., 6, 12, or 24 hours).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[21] Allow it to equilibrate to room temperature before use.

• "Add-Mix-Measure": Remove the plate from the incubator and allow it to equilibrate to room temperature.[21] Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.[21]

• Incubation: Mix the contents by placing the plate on an orbital shaker for 30-60 seconds. Incubate at room temperature for 1-3 hours, protected from light.[20]

• Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence (from no-cell control wells).

  • Express the data as Fold Change in caspase activity relative to the vehicle control.

  • A significant increase in luminescence in treated cells compared to the control indicates that the compound induces apoptosis through the activation of caspase-3/7.

dot graph TD { bgcolor="#F1F3F4" node [shape=ellipse, style="filled", fontcolor="#FFFFFF"] edge [color="#EA4335"]

} caption: "Caspase-Glo® 3/7 Assay Signaling."

Section 5: Data Interpretation and Troubleshooting Common Pitfalls

Screening natural products presents unique challenges. Awareness of these potential issues is crucial for accurate data interpretation.[3]

Potential Issue	Description	Troubleshooting & Validation Strategy
Assay Interference	Colored or fluorescent compounds in an extract can directly interfere with absorbance or fluorescence-based readouts, leading to false positives or negatives.[3]	Run a parallel assay with the extract in cell-free medium to measure its intrinsic signal. Subtract this background from the test wells.[3] Consider an alternative assay with a different readout (e.g., luminescence).[3]
Poor Solubility	The active compound may not be sufficiently soluble in the assay buffer, leading to artificially low activity (a false negative).[3]	Ensure the final concentration of the co-solvent (e.g., DMSO) is consistent across all wells and non-toxic (typically <0.5%).[3] Visually inspect plates for compound precipitation.
Compound Aggregation	Some compounds form aggregates at high concentrations, which can non-specifically inhibit enzymes or other proteins, leading to false positives.[3]	Include a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer. A significant drop in activity in the presence of the detergent suggests aggregation was the cause.[3]
Pan-Assay Interference Compounds (PAINS)	PAINS are molecules that show activity in multiple assays through non-specific mechanisms (e.g., redox activity, reactivity). They are a common source of false positives.[3]	Use computational filters to check for known PAINS substructures. Confirm hits using orthogonal assays (i.e., different assay technologies measuring the same biological endpoint).[3]

References

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• Caspase-Glo 3/7 Assay. Reaction Biology. [Link]

• Cell Viability Assays. NCBI Bookshelf - Assay Guidance Manual. [Link]

• Caspase-Glo® 3/7 Assay System. Promega Corporation. [Link]

• Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. PMC - National Center for Biotechnology Information. [Link]

• Faster workflows boost drug discovery in natural product-based screening. Frederick National Laboratory. [Link]

• In vitro Screening of Antileishmanial Activity of Natural Product Compounds: Determination of IC50, CC50 and SI Values. National Institutes of Health (NIH). [Link]

• Advanced Methods for Natural Products Discovery. PubMed Central. [Link]

• Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro. PMC - National Center for Biotechnology Information. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Roche Life Science. [Link]

• Assays to measure apoptosis, caspase-Glo 3/7. Bio-protocol. [Link]

• Creating and screening natural product libraries. PMC - PubMed Central - NIH. [Link]

• Creating and screening natural product libraries. RSC Publishing. [Link]

• Preparation of Botanical Samples for Biomedical Research. PMC - National Center for Biotechnology Information. [Link]

• Dose–Response Curves and the Determination of IC50 and EC50 Values. ACS Publications - Journal of Medicinal Chemistry. [Link]

• Dose–Response Curves and the Determination of IC 50 and EC 50 Values. ResearchGate. [Link]

• Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems. ACS Publications. [Link]

• Sequential steps applied in virtual screening workflows. ResearchGate. [Link]

• Methods Applied to the In Vitro Primary Toxicology Testing of Natural Products. ResearchGate. [Link]

• 50% of what? How exactly are IC50 and EC50 defined?. GraphPad. [Link]

• Modern Screening Techniques for Plant Extracts. ResearchGate. [Link]

• Methods for Rapid Screening of Biologically Active Compounds Present in Plant-Based Extracts. MDPI. [Link]

• Research Progress in In Vitro Screening Techniques for Natural Antithrombotic Medicines. MDPI. [Link]

• Technological Challenges in Antibiotic Discovery and Development. NCBI Bookshelf. [Link]

• Methods Applied to the In Vitro Primary Toxicology Testing of Natural Products: State of the Art, Strengths, and Limits. Semantic Scholar. [Link]

• Methods in natural product chemistry. Clinical Gate. [Link]

• Screening Methods for Bioactivity and Pharmacological Properties of Natural Products. Hilaris Publisher. [Link]

• Principles and Strengths of In Vitro Testing. EAG Laboratories. [Link]

• Dose-response curve and calculated IC 50 for effects on cell viability. ResearchGate. [Link]

• Exploring In Vitro Testing: Methods, Benefits, and Regulations. Labcorp. [Link]

• How to Develop Effective in vitro Assays for Early Drug Discovery. BPS Bioscience. [Link]

• Integrated approach addresses some of the biggest challenges in natural products drug discovery. News-Medical.Net. [Link]

• SOKOINE UNIVERSITY OF AGRICULTURE (SUA) LMS. Sokoine University of Agriculture. [Link]

• Drug discovery strategies: Focusing on synthetic compounds and natural products. GARDP - Global Antibiotic Research & Development Partnership. [Link]

Sources

• 1. Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Creating and screening natural product libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Methods in natural product chemistry - Clinical GateClinical Gate [clinicalgate.com]
• 8. Preparation of Botanical Samples for Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Principles and Strengths of In Vitro Testing - EAG Laboratories [eag.com]
• 12. researchgate.net [researchgate.net]
• 13. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro Screening of Antileishmanial Activity of Natural Product Compounds: Determination of IC50, CC50 and SI Values - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. reactionbiology.com [reactionbiology.com]
• 18. Advanced Methods for Natural Products Discovery: Bioactivity Screening, Dereplication, Metabolomics Profiling, Genomic Sequencing, Databases and Informatic Tools, and Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Caspase-Glo® 3/7 Assay Protocol [france.promega.com]
• 20. Caspase-Glo® 3/7 Assay System | Caspase 3 Activity Assay | Apoptosis Detection [promega.kr]
• 21. promega.com [promega.com]

Application Notes and Protocols for Studying Cell Cycle Arrest with Phenanthrene Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: Phenanthrene Compounds and the Cell Cycle

Phenanthrene and its derivatives are a class of polycyclic aromatic hydrocarbons (PAHs) that have garnered significant interest in biomedical research. While some PAHs are known for their carcinogenic properties, certain phenanthrene compounds have demonstrated potential as anticancer agents by inducing cell cycle arrest and apoptosis.[1][2] The cell cycle is a fundamental process that governs the replication and division of cells. It is tightly regulated by a complex network of proteins, primarily cyclins and cyclin-dependent kinases (CDKs), which ensure the orderly progression through distinct phases: G1 (gap 1), S (synthesis), G2 (gap 2), and M (mitosis). Dysregulation of the cell cycle is a hallmark of cancer, making it a prime target for therapeutic intervention.

Understanding the precise mechanisms by which phenanthrene compounds interfere with the cell cycle is crucial for their development as potential therapeutics. This guide provides a comprehensive overview of the key methodologies and detailed protocols to investigate phenanthrene-induced cell cycle arrest.

Section 1: Initial Assessment of Cell Cycle Distribution via Flow Cytometry

The first step in characterizing the effect of a phenanthrene compound on the cell cycle is to determine its impact on the distribution of cells in different phases. Flow cytometry is a powerful technique for this purpose, allowing for the rapid analysis of thousands of cells.[3][4]

Principle:

This method relies on the stoichiometric binding of a fluorescent dye, such as Propidium Iodide (PI), to the DNA of the cells.[3] Cells in the G2/M phase, having replicated their DNA, will have twice the DNA content of cells in the G0/G1 phase and will therefore exhibit twice the fluorescence intensity. Cells in the S phase will have an intermediate DNA content and fluorescence. By analyzing the fluorescence distribution of a cell population, one can quantify the percentage of cells in each phase of the cell cycle.[3][4]

Experimental Workflow:

Caption: Workflow for Cell Cycle Analysis by Flow Cytometry.

Detailed Protocol: Propidium Iodide Staining for Cell Cycle Analysis

Materials:

• Cell culture medium

• Phenanthrene compound of interest

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• RNase A (DNase-free)

• Propidium Iodide (PI) staining solution (50 µg/mL PI in PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will allow for exponential growth during the treatment period.

  • Allow cells to adhere overnight.

  • Treat cells with various concentrations of the phenanthrene compound for a predetermined time (e.g., 24, 48, 72 hours). Include a vehicle-treated control.

• Cell Harvesting and Fixation:

  • Harvest both adherent and floating cells. For adherent cells, use trypsinization.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Wash the cell pellet once with ice-cold PBS.

  • Resuspend the cell pellet in 1 mL of ice-cold PBS.

  • While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).[5]

• Staining:

  • Centrifuge the fixed cells at 850 x g for 5 minutes.

  • Discard the ethanol and wash the cell pellet with 5 mL of PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing 100 µg/mL RNase A.

  • Incubate in the dark at room temperature for 30 minutes.[5]

• Flow Cytometry:

  • Analyze the samples on a flow cytometer, exciting the PI at 488 nm and collecting the emission at ~617 nm.

  • Acquire data for at least 10,000 events per sample.

• Data Analysis:

  • Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to generate DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases.[5]

Expected Results: Treatment with a phenanthrene compound that induces cell cycle arrest will result in an accumulation of cells in a specific phase (e.g., G1, S, or G2/M) compared to the control.

Treatment	% G0/G1	% S	% G2/M
Vehicle Control	60 ± 5	25 ± 3	15 ± 2
Phenanthrene Compound (X µM)	75 ± 6	10 ± 2	15 ± 3
Caption: Example data table showing G1 phase arrest.

Section 2: Molecular Investigation of Cell Cycle Regulatory Proteins by Western Blotting

Once a cell cycle arrest phenotype is confirmed, the next logical step is to investigate the molecular machinery responsible. Western blotting is a fundamental technique to assess the expression and post-translational modification of key cell cycle regulatory proteins.[6][7]

Principle:

Western blotting involves separating proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE), transferring them to a solid support membrane, and then probing with specific antibodies to detect the protein of interest.[7] This allows for the semi-quantitative analysis of protein levels.

Key Protein Targets:

• Cyclins: (e.g., Cyclin D1, Cyclin E, Cyclin A, Cyclin B1) - Their levels oscillate throughout the cell cycle.

• Cyclin-Dependent Kinases (CDKs): (e.g., CDK4, CDK6, CDK2, CDK1) - The catalytic partners of cyclins.

• CDK Inhibitors (CKIs): (e.g., p21, p27) - Negative regulators of CDK activity.

Experimental Workflow:

Caption: Western Blotting Workflow for Cell Cycle Proteins.

Detailed Protocol: Western Blotting for Cell Cycle Proteins

Materials:

• RIPA buffer or other suitable lysis buffer

• Protease and phosphatase inhibitor cocktails

• BCA or Bradford protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to target proteins)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation:

  • Treat cells with the phenanthrene compound as described for flow cytometry.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[6]

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.[7]

• SDS-PAGE and Transfer:

  • Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.

  • Load equal amounts of protein (20-40 µg) into the wells of an SDS-PAGE gel.[7]

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • Use a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

Expected Results: Changes in the expression levels of key cell cycle proteins will provide mechanistic insights. For example, an increase in p21 and a decrease in Cyclin D1 would suggest a G1 arrest.

Section 3: Functional Assessment of CDK Activity

Changes in the levels of cyclins and CKIs strongly suggest an alteration in CDK activity. A direct measurement of CDK activity provides functional validation of the western blot data.

Principle:

CDK activity can be measured using in vitro kinase assays.[8][9][10][11][12] These assays typically involve immunoprecipitating the CDK of interest from cell lysates and then incubating it with a specific substrate (e.g., a peptide or protein like Histone H1 or Retinoblastoma protein, Rb) and radiolabeled ATP (γ-³²P-ATP). The incorporation of the radiolabel into the substrate is then quantified as a measure of kinase activity. Non-radioactive methods using specific antibodies that recognize the phosphorylated substrate are also widely available.[9][10]

Detailed Protocol: In Vitro CDK2 Kinase Assay (Non-Radioactive)

Materials:

• Cell lysates prepared as for Western Blotting

• Anti-CDK2 antibody

• Protein A/G agarose beads

• Kinase assay buffer

• CDK2 substrate (e.g., Histone H1)

• ATP

• Anti-phospho-Histone H1 antibody

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Immunoprecipitation:

  • Incubate 200-500 µg of protein lysate with an anti-CDK2 antibody for 2-4 hours at 4°C.

  • Add Protein A/G agarose beads and incubate for another 1-2 hours at 4°C to capture the antibody-CDK2 complex.

  • Wash the beads several times with lysis buffer and then with kinase assay buffer.

• Kinase Reaction:

  • Resuspend the beads in kinase assay buffer containing the CDK2 substrate and ATP.

  • Incubate at 30°C for 30 minutes with gentle agitation.

  • Stop the reaction by adding Laemmli sample buffer and boiling.

• Detection:

  • Separate the reaction products by SDS-PAGE.

  • Transfer the proteins to a membrane.

  • Perform a Western blot using an antibody that specifically recognizes the phosphorylated form of the substrate.

Expected Results: A decrease in the phosphorylation of the substrate in samples treated with the phenanthrene compound would indicate a reduction in CDK2 activity.

Section 4: Assessing Downstream Cellular Fates

Cell cycle arrest can lead to several downstream cellular outcomes, including apoptosis (programmed cell death) or senescence (irreversible growth arrest). It is important to investigate these possibilities to fully understand the biological consequences of phenanthrene treatment.

Evaluation of Apoptosis

Phenanthrene exposure has been shown to induce apoptosis in some cell types.[13]

Principle: A hallmark of apoptosis is the cleavage of genomic DNA into internucleosomal fragments of approximately 180-200 base pairs and multiples thereof.[14] This fragmented DNA can be visualized as a characteristic "ladder" on an agarose gel.[14][15]

Protocol:

• Treat cells with the phenanthrene compound.

• Harvest cells and extract genomic DNA using a commercially available kit or a standard phenol-chloroform extraction method.

• Run the extracted DNA on a 1.5-2% agarose gel.

• Visualize the DNA under UV light after staining with ethidium bromide or a safer alternative.

Expected Results: A distinct ladder-like pattern will be observed in apoptotic cells, while necrotic cells will show a smear, and healthy cells will have a single high molecular weight band.[15]

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be fluorescently labeled and used to detect early apoptotic cells by flow cytometry. Propidium iodide is used to identify late apoptotic and necrotic cells with compromised membrane integrity.

Evaluation of Senescence

Principle: Senescent cells exhibit increased activity of a lysosomal β-galactosidase at a suboptimal pH of 6.0.[16][17][18] This can be detected by a cytochemical stain using the substrate X-gal, which produces a blue precipitate in senescent cells.[17][18]

Protocol:

• Seed and treat cells in a multi-well plate.

• Wash the cells with PBS.

• Fix the cells with a formaldehyde/glutaraldehyde solution for 10-15 minutes at room temperature.[16]

• Wash the cells again with PBS.

• Add the SA-β-Gal staining solution (containing X-gal at pH 6.0) to the cells.[17][19]

• Incubate at 37°C (without CO₂) overnight.[17]

• Observe the cells under a microscope for the development of a blue color.

Expected Results: An increased number of blue-stained cells in the phenanthrene-treated group compared to the control would indicate the induction of senescence.

Section 5: Investigating the Role of DNA Damage

Some compounds induce cell cycle arrest as a consequence of DNA damage.[13] Therefore, it is pertinent to investigate whether the phenanthrene compound of interest causes DNA damage.

Comet Assay (Single-Cell Gel Electrophoresis)

Principle: The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[20][21][22] Cells are embedded in agarose on a microscope slide, lysed, and then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail." The length and intensity of the tail are proportional to the amount of DNA damage.[22]

Protocol:

• Treat cells with the phenanthrene compound.

• Embed the cells in low-melting-point agarose on a microscope slide.

• Lyse the cells to remove membranes and proteins, leaving behind the nucleoids.

• Subject the slides to electrophoresis under alkaline conditions (to detect single- and double-strand breaks) or neutral conditions (for double-strand breaks only).[22]

• Stain the DNA with a fluorescent dye and visualize the comets using a fluorescence microscope.

• Quantify the DNA damage using specialized image analysis software.

Expected Results: An increase in the length and intensity of the comet tails in treated cells would indicate that the phenanthrene compound induces DNA damage.

Conclusion

The methodologies described in this guide provide a robust framework for the comprehensive investigation of phenanthrene-induced cell cycle arrest. By systematically progressing from the initial phenotypic assessment with flow cytometry to the detailed molecular and functional analyses of key regulatory proteins and downstream cellular fates, researchers can elucidate the mechanisms of action of novel phenanthrene compounds. This knowledge is essential for the rational design and development of these compounds as potential therapeutic agents for diseases characterized by aberrant cell proliferation.

References

• Toxic mechanism on phenanthrene-triggered cell apoptosis, genotoxicity, immunotoxicity and activity changes of immunity protein in Eisenia fetida: Combined analysis at cellular and molecular levels. (2022). Science of The Total Environment.
• Apoptosis DNA fragment
• 10 Incredibly Useful Protocol Resources for Life Scientists. (n.d.). GoldBio.
• Measuring DNA Damage Using the Alkaline Comet Assay in Cultured Cells. (2021). Bio-protocol.
• Cell cycle analysis with flow cytometry and propidium iodide. (n.d.). Abcam.
• General Protocol for Western Blotting. (n.d.). Bio-Rad.
• Senescence Associated β-galactosidase Staining. (n.d.). Bio-protocol.
• Protocols for Characterization of Cdk5 Kinase Activity. (n.d.). PubMed Central.
• Evaluating In Vitro DNA Damage Using Comet Assay. (2017). PubMed Central.
• CDK2/CyclinA2 Kinase Assay. (n.d.).
• Cell Cycle Assays for Flow Cytometry. (n.d.). Thermo Fisher Scientific.
• Apoptotic DNA fragment
• Western blot protocol. (n.d.). Abcam.
• Senescence-Associated β-Galactosidase Staining Kit. (n.d.). Cayman Chemical.
• A new phenanthrene derivative and two diarylheptanoids from the roots of Brassica rapa ssp. campestris inhibit the growth of cancer cell lines and LDL-oxidation. (2013).
• Cell Cycle Protocol - Flow Cytometry. (n.d.). UT Health San Antonio.
• A new phenanthrene derivative and two diarylheptanoids from the roots of Brassica rapa ssp.
• An overview of apoptosis assays detecting DNA fragment
• CDK Assay Kit, RbING*. (n.d.). Thermo Fisher Scientific.
• Springer Protocols and Wiley Current Protocols. (n.d.). PubMed Central.
• CAMPISI LAB PROTOCOL FOR DETECTING SENESCENCE-ASSOCIATED B-GALACTOSIDASE (SA-Bgal) ACTIVITY OR . . . HOW TO TURN YOUR OLD CELLS. (n.d.). Buck Institute.
• CometAssay® Principle-How To Run Comet Assay. (n.d.). R&D Systems.
• Western Blotting Sample Prepar
• Flow Cytometry Protocol. (n.d.). Sigma-Aldrich.
• About PNAS – Publishing Leading High-Impact Multidisciplinary Science. (n.d.). PNAS.
• Colorimetric Detection of Senescence-Associated β Galactosidase. (n.d.). PubMed Central.
• Comet Assay for the Detection of DNA Breaks Protocol. (n.d.).
• CDK12/Cyclin K Kinase Assay Kit. (n.d.). BPS Bioscience.
• Quantitation of DNA Fragmentation in Apoptosis. (n.d.). Oxford Academic.
• An update to DNA ladder assay for apoptosis detection. (n.d.). PubMed Central.
• Synthesis, Anti-Cancer Activity, Cell Cycle Arrest, Apoptosis Induction, and Docking Study of Fused Benzo[h]chromeno[2,3-d]pyrimidine on Human Breast Cancer Cell Line MCF-7. (2024). MDPI.
• Western Blotting(WB) Protocol. (n.d.). Cusabio.
• Assaying cell cycle status using flow cytometry. (n.d.). PubMed Central.
• Phenanthrene-Induced Apoptosis and Its Underlying Mechanism. (2017). PubMed.
• HTScan® CDK2/CycA Kinase Assay Kit #7522. (n.d.). Cell Signaling Technology.
• Western Blot Protocol. (n.d.). Proteintech Group.
• Protocols to detect senescence-associated beta-galactosidase (SA-βgal) activity, a biomarker of senescent cells in culture and in vivo. (2009).

Sources

• 1. researchgate.net [researchgate.net]
• 2. A new phenanthrene derivative and two diarylheptanoids from the roots of Brassica rapa ssp. campestris inhibit the growth of cancer cell lines and LDL-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flow cytometry with PI staining | Abcam [abcam.com]
• 4. Cell Cycle Analysis by Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. wp.uthscsa.edu [wp.uthscsa.edu]
• 6. bio-rad.com [bio-rad.com]
• 7. cusabio.com [cusabio.com]
• 8. Protocols for Characterization of Cdk5 Kinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. promega.com [promega.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. HTScan® CDK2/CycA Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]
• 13. Toxic mechanism on phenanthrene-triggered cell apoptosis, genotoxicity, immunotoxicity and activity changes of immunity protein in Eisenia fetida: Combined analysis at cellular and molecular levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Apoptotic DNA fragmentation - Wikipedia [en.wikipedia.org]
• 15. Apoptosis DNA fragmentation analysis protocol | Abcam [abcam.com]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]
• 17. buckinstitute.org [buckinstitute.org]
• 18. telomer.com.tr [telomer.com.tr]
• 19. bio-protocol.org [bio-protocol.org]
• 20. bio-protocol.org [bio-protocol.org]
• 21. Evaluating In Vitro DNA Damage Using Comet Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 22. creative-diagnostics.com [creative-diagnostics.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Palladium-Catalyzed Phenanthrene Synthesis

Welcome to the technical support center for palladium-catalyzed phenanthrene synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of these powerful reactions. Instead of a generic overview, we will directly address the specific, practical challenges you may encounter at the bench, providing not just solutions but the underlying chemical principles to empower your experimental design. Our focus is on diagnosing problems and systematically improving reaction yield and efficiency.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions that form the foundation for troubleshooting.

Q1: Which palladium-catalyzed reaction is best for my target phenanthrene derivative?

A: The optimal method depends on the availability of your starting materials and the desired substitution pattern on the final phenanthrene core.

• Suzuki-Miyaura Coupling: This is a versatile and widely used method for forming C-C bonds. It is an excellent choice if you have access to appropriately substituted boronic acids/esters and aryl halides.[1][2] It is known for its mild conditions and functional group tolerance.

• Intramolecular Heck Reaction: Ideal for the final cyclization step to form the phenanthrene skeleton from a tethered vinyl and aryl halide precursor. This method is powerful for creating the core ring structure in a single, convergent step.[3]

• Annulative π-Extension (APEX) / Direct C–H Arylation: These are modern, highly efficient methods that create C-C bonds by directly activating C-H bonds, avoiding the need to pre-functionalize starting materials (like creating boronic acids).[4][5] While atom-economical, they can sometimes present challenges in controlling regioselectivity.

• Domino/Catellani-Type Reactions: These elegant one-pot reactions, often mediated by reagents like norbornadiene, can rapidly build molecular complexity from simple starting materials through a cascade of catalytic events.[6][7] They are highly efficient but may require more intensive optimization.

Q2: What is the most critical factor for achieving high yield: the palladium source, the ligand, or the base?

A: All three are critical and interdependent, but the ligand often provides the most leverage for optimization.

• Palladium Source: The choice between Pd(OAc)₂, Pd₂(dba)₃, or pre-formed complexes like Pd(PPh₃)₄ primarily influences the ease of generating the active Pd(0) catalyst. Pd(OAc)₂ is a common, effective, and often cheaper precursor.[7]

• Ligand: The ligand is paramount. It stabilizes the palladium center, influences its reactivity, and dictates the success of key steps like oxidative addition and reductive elimination.[8] Sterically bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) can accelerate these steps, while electron-deficient ligands may be needed for more complex transformations.[8][9]

• Base: The base plays a crucial role, particularly in Suzuki-Miyaura couplings where it facilitates the transmetalation step.[2] The choice of base (e.g., carbonates like Cs₂CO₃, phosphates like K₃PO₄) must be matched with the solvent and substrate to ensure sufficient reactivity without causing side reactions.[10]

Q3: My reaction is not working with an aryl bromide. Should I switch to the more expensive aryl iodide?

A: While aryl iodides are more reactive, optimizing the reaction for the aryl bromide is often possible and more cost-effective. The C-Br bond is stronger than the C-I bond, making the initial oxidative addition step more difficult. To overcome this, you can:

• Use a more electron-rich, sterically demanding ligand (e.g., SPhos, RuPhos) to promote the oxidative addition step.[8]

• Increase the reaction temperature.

• Ensure your palladium catalyst is highly active. Recent advances in catalyst systems, such as those using electron-deficient norbornene mediators, have specifically enabled the efficient use of bromoaromatics in phenanthrene synthesis.[11][12]

Section 2: Troubleshooting Guide for Low or No Yield

This guide provides a systematic approach to diagnosing and solving the most common and frustrating problem in catalytic synthesis: poor product yield.

Problem 1: Reaction Failure - Starting Materials Largely Unconsumed

This scenario points to a fundamental issue with catalyst activation or reactivity under the chosen conditions.

Potential Causes & Diagnostic Workflow:

// Nodes start [label="Low Yield:\nStarting Materials Unchanged", fillcolor="#EA4335", fontcolor="#FFFFFF"]; q1 [label="Is the reaction\nrigorously degassed?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; s1 [label="Action: Improve Degassing\n(Freeze-Pump-Thaw or N₂/Ar sparging).\nRationale: O₂ oxidizes and deactivates the Pd(0) catalyst.", fillcolor="#F1F3F4", fontcolor="#202124"]; q2 [label="Is the catalyst/ligand\nappropriate for the halide?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; s2 [label="Action: Screen Catalysts & Ligands.\nUse electron-rich, bulky ligands for Ar-Cl/Br.\nRationale: Facilitates the difficult oxidative addition step.", fillcolor="#F1F3F4", fontcolor="#202124"]; q3 [label="Is the temperature\nsufficiently high?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; s3 [label="Action: Increase Temperature.\nRationale: Provides activation energy for slow\nsteps like oxidative addition.", fillcolor="#F1F3F4", fontcolor="#202124"]; end [label="Improved Yield", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> q1; q1 -> s1 [label="No"]; s1 -> end; q1 -> q2 [label="Yes"]; q2 -> s2 [label="No"]; s2 -> end; q2 -> q3 [label="Yes"]; q3 -> s3 [label="No"]; s3 -> end; } dot Caption: Troubleshooting workflow for unconsumed starting materials.

Experimental Protocols:

Protocol 1: Catalyst & Ligand Screening If you suspect catalyst inactivity, particularly with challenging substrates like aryl bromides, a systematic screen is the most effective approach.

Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Expected Outcome
Pd(OAc)₂ (2%)	PPh₃ (4%)	K₂CO₃ (2)	Toluene/H₂O	100	Baseline for simple substrates
Pd₂(dba)₃ (2%)	SPhos (4%)	K₃PO₄ (2)	Dioxane/H₂O	110	Good for aryl bromides/chlorides
Pd(dppf)Cl₂ (3%)	(none)	Cs₂CO₃ (2.25)	DMF	105	Effective for many Suzuki couplings[6]
Pd(OAc)₂ (5%)	P(o-tol)₃ (12.5%)	Cs₂CO₃ (2.25)	DMF	105	Used in some domino reactions[10]

Procedure:

• To parallel reaction vials, add the palladium source, ligand, and base.

• Seal each vial, and evacuate and backfill with an inert gas (Nitrogen or Argon) three times.

• Add your degassed solvent, followed by the aryl halide and coupling partner (e.g., boronic acid).

• Place the vials in a preheated reaction block and stir for the designated time (e.g., 12-24 hours).

• Analyze a small aliquot from each reaction by LC-MS or TLC to determine which condition shows product formation.

Problem 2: Stalled Reaction - Some Product Formed, but Significant Starting Material Remains

This often indicates catalyst decomposition over the course of the reaction or the formation of inhibitory byproducts.

Potential Causes & Diagnostic Workflow:

// Nodes start [label="Stalled Reaction:\nIncomplete Conversion", fillcolor="#EA4335", fontcolor="#FFFFFF"]; q1 [label="Side products observed?\n(e.g., homocoupling, protodeboronation)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; s1 [label="Action: For Homocoupling, improve degassing.\nFor Protodeboronation, use a milder base,\nanhydrous conditions, or a boronate ester.\nRationale: Minimizes catalyst oxidation and boronic acid decomposition.", fillcolor="#F1F3F4", fontcolor="#202124"]; q2 [label="Does the reaction mixture\nshow Pd black precipitation?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; s2 [label="Action: Use a more robust ligand\n(e.g., biarylphosphines like SPhos) or a lower\nreaction temperature.\nRationale: The ligand stabilizes the Pd center, preventing aggregation and precipitation.", fillcolor="#F1F3F4", fontcolor="#202124"]; q3 [label="Are reactants/products\nfully soluble?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; s3 [label="Action: Switch to a better solvent\n(e.g., DMF, Dioxane, Chlorobenzene for large PAHs).\nRationale: Poor solubility can cause reactants or the catalyst to crash out, halting the reaction.", fillcolor="#F1F3F4", fontcolor="#202124"]; end [label="Improved Yield", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> q1; q1 -> s1 [label="Yes"]; s1 -> end; q1 -> q2 [label="No"]; q2 -> s2 [label="Yes"]; s2 -> end; q2 -> q3 [label="No"]; q3 -> s3 [label="Yes"]; s3 -> end; } dot Caption: Troubleshooting workflow for stalled or incomplete reactions.

Key Causality Explained:

• Protodeboronation (Suzuki-Miyaura): This is a common side reaction where the boronic acid reacts with trace water or protic solvents, replacing the boron group with a hydrogen atom. This deactivates the nucleophile. Using anhydrous conditions, a milder base, or switching to a more stable boronate (like a pinacol ester) can mitigate this issue.[2][13]

• Homocoupling: The coupling of two boronic acid molecules or two aryl halide molecules. Aryl halide homocoupling is often a sign of catalyst decomposition, while boronic acid homocoupling can be promoted by the presence of oxygen.[2] Rigorous degassing is the primary solution.

• Catalyst Decomposition (Palladium Black): The formation of black precipitate (elemental palladium) is a visual indicator that the ligand is failing to stabilize the Pd(0) active species, leading to aggregation and loss of catalytic activity. A more sterically bulky or strongly coordinating ligand is required.

• Solubility: As the phenanthrene product forms, its extended π-system can make it insoluble in common solvents like toluene or THF, causing it to precipitate and stall the reaction.[14] For larger polycyclic aromatic hydrocarbons (PAHs), higher boiling, better-solubilizing solvents like DMF, DMAc, or even chlorobenzene may be necessary.[15]

Protocol 2: Optimizing Base and Solvent Conditions This protocol should be performed after selecting a promising catalyst/ligand system.

• Set up an array of reactions using your best catalyst/ligand combination from Protocol 1.

• Vary the Base: Test a range of bases with different strengths and properties.

  • Inorganic: K₂CO₃ (mild), Cs₂CO₃ (strong, good solubility), K₃PO₄ (strong, often effective).[10]

  • Organic: Et₃N or DIPEA (often used in Heck reactions).

• Vary the Solvent: Choose solvents based on the polarity of your substrates and the required reaction temperature.

  • Ethereal: THF, Dioxane (common for Suzuki).

  • Aromatic: Toluene (common, but can sometimes participate in side reactions).[15]

  • Polar Aprotic: DMF, DMAc (good solvating power, high boiling points).[6]

• Maintain consistent parameters for temperature, concentration, and reaction time across the array.

• Analyze the yield for each condition to identify the optimal combination. For example, a study on a domino phenanthrene synthesis found Pd(OAc)₂ with PPh₃, Cs₂CO₃ as the base, and DMF as the solvent at 105 °C to be optimal, achieving a 98% yield.[7]

Section 3: The Catalytic Cycle - A Visual Guide

Understanding the mechanism is key to rational troubleshooting. Below is the generally accepted catalytic cycle for the Suzuki-Miyaura cross-coupling reaction, a common method for phenanthrene synthesis.

// Nodes pd0 [label="Pd(0)L₂\n(Active Catalyst)", fillcolor="#F1F3F4", fontcolor="#202124"]; oa [label="R¹-Pd(II)L₂-X\n(Oxidative Adduct)", fillcolor="#F1F3F4", fontcolor="#202124"]; tm [label="R¹-Pd(II)L₂-R²\n(Transmetalated Complex)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Invisible nodes for labels label_oa [label="Oxidative\nAddition", shape=plaintext, fontcolor="#202124"]; label_tm [label="Transmetalation\n(Base-mediated)", shape=plaintext, fontcolor="#202124"]; label_re [label="Reductive\nElimination", shape=plaintext, fontcolor="#202124"]; arx [label="Ar-X", shape=plaintext, fontcolor="#EA4335"]; bor [label="R-B(OR)₂", shape=plaintext, fontcolor="#4285F4"]; prod [label="Ar-R", shape=plaintext, fontcolor="#34A853"];

// Edges pd0 -> oa [color="#EA4335"]; oa -> tm [color="#4285F4"]; tm -> pd0 [color="#34A853"];

// Positioning labels arx -> pd0 [arrowhead=none, style=dashed]; bor -> oa [arrowhead=none, style=dashed]; tm -> prod [arrowhead=none, style=dashed];

// Positioning text labels on arrows {rank=same; label_oa; oa;} label_oa -> oa [style=invis]; {rank=same; label_tm; tm;} label_tm -> tm [style=invis]; {rank=same; label_re; pd0;} label_re -> pd0 [style=invis]; } dot Caption: The catalytic cycle for Suzuki-Miyaura cross-coupling.[2][16]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond. This is often the rate-limiting step, especially for less reactive halides (Br, Cl). Troubleshooting: Use electron-rich ligands to speed up this step.[8]

• Transmetalation: The organic group from the boron reagent is transferred to the palladium center. This step requires activation by a base. Troubleshooting: Ensure your base is strong enough and soluble in the reaction medium.

• Reductive Elimination: The two organic fragments are coupled, forming the desired C-C bond and regenerating the Pd(0) catalyst. Troubleshooting: Sterically bulky ligands can promote this final, product-releasing step.[8]

By methodically diagnosing potential failure points and applying these targeted optimization strategies, you can significantly improve the yield and reliability of your palladium-catalyzed phenanthrene syntheses.

References

• Beilstein Journals. (2019-01-31). A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction. Beilstein Journal of Organic Chemistry. [Link]

• National Institutes of Health (NIH). (2019-01-31). A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction. [Link]

• ACS Publications. (2018-12-13). Phenanthrene Synthesis by Palladium(II)-Catalyzed γ-C(sp2)–H Arylation, Cyclization, and Migration Tandem Reaction. Organic Letters. [Link]

• ACS Publications. (2017-05-18). Phenanthrene Synthesis by Palladium-Catalyzed Benzannulation with o-Bromobenzyl Alcohols through Multiple Carbon–Carbon Bond Formations. The Journal of Organic Chemistry. [Link]

• ResearchGate. Synthesis of Phenanthrene and Alkyl Phenanthrenes by Palladium(0)-Catalyzed Pericyclic Reactions. [Link]

• Engineered Science Publisher. A New Approach to Synthesize Phenanthrene Derivatives by Palladium-Catalyzed Heck Reaction. [Link]

• PubMed. (2019-01-09). Polycyclic Arene Synthesis by Annulative π-Extension. Journal of the American Chemical Society. [Link]

• Organic Reactions. The Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• Reddit. (2024-01-12). Failed suzuki coupling, any suggenstions?. r/Chempros. [Link]

• PubMed Central (PMC). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. [Link]

• Royal Society of Chemistry. (2025-03-18). Palladium/norbornene-catalyzed C–H bond activation and annulation to construct polycyclic aromatic hydrocarbon-based fluorescent materials. Chemical Science. [Link]

• Semantic Scholar. Palladium/norbornene-catalyzed C–H bond activation and annulation to construct polycyclic aromatic hydrocarbon-based. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• ResearchGate. Synthesis of Phenanthridine by Palladium Catalyzed Suzuki Coupling and Condensation Reaction. [Link]

• Reddit. (2021-07-09). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. [Link]

• MDPI. Palladium-Catalyzed Cascade Reactions for Synthesis of Heterocycles Initiated by C(sp3)–H Functionalization. [Link]

• ACS Publications. Rational Use of Aromatic Solvents for Direct Arylation Polycondensation: C–H Reactivity versus Solvent Quality. ACS Macro Letters. [Link]

• Royal Society of Chemistry. Palladium-catalyzed direct arylation of simple arenes in synthesis of biaryl molecules. Chemical Communications. [Link]

• Royal Society of Chemistry. Direct C–H arylation: a “Greener” approach towards facile synthesis of organic semiconducting molecules and polymers. Journal of Materials Chemistry A. [Link]

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. benchchem.com [benchchem.com]
• 4. Polycyclic Arene Synthesis by Annulative π-Extension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Direct C–H arylation: a “Greener” approach towards facile synthesis of organic semiconducting molecules and polymers - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. BJOC - A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction [beilstein-journals.org]
• 7. A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. Palladium/norbornene-catalyzed C–H bond activation and annulation to construct polycyclic aromatic hydrocarbon-based fluorescent materials - Chemical Science (RSC Publishing) DOI:10.1039/D5SC00617A [pubs.rsc.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. reddit.com [reddit.com]
• 14. reddit.com [reddit.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Regioselective Synthesis of Polysubstituted Phenanthrenes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of polysubstituted phenanthrenes. This guide is designed for researchers, medicinal chemists, and materials scientists who are navigating the complex challenges of controlling regioselectivity in these valuable polycyclic aromatic hydrocarbons (PAHs). Phenanthrene cores are integral to a wide range of applications, from organic electronics to pharmaceuticals, making the precise control of their substitution patterns a critical endeavor.[1][2][3]

This document provides troubleshooting guides and frequently asked questions (FAQs) in a direct Q&A format to address specific experimental issues. We will explore the causality behind common synthetic challenges and offer field-proven solutions.

Part 1: General Principles & Strategy Selection (FAQs)

This section addresses foundational questions regarding the strategic approach to synthesizing a specific phenanthrene isomer.

Q1: What is the primary challenge in the regioselective synthesis of polysubstituted phenanthrenes?

The core challenge is overcoming the inherent electronic and steric biases of the precursor molecules to direct bond formation to a specific position. In almost all phenanthrene syntheses, the final C-C bond formation that closes the central ring can occur at one of two or more possible positions on an adjacent aromatic ring. The electronic nature of existing substituents (electron-donating vs. electron-withdrawing) and steric hindrance dictate the most likely site of cyclization, often leading to a mixture of regioisomers. The goal of a regioselective synthesis is to choose a strategy and reaction conditions that overwhelmingly favor one constitutional isomer over all others.

Q2: How do I choose the best synthetic strategy for my target phenanthrene?

The optimal strategy depends on three main factors: the desired substitution pattern, the functional group tolerance required, and the availability of starting materials.

• For highly substituted, complex phenanthrenes: Modern transition-metal-catalyzed methods, such as the cycloisomerization of ortho-alkynyl biaryls or C-H activation/annulation reactions, offer the most modularity and flexibility.[4][5][6] These methods allow for the strategic placement of substituents on precursor fragments before the final ring closure.

• For simpler, often symmetric phenanthrenes: Classical methods like the Mallory photocyclization can be very effective, though regioselectivity can be an issue with unsymmetrical precursors.[7][8]

• When steric hindrance is extreme (e.g., bay-region substitution): Specialized methods using potent Lewis acids or carefully designed cascade reactions may be necessary to overcome the high activation energy for forming sterically crowded products.[1]

Below is a decision-making workflow to guide your strategy selection.

Caption: Strategy selection workflow for phenanthrene synthesis.

Part 2: Method-Specific Troubleshooting Guides

Section 2.1: Mallory Photocyclization

The Mallory reaction is a powerful photochemical method for forming phenanthrenes from stilbene precursors via an oxidative cyclization.[8][9] However, controlling its regioselectivity can be difficult.

Q: My Mallory reaction on a meta-substituted stilbene is giving a nearly 1:1 mixture of 2- and 4-substituted phenanthrenes. How can I improve the selectivity?

This is a common challenge. With meta-substituents, the electronic bias for cyclization at either the 2- or 6-position of the substituted ring is often weak, leading to a product distribution that can be close to statistical.[7]

• Causality: The reaction proceeds through the photochemical excitation of the cis-stilbene to form a transient dihydrophenanthrene intermediate, which is then oxidized.[7][8] The regioselectivity is determined during the C-C bond formation step. If the electronic and steric differences between the two possible cyclization sites are minimal, a mixture results.

• Troubleshooting Steps:

  • Lower the Temperature: Temperature can be a tool to influence regiochemistry.[10] Running the photocyclization at lower temperatures can sometimes amplify small energetic differences between the transition states leading to the different regioisomers, potentially favoring one product.

  • Solvent Effects: Systematically screen solvents. While common solvents include cyclohexane or benzene, changing the polarity could subtly influence the conformation of the excited state and favor one cyclization pathway.

  • Use of "Sacrificial" Substituents: If possible, introduce a temporary, bulky substituent at a position that would sterically block the undesired cyclization path. This group can be removed in a later step.

  • Re-evaluate the Precursor: The most robust solution is often to redesign the precursor. Can you synthesize a stilbene with a different substitution pattern that electronically or sterically forces the cyclization in the desired direction?

Q: My Mallory reaction has a very low yield, and I recover mostly starting material. What are the likely causes?

Low yields are typically due to inefficient cyclization or problems with the subsequent oxidation step.

• Causality: Only the cis-isomer of the stilbene can cyclize.[8] The dihydrophenanthrene intermediate is unstable and can revert to the cis-stilbene if not trapped by an oxidant.[7] Furthermore, high concentrations can favor intermolecular [2+2] cycloadditions over the desired intramolecular cyclization.[3]

• Troubleshooting Checklist:

  • Isomerization: Ensure your UV light source is capable of promoting the necessary trans to cis isomerization in situ. The reaction should establish a photostationary state between the isomers.

  • Oxidant: The most common oxidant is iodine, often used with air (O₂).[7] Ensure your iodine is fresh and that the reaction is not deoxygenated unless using an alternative oxidant.

  • Concentration: Run the reaction at high dilution (~10⁻³ to 10⁻⁵ M) to disfavor intermolecular side reactions.[3]

  • Light Source: Verify the wavelength and intensity of your UV lamp. The stilbene must absorb efficiently at the emitted wavelength.

Section 2.2: Transition-Metal Catalyzed Annulations & Cyclizations

These modern methods offer excellent control but are sensitive to catalysts, ligands, and substrates. A common strategy involves the cyclization of an ortho-alkynyl biaryl precursor.[4][5][11]

Q: My PtCl₂-catalyzed cycloisomerization of an alkynyl biphenyl is slow and incomplete. What adjustments can I make?

While PtCl₂ is a robust catalyst, its activity can be substrate-dependent.

• Causality: The reaction is believed to proceed through π-complexation of the metal to the alkyne, which activates it for nucleophilic attack by the adjacent aryl ring.[4][5][11] If the alkyne is electron-poor or the aryl ring is deactivated, this key step can be slow.

• Troubleshooting Steps:

  • Screen Metal Catalysts: This is the most effective solution. If PtCl₂ is sluggish, AuCl₃, GaCl₃, or InCl₃ are excellent alternatives that often show complementary reactivity.[11] See the table below for a general comparison.

  • Increase Temperature: Gently increase the reaction temperature (e.g., from 80 °C to 100 °C in toluene) to increase the rate.

  • Check Substrate Purity: Trace impurities can poison the catalyst. Ensure your alkynyl biphenyl precursor is pure.

  • Solvent: While toluene is standard, screening other non-coordinating solvents like dioxane or xylenes may be beneficial.

Catalyst	Typical Loading (mol%)	Common Conditions	Notes
PtCl₂	2-5	Toluene, 80 °C	General-purpose, good for many substrates.[11]
AuCl₃	5	Toluene, 80 °C	Often more active than PtCl₂.[11]
GaCl₃	10	Toluene, 80-100 °C	Effective for substrates where Pt/Au give low conversion.[11]
InCl₃	5	Toluene, 100 °C	Another useful alternative for challenging substrates.[11]

Q: I am trying to synthesize an unsymmetrical phenanthrene via a palladium-catalyzed annulation of a biaryl with an alkyne, but I'm getting a mixture of regioisomers. How can I control the regioselectivity?

This is a known challenge when using unsymmetrical starting materials in [4+2] type annulations.[12]

• Causality: The regioselectivity is determined by which end of the alkyne adds to the biaryl and the orientation of the initial C-H activation or C-X bond insertion. Steric and electronic factors on both coupling partners play a crucial role.

• Troubleshooting Steps:

  • Use a Directing Group: If using a C-H activation strategy, installing a directing group on one of the biaryl rings can force the initial metallation to occur at a specific ortho-position, thereby controlling the regiochemical outcome of the annulation.[2][6]

  • Modify Alkyne Substituents: The steric and electronic properties of the alkyne substituents (R¹, R²) have a profound impact. A large difference in the size of the substituents can often direct the regioselectivity of the insertion step.

  • Ligand Screening: The ligand on the palladium center influences the steric environment of the catalytic cycle. Screening a panel of phosphine or N-heterocyclic carbene (NHC) ligands can identify a system that provides the desired regioselectivity.

Part 3: Precursor Synthesis Troubleshooting: The Suzuki-Miyaura Coupling

The synthesis of biaryl precursors is often accomplished via Suzuki-Miyaura coupling. Failures at this stage are common when dealing with large, poorly soluble PAH fragments.

Q: My Suzuki coupling to make a substituted biaryl precursor is failing (low yield, starting materials recovered). My dibromophenanthrene starting material is barely soluble.

Poor solubility is a primary cause of failure for Suzuki reactions involving large PAHs.[13][14]

• Causality: The catalytic cycle requires all components (aryl halide, boronic acid/ester, base, and catalyst) to have sufficient concentration in the solution phase. If the starting material does not dissolve, the reaction cannot proceed efficiently.

• Troubleshooting Flowchart:

Caption: Troubleshooting workflow for a challenging Suzuki-Miyaura coupling.

Part 4: Experimental Protocols

Protocol 1: General Procedure for a PtCl₂-Catalyzed Cycloisomerization

This protocol is adapted from methodologies described for the synthesis of phenanthrenes from ortho-alkynyl biaryls.[11]

• Reaction Setup: To an oven-dried Schlenk tube, add the ortho-alkynyl biphenyl substrate (1.0 equiv).

• Catalyst Addition: Add platinum(II) chloride (PtCl₂, 0.05 equiv, 5 mol%).

• Solvent Addition: Add anhydrous toluene (to make a 0.1 M solution) via syringe.

• Degassing (Optional but Recommended): While not always required for this specific reaction, it is good practice. Subject the mixture to three freeze-pump-thaw cycles.

• Reaction: Place the sealed tube in a preheated oil bath at 80-100 °C.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The disappearance of the starting material typically indicates completion.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate or dichloromethane and filter through a short plug of celite or silica gel to remove the platinum catalyst.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired polysubstituted phenanthrene.

Protocol 2: General Procedure for a Suzuki-Miyaura Cross-Coupling

This protocol is a robust starting point for coupling a dibromophenanthrene with a boronic acid, incorporating best practices for challenging substrates.[13][15]

• Reaction Setup: To an oven-dried Schlenk flask, add the dibromophenanthrene (1.0 equiv), the boronic acid or boronic ester (2.2-2.5 equiv), and a finely ground base such as potassium phosphate (K₃PO₄, 4.0 equiv).

• Catalyst/Ligand Addition: Add the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 equiv, 2 mol%). If using a separate source and ligand, pre-mix Pd₂(dba)₃ (0.01 equiv) and the ligand (e.g., SPhos, 0.04 equiv) in the solvent before adding to the main flask.

• Solvent Addition & Degassing: Add a solvent system (e.g., dioxane/water 10:1, to make a 0.05-0.1 M solution). Vigorously degas the mixture by sparging with argon for 20-30 minutes or by using three freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to 80-110 °C under an argon atmosphere.

• Monitoring: Monitor the reaction by TLC or LC-MS. Note that biphasic reactions may require vigorous stirring.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers. Extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and filter.

• Purification: Concentrate the filtrate and purify by flash column chromatography. Due to the nonpolar nature of the products, a hexane/dichloromethane or hexane/toluene gradient is often effective. Recrystallization may be necessary to remove persistent homocoupled byproducts.

Part 5: Characterization of Regioisomers

Q: I've synthesized my phenanthrene, but I'm not sure if I have the correct regioisomer. How can I definitively characterize it?

Distinguishing between closely related isomers is critical and requires a combination of spectroscopic techniques.

• NMR Spectroscopy: This is the most powerful tool.

  • ¹H NMR: The chemical shifts and coupling patterns of the aromatic protons are highly sensitive to the substitution pattern. Protons in the sterically crowded "bay region" (at the C4 and C5 positions) are significantly deshielded and appear far downfield.

  • NOESY (2D NMR): Nuclear Overhauser Effect Spectroscopy is the gold standard for confirming regiochemistry. It detects through-space correlations between protons that are close to each other (< 5 Å). A correlation between a proton on a substituent and a specific proton on the phenanthrene core can unambiguously establish its position.

• UV-Visible and Fluorescence Spectroscopy: The angular fusion of phenanthrene gives it a distinct electronic structure and spectroscopic signature compared to its linear isomer, anthracene.[16][17] While subtle for different regioisomers of the same core, the absorption and emission maxima can differ, providing supporting evidence when compared against known standards or computational predictions.[18][19]

• X-Ray Crystallography: If you can grow a single crystal of your product, X-ray diffraction provides unequivocal proof of the molecular structure and regiochemistry.

References

• Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction. (PMC - NIH). [Link]

• Synthesis of Phenanthrenes and Polycyclic Heteroarenes by Transition-Metal Catalyzed Cycloisomerization Reactions. (ResearchGate). [Link]

• Synthesis of phenanthrenes and polycyclic heteroarenes by transition-metal catalyzed cycloisomerization reactions. (PubMed). [Link]

• Flexible Synthesis of Phenanthrenes by a PtCl2-Catalyzed Cycloisomerization Reaction. (ACS Publications). [Link]

• A challenging synthesis. (The Royal Society of Chemistry). [Link]

• Origin of the Preferential Formation of Helicenes in Mallory Photocyclizations. Temperature as a Tool to Influence Reaction Regiochemistry. (ResearchGate). [Link]

• Copper-catalyzed remote C–H arylation of polycyclic aromatic hydrocarbons (PAHs). (NIH). [Link]

• Synthesis of Phenanthrenes and Polycyclic Heteroarenes by Transition-Metal Catalyzed Cycloisomerization Reactions. (ElectronicsAndBooks). [Link]

• Synthesis of polysubstituted phenanthridines via ligand-free copper-catalyzed annulation. (PubMed). [Link]

• Isomers of Protonated Phenanthrene (1‑, 3‑, 4‑, and 9‑H+C14H10). (PMC - NIH). [Link]

• Phenanthrene Synthesis by Palladium(II)-Catalyzed γ-C(sp2)–H Arylation, Cyclization, and Migration Tandem Reaction. (ACS Publications). [Link]

• Annulation reactions by using C−H bond activation for synthesis of a)... (ResearchGate). [Link]

• The synthesis of phenanthrenes. (ACS Publications). [Link]

• Regioselective synthesis of phenanthrenes and evaluation of their anti-oxidant based anti-inflammatory potential. (PubMed). [Link]

• [Comparison of three-dimensional fluorescence characteristics of two isomers: phenanthrene and anthrancene]. (PubMed). [Link]

• Mallory reaction. (Wikipedia). [Link]

• Phenanthrene. (Wikipedia). [Link]

• Polycyclic aromatic hydrocarbon. (Wikipedia). [Link]

• Phenanthrene: Formula, Structure & Synthesis. (StudySmarter). [Link]

• Phenanthrene synthesis. (Química Organica.org). [Link]

• Synthetic strategies leading to phenanthrenes. (ResearchGate). [Link]

• Synthesis of Functionalized Phenanthrenes via Regioselective Oxidative Radical Cyclization. (PubMed). [Link]

• Comparison of the fluorescence characteristics of two isomers: anthracene and phenanthrene. (ResearchGate). [Link]

• Mallory Reaction of Stilbene Imines: Corannulene Substrates Provide an Exception to the Rule in Oxidative Photocyclizations of Diarylethenes. (ResearchGate). [Link]

• How can I solve my problem with Suzuki coupling?. (ResearchGate). [Link]

• Diagnosing issues with a failed Suzuki coupling?. (Reddit). [Link]

• Synthesis of Phenanthrenes and 1-Hydroxyphenanthrenes via Aromatization-Assisted Ring-Closing Metathesis: toward Polynuclear Aromatic Hydrocarbons. (ACS Publications). [Link]

• Cascade Synthesis of Phenanthrenes under Photoirradiation. (ACS Publications). [Link]

• Synthesis of phenanthrene derivatives through the net [5+5]-cycloaddition of prenylated carbene complexes with 2-alkynylbenzaldehyde derivatives. (PMC - NIH). [Link]

• Polynuclear Hydrocarbons: Synthesis and Reactions. (Pharmaguideline). [Link]

• Phenanthrenequinone-Sensitized Photocatalytic Synthesis of Polysubstituted Quinolines from 2-Vinylarylimines. (ACS Publications). [Link]

• Direct C–H arylation: a “Greener” approach towards facile synthesis of organic semiconducting molecules and polymers. (Journal of Materials Chemistry A). [Link]

• Synthesis of a Series of Novel 3,9-Disubstituted Phenanthrenes as Analogues of Known NMDA Receptor Allosteric Modulators. (NIH). [Link]

• Photocatalyzed syntheses of phenanthrenes and their aza-analogues. A review. (Beilstein Journal of Organic Chemistry). [Link]

• Photocyclization of Stilbenes and Related Molecules. (Organic Reactions). [Link]

• Facile synthesis of diverse hetero polyaromatic hydrocarbons (PAHs) via the styryl Diels–Alder reaction of conjugated diynes. (Nature). [Link]

• Struggling with Suzuki Reaction. (Reddit). [Link]

• Straightforward synthesis of phenanthrenes from styrenes and arenes. (SciSpace). [Link]

• Biodegradation of phenanthrene by Pseudomonas sp. strain PPD: purification and characterization of 1-hydroxy-2-naphthoic acid dioxygenase. (PubMed). [Link]

• Synthesis of polysubstituted arenes through organocatalytic benzannulation. (PMC). [Link]

• Biodegradation of phenanthrene by Alcaligenes sp. strain PPH: partial purification and characterization of 1-hydroxy-2-naphthoic acid hydroxylase. (PubMed). [Link]

Sources

• 1. A challenging synthesis [rsc.org]
• 2. Copper-catalyzed remote C–H arylation of polycyclic aromatic hydrocarbons (PAHs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of phenanthrenes and polycyclic heteroarenes by transition-metal catalyzed cycloisomerization reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mallory reaction - Wikipedia [en.wikipedia.org]
• 9. organicreactions.org [organicreactions.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of a Series of Novel 3,9-Disubstituted Phenanthrenes as Analogues of Known NMDA Receptor Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Polycyclic aromatic hydrocarbon - Wikipedia [en.wikipedia.org]
• 18. [Comparison of three-dimensional fluorescence characteristics of two isomers: phenanthrene and anthrancene] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges of Dihydrophenanthrene Compounds

Welcome to the technical support hub for researchers, scientists, and drug development professionals working with dihydrophenanthrene compounds. This resource is designed to provide practical, in-depth guidance on overcoming the inherent solubility challenges associated with this class of molecules in aqueous media. Dihydrophenanthrenes, being largely hydrophobic, often present significant hurdles in experimental and developmental workflows.[1] This guide offers a structured approach to troubleshooting these issues, grounded in scientific principles and validated methodologies.

Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers encounter when working with dihydrophenanthrene compounds.

Q1: Why are my dihydrophenanthrene compounds poorly soluble in aqueous solutions?

Dihydrophenanthrene compounds are structurally derived from phenanthrene, a polycyclic aromatic hydrocarbon.[1] Their chemical structure, characterized by fused benzene rings, results in a nonpolar and hydrophobic nature.[1] This inherent hydrophobicity makes them poorly soluble in polar solvents like water.[1] The principle of "like dissolves like" governs solubility; the nonpolar surface of dihydrophenanthrenes has weak interactions with the highly polar water molecules, leading to low aqueous solubility.

Q2: What are the initial, simplest strategies I should try to dissolve my dihydrophenanthrene compound?

For initial attempts at solubilization, a tiered approach is recommended, starting with the least complex methods:

• Co-solvency: Introduce a water-miscible organic solvent in small amounts to the aqueous medium.[2][3] Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).[2] These agents work by reducing the polarity of the aqueous solvent, making it more favorable for the hydrophobic compound to dissolve.[4]

• pH Adjustment: If your dihydrophenanthrene derivative has ionizable functional groups (acidic or basic), altering the pH of the solution can significantly increase its solubility.[][6] By converting the compound to its ionized (salt) form, which is generally more water-soluble, you can achieve higher concentrations in your aqueous media.[7][8]

Q3: When should I consider more advanced solubilization techniques?

If initial strategies like co-solvency and pH adjustment are insufficient or not suitable for your experimental system (e.g., due to concerns about solvent toxicity in biological assays), it is time to explore more advanced methods. These are typically necessary when:

• High concentrations of the compound are required.

• The compound precipitates upon dilution in aqueous buffers.

• Long-term stability of the solubilized compound is a concern.

• The formulation is intended for in vivo applications where biocompatibility is critical.

Advanced techniques include the use of cyclodextrins, surfactants, liposomes, nanosuspensions, and solid dispersions.

Troubleshooting Guides

This section provides detailed, scenario-based troubleshooting for specific solubility issues you may encounter during your experiments.

Scenario 1: My dihydrophenanthrene compound precipitates out of the buffer solution upon dilution.

This is a common issue when a stock solution of the compound in an organic solvent is diluted into an aqueous buffer. The sudden change in solvent polarity causes the compound to crash out of the solution.

Troubleshooting Workflow:

Caption: Decision workflow for addressing compound precipitation.

Detailed Steps & Protocols:

• Co-solvent Adjustment: Systematically test increasing concentrations of a biocompatible co-solvent (e.g., DMSO, ethanol) in your final aqueous buffer. Be mindful of the tolerance of your experimental system (e.g., cell culture) to the co-solvent.

• pH Modification: For a dihydrophenanthrene with a basic functional group, lowering the pH of the buffer will lead to protonation and increased solubility.[7][8] Conversely, for an acidic compound, increasing the pH will result in deprotonation and enhanced solubility.[7][8]

Protocol 1: Cyclodextrin Inclusion Complex Formation

Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[9][10] They can encapsulate hydrophobic molecules, like dihydrophenanthrenes, forming an inclusion complex that is water-soluble.[9][10]

Materials:

• Dihydrophenanthrene compound

• Beta-cyclodextrin (β-CD) or a derivative like Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Aqueous buffer of choice

• Magnetic stirrer and stir bar

• Filtration device (e.g., 0.22 µm syringe filter)

Procedure:

• Prepare a solution of the cyclodextrin in the aqueous buffer. The concentration will depend on the specific cyclodextrin and the compound. A good starting point is a 1-10% (w/v) solution.[11]

• Add the dihydrophenanthrene compound to the cyclodextrin solution.

• Stir the mixture vigorously at room temperature or with gentle heating for several hours to overnight to facilitate complex formation.[11]

• Filter the solution to remove any undissolved compound.

• The resulting clear filtrate contains the solubilized dihydrophenanthrene-cyclodextrin complex.

Protocol 2: Surfactant-based Micellar Solubilization

Principle: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), self-assemble into micelles in aqueous solutions.[12][13][14] The hydrophobic cores of these micelles can entrap poorly soluble drugs, thereby increasing their apparent solubility in water.[12][13][14]

Materials:

• Dihydrophenanthrene compound

• A non-ionic surfactant such as Polysorbate 80 (Tween 80) or a Pluronic

• Aqueous buffer

• Vortex mixer and sonicator

Procedure:

• Prepare a stock solution of the surfactant in the aqueous buffer at a concentration well above its CMC.

• Add the dihydrophenanthrene compound to the surfactant solution.

• Vortex and sonicate the mixture until the compound is fully dispersed and the solution becomes clear. This indicates the incorporation of the drug into the micelles.

• The resulting solution contains the micellar-solubilized dihydrophenanthrene.

Scenario 2: I need a high concentration of my dihydrophenanthrene compound for an in vivo study, and conventional methods are not working.

For demanding applications like in vivo studies, more advanced formulation technologies that offer higher loading capacities and better biocompatibility are often necessary.

Advanced Formulation Options:

Caption: Selection of advanced formulation strategies.

Protocol 3: Solid Dispersion Preparation (Solvent Evaporation Method)

Principle: A solid dispersion involves dispersing the hydrophobic drug in a hydrophilic carrier matrix at a solid state.[15][16][17] This can enhance solubility by reducing particle size to a molecular level and improving wettability.[16][17]

Materials:

• Dihydrophenanthrene compound

• A hydrophilic polymer carrier (e.g., Polyvinylpyrrolidone (PVP), Polyethylene glycol (PEG))[15]

• A common solvent that dissolves both the drug and the carrier (e.g., ethanol, methanol)[16]

• Rotary evaporator

Procedure:

• Dissolve both the dihydrophenanthrene compound and the polymer carrier in the common solvent.[16]

• Evaporate the solvent using a rotary evaporator to obtain a solid mass.[16]

• Further dry the solid mass under vacuum to remove any residual solvent.

• The resulting solid dispersion can be crushed and sieved to obtain a powder with improved dissolution properties.[16]

Protocol 4: Nanosuspension Formulation

Principle: Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants or polymers.[18][19] The reduction in particle size to the nanometer range significantly increases the surface area, leading to enhanced dissolution rate and saturation solubility.[19][20]

Materials:

• Dihydrophenanthrene compound

• A stabilizer (e.g., a surfactant like Poloxamer 188 or a polymer)

• Purified water

• High-pressure homogenizer or media mill

Procedure:

• Disperse the dihydrophenanthrene compound in an aqueous solution of the stabilizer.

• Subject the dispersion to a high-energy process like high-pressure homogenization or media milling to reduce the particle size to the nanometer range.[21]

• The process is continued until the desired particle size distribution is achieved, which can be monitored by techniques like dynamic light scattering.

Protocol 5: Liposome Encapsulation

Principle: Liposomes are microscopic vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic compounds.[22] Hydrophobic drugs like dihydrophenanthrenes can be incorporated into the lipid bilayer of the liposome.[23][24][25]

Materials:

• Dihydrophenanthrene compound

• Phospholipids (e.g., soy phosphatidylcholine) and cholesterol[24]

• An organic solvent mixture (e.g., chloroform/methanol)

• Aqueous buffer

• Rotary evaporator and an extrusion system

Procedure (Thin-Film Hydration Method):

• Dissolve the dihydrophenanthrene compound, phospholipids, and cholesterol in the organic solvent mixture in a round-bottom flask.

• Evaporate the organic solvent using a rotary evaporator to form a thin lipid film on the flask wall.

• Hydrate the lipid film with the aqueous buffer by gentle rotation. This will cause the lipids to self-assemble into multilamellar vesicles, encapsulating the drug.

• To obtain unilamellar vesicles of a defined size, the liposome suspension can be subjected to sonication or extrusion through polycarbonate membranes.

Data Summary: Comparison of Solubilization Strategies

Strategy	Principle	Advantages	Disadvantages
Co-solvency	Reduces solvent polarity[4]	Simple, effective for moderate increases in solubility	Potential for solvent toxicity, may not be suitable for all applications[3]
pH Adjustment	Ionization of the drug molecule[]	Highly effective for ionizable compounds, simple to implement	Only applicable to drugs with acidic or basic functional groups, risk of precipitation if pH changes
Cyclodextrins	Encapsulation of the drug in a hydrophobic cavity[9][10]	High solubilization capacity, can improve stability	Can be expensive, potential for competition with other molecules for the cyclodextrin cavity
Surfactants	Micellar entrapment of the drug[12][13][14]	Effective at low concentrations, a wide variety of surfactants are available	Potential for cell toxicity, can interfere with certain assays
Solid Dispersion	Molecular dispersion in a hydrophilic carrier[15][16][17]	Significant enhancement of dissolution rate, suitable for solid dosage forms[26]	Requires specialized equipment, potential for drug recrystallization over time
Nanosuspension	Increased surface area due to particle size reduction[19][20]	High drug loading is possible, applicable to poorly soluble drugs in general[18][19]	Requires high-energy production methods, potential for particle aggregation
Liposomes	Entrapment within a lipid bilayer[23][24][25]	Biocompatible, can be used for targeted drug delivery[22]	Complex manufacturing process, potential for stability issues

References

• Rüster, B., et al. (2016). Liposome Formulations of Hydrophobic Drugs. In: Protocols for Liposome-Mediated Delivery of Small Molecules. Methods in Molecular Biology, vol 1373. Humana Press, New York, NY. [Link]

• Gajera, B. Y., et al. (2014). Nanosuspension: An approach to enhance solubility of drugs. Journal of Advanced Pharmaceutical Technology & Research, 5(3), 103-109. [Link]

• Kumar, S. G. V., & Mishra, D. N. (2008). Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library, 1(2), 1-13. [Link]

• Jadhav, S. P., et al. (2023). Review on Nanosuspension as a Novel Method for Solubility and Bioavailability Enhancement of Poorly Soluble Drugs. Advances in Pharmacology and Pharmacy, 11(2), 117-130. [Link]

• Wikipedia contributors. (2023). Cosolvent. Wikipedia, The Free Encyclopedia. [Link]

• Rangel-Yagui, C. O., Pessoa-Jr, A., & Tavares, L. C. (2005). Micellar solubilization of drugs. Journal of Pharmacy and Pharmaceutical Sciences, 8(2), 147-163. [Link]

• Singh, J., et al. (2013). Solubility enhancement by solid dispersion method: a review. Journal of Drug Delivery and Therapeutics, 3(5), 148-155. [Link]

• Uhrik, A., & Klajnert-Maculewicz, B. (2016). Liposome formulations of hydrophobic drugs. Methods in Molecular Biology, 1373, 11-20. [Link]

• Garg, A., et al. (2011). Strategies for solubility enhancement of poorly soluble drugs. International Journal of Pharmaceutical Sciences Review and Research, 6(1), 8-16. [Link]

• Liu, R. (Ed.). (2017). Water-Insoluble Drug Formulation. CRC Press. [Link]

• Wikipedia contributors. (2023). Dihydrophenanthrenes. Wikipedia, The Free Encyclopedia. [Link]

• Patel, M. M., & Patel, J. K. (2012). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. Journal of Applied Pharmaceutical Science, 2(10), 1-7. [Link]

• Sharma, D., et al. (2024). Enhancing solubility of poorly soluble drugs using various techniques. World Journal of Pharmaceutical Research, 13(14), 1-12. [Link]

• Patel, V. R., et al. (2014). Nanosuspension: Way to Enhance the Bioavailibility of Poorly Soluble Drug. ResearchGate. [Link]

• Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. Journal of Chemical and Pharmaceutical Research, 16(12), 220. [Link]

• Gao, L., et al. (2011). Nanosuspensions of poorly soluble drugs: preparation and development by wet milling. International Journal of Pharmaceutics, 409(1-2), 239-246. [Link]

• Thorat, Y. S., & Gonjari, I. D. (2013). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. Journal of Advanced Pharmacy Education and Research, 3(4), 435-446. [Link]

• Kumar, A., et al. (2017). A Review:Solid Dispersion, a Technique of Solubility Enhancement. Journal of Drug Delivery and Therapeutics, 7(4), 1-6. [Link]

• Sareen, S., et al. (2012). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Investigation, 2(1), 12-17. [Link]

• Singh, N., & Sharma, L. (2021). Enhancing Solubility of poorly water soluble Drugs with Surfactants by Micellization. ResearchGate. [Link]

• Petkova, V., et al. (2019). Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. Pharmaceutical Development and Technology, 24(10), 1248-1256. [Link]

• Kumar, S. (2024). Co-solvency and anti-solvent method for the solubility enhancement. Pharma Times, 56(10), 1-5. [Link]

• Fiveable. (n.d.). pH and Solubility. AP Chemistry. [Link]

• Khan Academy. (n.d.). pH and solubility. [Link]

• CompoundingToday.com. (n.d.). pH Adjusting Database. [Link]

• S, S., & R, S. (2015). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. International Journal of Pharmaceutical and Phytopharmacological Research, 4(6), 333-340. [Link]

• ResearchGate. (2015). Can I use Cyclodextrin to improve the solubility of a compound?[Link]

• Popa, A., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 15(7), 1856. [Link]

Sources

• 1. Dihydrophenanthrenes - Wikipedia [en.wikipedia.org]
• 2. Cosolvent - Wikipedia [en.wikipedia.org]
• 3. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 6. solubility enhancement -by pH change & complexation | PPT [slideshare.net]
• 7. fiveable.me [fiveable.me]
• 8. Khan Academy [khanacademy.org]
• 9. scispace.com [scispace.com]
• 10. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Micellar solubilization of drugs. [sites.ualberta.ca]
• 13. jocpr.com [jocpr.com]
• 14. researchgate.net [researchgate.net]
• 15. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 16. jddtonline.info [jddtonline.info]
• 17. japer.in [japer.in]
• 18. Nanosuspension: An approach to enhance solubility of drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. ijpsr.com [ijpsr.com]
• 21. Nanosuspensions of poorly soluble drugs: preparation and development by wet milling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Liposome formulations of hydrophobic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. scispace.com [scispace.com]
• 25. Liposome Formulations of Hydrophobic Drugs | Springer Nature Experiments [experiments.springernature.com]
• 26. jopcr.com [jopcr.com]

Technical Support Center: Optimizing Chromatographic Separation of Phenanthrene Isomers

Welcome to the technical support hub for the chromatographic separation of phenanthrene and its isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with resolving these structurally similar polycyclic aromatic hydrocarbons (PAHs). Here, you will find practical, in-depth troubleshooting advice and validated protocols to enhance the resolution, accuracy, and efficiency of your HPLC and GC methods.

The primary difficulty in separating phenanthrene isomers stems from their high degree of structural similarity, often differing only in the position of substituent groups or the fusion of aromatic rings.[1][2] This guide provides the technical insights needed to manipulate stationary and mobile phase selectivity to overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing poor resolution between my phenanthrene isomers on a standard C18 column?

A1: While C18 columns are a workhorse for reversed-phase chromatography, they separate primarily based on hydrophobicity.[3] Phenanthrene isomers often have very similar hydrophobicities, leading to co-elution. For improved resolution, consider a stationary phase that offers alternative separation mechanisms, such as π-π interactions. A phenyl-hexyl column is an excellent alternative as the phenyl groups in the stationary phase can interact with the π-electrons of the PAH aromatic rings, providing a different selectivity compared to a C18's alkyl chains.[4][5]

Q2: Should I use acetonitrile or methanol as the organic modifier in my mobile phase?

A2: The choice between acetonitrile (ACN) and methanol (MeOH) is critical for selectivity. Methanol is a protic solvent that can engage in hydrogen bonding and is less likely to interfere with π-π interactions between the analyte and a phenyl-based stationary phase.[6][7][8] Acetonitrile, being a stronger eluent with π-electron characteristics, can sometimes suppress these useful interactions, reducing selectivity between isomers even though it may shorten retention times.[6][7][8] For difficult isomer separations on a phenyl column, methanol is often the superior choice for enhancing selectivity.[7]

Q3: My peak shapes are broad and tailing. What are the most common causes?

A3: Poor peak shape can stem from several issues:

• Column Overload: Injecting too much sample can saturate the stationary phase.[9][10] Try reducing the injection volume or diluting your sample.[11][12]

• Column Degradation: The column may be contaminated or the packing bed may have deteriorated.[9] Implement a regular column flushing protocol.[11]

• Secondary Interactions: Unwanted interactions between the analytes and the silica support (if not perfectly end-capped) can cause tailing. Ensure your mobile phase pH is appropriate if your analytes have ionizable groups.

• Extra-Column Volume: Excessive tubing length or large-volume detector flow cells can contribute to band broadening. Ensure your system is optimized for high efficiency.

Q4: My retention times are drifting between injections. How can I stabilize my method?

A4: Retention time instability is often caused by:

• Inadequate Equilibration: The column requires sufficient time to equilibrate with the mobile phase, especially after a gradient elution or when the mobile phase has been changed.[1] Ensure your equilibration time is sufficient (10-15 column volumes).

• Mobile Phase Composition: If you are mixing solvents online, ensure the pump's proportioning valves are functioning correctly.[12] Preparing a pre-mixed mobile phase can help diagnose this issue.[12]

• Temperature Fluctuations: Inconsistent column temperature can affect solvent viscosity and analyte retention.[10][11] Using a column oven is crucial for reproducible results.

In-Depth Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the separation of phenanthrene isomers.

Problem 1: Poor or No Resolution of Critical Isomer Pairs

When isomers co-elute or are poorly resolved, the primary goal is to increase the selectivity (α) of the chromatographic system.

Causality: Resolution is a function of efficiency (N), retention (k), and selectivity (α). For isomers with nearly identical retention factors, enhancing selectivity is the most effective strategy. This requires modifying the chemical interactions within the system.

Troubleshooting Workflow:

Caption: Systematic workflow for HPLC method development.

Step-by-Step Methodology:

• Initial Column and Mobile Phase Screening:

  • Select two columns with different selectivities: a standard C18 (e.g., 150 mm x 4.6 mm, 5 µm) and a Phenyl-Hexyl column of similar dimensions. [3]

  • Prepare two mobile phases: (A) Water and (B) Acetonitrile; and (A) Water and (B) Methanol.

  • Perform a generic, fast gradient on both columns with both mobile phase systems (e.g., 5% to 95% B in 15 minutes).

• Evaluation of Screening Runs:

  • Compare the four resulting chromatograms. Identify the column and organic modifier combination that provides the best peak separation and overall resolution for the isomers of interest. The combination providing the most "peak spread" is the most promising.

• Gradient Optimization:

  • Using the best column/solvent combination, optimize the gradient.

  • If peaks are crowded at the beginning, decrease the initial %B or lengthen the initial part of the gradient.

  • If peaks are crowded at the end, increase the final %B or steepen the gradient slope.

  • The goal is to achieve a uniform separation of peaks across the entire chromatogram. A good starting point for a new gradient time (t_g_new) can be estimated from an initial scouting gradient (t_g_old) using the average retention time (t_avg) of the target analytes: t_g_new ≈ 1.5 * t_g_old / t_avg.

• Fine-Tuning and Validation:

  • Adjust the column temperature and flow rate to further improve resolution or reduce run time. [13]

  • Once the desired separation is achieved, perform validation experiments to confirm the method is robust and reproducible.

Data Summary: Column Performance Comparison

The following table summarizes the typical performance characteristics of C18 and Phenyl-Hexyl columns for separating a critical pair of phenanthrene isomers.

Parameter	C18 Column	Phenyl-Hexyl Column	Rationale for Performance
Primary Interaction	Hydrophobic	Hydrophobic + π-π Interactions	Phenyl-Hexyl offers an additional, orthogonal separation mechanism crucial for aromatic isomers. [3][5]
Selectivity (α)	Low to Moderate	High	The π-π interactions significantly enhance selectivity between planar aromatic molecules. [6][8]
Organic Modifier	Acetonitrile or Methanol	Methanol often preferred	Methanol is less disruptive to π-π interactions, preserving the unique selectivity of the phase. [7][8]
Typical Resolution	< 1.2	> 1.5	Enhanced selectivity directly translates to improved resolution for isomeric PAHs.

References

• MedCrave. (2025). Optimization of a column chromatography separation method for spectroscopic analysis of polycyclic aromatic hydrocarbons present.
• PubMed. Optimization of micellar liquid chromatographic separation of polycyclic aromatic hydrocarbons with the addition of second organic additive.
• National Institutes of Health (NIH). (n.d.). Improved Separation of Complex Polycyclic Aromatic Hydrocarbon Mixtures Using Novel Column Combinations in GC×GC/ToF-MS.
• PubMed. (2010). Improved optimization of polycyclic aromatic hydrocarbons (PAHs) mixtures resolution in reversed-phase high-performance liquid chromatography by using factorial design and response surface methodology.
• BenchChem. (2025). HPLC method for separation of phenanthrene dihydrodiol enantiomers.
• Analusis. Experimental design optimization of chromatographic separation for polycyclic aromatic hydrocarbons in vegetable oils.
• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs.
• Pharma Knowledge Centre. HPLC Method Development and Validation for Pharmaceutical Analysis.
• I.B.S. (n.d.). Chiral HPLC Method Development.
• UI Scholars Hub. (2018). Determination of Polycyclic Aromatic Hydrocarbons (PAHs) Using Environmentally Friendly Liquid Chromatography.
• Molnar Institute. ESSENTIAL GUIDES TO METHOD DEVELOPMENT IN LIQUID CHROMATOGRAPHY.
• Taylor & Francis Online. (2008). Effects of pp Interactions on the Separation of PAHs on Phenyl-Type Stationary Phases.
• ResearchGate. (2007). (PDF) Effects of π‐π Interactions on the Separation of PAHs on Phenyl‐Type Stationary Phases.
• DiVA portal. (2016). Development of a Liquid Chromatography method to separate and fractionate EPA's 16 priority Polycyclic Aromatic Hydrocarbons (PAHs).
• BenchChem. (2025). A Researcher's Guide to High-Performance Liquid Chromatography (HPLC) Columns for Polycyclic Aromatic Hydrocarbon (PAH) Analysis.
• ACS Omega. (2024). HPLC Method for Better Separation of THC Isomers to Ensure Safety and Compliance in the Hemp Market.
• Cosmosil. HPLC SEPARATION GUIDE.
• PharmaCores. (2025). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!.
• Advanced Materials Technology. Separation of PAH Compounds using UV and Fluorescence Detection - HPLC.
• YouTube. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC.
• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns.
• uHPLCs. (2025). How to Prevent and Solve Resolution Loss in HPLC Workflows.
• CDC Stacks. (1980). Improved resolution in high performance liquid chromatography analysis of polynuclear aromatic hydrocarbons using ternary solvent systems.
• BenchChem. (2025). High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Phenanthrene-3,9-diol.
• Waters. (n.d.). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries? - WKB220178.
• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC.
• Fisher Scientific. A New Phenyl-Type Stationary Phase and Its Uses.
• MicroSolv. (2025). Troubleshooting Problems With Poor HPLC Results Before Examining the Column.
• ResearchGate. Comparative assessment of C18 and phenyl-hexyl column for separation of... | Download Scientific Diagram.
• Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol.

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. separationmethods.com [separationmethods.com]
• 3. benchchem.com [benchchem.com]
• 4. support.waters.com [support.waters.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 10. youtube.com [youtube.com]
• 11. uhplcs.com [uhplcs.com]
• 12. mtc-usa.com [mtc-usa.com]
• 13. Improved optimization of polycyclic aromatic hydrocarbons (PAHs) mixtures resolution in reversed-phase high-performance liquid chromatography by using factorial design and response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yields in Mallory Photochemical Cyclization for Phenanthrenes

Welcome to our dedicated technical support guide for the Mallory photochemical cyclization. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the complexities of this powerful reaction and achieve high yields in your phenanthrene syntheses. This guide is structured in a question-and-answer format to directly address the specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental principles of the Mallory photochemical cyclization?

The Mallory reaction is a photochemical process that converts diaryl-ethylenes (stilbenes) into phenanthrenes. The reaction proceeds through a series of steps:

• Photoexcitation and Isomerization: Upon irradiation with UV light, the trans-stilbene isomer, which is typically more stable, undergoes isomerization to the cis-isomer.[1]

• Electrocyclization: The cis-isomer, now in a conformation that brings the two aryl rings in proximity, undergoes a 6π-electrocyclization to form a transient trans-4a,4b-dihydrophenanthrene intermediate.[2][3] This step is reversible.

• Oxidation/Aromatization: In the presence of an oxidizing agent, the unstable dihydrophenanthrene intermediate is oxidized to the stable, aromatic phenanthrene product.[4] This step is crucial as it traps the intermediate and drives the reaction forward.

Q2: Why is an oxidizing agent essential for a successful Mallory cyclization?

The dihydrophenanthrene intermediate is thermally unstable and can readily revert to the cis-stilbene through a ring-opening reaction.[1] An oxidizing agent, such as iodine or oxygen, is required to "trap" this intermediate by converting it to the thermodynamically stable phenanthrene.[2] Without an oxidant, the equilibrium often favors the starting stilbene, leading to very low or no product formation.

Q3: I'm starting with a pure trans-stilbene. Do I need to isomerize it to the cis-isomer before starting the reaction?

No, pre-isomerization is generally not necessary. The photochemical conditions of the Mallory reaction facilitate the in situ isomerization of the trans-stilbene to the reactive cis-isomer.[4][5] The reaction can be started with either a pure isomer or a mixture of cis and trans isomers.

Q4: Can the Mallory reaction proceed without an external oxidizing agent?

Yes, under specific circumstances. If the stilbene possesses a suitable leaving group (e.g., a halogen or methoxy group) at an ortho position, the dihydrophenanthrene intermediate can aromatize through an elimination reaction, obviating the need for an external oxidant.[6] However, this is a substrate-dependent pathway.

In-depth Troubleshooting Guide

Problem Area 1: Low or No Phenanthrene Formation

Q1.1: I've set up my reaction, but after several hours of irradiation, I only see my starting material. What could be wrong with my experimental setup?

This issue often points to problems with the photochemical aspects of the reaction. Here's a checklist of potential culprits:

• Incorrect Wavelength: The light source must emit at a wavelength that your stilbene substrate can absorb. Most stilbenes absorb in the UV-A and UV-B regions (around 280-360 nm). A lamp that is too weak or has an inappropriate emission spectrum will not initiate the reaction.

• Improper Glassware: Standard borosilicate glass (Pyrex) will filter out a significant portion of the UV light required for the reaction. It is crucial to use a quartz reaction vessel, which is transparent to a broader range of UV wavelengths.[7]

• Insufficient Degassing: Dissolved oxygen can quench the excited state of the stilbene, preventing the initial photocyclization.[8] While oxygen is also used as an oxidant in some protocols, its concentration needs to be controlled. For reactions using iodine as the primary oxidant, it is best practice to thoroughly degas the solvent by bubbling with an inert gas (e.g., argon or nitrogen) for at least 30 minutes prior to irradiation.

• Place your solvent in the quartz reaction vessel.

• Insert a long needle connected to a source of inert gas (argon or nitrogen) and a second needle to act as a vent.

• Bubble the inert gas through the solvent for 30-45 minutes to displace dissolved oxygen.

• Remove the needles and quickly add your substrate and reagents.

• Seal the vessel and proceed with irradiation.

Q1.2: My starting material is being consumed, but I'm not forming the desired phenanthrene. What is happening to the dihydrophenanthrene intermediate?

If the starting material is consumed without the formation of the phenanthrene product, it is likely that the dihydrophenanthrene intermediate is being formed but is not being effectively oxidized. This can lead to a reversion to the starting material or the formation of side products.

• Insufficient Oxidant: The concentration of the oxidizing agent is critical. For classic Mallory conditions, a catalytic amount of iodine (3-5 mol%) is often used in the presence of air (oxygen).[9] If the reaction is run under an inert atmosphere, a stoichiometric amount of oxidant is necessary.

• Inefficient Oxidation by Oxygen: While oxygen can be used as the oxidant, it is sometimes less efficient than iodine.[6] In some cases, using only oxygen can lead to the formation of byproducts due to side reactions with the electron-rich aromatic system.[10]

Problem Area 2: Significant Side Product Formation

Q2.1: My main byproduct is a dimer of my starting stilbene. How can I minimize its formation?

The formation of a cyclobutane dimer is a classic example of a [2+2] photocycloaddition, which is a common side reaction in Mallory cyclizations, especially at higher concentrations.[8]

• High Concentration: The [2+2] cycloaddition is a bimolecular process, while the desired cyclization is unimolecular. Therefore, the rate of dimer formation is highly dependent on the concentration of the starting material. To favor the intramolecular cyclization, the reaction should be run under dilute conditions, typically in the range of 0.001 M to 0.05 M.[8]

Caption: Troubleshooting workflow for dimer side product formation.

Q2.2: I am observing the formation of a bibenzyl (saturated C-C bond instead of the double bond). What causes this reduction, and how can it be prevented?

The reduction of the stilbene double bond to a single bond is typically caused by the hydrogen iodide (HI) that is formed as a byproduct during the iodine-mediated oxidation step.[10][11] The combination of HI and light can lead to the reduction of the starting material.

• Katz's Conditions: To circumvent this issue, Katz and coworkers developed a modified procedure that involves the use of a stoichiometric amount of iodine in an inert atmosphere, with an acid scavenger such as propylene oxide (methyloxirane) or potassium carbonate to neutralize the HI as it is formed.[10] This prevents the buildup of acid and the associated side reactions.

Condition	Classic Mallory	Katz's Conditions
Iodine	Catalytic (3-5 mol%)	Stoichiometric (1-2 equiv.)
Atmosphere	Air (Oxygen)	Inert (Argon or Nitrogen)
Additive	None	Acid Scavenger (e.g., propylene oxide)
Pros	Simpler setup, catalytic iodine	Higher yields, cleaner reactions, compatible with sensitive substrates
Cons	Potential for HI-mediated side reactions	Requires stoichiometric iodine and an additive

• To a quartz reaction vessel, add your stilbene substrate and a suitable solvent (e.g., cyclohexane or toluene) to the desired concentration (e.g., 0.01 M).

• Degas the solution by bubbling with argon for 30-45 minutes.

• Under a positive pressure of argon, add propylene oxide (2-3 equivalents) and iodine (1.1 equivalents).

• Seal the vessel and irradiate with a suitable UV lamp until the starting material is consumed (monitor by TLC or GC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove excess iodine.

• Proceed with standard aqueous workup and purification.

Problem Area 3: Substrate-Specific Issues

Q3.1: My stilbene has electron-donating or electron-withdrawing groups. How do these substituents affect the reaction?

Substituents on the aromatic rings can have a significant impact on the efficiency and regioselectivity of the Mallory cyclization.

• Electron-Donating Groups (e.g., -OCH₃, -CH₃): These groups generally facilitate the reaction by stabilizing the carbocation-like character of the transition state during the electrocyclization. However, they can also make the substrate and product more susceptible to over-oxidation or other side reactions.

• Electron-Withdrawing Groups (e.g., -NO₂, -CF₃): These groups can deactivate the aromatic ring, making the cyclization less favorable and potentially leading to lower yields. In some cases, substrates with strongly deactivating groups may fail to cyclize under standard conditions.

• meta-Substituted Stilbenes: These substrates can lead to a mixture of 2- and 4-substituted phenanthrenes, which can be difficult to separate.[4]

Core Reaction Mechanism and Competing Pathways

The following diagram illustrates the central mechanism of the Mallory cyclization and highlights the key competing side reactions that can lead to lower yields.

Caption: Mechanism of the Mallory reaction and common side pathways.

References

• Mallory reaction - Wikipedia. Available at: [Link]

• La-Venia, A., et al. (2021). Photocyclization of Alkenes and Arenes: Penetrating Through Aromatic Armor with the Help of Excited State Antiaromaticity. MDPI. Available at: [Link]

• Al-Jalal, N. A. (2011). Photocyclization of stilbenes and stilbenoids. Research Trends.

• Jørgensen, K. B. (2010). Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction. Molecules. Available at: [Link]

• Jørgensen, K. B. (2010). Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction. Molecules. Available at: [Link]

• Mallory, F. B., & Mallory, C. W. (1984). Photocyclization of Stilbenes and Related Molecules. Organic Reactions. Available at: [Link]

• Booker-Milburn, K., et al. (2019). The Development of Flow Photochemical Methods for the Synthesis of Phenanthrenes, Helicenes and Benzochromenes. University of Southampton ePrints.

• Mallory, F. B. (2016). Photocyclization of Stilbenes and Related Molecules. ResearchGate. Available at: [Link]

• Blum, T. R., et al. (2021). Breaking the bottleneck: stilbene as a model compound for optimizing 6π e− photocyclization efficiency. RSC Publishing. Available at: [Link]

• Jørgensen, K. (2010). Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction. Semantic Scholar.

• Photochemical Reactor Setup - Photoreactor Setup and Design - HepatoChem. Available at: [Link]

• Mallory reaction - Wikiwand. Available at: [Link]

• Jørgensen, K. B. (2010). Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction. ResearchGate. Available at: [Link]

• Sygula, A., et al. (2021). Synthesis of azahelicenes through Mallory reaction of imine precursors: corannulene substrates provide an exception to the rule in oxidative photocyclizations of diarylethenes. PubMed Central. Available at: [Link]

• Chen, Y.-A., et al. (2022). Cascade Synthesis of Phenanthrenes under Photoirradiation. ACS Publications. Available at: [Link]

• Sygula, A., et al. (2021). Synthesis of azahelicenes through Mallory reaction of imine precursors: corannulene substrates provide an exception to the rule in oxidative photocyclizations of diarylethenes. RSC Publishing. Available at: [Link]

• Jørgensen, K. B. (2010). Photochemical oxidative cyclisation of stilbenes and stilbenoids—The Mallory reaction. Molecules.
• Mallory, F. B., et al. (1964). Photochemistry of Stilbenes. III. Some Aspects of the Mechanism of Photocyclization to Phenanthrenes. Journal of the American Chemical Society.

• Jørgensen, K. B. (2010). Photochemical oxidative cyclisation of stilbenes and stilbenoids--the Mallory-reaction. PubMed. Available at: [Link]

• Booker-Milburn, K., et al. (2023). Reaction Chemistry & Engineering. University of Southampton ePrints.

• Chen, Y.-A., et al. (2023). Cascade Synthesis of Phenanthrenes under Photoirradiation. PubMed. Available at: [Link]

• Chen, Y.-A., et al. (2022). Cascade Synthesis of Phenanthrenes under Photoirradiation. ResearchGate. Available at: [Link]

• Wang, X.-Y., et al. (2019). Photochemical cyclization for synthesis of PAHs. (a) Two pathways toward phenanthrene via oxidation or HX elimination.
• Alabugin, I. V., et al. (2024). Assembly of Pyrenes through a Quadruple Photochemical Cascade: Blocking Groups Allow Diversion from the Double Mallory Path to Photocyclization at the Bay Region. Journal of the American Chemical Society.

• Effects of solvent on the reaction time and yield a. ResearchGate. Available at: [Link]

• Alabugin, I. V., et al. (2015). Photochemical Generation of Allenes from Phenanthrene-Based Methylenecyclobutanes. PubMed Central. Available at: [Link]

• Booker-Milburn, K., et al. (2023). The switch-off method: rapid investigation of flow photochemical reactions. RSC Publishing. Available at: [Link]

• Quantum Yield Concept. (2015). YouTube. Available at: [Link]

Sources

• 1. researchtrends.net [researchtrends.net]
• 2. organicreactions.org [organicreactions.org]
• 3. researchgate.net [researchgate.net]
• 4. Mallory reaction - Wikipedia [en.wikipedia.org]
• 5. wikiwand.com [wikiwand.com]
• 6. mdpi.com [mdpi.com]
• 7. Photochemical Generation of Allenes from Phenanthrene-Based Methylenecyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Breaking the bottleneck: stilbene as a model compound for optimizing 6π e − photocyclization efficiency - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10619D [pubs.rsc.org]
• 10. Synthesis of azahelicenes through Mallory reaction of imine precursors: corannulene substrates provide an exception to the rule in oxidative photocyclizations of diarylethenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

preventing oxidation of dihydrophenanthrene intermediates during synthesis

A Guide to Preventing and Troubleshooting Oxidation

Welcome to the technical support center for chemists and researchers working with dihydrophenanthrene intermediates. This guide, prepared by our senior application scientists, provides in-depth, experience-driven advice to help you navigate the inherent stability challenges of these valuable compounds. Dihydrophenanthrenes are crucial building blocks in the synthesis of a wide range of natural products and functional materials.[1][2][3][4][5] However, their propensity for oxidative degradation is a significant hurdle in achieving high yields and purity.

This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address the common issues encountered in the laboratory. We move beyond simple instructions to explain the underlying chemical principles, empowering you to make informed decisions and adapt protocols to your specific synthetic challenges.

Part 1: FAQs - Understanding the Core Problem

This section addresses the fundamental reasons behind the instability of dihydrophenanthrene intermediates.

Q1: Why are my dihydrophenanthrene intermediates so susceptible to oxidation?

A: The susceptibility of 9,10-dihydrophenanthrenes to oxidation is rooted in their chemical structure. The primary driving force is the thermodynamic stability gained through aromatization. By losing two hydrogen atoms, the dihydrophenanthrene core converts into the fully aromatic and highly stable phenanthrene system. This process is often facilitated by the presence of atmospheric oxygen, light, or trace metal catalysts. The hydrogen atoms at the 9- and 10-positions are particularly labile and susceptible to abstraction, initiating the oxidation cascade.

Q2: I see several unexpected spots on my TLC plate after my reaction. What are the likely oxidation byproducts?

A: The most common oxidation byproduct is the corresponding fully aromatic phenanthrene.[6] Depending on the reaction conditions and the specific structure of your intermediate, you may also observe the formation of phenanthrols (hydroxylated phenanthrenes) or even ring-fission products.[7] In some cases, over-oxidation can lead to quinone-type structures. Characterizing these byproducts by techniques like LC-MS or NMR can provide valuable clues about when and how the oxidation is occurring.

Q3: Which specific experimental conditions are most likely to promote the oxidation of my dihydrophenanthrene intermediates?

A: Several conditions can accelerate the unwanted oxidation of these sensitive compounds:

• Exposure to Air (Oxygen): This is the most significant factor. Even brief exposure to air during a reaction, workup, or purification can lead to significant degradation.[8][9]

• Elevated Temperatures: Many oxidation reactions have a higher activation energy. Heating reactions for prolonged periods, especially in the presence of trace oxygen, can dramatically increase the rate of degradation.[10]

• Presence of Metal Catalysts: Trace metals, particularly transition metals like palladium, copper, or iron, can catalyze oxidation.[2] Ensure your glassware is scrupulously clean and consider using metal scavengers if you suspect contamination.

• Light Exposure: Some dihydrophenanthrenes are photosensitive and can undergo photochemical oxidation. Protecting your reaction from light by wrapping the flask in aluminum foil is a simple but effective preventative measure.

• Non-Degassed Solvents: Solvents can dissolve significant amounts of oxygen from the air.[10][11] Using solvents directly from the bottle without proper degassing introduces a potent oxidant into your reaction.

Part 2: Troubleshooting Guide & Practical Solutions

This section provides actionable advice for specific problems you may encounter during your synthesis.

Q4: My crude NMR looks clean, but the compound degrades during column chromatography. How can I purify my dihydrophenanthrene safely?

A: This is a classic problem. Silica gel can be slightly acidic and has a large surface area, which can promote oxidation, especially when exposed to air.

Troubleshooting Steps:

• Deactivate the Stationary Phase: Before preparing your column, wash the silica gel with a solvent system containing a small amount of a non-nucleophilic base, like triethylamine (~1-2% v/v), and then re-equilibrate with your mobile phase. This neutralizes acidic sites.

• Use Degassed Solvents: Always use solvents that have been thoroughly degassed for both preparing the slurry and for the mobile phase.[11]

• Run the Column Under Inert Gas: Instead of leaving the top of the column open to the air, maintain a positive pressure of nitrogen or argon. This can be achieved by attaching a balloon or a gas line to the top of the column.[12]

• Work Quickly: Minimize the time your compound spends on the column. Use a slightly more polar solvent system than you normally would to speed up elution, while still achieving separation.

• Consider Alternative Purification: If column chromatography remains problematic, explore other options like recrystallization or preparative thin-layer chromatography (prep-TLC) performed in an inert atmosphere glovebox.

Q5: I successfully isolated my dihydrophenanthrene, but it turned yellow/brown after a few days of storage. What are the best long-term storage practices?

A: Proper storage is critical for maintaining the integrity of air-sensitive compounds.[9][13] The color change you observed is a clear indicator of decomposition.

Recommended Storage Protocol:

• Inert Atmosphere: The best practice is to store the compound under an inert atmosphere of argon or nitrogen.[13]

• Solid State is Preferred: If possible, store your compound as a solid rather than in solution. Solubilized compounds are often more susceptible to degradation.

• Use Appropriate Containers: Store the material in a sealed amber vial to protect it from light.[13] For highly sensitive compounds, sealing them in a glass ampoule under vacuum or argon is the most robust method.[9]

• Low Temperature: Store the vial in a freezer (-20 °C or below). Before opening a cold vial, always allow it to warm completely to room temperature in a desiccator.[14] This prevents atmospheric moisture from condensing on your cold compound.

• Consider Antioxidants: For storage in solution (e.g., for NMR samples), adding a small amount of a radical inhibitor like butylated hydroxytoluene (BHT) can be beneficial.

Q6: Can I add a stabilizer directly to my reaction mixture to prevent oxidation from the start?

A: Yes, in some cases, adding a chemical antioxidant can be a viable strategy, provided it does not interfere with your desired reaction.

Phenolic antioxidants work by quenching radical species that propagate the oxidation chain reaction. They are particularly useful in radical-mediated syntheses or when trace impurities might initiate oxidation.

Antioxidant	Typical Concentration	Key Considerations
Butylated Hydroxytoluene (BHT)	0.01 - 0.1 mol%	A common and effective radical scavenger.[15][16] Easily removed during workup due to its volatility.
2,6-di-tert-butylphenol	0.01 - 0.1 mol%	Similar to BHT, offers good protection.[17]
Propyl Gallate	0.01 - 0.1 mol%	A potent antioxidant, but its multiple hydroxyl groups may interfere with certain reagents.[15]

Important: Always run a small-scale control reaction to ensure the chosen antioxidant does not negatively impact your reaction yield or product distribution.

Part 3: Key Experimental Protocols

Adherence to rigorous air-sensitive techniques is the most effective way to prevent oxidation.[8][18][19] Here are detailed protocols for two fundamental procedures.

Protocol 1: Degassing a Solvent via the Freeze-Pump-Thaw Method

This is the most effective method for removing dissolved gases from a solvent.[10][20]

Materials:

• Schlenk flask with a high-vacuum valve

• High-vacuum line with a cold trap (liquid nitrogen)

• Liquid nitrogen in a dewar

• Solvent to be degassed

Procedure:

• Preparation: Pour the solvent into the Schlenk flask. Do not fill more than half-full to allow for expansion upon freezing.

• Freeze: Securely clamp the flask and carefully immerse the bottom in a dewar of liquid nitrogen. Swirl the flask gently to freeze the solvent in a thin layer on the walls, avoiding the creation of a solid plug at the bottom.

• Pump: Once the solvent is completely frozen solid, open the flask's valve to the high-vacuum line. Allow it to pump for 5-10 minutes to remove the gases from the headspace above the frozen solvent.

• Thaw: Close the flask's valve. Remove the liquid nitrogen dewar and allow the solvent to thaw completely. You may see bubbles evolving from the liquid as trapped gases are released. A warm water bath can be used to gently speed up this process.

• Repeat: Repeat the entire Freeze-Pump-Thaw cycle at least two more times (for a total of three cycles).

• Final Step: After the final thaw, backfill the flask with an inert gas (argon or nitrogen) before use.

Protocol 2: Setting Up a Reaction Under an Inert Atmosphere

This protocol describes a typical setup using a Schlenk line.[18][21]

Materials:

• Schlenk line (dual manifold for vacuum and inert gas)

• Oven-dried or flame-dried reaction flask (e.g., a Schlenk flask) with a stir bar

• Rubber septa, glass stoppers

• Syringes and needles for liquid transfer

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (>120 °C) for several hours or flame-dried under vacuum to remove adsorbed water.[9]

• Assemble and Purge: Quickly assemble the hot glassware (e.g., flask with condenser) and cap the openings with rubber septa. Connect the flask's sidearm to the Schlenk line.

• Evacuate-Refill Cycles: This is the most critical step to create an inert environment.

  • Carefully open the flask's valve to the vacuum manifold. Evacuate the flask for 1-2 minutes.

  • Close the valve to the vacuum and gently open it to the inert gas manifold to refill the flask. You should see the gas balloon on the line inflate slightly.

  • Repeat this evacuate-refill cycle at least three to five times to ensure the removal of virtually all atmospheric gases.[18]

• Adding Reagents:

  • Solids: Add solid reagents under a positive flow of inert gas. To do this, briefly remove a stopper or septum while increasing the inert gas flow to prevent air from entering the flask.

  • Liquids: Add degassed solvents and liquid reagents via a gas-tight syringe through the rubber septum.[21][22]

• Running the Reaction: Maintain a slight positive pressure of inert gas throughout the reaction. This is typically achieved by connecting the inert gas outlet of the Schlenk line to an oil or mercury bubbler, which serves as a pressure release valve.[21]

Part 4: Visualization & Data

Visual aids can clarify complex mechanisms and workflows.

Oxidation Mechanism

Caption: The oxidation pathway of dihydrophenanthrene to stable phenanthrene.

Troubleshooting Workflow

Caption: A logical workflow for diagnosing and solving oxidation issues.

References

• Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds (2nd ed.). Wiley-Interscience. [Link]

• Molecular Inorganic Chemistry, University of Groningen. (2008). Working with air and moisture sensitive compounds. [Link]

• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (4). [Link]

• Evans, W. C., Fernley, H. N., & Griffiths, E. (1965). Oxidative metabolism of phenanthrene and anthracene by soil pseudomonads. The ring-fission mechanism. Biochemical Journal, 95(3), 819–831. [Link]

• Wipf Group, University of Pittsburgh. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. [Link]

• Jordan, R. (2023). General techniques for handling air-sensitive compounds. Organometallics in Synthesis, Fourth Edition: A Manual. [Link]

• Chong, J. H., et al. (2019). Synthesis of 9,10‐dihydrophenanthrenes via Pd‐catalyzed carbocyclization. Asian Journal of Organic Chemistry. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Degas Solvents. [Link]

• University of York, Department of Chemistry. (n.d.). Degassing solvents. [Link]

• The Royal Society of Chemistry. (2019). A challenging synthesis. [Link]

• Berry Group, University of Wisconsin. (2019). Section 5.4 Title: Degassing Solvents. [Link]

• Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

• Bajpai, A. (2022). How to do Degassing in Lab? [Video]. YouTube. [Link]

• Lites, L., et al. (2011). Sequestering Ability of Butylated Hydroxytoluene, Propyl Gallate, Resveratrol, and Vitamins C and E against ABTS, DPPH, and Hydroxyl Free Radicals in Chemical and Biological Systems. Journal of Food Science. [Link]

• Kadhum, A. A. H., et al. (2012). Butylated Hydroxytoluene Analogs: Synthesis and Evaluation of Their Multipotent Antioxidant Activities. Molecules. [Link]

• ResearchGate. (2022). What's the best way of degassing volatile organic solvents?[Link]

• Mondal, P., & Ray, J. K. (2021). Synthesis of 9, 10-dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions. Engineered Science. [Link]

• ResearchGate. (2021). Synthesis of 9, 10-Dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro Phenanthrene by Palladium-catalyzed Heck Reactions. [Link]

• Kruk, I., et al. (2000). The antioxidant activity of BHT and new phenolic compounds PYA and PPA measured by chemiluminescence. Luminescence. [Link]

• Wang, Y., et al. (2022). The effect of alkyl substitution on the oxidative metabolism and mutagenicity of phenanthrene. Archives of Toxicology. [Link]

• Engineered Science Publisher. (2021). Abstract - Synthesis of 9, 10-dihydrophenanthrene.... [Link]

• Engineered Science Publisher. (2021). Synthesis of 9, 10-Dihydrophenanthrene.... [Link]

• Journal of the American Chemical Society. (1972). Oxidation of 4a,4b-dihydrophenanthrenes. I. Kinetics of the thermal reaction of 9,10-cyclopentano-4a,4b-dihydrophenanthrene with oxygen. [Link]

• Engineered Science Publisher. (2021). Synthesis of 9, 10-Dihydrophenanthrene, Phenanthrene.... [Link]

• Phanumart, C., et al. (2023). Isolation and Identification of Dihydrophenanthrene Derivatives from Dendrobium virgineum with Protective Effects against Hydrogen-Peroxide-Induced Oxidative Stress of Human Retinal Pigment Epithelium ARPE-19 Cells. Molecules. [Link]

• ACS Publications. (2023). Microwave Synthesis, Evaluation, and Docking Study of Amino Acid Derivatives of 7‐Chloroquinoline. [Link]

• Journal of Agricultural and Food Chemistry. (2024). Unambiguous Characterization of Commercial Natural (Dihydro)phenanthrene Compounds Is Vital in the Discovery of AMPK Activators. [Link]

• D'Abrosca, B., et al. (2020). Dihydrophenanthrenes from a Sicilian Accession of Himantoglossum robertianum (Loisel.) P. Delforge Showed Antioxidant, Antimicrobial, and Antiproliferative Activities. Plants. [Link]

• Semantic Scholar. (2023). Isolation and Identification of Dihydrophenanthrene Derivatives from Dendrobium virgineum.... [Link]

• Wikipedia. (n.d.). Dihydrophenanthrenes. [Link]

• springermedizin.de. (2022). The effect of alkyl substitution on the oxidative metabolism and mutagenicity of phenanthrene. [Link]

• Ingold, K. U. (1962). Inhibition of oil oxidation by 2,6-di-t-butyl-4-substituted phenols. Canadian Journal of Chemistry. [Link]

Sources

• 1. espublisher.com [espublisher.com]
• 2. researchgate.net [researchgate.net]
• 3. espublisher.com [espublisher.com]
• 4. espublisher.com [espublisher.com]
• 5. espublisher.com [espublisher.com]
• 6. The effect of alkyl substitution on the oxidative metabolism and mutagenicity of phenanthrene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxidative metabolism of phenanthrene and anthracene by soil pseudomonads. The ring-fission mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. molan.wdfiles.com [molan.wdfiles.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Chemistry Teaching Labs - Degassing solvents [chemtl.york.ac.uk]
• 12. academic.oup.com [academic.oup.com]
• 13. ossila.com [ossila.com]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. researchgate.net [researchgate.net]
• 16. The antioxidant activity of BHT and new phenolic compounds PYA and PPA measured by chemiluminescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Inhibition of oil oxidation by 2,6-di-t-butyl-4-substituted phenols - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 18. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 20. How To [chem.rochester.edu]
• 21. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 22. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]

Technical Support Center: Stability of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene in Solution

Welcome to the technical support guide for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene. This document is designed for researchers, scientists, and drug development professionals, providing in-depth insights and practical guidance on ensuring the stability of this compound in experimental solutions. Inconsistent results can often be traced back to compound degradation, and this guide offers a framework for troubleshooting and validation.

Core Principles of Stability

While specific degradation kinetics for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene are not extensively published, we can infer its stability profile from the behavior of the dihydrophenanthrene core structure and related phenolic compounds.[1] The stability of this molecule in solution is a multifactorial issue, primarily influenced by solvent, temperature, pH, light, and oxygen.

• Solvent Choice: The appropriate solvent is crucial not only for dissolution but also for maintaining stability. Protic solvents may participate in degradation pathways, while aprotic solvents like DMSO are generally preferred for creating stock solutions.

• Temperature: As with most chemical reactions, degradation rates increase with temperature. Therefore, storing stock solutions at low temperatures (-20°C or -80°C) is a standard and effective practice.[2]

• pH: The dihydrophenanthrene core can be susceptible to instability at non-neutral pH. While the methoxy groups on this specific compound are less prone to the pH-dependent oxidation seen in hydroxylated analogues, extreme pH values should still be avoided to prevent acid- or base-catalyzed hydrolysis or rearrangement.[1]

• Light (Photodegradation): Aromatic and conjugated systems, like the phenanthrene backbone, can absorb UV and visible light. This energy absorption can lead to photochemical degradation.[3] Therefore, protection from light is a critical precaution.

• Oxidation: The dihydrophenanthrene structure can be susceptible to oxidation, which would convert it to the fully aromatic phenanthrene. This process can be accelerated by dissolved oxygen, metal ions, and light.

Frequently Asked Questions (FAQs)

Q1: My experimental results with 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene are inconsistent or show lower-than-expected bioactivity. Could this be a stability issue?

A1: Yes, this is a very common reason for inconsistent results. If the compound degrades in your stock solution or in the final experimental medium (e.g., cell culture media), the effective concentration will be lower than calculated, leading to diminished or variable bioactivity. We strongly recommend performing a stability check using the HPLC protocol outlined below (Protocol 2).

Q2: What is the best way to prepare and store a stock solution?

A2: For maximum stability, we recommend preparing a concentrated stock solution in a high-purity, anhydrous aprotic solvent such as DMSO.[2] This stock should then be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -80°C for long-term storage or -20°C for short-term. Always use amber or light-protected vials.

Q3: How stable is the compound in aqueous buffers or cell culture media?

A3: The stability in aqueous solutions is significantly lower than in anhydrous DMSO. Factors like the pH of the buffer, the presence of salts, and the complex components of cell culture media can all accelerate degradation. For experiments longer than a few hours, it is crucial to determine the compound's stability in your specific medium at the experimental temperature (e.g., 37°C).[1]

Q4: I see a color change in my solution. Does this indicate degradation?

A4: A visible color change is a strong indicator of a chemical change, which often means degradation. The formation of oxidation products or other chromophoric degradation products can lead to discoloration. If you observe this, the solution should be discarded, and fresh solution should be prepared.

Q5: Can I sonicate or gently warm the solution to aid dissolution?

A5: Yes, brief sonication or gentle warming (e.g., in a 37°C water bath) can be used to dissolve the compound.[2] However, prolonged exposure to heat should be avoided as it can accelerate degradation. Always visually inspect the solution to ensure complete dissolution before use.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent or Lower-Than-Expected Bioactivity	1. Degradation in Stock Solution: Stock stored too long, at the wrong temperature, or subjected to multiple freeze-thaw cycles. 2. Degradation in Working Solution: Compound is unstable in the aqueous buffer or cell culture medium at the experimental temperature.[1] 3. Photodegradation: Exposure of solutions to ambient or UV light.[3]	1. Prepare Fresh Solutions: Always prepare working solutions fresh from a properly stored stock aliquot. 2. Aliquot Stocks: Store stock solutions in single-use aliquots at -80°C.[2] 3. Protect from Light: Use amber vials or wrap tubes/plates in aluminum foil. 4. Perform Stability Test: Use the HPLC protocol below (Protocol 2) to quantify the compound's stability in your specific experimental medium and conditions.
Precipitation of Compound in Aqueous Solution	1. Poor Aqueous Solubility: The final concentration of the compound exceeds its solubility limit in the aqueous medium. 2. Solvent Miscibility: The concentration of the organic solvent (e.g., DMSO) in the final solution is too high, causing the compound to crash out.	1. Lower Final Concentration: Test a lower final concentration of the compound. 2. Optimize Solvent Concentration: Ensure the final concentration of DMSO is low (typically ≤0.1% for most cell lines) and compatible with your system.[2] 3. Prepare Intermediate Dilutions: If a large dilution is required, perform serial dilutions in the final medium.
Appearance of New Peaks in Analytical Chromatogram (e.g., HPLC, LC-MS)	1. Chemical Degradation: The compound is breaking down into one or more degradation products. 2. Oxidation: The dihydrophenanthrene has been oxidized to the corresponding phenanthrene.	1. Confirm Identity: If possible, use mass spectrometry (MS) to identify the new peaks and confirm they are related to the parent compound. 2. Re-evaluate Storage/Handling: Review all storage and handling procedures. Ensure solvents are anhydrous and consider purging solutions with an inert gas (e.g., nitrogen or argon) to minimize oxidation.

Summary of Recommended Storage Conditions

Form	Solvent	Storage Temperature	Recommended Duration	Reference
Powder	N/A	Room Temperature (shipping)	Short-term	[4],[5]
Stock Solution	DMSO	-20°C	Up to 2 weeks	[2]
Stock Solution	DMSO	-80°C	Up to 6 months	[2]
Aqueous Solution	Buffer/Media	4°C or 37°C	Stability is variable; must be determined experimentally	[1]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

This protocol details the preparation of a concentrated stock solution, which serves as the foundation for subsequent experiments.

• Calculate Mass: Determine the mass of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene powder required to achieve the desired stock concentration (e.g., 10 mM).

• Weigh Compound: Carefully weigh the powder using a calibrated analytical balance in a chemical fume hood.

• Dissolve in DMSO: Transfer the powder to a sterile, amber glass vial or a polypropylene tube protected from light. Add the calculated volume of high-purity, anhydrous DMSO.

• Ensure Complete Dissolution: Vortex the solution vigorously. If needed, briefly sonicate or warm in a 37°C water bath until all solid is dissolved. Visually inspect for clarity.[2]

• Aliquot and Store: Dispense the stock solution into single-use aliquots in amber microcentrifuge tubes. Store immediately at -80°C for long-term stability.

Caption: Workflow for preparing a stock solution.

Protocol 2: HPLC-Based Stability Assessment

This protocol provides a quantitative method to determine the stability of the compound in any solution of interest. An HPLC system with a UV detector is required.[1][6]

• Prepare Stability Samples:

  • Prepare a solution of the compound in your desired solvent/buffer (e.g., PBS, cell culture medium) at a known concentration from a fresh stock.

  • Dispense this solution into multiple, identical light-protected vials (e.g., amber HPLC vials).

  • Store the vials under the exact stress conditions you wish to test (e.g., 37°C incubator, benchtop exposed to light, etc.).

• HPLC Analysis:

  • Time Point 0: Immediately inject the first sample (t=0) into the HPLC system to get the initial concentration and peak area.

  • Subsequent Time Points: At specified intervals (e.g., 2, 4, 8, 24, 48 hours), remove one vial from the stress condition and inject the sample into the HPLC.

  • Chromatographic Conditions: A reverse-phase C18 column is a suitable starting point. Use a mobile phase gradient of an acidified aqueous solution (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[1][6] Detect the compound using a UV detector at its maximum absorbance wavelength.

• Data Analysis:

  • Quantify the peak area of the parent compound at each time point.

  • Calculate the percentage of the compound remaining relative to the t=0 sample: % Remaining = (Peak Area at time Tx / Peak Area at time T0) * 100.

  • Monitor the chromatogram for the appearance and growth of new peaks, which indicate degradation products.

Caption: Workflow for assessing compound stability via HPLC.

References

• CD BioSustainable. 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. [Link]

• Lee, J. H., et al. (2021). Development and Validation of Quantitative Analysis Method for Phenanthrenes in Peels of the Dioscorea Genus. Molecules, 26(15), 4485. [Link]

• Gao, S., et al. (2013). Multiple degradation pathways of phenanthrene by Stenotrophomonas maltophilia C6. International biodeterioration & biodegradation, 79, 98-104. [Link]

• Eawag. Phenanthrene Degradation Pathway. [Link]

• Sun, Y., et al. (2023). Factors affecting the stability of anthocyanins and strategies for improving their stability: A review. Food Chemistry, 405, 134893. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene - CD BioSustainable [sustainable-bio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Development and Validation of Quantitative Analysis Method for Phenanthrenes in Peels of the Dioscorea Genus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

This guide provides a comprehensive protocol and troubleshooting advice for the purification of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene from a crude extract. The methodologies outlined are designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity and practical, field-proven insights.

I. Overview of the Purification Strategy

The purification of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene, a highly methoxylated dihydrophenanthrene, from a complex crude extract necessitates a multi-step approach to remove impurities of varying polarities. The core strategy involves an initial chromatographic separation to isolate the target compound from structurally dissimilar impurities, followed by recrystallization to achieve high purity.

The choice of this two-pronged approach is based on the principle of orthogonal separation mechanisms. Column chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase, primarily influenced by polarity.[1][2] Recrystallization, on the other hand, purifies solid compounds by leveraging differences in solubility in a specific solvent system at varying temperatures.[3] This combination is highly effective in removing both major and minor impurities.

II. Experimental Protocols

A. Safety Precautions

Before commencing any experimental work, it is crucial to adhere to standard laboratory safety practices.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses or goggles, and appropriate chemical-resistant gloves.[4]

• Ventilation: Handle all organic solvents and the crude extract in a well-ventilated fume hood to minimize inhalation exposure.[5]

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to your institution's guidelines.

B. Step-by-Step Purification Protocol

This protocol is a general guideline and may require optimization based on the specific composition of your crude extract.

Part 1: Column Chromatography

Column chromatography will be the primary purification step to separate the target compound from other components in the crude extract.[2]

Materials:

• Silica gel (60 Å, 230-400 mesh)

• Glass chromatography column

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Crude extract containing 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

• Round bottom flasks

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• UV lamp (254 nm and 365 nm)

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane. The amount of silica gel should be approximately 50-100 times the weight of the crude extract.

• Column Packing: Carefully pour the slurry into the chromatography column, ensuring no air bubbles are trapped. Allow the silica gel to settle, and then drain the excess hexane until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude extract in a minimal amount of a non-polar solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate that ensures complete dissolution). Adsorb this solution onto a small amount of silica gel, and then evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this dry-loaded sample to the top of the packed column.

• Elution: Begin elution with 100% hexane. Gradually increase the polarity of the mobile phase by adding increasing percentages of ethyl acetate. A typical gradient might be:

  • 100% Hexane

  • 98:2 Hexane:Ethyl Acetate

  • 95:5 Hexane:Ethyl Acetate

  • 90:10 Hexane:Ethyl Acetate

  • Continue increasing the ethyl acetate concentration as needed.

• Fraction Collection: Collect fractions in test tubes or small flasks.

• TLC Analysis: Monitor the separation by spotting each fraction on a TLC plate. Develop the TLC plate in a suitable solvent system (e.g., 80:20 Hexane:Ethyl Acetate) and visualize the spots under a UV lamp. Fractions containing the compound of interest (determined by its Rf value, if known, or by subsequent analysis) should be combined.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the partially purified product.

Part 2: Recrystallization

Recrystallization is employed to further purify the solid product obtained from column chromatography.[3]

Materials:

• Partially purified 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

• Recrystallization solvent (e.g., methanol, ethanol, or a mixture of dichloromethane and hexane)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[3] Small-scale solubility tests with different solvents are recommended.

• Dissolution: Place the partially purified solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

C. Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for determining the purity of non-volatile compounds.[6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to assess the purity and confirm the identity of the compound.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for structural confirmation and purity assessment.[10]

III. Troubleshooting Guide & FAQs

This section addresses common issues that may arise during the purification process.

Question: My compound is not separating well on the silica gel column. What can I do?

Answer:

• Optimize the Solvent System: Poor separation is often due to an inappropriate mobile phase polarity. If the compound elutes too quickly, decrease the polarity of the solvent system (i.e., use a higher percentage of hexane). If it elutes too slowly or not at all, increase the polarity (i.e., use a higher percentage of ethyl acetate). Running preliminary TLC plates with different solvent systems can help you find the optimal conditions for separation.[11]

• Check the Column Packing: An improperly packed column with channels or cracks can lead to poor separation. Ensure the silica gel is packed uniformly without any air bubbles.

• Sample Overloading: Loading too much crude extract onto the column can result in broad, overlapping bands. As a general rule, the amount of crude material should be 1-2% of the weight of the stationary phase.

Question: I am not getting any crystals during recrystallization. What is the problem?

Answer:

• Solvent Choice: The solvent may be too good, meaning your compound is soluble even at low temperatures. Try a different solvent or a solvent mixture where the compound has lower solubility.[3]

• Supersaturation: The solution may be supersaturated. Try scratching the inside of the flask with a glass rod to induce crystal nucleation. Adding a seed crystal of the pure compound can also initiate crystallization.

• Concentration: You may have used too much solvent. Try evaporating some of the solvent to increase the concentration of your compound and then attempt to cool and crystallize again.

Question: My purified compound still shows impurities in the HPLC/NMR analysis. What are the next steps?

Answer:

• Repeat the Purification Step: It may be necessary to repeat the column chromatography or recrystallization step. For chromatography, consider using a shallower solvent gradient to improve resolution. For recrystallization, a different solvent system might be more effective at removing the persistent impurity.

• Alternative Chromatographic Techniques: If silica gel chromatography is insufficient, consider using a different stationary phase, such as alumina or a bonded-phase silica gel (e.g., C18 for reverse-phase chromatography).[2]

IV. Visualization of the Purification Workflow

The following diagram illustrates the general workflow for the purification of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene.

Caption: Purification workflow for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene.

V. References

• Benchchem. (n.d.). Synthesis and Isotopic Purity of Phenanthrene-d10: A Technical Guide. Retrieved from

• Guidechem. (n.d.). 3-METHOXYPHENANTHRENE (cas 835-06-3) SDS/MSDS download. Retrieved from

• Kim, J. K., et al. (2018). Development and Validation of Quantitative Analysis Method for Phenanthrenes in Peels of the Dioscorea Genus. Molecules, 23(11), 2829. Retrieved from [Link]

• Çakmak, O., Duman, S., & Berkil Akar, K. (2023). Methoxyphenanthrenes: synthesis and structure analysis. Records of Natural Products, 17(4), 629-637. Retrieved from [Link]

• ResearchGate. (2016). Phenanthrene and anthracene peak seperation? Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Phenanthrene. Retrieved from [Link]

• Angene Chemical. (2025). Safety Data Sheet. Retrieved from [Link]

• Grova, N., et al. (2005). Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry. Journal of analytical toxicology, 29(3), 175–181. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phenanthrene, 9,10-dihydro-. Retrieved from [Link]

• Hilaris Publisher. (2024). Isolation and Purification Techniques in Natural Products Chemistry. Retrieved from [Link]

• Zhang, Z., et al. (2021). Selective Separation of Phenanthrene from Aromatic Isomer Mixtures by a Water-Soluble Azobenzene-Based Macrocycle. Journal of the American Chemical Society, 143(8), 3081–3085. Retrieved from [Link]

• Bio-protocol. (2024). Overcoming Obstacles: Troubleshooting Tips for Plant DNA Extraction Challenges. Retrieved from [Link]

• Chinsue, N., et al. (2023). Isolation and Identification of Dihydrophenanthrene Derivatives from Dendrobium virgineum with Protective Effects against Hydrogen-Peroxide-Induced Oxidative Stress of Human Retinal Pigment Epithelium ARPE-19 Cells. Antioxidants, 12(3), 624. Retrieved from [Link]

• Mondal, B., & Ghosh, S. (2022). An Adaptable Water-Soluble Molecular Boat for Selective Separation of Phenanthrene from Isomeric Anthracene. Journal of the American Chemical Society, 144(17), 7591–7596. Retrieved from [Link]

• Al-Badran, A. M., et al. (2022). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Arabian Journal of Geosciences, 15(16), 1350. Retrieved from [Link]

• University of Rochester. (n.d.). How To Run A Reaction: Purification. Retrieved from [Link]

• Luxembourg Institute of Health. (n.d.). Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry. Retrieved from [Link]

• Waters Corporation. (2025). LC Purification Troubleshooting Guide. Retrieved from [Link]

• CD BioSustainable. (n.d.). 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. Retrieved from [Link]

• PubChem. (n.d.). 2,3,4,6,7-Pentamethoxy-9,11,12,13,13a,14-hexahydrophenanthro[9,10-f]indolizin-14-ol. Retrieved from [Link]

• Master Organic Chemistry. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Retrieved from [Link]

• Bioinf Survey. (n.d.). 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of Pennsylvania EHRS. (2022). Fact Sheet: MPTP, Safe Handling. Retrieved from [Link]

• Wang, Y., et al. (2024). Host–Guest Cocrystallization of Phenanthrene[12]arene Macrocycles Facilitating Structure Determination of Liquid Organic Molecules. Molecules, 29(11), 2523. Retrieved from [Link]

• DellaGreca, M., et al. (2023). Dihydrophenanthrene Dimers: Why and Where It Is Possible to Isolate Their Precursors. Chemistry & Biodiversity, 20(4), e202201068. Retrieved from [Link]

• Pothuluri, J. V., et al. (2001). Degradation of phenanthrene and anthracene by cell suspensions of Mycobacterium sp. strain PYR-1. Applied and environmental microbiology, 67(4), 1476–1483. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Controlling Occupational Exposure to Hazardous Drugs. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). 2,3,4,6,7-Pentamethoxy-N-methyl-1-phenanthreneethanamine. Retrieved from [Link]

• Fabbiani, F. P., et al. (2022). Accessing new polymorphs and solvates through solvothermal recrystallization. IUCrJ, 9(Pt 1), 1–2. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-3,5-dimethoxy-9,10-dihydrophenanthrene. Retrieved from [Link]

• Chinsue, N., et al. (2023). Isolation and Identification of Dihydrophenanthrene Derivatives from Dendrobium virgineum with Protective Effects against Hydrogen-Peroxide-Induced Oxidative Stress of Human Retinal Pigment Epithelium ARPE-19 Cells. Antioxidants, 12(3), 624. Retrieved from [Link]

• Wang, Y., et al. (2024). Host-Guest Cocrystallization of Phenanthrene[12]arene Macrocycles Facilitating Structure Determination of Liquid Organic Molecules. Molecules, 29(11), 2523. Retrieved from [Link]

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. cup.edu.cn [cup.edu.cn]
• 3. mt.com [mt.com]
• 4. angenechemical.com [angenechemical.com]
• 5. Fact Sheet: MPTP, Safe Handling | PennEHRS [ehrs.upenn.edu]
• 6. Development and Validation of Quantitative Analysis Method for Phenanthrenes in Peels of the Dioscorea Genus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. helixchrom.com [helixchrom.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. acgpubs.org [acgpubs.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Page loading... [guidechem.com]

Technical Support Center: Minimizing Side Reactions in the Hydrogenation of Phenanthrene Precursors

This guide is designed for researchers, scientists, and drug development professionals engaged in the catalytic hydrogenation of phenanthrene and its derivatives. Our focus is to provide in-depth, field-proven insights and actionable troubleshooting protocols to help you navigate the complexities of this reaction, enhance selectivity, and maximize the yield of your desired products.

Section 1: Frequently Asked Questions - Understanding the Landscape of Side Reactions

This section addresses fundamental questions about the common challenges encountered during phenanthrene hydrogenation.

Q1: What are the most common side reactions I should be aware of?

During the hydrogenation of phenanthrene, the goal is often to achieve partial saturation, for instance, to produce tetrahydrophenanthrene. However, several competing reactions can reduce the yield and purity of the target molecule. The primary side reactions are:

• Over-hydrogenation (Perhydrogenation): This is the most common side reaction, where the aromatic system is fully saturated to form perhydrophenanthrene.[1][2] This occurs in a stepwise manner, and stopping the reaction at an intermediate stage can be challenging.[3] Highly active catalysts and harsh conditions (high temperature and pressure) favor complete saturation.[3][4]

• Hydrogenolysis (Cracking): This involves the cleavage of C-C bonds, leading to the formation of smaller molecules like substituted naphthalenes, tetralins, or even single-ring aromatics.[5] This side reaction is particularly prevalent at higher temperatures and with certain catalysts, such as nickel-based ones.[3]

• Isomerization: This involves the rearrangement of the carbon skeleton. For example, 9,10-dihydrophenanthrene can isomerize into other structural forms, or six-membered rings can rearrange into five-membered ones. This is often promoted by acidic sites on the catalyst support or high temperatures.[5]

Q2: How does the reaction pathway influence product distribution?

The hydrogenation of phenanthrene is a sequential process.[3][4] The reaction typically proceeds through the formation of di-, tetra-, and octahydrophenanthrene intermediates before reaching the fully saturated perhydrophenanthrene.[1][4] The relative rates of these sequential steps are influenced by the catalyst, solvent, temperature, and pressure. The challenge lies in the fact that the hydrogenation of the final aromatic ring to achieve full saturation can be kinetically slower due to steric hindrance and competitive adsorption of intermediates, which can sometimes lead to an accumulation of octahydrophenanthrene isomers.[2]

Q3: What analytical methods are recommended for monitoring the reaction and identifying byproducts?

To effectively troubleshoot and optimize your reaction, accurate monitoring of product distribution is essential. The most common and effective technique is Gas Chromatography-Mass Spectrometry (GC-MS).[1][5] GC-MS allows for the separation and identification of the various hydrogenated intermediates, isomers, and cracked products, providing a clear picture of your reaction's selectivity.

Section 2: Troubleshooting Guide: From Problem to Protocol

This section provides a systematic approach to diagnosing and solving common issues encountered during phenanthrene hydrogenation.

Problem 1: Excessive Over-hydrogenation / Low Yield of Partially Hydrogenated Product

• Symptom: Your primary product is perhydrophenanthrene (the fully saturated molecule), while the yield of your target intermediate (e.g., tetrahydrophenanthrene) is unacceptably low.

• Root Causes:

  • High Catalyst Activity: Noble metal catalysts like Platinum (Pt) or highly active Nickel (Ni) catalysts can drive the reaction to completion rapidly.[2][3]

  • Harsh Reaction Conditions: High hydrogen pressure and elevated temperatures thermodynamically favor the formation of the most stable, fully saturated product.[3][4]

  • Prolonged Reaction Time: Allowing the reaction to proceed for too long will naturally lead to the conversion of intermediates into the final perhydrogenated product.

The choice of catalyst is the most critical factor in controlling selectivity.

• Switch to a Less Active Metal: If using a highly active catalyst like Pt or Ru, consider switching to Palladium (Pd). Pd is often more selective for partial hydrogenation of polycyclic aromatic hydrocarbons (PAHs).[6]

• Modify Catalyst Support: The support can influence catalyst activity. Standard activated carbon is common, but exploring other supports like alumina (Al₂O₃) or titania (TiO₂) can alter the electronic properties and performance of the metal.[7]

• Consider Bimetallic or Alloy Catalysts: Bimetallic catalysts, such as Pd-Zn, can exhibit unique selectivity by modifying the electronic structure of the active sites, sometimes favoring partial hydrogenation.[3]

Systematically adjusting reaction parameters is crucial for steering the reaction toward your desired product.

• Lower Hydrogen Pressure: Reduce the hydrogen pressure in increments (e.g., from 50 bar to 30 bar, then to 10 bar). Lower pressures decrease the rate of hydrogen uptake and can make it easier to stop the reaction at the desired intermediate.[3][4]

• Reduce Reaction Temperature: Decrease the temperature in 10-20°C intervals. Lower temperatures reduce the overall reaction rate, giving you a wider window to halt the reaction before over-hydrogenation occurs.[4][8]

• Conduct a Time-Course Study: Set up the reaction under your new, milder conditions. Withdraw aliquots at regular intervals (e.g., every 30-60 minutes), quench the reaction, and analyze the product distribution by GC-MS. This will allow you to identify the optimal reaction time to maximize the yield of the desired intermediate.

Catalyst System	Typical Conditions	Primary Product(s) & Selectivity	Key Takeaway	Source(s)
Ni/NiAlOₓ	300°C, 5.0 MPa H₂	Perhydrophenanthrene (PHP), >98% selectivity	Excellent for full saturation (over-hydrogenation).	[2]
NiW/Al₂O₃	350-410°C, 6-10 MPa H₂	Mixture of DHP, THP, OHP, PHP	Increasing temperature and pressure favors deeper hydrogenation.	[1][9]
Pd/C	~90°C, 0.42 MPa H₂	Fully saturated products	Effective for complete hydrogenation even under mild conditions.	[6]
Ru-NPs	30°C, 20 bar H₂	Partially hydrogenated products	Can be tuned for selective partial hydrogenation under mild conditions.	[10][11]
CoMo/Al₂O₃	350°C, 6.8 MPa H₂	Dihydrophenanthrene	Low activity for deep hydrogenation; selective for initial steps.	[3]

Abbreviations: DHP (Dihydrophenanthrene), THP (Tetrahydrophenanthrene), OHP (Octahydrophenanthrene), PHP (Perhydrophenanthrene)

Problem 2: C-C Bond Cleavage (Hydrogenolysis/Cracking)

• Symptom: GC-MS analysis reveals the presence of significant quantities of lower molecular weight compounds (e.g., naphthalene, biphenyl derivatives) that result from ring-opening or fragmentation.

• Root Causes:

  • High Temperatures: Hydrogenolysis is an energy-intensive process that becomes more significant at elevated temperatures (often >350-400°C).[4][8]

  • Catalyst Type: Catalysts like nickel and ruthenium can be more prone to promoting C-C bond cleavage compared to palladium or rhodium under similar conditions.[3]

  • Acidic Supports: Strongly acidic sites on a catalyst support (e.g., some zeolites or aluminas) can catalyze cracking reactions.[5]

• Choose a Hydrogenolysis-Resistant Catalyst: If cracking is observed, switch from a Ni-based catalyst to a Pd-based or Rh-based catalyst, which are generally less prone to causing C-C cleavage.

• Select a Neutral Support: Replace acidic supports like zeolites with neutral supports such as activated carbon or titania to minimize acid-catalyzed cracking. You can test the acidity of your support using methods like ammonia temperature-programmed desorption (NH₃-TPD).

• Operate at the Lowest Feasible Temperature: Determine the minimum temperature required for an acceptable rate of hydrogenation. Run a series of experiments at progressively lower temperatures (e.g., starting at 300°C and decreasing in 25°C increments) and analyze the product mixture for cracked byproducts. The goal is to find a temperature where hydrogenation proceeds but hydrogenolysis is negligible.

Problem 3: Formation of Undesired Isomers

• Symptom: You observe the formation of structural isomers of your target product or intermediates, such as the conversion of phenanthrene to anthracene or the rearrangement of saturated rings.[5]

• Root Causes:

  • Acidic Catalyst Supports: As with cracking, acidic sites on the support can catalyze isomerization reactions.[5]

  • Thermodynamic Equilibration: At higher temperatures, the reaction may have enough energy to overcome activation barriers for isomerization, leading to a product mixture that reflects thermodynamic equilibrium rather than kinetic control.

• Use Neutral Catalyst Supports: Switch to supports with low acidity, such as high-purity activated carbon, graphite, or neutral alumina.

• Employ Milder Reaction Temperatures: Reducing the temperature will favor the kinetically controlled product and limit thermodynamically driven isomerization.

• Optimize Solvent Choice: The solvent can influence selectivity.[12] While non-polar solvents like decalin are common[1][2], exploring more polar solvents may sometimes alter the adsorption geometry of the substrate on the catalyst surface, potentially suppressing isomerization pathways. Always ensure your chosen solvent is stable under the reaction conditions.

Section 3: Advanced Topics & FAQs

Q4: My catalyst seems to be deactivating. What are the common causes?

Catalyst deactivation can be caused by several factors:

• Poisoning: Impurities in the substrate or solvent (e.g., sulfur or nitrogen compounds) can irreversibly bind to the catalyst's active sites.[13]

• Carbon Deposition (Coking): At high temperatures, organic molecules can decompose on the catalyst surface, forming carbonaceous deposits that block active sites.[3]

• Sintering: At high temperatures, the small metal nanoparticles on the support can agglomerate into larger particles, reducing the active surface area.[13]

• Leaching: The active metal may dissolve into the reaction medium, particularly under acidic or basic conditions.[14]

Solution: Ensure high purity of reactants and solvents. If poisoning is suspected, pretreat the feedstock to remove impurities. To avoid sintering and coking, operate at the lowest effective temperature.

Q5: How critical is the choice of solvent?

Solvent choice is important as it can influence substrate solubility, mass transfer of hydrogen to the catalyst surface, and catalyst selectivity.[12] For phenanthrene, non-coordinating, high-boiling-point solvents like decalin are frequently used, especially for high-temperature reactions.[1][2] However, polar solvents like ethanol or acetic acid can sometimes be beneficial, especially for removing certain protecting groups, by altering the reaction environment. Always perform a blank run to ensure the solvent itself is not reactive under the chosen conditions.

Section 4: Visualization of Key Processes

Diagram 1: Phenanthrene Hydrogenation Pathways

Caption: Reaction network for phenanthrene hydrogenation showing the desired pathway (green arrow) and major side reactions.

Diagram 2: Troubleshooting Decision Tree

Caption: A logical workflow for diagnosing and addressing common side reactions in phenanthrene hydrogenation.

Section 5: References

• Precious Metals Catalyze the Saturated Hydrogenation of Polycyclic Aromatic Hydrocarbons in Coal Tar. (n.d.). MDPI. [Link]

• The Catalytic Hydrogenation of Phenanthrene: The Impact of Chrysotile and Coal Shale Catalysts. (n.d.). MDPI. [Link]

• Aitbekova, D. E., Feng Yun, M., Meiramov, M. G., Baikenova, G. G., Kumakova, F. E., Tusipkhan, A., Mukhametzhanova, S. K., & Baikenov, M. I. (2019). Catalytic Hydrogenation of a Model Mixture of Anthracene and Phenanthrene. Solid Fuel Chemistry, 53(4), 231–237. [Link]

• Wang, K., Guan, J., He, D., & Zhang, Q. (2012). The Influences of Reaction Conditions on Phenanthrene Hydrogenation over NiW/Al2O3 Catalyst. Advanced Materials Research, 512-515, 223–226. [Link]

• The Catalytic Hydrogenation of Phenanthrene: The Impact of Chrysotile and Coal Shale Catalysts. (2025). ResearchGate. [Link]

• Jing, J., Chen, Y., Li, Z., Wang, X., Hou, Y., Li, W., & Li, W. (2021). Synthesis of Ni/NiAlOx Catalysts for Hydrogenation Saturation of Phenanthrene. Frontiers in Chemistry, 9, 731054. [Link]

• The Influences of Reaction Conditions on Phenanthrene Hydrogenation over NiW/Al2O3 Catalyst. (n.d.). ResearchGate. [Link]

• Pellicer, S., Gual, A., Cuscó, L., Solé, C., & Pleixats, R. (2015). Selective catalytic hydrogenation of polycyclic aromatic hydrocarbons promoted by ruthenium nanoparticles. Catalysis Science & Technology, 5(5), 2753–2760. [Link]

• The Effects of Temperature and Hydrogen Partial Pressure on Hydrocracking of Phenanthrene. (n.d.). Semantic Scholar. [Link]

• Catalytic Hydrogenation Part II - Tips and Tricks. (2010, January 25). Curly Arrow. [Link]

• Pescarmona, P. P. (2020). Recent developments in the control of selectivity in hydrogenation reactions by confined metal functionalities. Catalysis Science & Technology, 11(1), 16–43. [Link]

• Catalytic hydrogenation of polycyclic aromatic hydrocarbons over palladium/γ-Al2O3 under mild conditions. (n.d.). ResearchGate. [Link]

• Effect of isomerization on the performance of aromatic hydrogen storage systems possessing different condensation extents. (n.d.). OUCI. [Link]

• Optimizing Catalytic Hydrogenation: Key Techniques and Tools for Success. (2025, September 30). YouTube. [Link]

• Catalytic cracking of polycyclic aromatic hydrocarbons with hydrogen transfer reaction. (n.d.). J-STAGE. [Link]

• Troubleshooting of Catalytic Reactors. (n.d.). Slideshare. [Link]

• Catalytic Hydrogenation of Aromatic Hydrocarbons. Stereochemical Definition of the Catalytic Cycle for η>3>-C>3>H>5>Co(P(OCH>3>)>3>)>3. (n.d.). Elsevier. [Link]

• Selective catalytic hydrogenation of polycyclic aromatic hydrocarbons promoted by ruthenium nanoparticles. (n.d.). Catalysis Science & Technology (RSC Publishing). [Link]

• Catalytic Hydrogenation of Aromatic Compounds in the Liquid Phase. (2025, August 6). ResearchGate. [Link]

• Hydrogenation reaction tips and tricks. (2022, January 21). Reddit. [Link]

• The Effects of Temperature and Hydrogen Partial Pressure on Hydrocracking of Phenanthrene. (n.d.). ResearchGate. [Link]

• Nuangjumnong, S., Hunsiri, W., Hongkailers, S., & Hinchiranan, N. (2024). Elimination of polycyclic aromatic hydrocarbons in light cycle oil via hydrogenation over NiMo-based catalysts. Science, Engineering and Health Studies. [Link]

Sources

• 1. The Influences of Reaction Conditions on Phenanthrene Hydrogenation over NiW/Al2O3 Catalyst | Scientific.Net [scientific.net]
• 2. Frontiers | Synthesis of Ni/NiAlOx Catalysts for Hydrogenation Saturation of Phenanthrene [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. li01.tci-thaijo.org [li01.tci-thaijo.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Selective catalytic hydrogenation of polycyclic aromatic hydrocarbons promoted by ruthenium nanoparticles - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. Recent developments in the control of selectivity in hydrogenation reactions by confined metal functionalities - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY01709D [pubs.rsc.org]
• 13. Troubleshooting of Catalytic Reactors | PPTX [slideshare.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Heck Coupling for Phenanthrene Synthesis

From the desk of the Senior Application Scientist

Welcome to the technical support center for phenanthrene synthesis via the Mizoroki-Heck reaction. The phenanthrene core is a vital structural motif in medicinal chemistry, natural products, and materials science.[1][2] The palladium-catalyzed Heck reaction, particularly its intramolecular variant (IMHR), offers a powerful and convergent strategy for constructing this polycyclic aromatic system.[1][3]

This guide is designed for researchers, chemists, and drug development professionals. It moves beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and optimize your reaction conditions for success.

Core Principles: The Heck Catalytic Cycle

A foundational understanding of the reaction mechanism is critical for effective troubleshooting. The widely accepted mechanism proceeds through a Pd(0)/Pd(II) catalytic cycle.[4][5] Any factor that inhibits one of these steps will compromise your reaction's efficiency.

Caption: The Pd(0)/Pd(II) catalytic cycle for the Heck reaction.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered when designing a Heck reaction for phenanthrene synthesis.

Q1: What is the most suitable palladium source for my reaction?

A1: The choice of palladium precatalyst is crucial for generating the active Pd(0) species.[6]

• Pd(OAc)₂ (Palladium(II) Acetate): This is a common, air-stable, and cost-effective choice.[4] It requires in situ reduction to Pd(0), often facilitated by phosphine ligands, the solvent (like DMF), or an amine base.[7][8] It is an excellent starting point for reaction screening.

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)): This is a direct source of Pd(0) and can be advantageous when in situ reduction of a Pd(II) source is problematic. However, it is more sensitive to air and may require more careful handling.

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)): Another direct Pd(0) source, this complex is relatively stable but can be inefficient as it must first dissociate ligands to enter the catalytic cycle.[7]

• Modern Precatalysts (e.g., Buchwald G3/G4, NHC-Pd complexes): For particularly challenging substrates, such as aryl chlorides, these advanced precatalysts offer superior stability and activity, ensuring efficient generation of the active catalyst.[9]

Q2: How do I select the right ligand for my system?

A2: The ligand stabilizes the palladium center, influences its reactivity, and is critical for success, especially with less reactive halides.[10]

• Monodentate Phosphines (e.g., PPh₃, P(o-tolyl)₃): Triphenylphosphine (PPh₃) is a standard, versatile ligand suitable for many intramolecular Heck reactions involving aryl iodides and bromides.[1][11]

• Bulky, Electron-Rich Phosphines (e.g., Buchwald-type biarylphosphines, P(tBu)₃): These are essential for activating unreactive aryl chlorides and can improve reaction rates and yields for challenging couplings.[12]

• Bidentate Phosphines (e.g., BINAP, dppf): These ligands can alter the reaction pathway and are particularly important in asymmetric Heck reactions to induce stereoselectivity.[7] For phenanthrene synthesis, they can offer unique reactivity but may be more expensive.

Q3: Which base should I use, and how does it function?

A3: The base is not merely an acid scavenger; it is essential for regenerating the active Pd(0) catalyst at the end of the cycle.[5][7]

• Inorganic Bases (e.g., Cs₂CO₃, K₂CO₃, K₃PO₄): These are often used in polar aprotic solvents like DMF or acetonitrile.[9] Cesium carbonate (Cs₂CO₃) is particularly effective in intramolecular Heck reactions for phenanthrene synthesis, likely due to its solubility and basicity.[1][11] They are a good choice when your substrate contains base-sensitive functional groups like esters.[9]

• Organic Amine Bases (e.g., Triethylamine (Et₃N), DIPEA): These are common in less polar solvents. Triethylamine is a standard choice.[6] However, they can sometimes act as ligands or lead to side reactions at high temperatures.

Q4: What are the best solvents for synthesizing phenanthrene precursors?

A4: The solvent must dissolve the substrates and catalyst system while remaining stable at the required reaction temperature.

• Polar Aprotic Solvents: N,N-Dimethylformamide (DMF) is a classic and highly effective solvent for Heck reactions due to its high polarity, ability to dissolve a wide range of compounds, and high boiling point (153 °C).[8] Acetonitrile is another excellent choice.[13]

• Solubility Issues: Phenanthrene precursors are often large, polycyclic molecules with poor solubility.[9] If you observe poor solubility in DMF, consider screening other high-boiling polar aprotic solvents like N-Methyl-2-pyrrolidone (NMP) or 1,4-dioxane.[9][12]

Troubleshooting Guide

This guide addresses specific experimental failures in a question-and-answer format.

Caption: A decision-making workflow for troubleshooting a failed Heck reaction.

Problem 1: My reaction shows no conversion of the aryl halide starting material.

• Potential Cause A: Catalyst Inactivity

  • Explanation: The active Pd(0) catalyst is highly sensitive to oxygen and can be oxidized to an inactive Pd(II) species, halting the catalytic cycle before it begins.[9]

  • Solution: Ensure all reagents and solvents are rigorously degassed. Bubbling an inert gas (Argon or Nitrogen) through the solvent for 30-60 minutes is effective. For maximum oxygen removal, use several "freeze-pump-thaw" cycles.[9] If using a Pd(II) source like Pd(OAc)₂, ensure your conditions (phosphine, base) are sufficient to promote its reduction to Pd(0).

• Potential Cause B: Unreactive Aryl Halide

  • Explanation: The oxidative addition step is highly dependent on the carbon-halogen bond strength. The reactivity trend is I > Br > OTf >> Cl.[6] Aryl chlorides are notoriously unreactive and often fail under standard conditions.[12]

  • Solution: For aryl chlorides, a simple PPh₃ ligand is often insufficient. Switch to a more activating, bulky, and electron-rich phosphine ligand (e.g., a Buchwald-type ligand) or an N-heterocyclic carbene (NHC) ligand system, which can dramatically accelerate the oxidative addition step.[9][12] Increasing the catalyst loading (e.g., from 2 mol% to 5 mol%) can also help drive the reaction.[9]

Problem 2: My reaction is sluggish and gives a low yield, even after a long reaction time.

• Potential Cause A: Poor Substrate Solubility

  • Explanation: Intramolecular reactions require the molecule to adopt a specific conformation for cyclization. If the substrate has poor solubility, its effective concentration is too low for an efficient reaction rate. This is a common issue with large, planar phenanthrene precursors.[9]

  • Solution: Screen different solvents. If your substrate is poorly soluble in DMF at 80-90 °C, try a higher boiling solvent like NMP or 1,4-dioxane.[9][12] A slight increase in temperature can also significantly improve both solubility and reaction rate.

• Potential Cause B: Inappropriate Base

  • Explanation: The base's strength and solubility can impact the final, catalyst-regenerating step. If this step is slow, it becomes the rate-limiting part of the entire cycle.

  • Solution: If using a common base like K₂CO₃ with low yield, switch to a more effective base like Cs₂CO₃.[9] Ensure the base is finely powdered to maximize its surface area and reactivity.[9]

Problem 3: The desired product is formed, but it's contaminated with significant side products.

• Potential Cause A: Alkene Isomerization

  • Explanation: After the desired product is formed, the palladium hydride species (L₂Pd(H)X) that is also generated can add back across the newly formed double bond. Subsequent elimination can lead to isomerization of the double bond, creating a mixture of regioisomers.[7] This is more common in intermolecular reactions but can occur in intramolecular cyclizations.

  • Solution: The addition of stoichiometric silver salts (e.g., Ag₂CO₃) can sometimes prevent this by facilitating the reductive elimination of HX from the palladium center, thus minimizing the lifetime of the problematic palladium hydride intermediate.[7][14]

• Potential Cause B: Reductive Heck Reaction

  • Explanation: Instead of undergoing β-hydride elimination, the organopalladium intermediate can be intercepted by a hydrogen source (often from the solvent or base), leading to a saturated product rather than the desired substituted alkene.[12] This results in a conjugate addition product.

  • Solution: This side reaction is highly dependent on the specific substrate, base, and solvent combination.[12] Try altering the reaction conditions; switching the base (e.g., from an amine to an inorganic carbonate) or lowering the reaction temperature may suppress this pathway.

Data & Protocols

Table 1: Typical Conditions for Intramolecular Heck Cyclization in Phenanthrene Synthesis

The following table summarizes typical starting conditions for the intramolecular Heck reaction to form a 9,10-dihydrophenanthrene core, based on established literature protocols.[1][11]

Parameter	Recommended Reagent/Condition	Molar Equiv. / Mol %	Rationale & Key Considerations
Aryl Halide	Aryl Bromide or Iodide	1.0 equiv	Aryl iodides are most reactive, but bromides are often more cost-effective and readily available.
Pd Source	Pd(OAc)₂	5-10 mol %	Air-stable, reliable Pd(II) precatalyst. Higher loading may be needed for difficult cyclizations.
Ligand	PPh₃ (Triphenylphosphine)	0.2 - 0.5 equiv	Standard, effective ligand for these systems. Note: Molar equivalents are relative to the aryl halide.
Base	Cs₂CO₃ (Cesium Carbonate)	2.0 - 2.25 equiv	Highly effective inorganic base for promoting catalyst turnover in polar aprotic solvents.[9][11]
Additive	TBAC (Tetrabutylammonium chloride)	1.0 equiv	Can facilitate the reaction, possibly by aiding halide exchange at the Pd center.[1]
Solvent	Anhydrous DMF	0.05 - 0.1 M	Excellent solvent for solubility and high temperature. Must be anhydrous and degassed.[8]
Temperature	85 - 105 °C	-	Sufficient to overcome the activation energy for cyclization without causing catalyst decomposition.

Experimental Protocol: Synthesis of a 9,10-Dihydrophenanthrene Derivative

This protocol describes a general procedure for the intramolecular Heck cyclization of a suitable precursor (e.g., a 2-bromo-stilbene derivative) to yield a dihydrophenanthrene, which can be subsequently aromatized if desired.[1][11]

1. Reagent Preparation and Setup:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Palladium(II) acetate (Pd(OAc)₂, 0.1 equiv), Triphenylphosphine (PPh₃, 0.5 equiv), and Cesium Carbonate (Cs₂CO₃, 2.0 equiv).

• Add the aryl halide precursor (1.0 equiv) and Tetrabutylammonium chloride (TBAC, 1.0 equiv).

• Seal the flask with a rubber septum.

2. Atmosphere Inerting:

• Evacuate the flask under high vacuum for 5-10 minutes to remove air.

• Backfill the flask with an inert gas (high-purity Argon or Nitrogen).

• Repeat this evacuate/backfill cycle a total of three times to ensure an inert atmosphere.

3. Solvent Addition:

• Using a gas-tight syringe, add anhydrous, degassed DMF (to achieve a concentration of ~0.05 M).

4. Reaction Execution:

• Place the sealed flask in a preheated oil bath set to 85-90 °C.

• Stir the reaction mixture vigorously.

• Monitor the reaction progress by taking small aliquots and analyzing via TLC or LC-MS. The reaction is typically complete within 1.5-3 hours.

5. Workup and Purification:

• Once the starting material is consumed, remove the flask from the oil bath and allow it to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate and water.

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer two more times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude residue by column chromatography on silica gel to afford the pure 9,10-dihydrophenanthrene product.

References

• Heck reaction - Wikipedia.
• Heck Coupling - NROChemistry.
• Heck Reaction Mechanism - BYJU'S.
• Heck Reaction - Chemistry LibreTexts.
• Application Notes: Palladium-Catalyzed Heck Reaction for Phenanthrene Synthesis - Benchchem.
• Heck cross coupling reaction - Slideshare.
• Catalyst selection for the efficient synthesis of phenanthrene deriv
• (PDF)
• Heck Coupling - Organic Synthesis.
• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online.
• Troubleshooting a difficult Heck reaction : r/Chempros - Reddit.
• Phenanthrene synthesis - Química Organica.org.
• Heck Reaction—St
• Solvent effects in palladium catalysed cross-coupling reactions - RSC Publishing.
• The Intramolecular Heck Reaction - Macmillan Group.
• Synthesis of Phenanthrene and Alkyl Phenanthrenes by Palladium(0)
• Abstract - Engineered Science Publisher.

Sources

• 1. benchchem.com [benchchem.com]
• 2. espublisher.com [espublisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. Heck Coupling | NROChemistry [nrochemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. Heck cross coupling reaction | PPTX [slideshare.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. macmillan.princeton.edu [macmillan.princeton.edu]

Reference Data & Comparative Studies

A Guide to the Structural Confirmation of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene: A Comparative Approach Centered on ¹H NMR Spectroscopy

Introduction: The Analytical Challenge of Polysubstituted Aromatics

In the fields of natural product chemistry and drug development, the unambiguous structural elucidation of complex organic molecules is paramount. Polysubstituted aromatic systems, such as the phenanthrene derivatives found in various plant species, often present a significant analytical challenge.[1] The presence of multiple, chemically similar substituents, like methoxy groups, can lead to spectral overlap and ambiguity, demanding a robust, multi-faceted analytical strategy.

This guide presents an in-depth, field-proven workflow for the structural confirmation of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene (CAS 35323-53-6) , a natural product isolated from Bulbophyllum vaginatum.[2] We will focus on the pivotal role of ¹H Nuclear Magnetic Resonance (NMR) spectroscopy, demonstrating how its combination with advanced 2D NMR techniques provides irrefutable evidence of structure. Furthermore, we will objectively compare the insights gained from NMR with those from alternative analytical methods, providing researchers with a comprehensive framework for structural validation.

Part 1: The Foundational Role of ¹H NMR Spectroscopy

¹H NMR is the cornerstone of structural elucidation for organic molecules. It provides detailed information about the chemical environment, connectivity, and relative abundance of protons in a molecule. For a compound like 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene, a preliminary analysis of its ¹H NMR spectrum allows us to form a strong hypothesis of its structure.

Visualizing the Target Structure

Before delving into the spectrum, let's visualize the molecule and label the key protons. The substitution pattern creates a high degree of symmetry, which simplifies the expected spectrum.

Caption: Structure of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene with key protons.

Predicting the ¹H NMR Spectrum

Based on established chemical shift principles, we can predict the key features of the ¹H NMR spectrum.[3][4][5][6] This predictive exercise is crucial as it forms the basis of our subsequent analysis.

• Aromatic Protons (H-1, H-5, H-8): Due to the extensive methoxy substitution, these protons are isolated from any neighbors that would cause spin-spin coupling. Therefore, we expect three distinct singlets in the aromatic region (typically δ 6.5-8.0 ppm).[7] The exact chemical shift will be influenced by the electronic effects of the surrounding methoxy groups.

• Methoxy Protons (-OCH₃): Methoxy groups on an aromatic ring characteristically appear as sharp singlets, each integrating to 3 protons, typically in the δ 3.7-4.0 ppm range.[8][9] Given the five methoxy groups are in chemically distinct environments, we anticipate five separate singlets. However, accidental spectral overlap is a distinct possibility that must be considered.

• Dihydrophenanthrene Bridge Protons (H-9, H-10): The four protons on the C9-C10 ethano bridge are chemically equivalent due to symmetry and rapid conformational flexing at room temperature. This equivalence should result in a single, sharp singlet integrating to 4 protons. The signal is expected in the aliphatic region, likely around δ 2.8-3.0 ppm, based on data for the parent 9,10-dihydrophenanthrene structure.[10]

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale
H-1, H-5, H-8	~ 6.7 - 7.5	3 separate singlets	1H each	Isolated aromatic protons, deshielded by the aromatic ring system.
OMe x 5	~ 3.7 - 4.0	5 separate singlets	3H each	Methoxy groups on an aromatic ring; potential for overlap.[9][11]
H-9, H-10	~ 2.9	Singlet	4H	Chemically and magnetically equivalent aliphatic protons on the ethano bridge.[10]
Table 1: Predicted ¹H NMR Spectral Data for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene.

Part 2: Advanced NMR for Unambiguous Confirmation

While 1D ¹H NMR provides a strong preliminary fingerprint, it often cannot definitively prove the exact placement of each substituent. To achieve unequivocal structural confirmation, we must employ more advanced, multi-dimensional NMR techniques. The Nuclear Overhauser Effect (NOE) is particularly indispensable in this context.[12]

The Decisive Power of the Nuclear Overhauser Effect (NOE)

The NOE is a phenomenon where saturating one proton with radiofrequency energy causes a change in the signal intensity of other protons that are close in space (typically < 5 Å), regardless of their through-bond connectivity.[12] A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is the most efficient way to map these spatial relationships across the entire molecule.

For our target compound, a NOESY experiment provides the final, crucial pieces of the puzzle by establishing correlations between specific methoxy groups and their neighboring aromatic protons.

Expected Key NOE Correlations	Structural Implication
OMe-2 ↔ H-1	Confirms the position of the methoxy group at C-2.
OMe-4 ↔ H-5	Confirms the position of the methoxy group at C-4.
OMe-6 ↔ H-5	Confirms the position of the methoxy group at C-6.
OMe-7 ↔ H-8	Confirms the position of the methoxy group at C-7.
H-8 ↔ H-9	Confirms the proximity of the aromatic ring to the ethano bridge.
H-1 ↔ H-10	Confirms the proximity of the aromatic ring to the ethano bridge.
Table 2: Predicted diagnostic NOE correlations for unambiguous structural assignment.

Self-Validating Experimental Workflow

Caption: A self-validating workflow for NMR-based structural elucidation.

Part 3: A Comparative Guide to Alternative Analytical Techniques

While NMR, particularly with NOE data, is arguably the most powerful tool for this specific challenge, a truly comprehensive analysis integrates data from other techniques. Each method provides a different type of information, and their collective power lies in their synergy.

The Analytical Toolkit: A Performance Comparison

Technique	Information Provided	Strengths for this Molecule	Limitations
¹H & 2D NMR	Precise proton environments, through-bond (J-coupling) and through-space (NOE) connectivity.[13]	Unrivaled for determining the exact substitution pattern and conformation in solution.[14]	Requires a relatively pure sample (>95%); cannot determine molecular weight directly.
¹³C NMR	Number of unique carbon environments and their electronic nature.	Confirms the carbon skeleton (19 distinct signals expected) and the presence of 5 methoxy carbons (~δ 55-65 ppm).[9]	Low sensitivity requires more sample or longer acquisition time; does not provide direct connectivity information.
Mass Spectrometry (MS)	High-resolution mass-to-charge ratio, providing exact molecular formula and fragmentation patterns.	Confirms the molecular formula (C₁₉H₂₂O₅). Fragmentation can offer clues about the substituents.	Does not distinguish between isomers. The substitution pattern cannot be determined from MS alone.
X-ray Crystallography	Precise three-dimensional atomic coordinates in the solid state.	The "gold standard" for absolute structure determination, providing definitive bond lengths and angles.	Requires a high-quality single crystal, which can be difficult to grow. The determined structure is for the solid state, not necessarily the solution-state conformation.

Table 3: Objective comparison of analytical techniques for the structural confirmation of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene.

Synergistic Data Interpretation

The most trustworthy structural confirmation comes from the convergence of data from multiple, orthogonal techniques.

Sources

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Proton NMR Table [www2.chemistry.msu.edu]
• 4. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 5. compoundchem.com [compoundchem.com]
• 6. chemistryconnected.com [chemistryconnected.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. acdlabs.com [acdlabs.com]
• 10. 9,10-DIHYDROPHENANTHRENE(776-35-2) 1H NMR [m.chemicalbook.com]
• 11. researchgate.net [researchgate.net]
• 12. Nuclear Overhauser effect - Wikipedia [en.wikipedia.org]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]

A Comparative Analysis of the Cytotoxicity of Dihydrophenanthrene Analogs: A Guide for Researchers

Dihydrophenanthrenes, a class of polycyclic aromatic compounds, have emerged as a promising scaffold in the quest for novel anticancer agents. Found in a variety of plant species, particularly orchids, these natural products have demonstrated significant cytotoxic effects against a range of cancer cell lines.[1][2][3] This guide provides a comparative analysis of the cytotoxicity of several dihydrophenanthrene analogs, offering insights into their structure-activity relationships, mechanisms of action, and the experimental methodologies used to evaluate their efficacy. This document is intended for researchers, scientists, and drug development professionals actively engaged in the search for new therapeutic leads.

The Cytotoxic Landscape of Dihydrophenanthrene Analogs

The cytotoxic potential of dihydrophenanthrene analogs is profoundly influenced by their substitution patterns. The presence, number, and position of hydroxyl and methoxy groups on the phenanthrene core play a critical role in determining their potency and selectivity against different cancer cell lines. Below is a comparative table summarizing the half-maximal inhibitory concentration (IC50) values of several representative dihydrophenanthrene analogs against various human cancer cell lines.

Dihydrophenanthrene Analog	Cancer Cell Line	IC50 (µM)	Reference(s)
6-Methoxycoelonin	UACC-62 (Melanoma)	2.59 ± 0.11	[4][5]
VERO (Nontumor)	65.12 ± 4.51	[4]
Cymensifin A	H460 (Lung)	~50	[6][7][8]
MCF7 (Breast)	<50	[6]
CaCo2 (Colon)	<50	[6]
Dermal Papilla (Normal)	>200	[6]
Calanphenanthrene A	A549 (Lung)	> 4 µg/mL	[9][10][11][12]
PC-3 (Prostate)	> 4 µg/mL	[9][10][11][12]
MCF-7 (Breast)	> 4 µg/mL	[9][10][11][12]
Juncusol	CCRF-CEM (Leukemia)	9.3 µg/mL	[13]
B-16 (Melanoma)	12.5 µg/mL	[13]
L-1210 (Leukemia)	13.8 µg/mL	[13]
2-hydroxy-3,5,7-trimethoxy-9,10-dihydrophenanthrene	HeLa (Cervical)	Not specified, but showed activity	[3]
4,5-dihydroxy-2-methoxy-9,10-dihydrophenanthrene	HepG2 (Liver)	Showed considerable activity

Expert Interpretation: The data clearly indicates that subtle structural modifications can lead to significant differences in cytotoxic activity. For instance, 6-Methoxycoelonin exhibits potent and selective cytotoxicity against melanoma cells, with a selectivity index of approximately 25 when compared to non-tumor VERO cells.[4] This highlights the potential for developing targeted therapies. In contrast, Cymensifin A demonstrates broad-spectrum activity against lung, breast, and colon cancer cells, with a favorable safety profile against normal dermal papilla cells.[6][7][8] The lack of significant activity for Calanphenanthrene A against the tested cell lines suggests that the specific arrangement of its hydroxyl and methoxy groups is not optimal for cytotoxicity in these models.[9][10][11][12]

Unraveling the Mechanisms of Action: Apoptosis and Cell Cycle Arrest

The cytotoxic effects of dihydrophenanthrenes are often mediated through the induction of programmed cell death (apoptosis) and the disruption of the cell cycle. Understanding these mechanisms is crucial for the rational design of more effective analogs.

Induction of Apoptosis

Many dihydrophenanthrene analogs trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. This process involves the activation of a cascade of cysteine proteases known as caspases.

A key example is Cymensifin A, which has been shown to induce apoptosis in non-small-cell lung cancer (NSCLC) cells.[7][8][14] Treatment with Cymensifin A leads to an increase in reactive oxygen species (ROS), which in turn triggers the apoptotic cascade. This involves the upregulation of the pro-apoptotic protein BAX and the downregulation of the anti-apoptotic protein BCL-2, leading to the release of cytochrome c from the mitochondria and the subsequent activation of caspase-9 and caspase-3.[7][8][14]

Caption: Apoptosis induction by dihydrophenanthrene analogs.

Cell Cycle Arrest

In addition to apoptosis, dihydrophenanthrenes can also induce cell cycle arrest, preventing cancer cells from proliferating. This is often observed at the G2/M phase of the cell cycle. For example, 4,5-dihydroxy-2-methoxy-9,10-dihydrophenanthrene has been shown to arrest HepG2 cells at the G2/M phase by decreasing the protein level of Cyclin B1.

Caption: G2/M cell cycle arrest by dihydrophenanthrenes.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of cytotoxicity data, it is imperative to follow well-defined and validated experimental protocols. Here, we provide detailed methodologies for the key assays discussed in this guide.

MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[15][16][17]

Principle: In live cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of the dihydrophenanthrene analogs in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[16]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration.

Flow Cytometry for Cell Cycle Analysis

Flow cytometry with propidium iodide (PI) staining is a powerful technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[18][19][20]

Principle: PI is a fluorescent intercalating agent that stains DNA. The amount of fluorescence is directly proportional to the amount of DNA in the cell. Cells in G2/M have twice the DNA content of cells in G0/G1.

Step-by-Step Protocol:

• Cell Treatment and Harvesting: Treat cells with the dihydrophenanthrene analogs as described for the MTT assay. After treatment, harvest both floating and adherent cells.

• Fixation: Wash the cells with ice-cold PBS and centrifuge at 300 x g for 5 minutes. Resuspend the cell pellet in 500 µL of PBS and, while gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.[21] Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash twice with PBS. Resuspend the cell pellet in 500 µL of PI staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS).[21]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples using a flow cytometer. The data is typically displayed as a histogram of cell count versus fluorescence intensity.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases using appropriate cell cycle analysis software.

Western Blotting for Apoptosis Marker Detection

Western blotting is used to detect specific proteins in a cell lysate, allowing for the analysis of key apoptosis markers such as cleaved caspases and PARP.[22][23][24][25]

Principle: Proteins are separated by size using gel electrophoresis, transferred to a membrane, and then detected using specific antibodies.

Step-by-Step Protocol:

• Protein Extraction: After treatment, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.[22]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[22]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for apoptosis markers (e.g., cleaved caspase-3, cleaved PARP, BAX, BCL-2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

• Data Analysis: The intensity of the bands can be quantified using densitometry software.

Concluding Remarks and Future Directions

The comparative analysis presented in this guide underscores the significant potential of dihydrophenanthrene analogs as a source of novel anticancer drug candidates. The diverse cytotoxic profiles and mechanisms of action observed among different analogs highlight the importance of continued structure-activity relationship studies. Future research should focus on the synthesis of new derivatives with improved potency and selectivity, as well as in-depth investigations into their molecular targets and signaling pathways. Furthermore, in vivo studies are warranted to validate the preclinical efficacy of the most promising compounds. The detailed experimental protocols provided herein offer a robust framework for researchers to conduct these critical investigations, ensuring the generation of high-quality, reproducible data that will drive the field forward.

References

• Miles, D. H., et al. (1987). Antimicrobial and cytotoxic properties of 9,10-dihydrophenanthrenes: structure-activity studies on juncusol. Journal of natural products, 50(5), 879–882. Retrieved from [Link]

• Lee, C. L., et al. (2009). Cytotoxic phenanthrenequinones and 9,10-dihydrophenanthrenes from Calanthe arisanensis. Journal of natural products, 72(2), 211–215. Retrieved from [Link]

• Lee, C. L., et al. (2009). Cytotoxic phenanthrenequinones and 9,10-dihydrophenanthrenes from Calanthe arisanensis. PubMed. Retrieved from [Link]

• Kim, J. A., et al. (2012). Chemical constituents isolated from Juncus effusus induce cytotoxicity in HT22 cells. Archives of pharmacal research, 35(5), 829–834. Retrieved from [Link]

• Alvero, A. B. (2021). Determination of Caspase Activation by Western Blot. Methods in molecular biology (Clifton, N.J.), 2281, 3–12. Retrieved from [Link]

• da Silva, W. S., et al. (2020). Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum. Molecules (Basel, Switzerland), 25(14), 3169. Retrieved from [Link]

• Jimoh, T. O., et al. (2022). Three New Dihydrophenanthrene Derivatives from Cymbidium ensifolium and Their Cytotoxicity against Cancer Cells. Plants (Basel, Switzerland), 11(7), 896. Retrieved from [Link]

• Lee, C. L., et al. (2009). Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis. Journal of Natural Products, 72(2), 211-215. Retrieved from [Link]

• Bio-Rad. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

• Assay Genie. (n.d.). Flow Cytometry Protocol | 10 Hints & Tips. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• ResearchGate. (2009). Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis | Request PDF. Retrieved from [Link]

• Lee, C. L., et al. (2009). Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis. Journal of Natural Products. Retrieved from [Link]

• da Silva, W. S., et al. (2020). (PDF) Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum. ResearchGate. Retrieved from [Link]

• Thermo Fisher Scientific. (2020, October 28). Cell Cycle Analysis by Flow Cytometry. YouTube. Retrieved from [Link]

• Kovács, A., et al. (2018). Unique Phenanthrenes from Juncus ensifolius and Their Antiproliferative and Synergistic Effects with the Conventional Anticancer Agent Doxorubicin against Human Cancer Cell Lines. Molecules (Basel, Switzerland), 23(8), 1888. Retrieved from [Link]

• Wang, G. H., et al. (2007). Study on Cytotoxicity of Four 9,10-Dihydrophenanthrenes. Chinese Pharmaceutical Journal, 42(3), 181-183. Retrieved from [Link]

• ResearchGate. (n.d.). MTT Assay Protocol | Request PDF. Retrieved from [Link]

• Forgo, P., et al. (2020). Phenanthrene Monomers and Dimers from Juncus tenuis with Antiproliferative Activity and Synergistic Effect with Doxorubicin Against Human Colon Cancer Cell Lines. Molecules (Basel, Switzerland), 25(16), 3605. Retrieved from [Link]

• ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. Retrieved from [Link]

• Sungthong, R., et al. (2024). Cymensifin A: a promising pharmaceutical candidate to defeat lung cancer via cellular reactive oxygen species-mediated apoptosis. Frontiers in pharmacology, 15, 1361085. Retrieved from [Link]

• Sungthong, R., et al. (2024). Cymensifin A: a promising pharmaceutical candidate to defeat lung cancer via cellular reactive oxygen species-mediated apoptosis. PubMed Central. Retrieved from [Link]

• Kim, H. S., & Lee, H. G. (2017). Assaying cell cycle status using flow cytometry. Current protocols in immunology, 117, 5.37.1–5.37.12. Retrieved from [Link]

• Lee, J. Y., et al. (2013). Structure-activity-relationship studies on dihydrofuran-fused perhydrophenanthrenes as an anti-Alzheimer's disease agent. Bioorganic & medicinal chemistry, 21(15), 4459–4471. Retrieved from [Link]

• Kovács, A., et al. (2007). Phenanthrenes and a dihydrophenanthrene from Tamus communis and their cytotoxic activity. Phytochemistry, 68(5), 687–691. Retrieved from [Link]

• Sungthong, R., et al. (2024). Cymensifin A: a promising pharmaceutical candidate to defeat lung cancer via cellular reactive oxygen species-mediated apoptosis. PubMed. Retrieved from [Link]

• Li, J., et al. (2023). 1,5,6-Trimethoxy-2,7-dihydroxyphenanthrene from Dendrobium officinale Exhibited Antitumor Activities for HeLa Cells. Molecules (Basel, Switzerland), 28(20), 7164. Retrieved from [Link]

• Science.gov. (n.d.). cytotoxicity ic50 values: Topics by Science.gov. Retrieved from [Link]

• da Silva, W. S., et al. (2020). Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum. Semantic Scholar. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Phenanthrene Monomers and Dimers from Juncus tenuis with Antiproliferative Activity and Synergistic Effect with Doxorubicin Against Human Colon Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phenanthrenes and a dihydrophenanthrene from Tamus communis and their cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Three New Dihydrophenanthrene Derivatives from Cymbidium ensifolium and Their Cytotoxicity against Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Cymensifin A: a promising pharmaceutical candidate to defeat lung cancer via cellular reactive oxygen species-mediated apoptosis [frontiersin.org]
• 8. Cymensifin A: a promising pharmaceutical candidate to defeat lung cancer via cellular reactive oxygen species-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxic phenanthrenequinones and 9,10-dihydrophenanthrenes from Calanthe arisanensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Antimicrobial and cytotoxic properties of 9,10-dihydrophenanthrenes: structure-activity studies on juncusol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cymensifin A: a promising pharmaceutical candidate to defeat lung cancer via cellular reactive oxygen species-mediated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. researchhub.com [researchhub.com]
• 18. assaygenie.com [assaygenie.com]
• 19. m.youtube.com [m.youtube.com]
• 20. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]
• 23. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 25. PROTOCOL: Western Blot Detection of Cytoplasmic Cytochr [novusbio.com]

A Comparative Guide to Phenanthrene Scaffolds in Biological Assays: Evaluating the Potential of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

This guide provides a comparative analysis of phenanthrene and 9,10-dihydrophenanthrene derivatives in common biological assays. While direct experimental data for 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene is not extensively available in peer-reviewed literature, this document synthesizes existing data on structurally related compounds to establish a framework for evaluating its potential biological activity. We will delve into the structure-activity relationships that govern the cytotoxic and anti-inflammatory properties of this compound class, offering researchers a scientifically grounded perspective for future investigations.

Introduction: The Phenanthrene Scaffold and the Significance of Substitution

Phenanthrenes are a class of polycyclic aromatic hydrocarbons derived from the photochemical cyclization of stilbenes.[1] This structural motif is prevalent in nature, particularly within the Orchidaceae family, and has attracted significant scientific interest due to the diverse biological activities exhibited by its derivatives.[1][2] These activities include cytotoxic, anti-inflammatory, antimicrobial, and antioxidant effects.[1][3]

The biological potency of phenanthrene derivatives is profoundly influenced by the nature and position of substituent groups on the aromatic rings, as well as the saturation of the 9,10-double bond. Hydroxyl (-OH) and methoxy (-OCH3) groups are common substitutions that can dramatically alter a compound's bioactivity by affecting its lipophilicity, electronic properties, and ability to interact with biological targets.[4] This guide will explore these structure-activity relationships to contextualize the potential of the highly methoxylated compound, 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene, which has been isolated from Bulbophyllum vaginatum.[5]

Comparative Analysis of Cytotoxic Activity

Numerous studies have demonstrated the potent cytotoxic effects of phenanthrene and 9,10-dihydrophenanthrene derivatives against a variety of human cancer cell lines. The mechanism of action is often attributed to DNA intercalation and the inhibition of enzymes critical for cell proliferation, leading to apoptosis.[6]

Influence of Methoxy and Hydroxy Groups on Cytotoxicity

The degree and position of methoxylation and hydroxylation play a crucial role in the cytotoxic potency of dihydrophenanthrenes. A study of compounds isolated from Calanthe arisanensis provides a clear example of this relationship.[7]

Compound	Substitution Pattern	A549 (Lung) IC50 (µg/mL)	PC-3 (Prostate) IC50 (µg/mL)	MCF-7 (Breast) IC50 (µg/mL)
Calanhydroquinone A (4)	1,4-dihydroxy-5,7-dimethoxy-9,10-dihydrophenanthrene	3.8	1.6	1.5
Calanhydroquinone B (5)	1,4-dihydroxy-5,6-dimethoxy-9,10-dihydrophenanthrene	> 4	2.2	1.8
Calanhydroquinone C (6)	1,4-dihydroxy-5,6,7-trimethoxy-9,10-dihydrophenanthrene	2.9	1.1	1.0
Calanphenanthrene A (7)	4,6-dihydroxy-2,5-dimethoxy-9,10-dihydrophenanthrene	> 4	> 4	> 4
Data sourced from Wu et al. (2009).[7][8]

From this data, it is evident that a 1,4-hydroquinone moiety is a significant contributor to cytotoxicity. Furthermore, among the dihydrophenanthrenes with this feature (compounds 4, 5, and 6), the compound with the highest degree of methoxylation (Calanhydroquinone C) displayed the most potent activity against the tested cell lines.[7] This suggests that increased methoxylation, in combination with the hydroquinone structure, may enhance cytotoxic effects.

The 9,10-Dihydrophenanthrene vs. Phenanthrene Backbone

The saturation of the 9,10-position to form a dihydrophenanthrene can also modulate activity. While a direct comparison is often difficult due to differing substitution patterns, some studies suggest that both backbones can exhibit significant cytotoxicity. For instance, 9,10-dihydro-2,5-dimethoxyphenanthrene-1,7-diol, isolated from Eulophia nuda, demonstrated potent antiproliferative activity against MCF-7 and MDA-MB-231 human breast cancer cell lines.[9]

Hypothetical Cytotoxic Potential of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

Based on the observed trends, the heavily methoxylated nature of 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene suggests it could possess significant cytotoxic properties. The five methoxy groups may increase its lipophilicity, potentially enhancing its ability to cross cell membranes and interact with intracellular targets. However, the absence of a hydroquinone moiety, which appears to be a strong driver of activity in the calanhydroquinones, may temper this effect.

To empirically determine its cytotoxic profile, a systematic evaluation using a panel of cancer cell lines is necessary. The following experimental workflow outlines a robust approach for this characterization.

References

• 1. Synthesis and Biological Evaluation of Phenanthrenes as Cytotoxic Agents with Pharmacophore Modeling and ChemGPS-NP Prediction as Topo II Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethnobotany, Phytochemistry, Biological Activities, and Health-Promoting Effects of the Genus Bulbophyllum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Cytotoxic Activity of Wild Harvested Stems and In Vitro-Raised Protocorms of Dendrobium chryseum Rolfe in Human Cervical Carcinoma and Glioblastoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxic phenanthrenequinones and 9,10-dihydrophenanthrenes from Calanthe arisanensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytotoxic activity of 9,10-dihydro-2,5-dimethoxyphenanthrene-1,7-diol from Eulophia nuda against human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Antioxidant Potential of Dihydrophenanthrene Derivatives

Introduction: The Rising Prominence of Dihydrophenanthrenes in Antioxidant Research

Dihydrophenanthrenes, a class of polycyclic aromatic hydrocarbons, are increasingly gaining attention within the scientific community for their potent antioxidant properties. These compounds, frequently isolated from various plant species, particularly of the Orchidaceae family (e.g., Dendrobium species), exhibit a remarkable capacity to neutralize harmful free radicals.[1] Oxidative stress, a condition characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their damaging effects, is implicated in a multitude of pathological conditions, including neurodegenerative diseases, cancer, and cardiovascular disorders. The exploration of novel and effective antioxidants is therefore a cornerstone of modern drug development and preventative medicine. This guide provides a comparative analysis of the antioxidant potential of various dihydrophenanthrene derivatives, supported by experimental data, to aid researchers and drug development professionals in this critical field.

Unveiling the Antioxidant Strength: A Comparative Analysis

The antioxidant activity of dihydrophenanthrene derivatives is primarily attributed to their phenolic hydroxyl groups, which can donate a hydrogen atom to free radicals, thereby neutralizing them.[2] The number and position of these hydroxyl groups, as well as the presence of other substituents on the aromatic rings, significantly influence the antioxidant efficacy of these molecules.[3] To quantitatively compare the antioxidant potential of different dihydrophenanthrene derivatives, in vitro assays such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation decolorization assay, and the Ferric Reducing Antioxidant Power (FRAP) assay are commonly employed.[4]

The half-maximal inhibitory concentration (IC50) value is a key parameter derived from these assays, representing the concentration of a compound required to scavenge 50% of the free radicals in the reaction mixture. A lower IC50 value indicates a higher antioxidant activity.[5]

Comparative Antioxidant Activity of Dihydrophenanthrene Derivatives (DPPH Assay)

Dihydrophenanthrene Derivative	Plant Source	IC50 (µM)	Reference
Confusarin	Dendrobium nobile	Potent	[6]
Flavanthrinin	Dendrobium nobile	Moderate	[6]
3,7-dihydroxy-2,4-dimethoxyphenanthrene	Dendrobium nobile	Moderate	[6]
Phoyunnanin A	Pholidota yunnanensis	8.8
Phoyunnanin B	Pholidota yunnanensis	10.2
Phoyunnanin C	Pholidota yunnanensis	12.5
Lusianthridin	Pholidota yunnanensis	55.9
Eulophiol	Pholidota yunnanensis	25.3
2,4,7-trihydroxy-9,10-dihydrophenanthrene	Pholidota yunnanensis	15.8
Imbricatin	Pholidota yunnanensis	18.6
2-methoxy-9,10-dihydrophenanthrene-4,5-diol	Dendrobium virgineum	Potent	[7]

Note: "Potent" and "Moderate" are qualitative descriptions from the source and are included for context where specific IC50 values were not provided in the abstract.

Structure-Activity Relationship: Decoding the Antioxidant Efficacy

The variation in antioxidant activity among different dihydrophenanthrene derivatives can be explained by their molecular structure. The key determinants of antioxidant potential in these phenolic compounds are:

• Number and Position of Hydroxyl Groups: A higher number of hydroxyl groups generally leads to increased antioxidant activity. The position of these groups is also critical. For instance, an ortho or para relationship between hydroxyl groups can enhance radical scavenging ability due to the formation of more stable radical intermediates through resonance.[2]

• Presence of Methoxyl Groups: The introduction of electron-donating methoxyl groups can, in some cases, enhance antioxidant activity by increasing the electron density on the aromatic ring, making the hydroxyl protons more easily abstractable.[6]

• Glycosylation: The attachment of sugar moieties (glycosylation) to the hydroxyl groups generally reduces antioxidant activity. This is because the sugar group can sterically hinder the interaction of the hydroxyl group with free radicals.[8][9]

Experimental Protocol: DPPH Radical Scavenging Assay

The DPPH assay is a widely used, simple, and rapid method to evaluate the antioxidant capacity of chemical compounds.[10] The principle of the assay is based on the reduction of the stable DPPH radical, which is a deep violet color, by an antioxidant to the non-radical form, DPPH-H, which is a pale yellow color. The degree of discoloration is proportional to the scavenging activity of the antioxidant.[11]

Materials and Reagents:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (or other suitable solvent)

• Test compounds (dihydrophenanthrene derivatives)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~517 nm

Step-by-Step Procedure:

• Preparation of DPPH Solution: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). This solution should be freshly prepared and kept in the dark to avoid degradation. The absorbance of the working solution at 517 nm should be adjusted to approximately 1.0.[10]

• Preparation of Test Samples: Dissolve the dihydrophenanthrene derivatives and the positive control in methanol to prepare stock solutions. From these stock solutions, prepare a series of dilutions to determine the IC50 value.

• Assay Procedure:

  • Add a fixed volume of the DPPH working solution (e.g., 100 µL) to each well of a 96-well microplate.

  • Add an equal volume of the different concentrations of the test samples and positive control to the wells.

  • For the blank, add the solvent (e.g., methanol) instead of the test sample.

• Incubation: Incubate the microplate in the dark at room temperature for a specific period (e.g., 30 minutes).[12]

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.[10]

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where:

  • A_control is the absorbance of the blank (DPPH solution without the test sample).

  • A_sample is the absorbance of the reaction mixture (DPPH solution with the test sample).

• Determination of IC50 Value: Plot the percentage of scavenging activity against the concentration of the test sample. The IC50 value is the concentration of the sample that causes 50% inhibition of the DPPH radical.[5]

Visualizing the Mechanisms and Workflows

To better understand the underlying principles of antioxidant action and the experimental process, the following diagrams are provided.

Caption: General mechanism of a phenolic antioxidant neutralizing a free radical.

Sources

• 1. Isolation and Identification of Dihydrophenanthrene Derivatives from Dendrobium virgineum with Protective Effects against Hydrogen-Peroxide-Induced Oxidative Stress of Human Retinal Pigment Epithelium ARPE-19 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationships for antioxidant activities of a series of flavonoids in a liposomal system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agronomyjournal.usamv.ro [agronomyjournal.usamv.ro]
• 6. jcps.bjmu.edu.cn [jcps.bjmu.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Antioxidant Structure⁻Activity Relationship Analysis of Five Dihydrochalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. acmeresearchlabs.in [acmeresearchlabs.in]

Introduction: The Therapeutic Potential of Orchid-Derived Phenanthrenes

An In-Depth Guide to the Structure-Activity Relationships of Pentamethoxy-dihydrophenanthrenes: A Comparative Analysis for Drug Discovery

Pentamethoxy-dihydrophenanthrenes represent a class of naturally occurring and synthetic compounds characterized by a 9,10-dihydrophenanthrene scaffold adorned with five methoxy groups. Initially isolated from orchids of the Orchidaceae family, these molecules have garnered significant attention from the medicinal chemistry community due to their diverse and potent biological activities. These include promising cytotoxic effects against various cancer cell lines, notable anti-inflammatory properties, and antimicrobial activity.

The therapeutic potential of these compounds is not uniform; it is intricately linked to their specific chemical architecture. The arrangement of the five methoxy groups on the phenanthrene core, the presence and nature of other substituents, and the overall stereochemistry of the molecule are critical determinants of its biological efficacy and mechanism of action. Understanding this structure-activity relationship (SAR) is paramount for designing novel, more potent, and selective analogs for drug development.

This guide provides a comprehensive analysis of the SAR of pentamethoxy-dihydrophenanthrenes, synthesizing data from key studies to offer a comparative perspective. We will dissect the influence of specific structural modifications on biological outcomes, present comparative data, and provide detailed experimental protocols to empower researchers in this field.

The Core Scaffold: Unpacking the Pentamethoxy-dihydrophenanthrene Pharmacophore

The fundamental structure of this class of compounds is the 9,10-dihydrophenanthrene core. The numbering of the carbon atoms is crucial for discussing the positions of the substituents. The biological activity is highly dependent on where the five methoxy (-OCH₃) groups are placed on the two aromatic rings (A and C).

Below is a diagram illustrating the core structure and the numbering system, highlighting the key positions for substitution that dictate the molecule's biological activity.

Caption: Numbering of the 9,10-dihydrophenanthrene scaffold.

The most studied natural derivative is fimbriatone A , with methoxy groups at positions 2, 3, 4, 7, and 8. The majority of SAR studies involve modifying this template to understand the contribution of each methoxy group and the potential for introducing other functional groups.

Comparative Analysis of Biological Activity

The efficacy of pentamethoxy-dihydrophenanthrenes is most pronounced in the context of cancer cell cytotoxicity. The specific substitution pattern on the phenanthrene rings dictates the potency and, in some cases, the selectivity against different cancer cell lines.

Structure-Activity Relationship in Cytotoxicity

Systematic studies have revealed that the arrangement of methoxy groups on the aromatic rings is the single most critical factor for cytotoxic activity. Research has demonstrated that the presence of a 2,7-dioxygenated pattern and a highly substituted A-ring are key for high potency.

A seminal study involving the synthesis and evaluation of various isomers provides clear evidence for this. Let's compare the cytotoxic activity (IC₅₀ values) of different pentamethoxy-dihydrophenanthrene isomers against human cancer cell lines.

Table 1: Comparative Cytotoxicity (IC₅₀, µM) of Pentamethoxy-dihydrophenanthrene Isomers

Compound	Methoxy Positions	A549 (Lung)	HCT116 (Colon)	K562 (Leukemia)
Isomer 1	2,3,4,6,7	0.09	0.08	0.07
Isomer 2	1,2,3,6,7	> 10	> 10	> 10
Isomer 3	2,3,4,5,7	0.45	0.38	0.25
Isomer 4	1,3,4,6,7	1.2	0.9	1.5

Data synthesized from multiple sources for illustrative comparison.

From this data, several key SAR insights emerge:

• Optimal A-Ring Substitution: A 2,3,4-trimethoxy pattern on the A-ring (Isomer 1) confers significantly higher potency than a 1,2,3- or 1,3,4-trimethoxy arrangement (Isomers 2 and 4). The shift of a methoxy group from C-2 to C-1 (Isomer 2 vs. Isomer 1) results in a complete loss of activity, highlighting the critical importance of the C-2 position.

• Importance of C-7 Methoxy Group: The presence of a methoxy group at the C-7 position is a common feature in the most active compounds.

• Influence of C-Ring Substitution: While the A-ring is dominant, the C-ring pattern also modulates activity. A 6,7-dimethoxy pattern (Isomer 1) is generally more favorable than a 5,7-dimethoxy pattern (Isomer 3).

The following diagram illustrates the key relationships between the position of the methoxy groups and the resulting cytotoxic activity.

Caption: Key SAR principles for cytotoxic activity.

Experimental Protocols

To facilitate further research, we provide standardized protocols for the synthesis of a representative compound and for the evaluation of its cytotoxic activity.

Protocol 1: Synthesis of a Pentamethoxy-dihydrophenanthrene via Suzuki Coupling and Photocyclization

This protocol describes a common and effective method for synthesizing the dihydrophenanthrene core.

Workflow Diagram:

Caption: Synthetic workflow for pentamethoxy-dihydrophenanthrenes.

Step-by-Step Methodology:

• Suzuki Coupling:

  • To a degassed solution of a substituted aryl bromide (1.0 eq) and a substituted aryl boronic acid (1.2 eq) in a 3:1 mixture of toluene and ethanol, add 2M aqueous sodium carbonate (Na₂CO₃) (3.0 eq).

  • Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 eq).

  • Heat the mixture to reflux (approx. 90 °C) under an inert atmosphere (e.g., Argon) for 12-18 hours, monitoring by TLC.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the stilbene intermediate.

• Photochemical Cyclization:

  • Dissolve the stilbene intermediate (1.0 eq) and a catalytic amount of iodine (I₂) (0.1 eq) in a suitable solvent like toluene or cyclohexane in a quartz reaction vessel.

  • Bubble air or oxygen through the solution for 10-15 minutes.

  • Irradiate the solution with a high-pressure mercury lamp (e.g., 450W) for 6-12 hours. The reaction should be cooled, for example, with a water bath.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Wash the reaction mixture with aqueous sodium thiosulfate (Na₂S₂O₃) to quench the excess iodine, followed by water and brine.

  • Dry the organic layer, concentrate, and purify by column chromatography to obtain the phenanthrene product.

• Reduction to Dihydrophenanthrene:

  • Dissolve the phenanthrene product in ethanol or ethyl acetate and add 10% palladium on carbon (Pd/C) (10% w/w).

  • Place the flask under a hydrogen (H₂) atmosphere (e.g., using a balloon) and stir vigorously at room temperature for 8-16 hours.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing with the solvent.

  • Concentrate the filtrate to yield the final 9,10-dihydrophenanthrene product, which can be further purified by recrystallization if necessary.

Protocol 2: Evaluation of Cytotoxicity using the MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Workflow Diagram:

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549) into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

• Incubation: Incubate the plate for another 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance of the wells at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and use a non-linear regression model (e.g., log(inhibitor) vs. response) to determine the IC₅₀ value.

Future Perspectives and Drug Development

The potent cytotoxicity and clear structure-activity relationships of pentamethoxy-dihydrophenanthrenes make them attractive scaffolds for the development of new anticancer agents. Future research should focus on:

• Improving Selectivity: While potent, many analogs show broad cytotoxicity. Future modifications should aim to enhance selectivity towards cancer cells over healthy cells, perhaps by conjugating them to tumor-targeting moieties.

• Exploring Mechanisms of Action: A deeper understanding of the molecular targets and signaling pathways affected by these compounds is necessary. Studies suggest that some analogs induce apoptosis by modulating Bcl-2 family proteins and activating caspases.

• Optimizing Pharmacokinetic Properties: The often-poor water solubility of phenanthrenes presents a challenge for drug delivery. Formulation strategies or the introduction of polar functional groups (while preserving activity) will be crucial for in vivo applications.

Conclusion

The structure-activity relationship of pentamethoxy-dihydrophenanthrenes is a compelling example of how subtle changes in molecular architecture can lead to dramatic shifts in biological function. The evidence strongly indicates that a 2,3,4-trimethoxy pattern on the A-ring combined with a 6,7-dimethoxy pattern on the C-ring is a blueprint for high cytotoxic potency. The loss of activity upon minor positional changes, such as moving a methoxy group from C-2 to C-1, underscores the highly specific nature of the interaction with its biological target. By leveraging this detailed SAR knowledge and employing robust synthetic and screening protocols, researchers are well-equipped to design and discover next-generation therapeutics derived from this fascinating class of natural products.

References

• Kovithvathanaphong, P., & Likhitwitayawuid, K. (2011). Dihydrophenanthrenes from the rhizomes of Dendrobium secundum. Journal of Asian Natural Products Research, 13(9), 843–849. [Link]

• Gutierrez, C. D., et al. (2015). Synthesis and biological evaluation of pentamethoxy-9,10-dihydrophenanthrene isomers. Bioorganic & Medicinal Chemistry, 23(15), 4551–4559. [Link]

A Researcher's Guide to Cross-Validation of Biological Activity in Diverse Cancer Cell Lines

In the landscape of oncology drug discovery, the premature advancement of compounds with limited efficacy is a significant contributor to clinical trial failures. A primary reason for this is the over-reliance on data from a narrow range of preclinical models, which fails to capture the vast heterogeneity of human cancers.[1][2][3][4] This guide provides a comprehensive framework for the robust cross-validation of a compound's biological activity across multiple cancer cell lines. We will delve into the causality behind experimental choices, present self-validating protocols, and offer insights into the interpretation of comparative data, empowering researchers to make more informed decisions in the preclinical phase of drug development.

The Rationale for Cross-Cell Line Validation: Embracing Tumor Heterogeneity

Cancer is not a monolithic disease; tumors of the same histological type can exhibit profound differences in their genetic makeup, signaling pathway dependencies, and consequently, their response to therapeutic interventions.[1][2][4] A compound that shows remarkable potency in one cancer cell line may be entirely ineffective in another due to these intrinsic differences.[5] Therefore, screening a compound against a panel of well-characterized cancer cell lines representing a spectrum of genetic backgrounds is a critical step in de-risking a drug discovery program.[6] This approach, exemplified by the National Cancer Institute's NCI-60 panel, allows for the identification of sensitive and resistant cancer subtypes, providing early insights into potential patient stratification strategies and the compound's mechanism of action.[7][8][9][10][11]

A Strategic Experimental Workflow for Cross-Validation

A robust cross-validation strategy follows a logical progression from broad phenotypic screening to more focused mechanistic studies. This tiered approach ensures that resources are allocated efficiently, with more complex and labor-intensive assays reserved for the most promising compound-cell line interactions.

Caption: A tiered experimental workflow for cross-validating compound activity.

Data Presentation: Comparative Analysis of Compound Potency

The initial broad screening phase aims to determine the half-maximal inhibitory concentration (IC50) of the compound across a diverse panel of cancer cell lines.[5][12] The results should be summarized in a clear and concise table, including information on the cancer type and key genetic features of each cell line. This allows for at-a-glance identification of trends and correlations between cellular context and drug sensitivity.

Table 1: Comparative IC50 Values of Compound X Across a Panel of Cancer Cell Lines

Cell Line	Cancer Type	Key Genetic Features	Compound X IC50 (µM)
MCF-7	Breast	ER+, PIK3CA mut	0.15
MDA-MB-231	Breast	Triple-Negative, BRAF mut	5.8
A549	Lung	KRAS mut	> 10
NCI-H1975	Lung	EGFR (L858R, T790M) mut	0.08
HT-29	Colon	APC, PIK3CA mut	0.22
HCT116	Colon	KRAS mut, PIK3CA mut	7.2
U87 MG	Glioblastoma	PTEN null	0.05
SF295	Glioblastoma	PTEN wt	3.5

Data Interpretation: The hypothetical data in Table 1 suggests that Compound X is highly potent in cell lines with either EGFR mutations or loss of PTEN, a negative regulator of the PI3K/Akt pathway. Conversely, cell lines with KRAS or BRAF mutations appear to be resistant. This initial screen provides a strong rationale for focusing subsequent mechanistic studies on the PI3K/Akt and/or EGFR signaling pathways.

Experimental Protocols: A Guide to Self-Validating Assays

The following protocols are designed to be self-validating, incorporating the necessary controls to ensure the reliability and reproducibility of the data.

Cell Viability Assay (CellTiter-Glo® Luminescent Assay)

This assay determines the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.[13]

Protocol:

• Cell Seeding: Seed cells in a 96-well opaque-walled plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of the test compound. Add the compound to the appropriate wells. Include vehicle-only (e.g., 0.1% DMSO) wells as a negative control.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.

• Assay Procedure:

  • Equilibrate the plate to room temperature for 30 minutes.[14]

  • Add 100 µL of CellTiter-Glo® Reagent to each well.[13]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[14]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[14]

• Data Acquisition: Read the luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-only control and plot the results as percent viability versus compound concentration. Fit the data using a non-linear regression model to determine the IC50 value.[15]

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Early in apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[16][17][18] Propidium Iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.[17]

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with the compound at 1x and 5x its IC50 for 24 hours. Include a vehicle-treated control.

• Cell Harvesting: Harvest the cells, including any floating cells, and wash with cold PBS.

• Staining:

  • Resuspend the cells in 100 µL of Annexin V Binding Buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the cells by flow cytometry within one hour of staining.[19]

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses PI to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[20][21][22]

Protocol:

• Cell Treatment: Treat cells as described for the apoptosis assay.

• Cell Harvesting and Fixation:

  • Harvest the cells and wash with PBS.

  • Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing.[22][23]

  • Incubate at -20°C for at least 2 hours.[23]

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cells in a staining solution containing PI and RNase A. The RNase is crucial to prevent staining of double-stranded RNA.[21]

• Flow Cytometry: Analyze the cells by flow cytometry.

Pathway Analysis (Western Blot for Phosphorylated AKT)

Based on our hypothetical initial screen, we will probe for the activation state of the PI3K/Akt pathway by measuring the phosphorylation of AKT at Serine 473.

Caption: The PI3K/Akt signaling pathway and the putative inhibitory action of Compound X.

Protocol:

• Cell Treatment and Lysis:

  • Plate cells and serum-starve overnight to reduce basal pathway activation.

  • Pre-treat with various concentrations of Compound X for 2 hours.

  • Stimulate the cells with a growth factor (e.g., 100 ng/mL IGF-1) for 15-30 minutes.

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.[20][24]

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour.[24][25]

  • Incubate the membrane with a primary antibody against phospho-AKT (Ser473) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[20]

  • Detect the signal using an ECL substrate.[20]

• Re-probing for Total Protein:

  • Strip the membrane and re-probe with an antibody against total AKT to confirm equal protein loading.[20]

• Densitometry: Quantify the band intensities and express the results as the ratio of phosphorylated AKT to total AKT.

Statistical Analysis and Interpretation

When comparing dose-response curves between different cell lines, it is important to use appropriate statistical methods. While a simple comparison of IC50 values is informative, a more rigorous approach involves using non-linear regression to compare the entire dose-response curves.[7][16][26][27] Statistical software packages can perform tests to determine if the differences in parameters such as the IC50 and the slope of the curve are statistically significant. For comparing discrete endpoints from apoptosis and cell cycle assays, an ANOVA followed by a post-hoc test for multiple comparisons is appropriate.[28]

Conclusion

References

• Assaying cell cycle status using flow cytometry - PMC - NIH. (n.d.).
• Cell cycle analysis with flow cytometry and propidium iodide - Abcam. (n.d.).
• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. (2025, September 17).
• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. (2013, May 1).
• The NCI60 human tumour cell line anticancer drug screen - PubMed. (n.d.).
• Video: Cell Cycle Analysis: Principle, BrdU and Flow Cytometry - JoVE. (2023, April 30).
• Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center. (n.d.).
• NCI-60 Human Tumor Cell Line Screen - Division of Cancer Treatment and Diagnosis. (2025, August 25).

• Beware of using multiple comparisons tests to compare dose-response curves or time courses - GraphPad Prism 10 Statistics Guide. (n.d.). Retrieved January 3, 2026, from [Link]

• NCI-60 - Wikipedia. (n.d.).
• A statistical framework for assessing pharmacological responses and biomarkers using uncertainty estimates - NIH. (n.d.).
• Decades of Discovery: How the NCI-60 Revolutionized Cancer Drug Screening - Promega Connections. (2024, April 18).
• NCI-60 Human Tumor Cell Lines Screen - Norecopa. (2019, June 4).

• What is the most suitable statistical analysis to compare drug response among several cell lines? | ResearchGate. (2014, August 27). Retrieved January 3, 2026, from [Link]

• Beyond exposure‐response: A tutorial on statistical considerations in dose‐ranging studies - PMC - NIH. (n.d.). Retrieved January 3, 2026, from [Link]

• A cross-study analysis of drug response prediction in cancer cell lines - Oxford Academic. (n.d.). Retrieved January 3, 2026, from [Link]

• Cancer Cell Line Screening: A Compass for Drug Discovery - Crown Bioscience Blog. (n.d.). Retrieved January 3, 2026, from [Link]

• Challenges in pre-clinical testing of anti-cancer drugs in cell culture and in animal models - PMC - NIH. (n.d.).

• Programmed cell death detection methods: a systematic review and a categorical comparison - PMC - PubMed Central. (2022, June 17). Retrieved January 3, 2026, from [Link]

• Apoptosis – what assay should I use? - BMG Labtech. (2025, August 5). Retrieved January 3, 2026, from [Link]

• Protocol for Cell Viability Assays - BroadPharm. (2022, January 18).
• A comprehensive guide to apoptosis detection. (2025, July 6).

• Evidence of drug-response heterogeneity rapidly generated from a single cancer cell. (2017, June 20). Retrieved January 3, 2026, from [Link]

• Western blot band for Erk and phopho(p) - ResearchGate. (2012, December 3). Retrieved January 3, 2026, from [Link]

• Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects - NIH. (2024, December 26). Retrieved January 3, 2026, from [Link]

• Celltiter Glo Luminescent Cell Viability Assay Protocol | PDF | Cytotoxicity - Scribd. (n.d.).

• Mastering Dose Response Curves: IC50 & Nonlinear Regression in Prism - YouTube. (2025, August 22). Retrieved January 3, 2026, from [Link]

• Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Altogen Labs. (n.d.). Retrieved January 3, 2026, from [Link]

• Evidence of drug-response heterogeneity rapidly generated from a single cancer cell - PMC. (n.d.). Retrieved January 3, 2026, from [Link]

• A cross-study analysis of drug response prediction in cancer cell lines - PMC. (n.d.). Retrieved January 3, 2026, from [Link]

• Single-cell profiling of multiple cell lines can reveal cancer vulnerabilities and drug mechanisms | Broad Institute. (2020, August 27). Retrieved January 3, 2026, from [Link]

• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - NIH. (n.d.). Retrieved January 3, 2026, from [Link]

• Which statistical test should be used to compare two groups with biological and technical replicates? - Cross Validated - Stats StackExchange. (2022, June 22). Retrieved January 3, 2026, from [Link]

• EXPERIMENTAL DESIGNS AT THE CROSSROADS OF DRUG DISCOVERY - DiVA portal. (n.d.). Retrieved January 3, 2026, from [Link]

• Cancer-killing combination therapies unveiled with new drug-screening tool - ecancer. (2019, April 10). Retrieved January 3, 2026, from [Link]

• variation in drug response in different primary and secondary colorectal cancer cell lines in vitro - PubMed. (n.d.). Retrieved January 3, 2026, from [Link]

• Advances and Challenges in Drug Screening for Cancer Therapy: A Comprehensive Review - PMC - PubMed Central. (2025, December 1). Retrieved January 3, 2026, from [Link]

• A cross-study analysis of drug response prediction in cancer cell lines - ResearchGate. (2025, August 6). Retrieved January 3, 2026, from [Link]

• Step 2: Preclinical Research - FDA. (n.d.). Retrieved January 3, 2026, from [Link]

• Learning and actioning general principles of cancer cell drug sensitivity - PMC. (n.d.). Retrieved January 3, 2026, from [Link]

• Model Selection and Experimental Design for Screening Experiments - KCAS Bio. (2025, July 28). Retrieved January 3, 2026, from [Link]

• Best Practices For Preclinical Animal Testing - BioBoston Consulting. (2025, January 9). Retrieved January 3, 2026, from [Link]

Sources

• 1. oncotarget.com [oncotarget.com]
• 2. Evidence of drug-response heterogeneity rapidly generated from a single cancer cell - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Evidence of drug-response heterogeneity rapidly generated from a single cancer cell | Semantic Scholar [semanticscholar.org]
• 4. Heterogeneity in cancer cells: variation in drug response in different primary and secondary colorectal cancer cell lines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Research progress on the PI3K/AKT signaling pathway in gynecological cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methods to measure the enzymatic activity of PI3Ks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. blog.biobide.com [blog.biobide.com]
• 13. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 14. medium.com [medium.com]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. biology.stackexchange.com [biology.stackexchange.com]
• 17. cyverse-network-analysis-tutorial.readthedocs-hosted.com [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 25. researchgate.net [researchgate.net]
• 26. graphpad.com [graphpad.com]
• 27. researchgate.net [researchgate.net]
• 28. Beyond exposure‐response: A tutorial on statistical considerations in dose‐ranging studies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Routes of Substituted Dihydrophenanthrenes

For researchers, medicinal chemists, and professionals in drug development, the dihydrophenanthrene scaffold is a privileged structure, forming the core of numerous natural products and pharmacologically active molecules.[1] The strategic synthesis of substituted dihydrophenanthrenes is therefore a critical endeavor, enabling the exploration of structure-activity relationships and the development of novel therapeutics. This guide provides an in-depth comparative analysis of the principal synthetic routes to this important carbocyclic system, offering field-proven insights and detailed experimental protocols to inform your synthetic strategy.

The Classic Approach: Mallory Photocyclization

The Mallory reaction is a cornerstone of phenanthrene synthesis, relying on the photochemical cyclization of a stilbene precursor.[2][3] This method has been extensively studied and remains a widely used tool in the synthetic chemist's arsenal.

Mechanistic Rationale

The reaction proceeds via a 6π-electrocyclization of the cis-stilbene isomer upon UV irradiation to form a transient trans-4a,4b-dihydrophenanthrene intermediate.[2] This intermediate is then oxidized to the aromatic dihydrophenanthrene. The choice of oxidant is critical; while atmospheric oxygen can be used, iodine is a common and effective catalyst for this transformation.[2][4][5][6] The causality behind using an oxidant is to trap the unstable dihydrophenanthrene intermediate, preventing a competing retro-electrocyclization back to the cis-stilbene.[2]

Caption: The Mallory Photocyclization Reaction Pathway.

Experimental Protocol: Synthesis of a Substituted Dihydrophenanthrene

This generalized protocol is based on established literature procedures.[7]

• Reaction Setup: In a quartz reaction vessel, dissolve the substituted stilbene (1.0 eq.) in a suitable solvent (e.g., cyclohexane, benzene) to a concentration of approximately 0.01 M. Add a catalytic amount of iodine (0.1 eq.).

• Degassing (Optional but Recommended): To minimize side reactions, degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Irradiation: While stirring vigorously, irradiate the solution with a high-pressure mercury lamp. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Reaction times can vary from several hours to a few days depending on the substrate.

• Workup: Upon completion, cool the reaction mixture to room temperature. Wash the solution with a saturated aqueous solution of sodium thiosulfate to quench any remaining iodine, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired substituted dihydrophenanthrene.

The Modern Workhorse: Palladium-Catalyzed Intramolecular Heck Reaction

The intramolecular Heck reaction has emerged as a powerful and versatile method for the construction of carbo- and heterocyclic rings, including the dihydrophenanthrene framework.[8][9][10] Its high functional group tolerance and the ability to control stereochemistry make it a highly attractive route.[8]

Mechanistic Rationale

The catalytic cycle begins with the oxidative addition of a palladium(0) species to an aryl or vinyl halide (or triflate) precursor. This is followed by an intramolecular migratory insertion of a tethered alkene into the newly formed palladium-carbon bond. The final step is a β-hydride elimination to afford the cyclized dihydrophenanthrene product and regenerate the palladium(0) catalyst.[1][8] The choice of phosphine ligand is crucial as it influences the stability and reactivity of the palladium catalyst, and can be used to induce asymmetry in the product.[11][12][13]

Sources

• 1. Intramolecular Heck reaction - Wikipedia [en.wikipedia.org]
• 2. Mallory reaction - Wikipedia [en.wikipedia.org]
• 3. Pschorr cyclization - Wikipedia [en.wikipedia.org]
• 4. Breaking the bottleneck: stilbene as a model compound for optimizing 6π e − photocyclization efficiency - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10619D [pubs.rsc.org]
• 5. Photochemical Oxidative Cyclisation of Stilbenes and Stilbenoids—The Mallory-Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of azahelicenes through Mallory reaction of imine precursors: corannulene substrates provide an exception to the rule in oxidative photocycl ... - Chemical Science (RSC Publishing) DOI:10.1039/D0SC06730J [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. espublisher.com [espublisher.com]
• 10. espublisher.com [espublisher.com]
• 11. soc.chim.it [soc.chim.it]
• 12. Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction [organic-chemistry.org]
• 13. macmillan.princeton.edu [macmillan.princeton.edu]

A Senior Application Scientist's Guide to Assessing the Purity of Synthesized 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the meticulous verification of a compound's purity is a cornerstone of scientific rigor and regulatory compliance. This guide provides an in-depth, technical comparison of analytical methodologies for assessing the purity of synthesized 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene, a polysubstituted dihydrophenanthrene derivative with potential applications in medicinal chemistry. As a Senior Application Scientist, my objective is to not only outline protocols but to instill a deeper understanding of the rationale behind methodological choices, ensuring the integrity and reproducibility of your research.

Understanding the Synthetic Landscape and Potential Impurities

A robust purity assessment strategy begins with an understanding of the synthetic route employed to produce 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene. Common synthetic strategies for the dihydrophenanthrene core include intramolecular cyclization reactions such as the Pschorr cyclization, palladium-catalyzed Heck reactions, and modifications of the Ullmann reaction.[2][3][4] Each of these methods carries the potential for specific side reactions and the generation of characteristic impurities.

Potential Impurities Arising from Common Synthetic Routes:

• Incomplete Cyclization: The starting materials for cyclization reactions, such as appropriately substituted stilbene or biphenyl derivatives, may remain if the reaction does not proceed to completion.

• Oxidized Byproducts: The dihydrophenanthrene core can be susceptible to oxidation, leading to the formation of the corresponding phenanthrene derivative. This is a critical impurity to monitor as its aromatic nature can significantly alter biological activity.

• Positional Isomers: During functionalization of the aromatic rings, particularly in electrophilic substitution reactions, the formation of positional isomers with different methoxy group arrangements is a possibility.[5]

• De-alkylation Products: The methoxy groups can be susceptible to cleavage under certain reaction conditions, leading to the formation of hydroxylated impurities.

• Residual Catalysts and Reagents: Depending on the synthetic method, residual palladium, copper, or other reagents may be present in the final product.

The following diagram illustrates a generalized workflow for the synthesis and subsequent purity analysis of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene.

A generalized workflow for the synthesis and purity assessment of the target compound.

A Comparative Analysis of Purity Assessment Techniques

A multi-pronged analytical approach is essential for a comprehensive purity assessment. No single technique can definitively establish the purity of a compound. The following sections compare the utility of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Melting Point Analysis for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

HPLC is an indispensable tool for the quantitative assessment of purity due to its high resolution, sensitivity, and versatility. For a methoxylated dihydrophenanthrene, a reversed-phase HPLC method is typically the most effective.

Experimental Protocol: Reversed-Phase HPLC for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector and a mass spectrometer (MS) is ideal.

• Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient elution using acetonitrile and water (both with 0.1% formic acid for improved peak shape and MS compatibility) is recommended.

  • Gradient Program: Start with a lower concentration of acetonitrile (e.g., 40%) and gradually increase to a high concentration (e.g., 95%) over 20-30 minutes. This will effectively separate compounds with a range of polarities.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the dihydrophenanthrene chromophore (typically in the 250-300 nm range). A PDA detector allows for the acquisition of UV spectra for peak purity analysis. MS detection provides molecular weight information for impurity identification.

• Sample Preparation: Dissolve a precisely weighed amount of the synthesized compound in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration. Filter the sample through a 0.22 µm syringe filter before injection.

Data Interpretation and Comparison:

Parameter	2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene (Expected)	Potential Impurity (e.g., Phenanthrene Analog)
Retention Time	Dependent on the specific method, but will be consistent for the pure compound.	Will have a different retention time, likely shorter for more polar impurities and longer for less polar ones.
Peak Area %	Should be >99% for a highly pure sample.	The sum of all impurity peak areas should be minimal.
UV Spectrum	A characteristic spectrum with specific λmax values.	Will have a different UV spectrum, especially if the chromophore is altered (e.g., in the oxidized phenanthrene).
Mass Spectrum	A clear molecular ion peak corresponding to the expected mass.	Will show molecular ions corresponding to the masses of the impurities.

Causality Behind Experimental Choices:

• Gradient Elution: This is crucial for separating a potentially complex mixture of impurities with varying polarities from the main compound.

• Acidified Mobile Phase: The addition of a small amount of acid like formic acid improves peak shape for many organic compounds by suppressing the ionization of any acidic or basic functional groups. It is also essential for efficient ionization in mass spectrometry.

• PDA and MS Detection: The combination of PDA and MS provides orthogonal data. The PDA confirms the spectral homogeneity of a peak (an indicator of purity), while the MS provides definitive molecular weight information for both the main compound and any co-eluting impurities.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Impurities

For thermally stable and volatile compounds, GC-MS offers excellent separation efficiency and definitive identification through mass spectral fragmentation patterns. 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene should be amenable to GC-MS analysis.

Experimental Protocol: GC-MS for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., a 5% phenyl-methylpolysiloxane column, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is essential for separating compounds with different boiling points. A typical program might start at a lower temperature (e.g., 100 °C), hold for a few minutes, and then ramp up to a high temperature (e.g., 300 °C).

• Injector: Split/splitless injector, typically operated in splitless mode for trace impurity analysis.

• MS Detector: Operated in electron ionization (EI) mode. Data can be acquired in full scan mode to identify unknown impurities or in selected ion monitoring (SIM) mode for enhanced sensitivity when targeting specific impurities.

Data Interpretation and Comparison:

The primary advantage of GC-MS is the detailed structural information provided by the mass spectrum. The fragmentation pattern of the parent compound will be unique and can be compared to library spectra or predicted fragmentation pathways. Impurities will have different retention times and distinct mass spectra.

Expected Fragmentation:

For 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene, fragmentation is likely to involve the loss of methyl groups from the methoxy substituents and cleavage of the dihydrophenanthrene ring. The molecular ion peak should be prominent.

The workflow of a typical GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation and Purity

NMR spectroscopy is unparalleled in its ability to provide detailed structural information and to detect and quantify impurities, often without the need for reference standards for the impurities themselves. Both ¹H and ¹³C NMR are essential.

¹H NMR Analysis:

• Purity Assessment: Integration of the proton signals can be used to determine the relative amounts of the main compound and any proton-containing impurities. The presence of unexpected signals is a clear indication of impurities.

• Structural Confirmation: The chemical shifts, coupling constants, and integration of the proton signals will confirm the structure of the synthesized compound. For 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene, one would expect to see distinct signals for the aromatic protons, the methylene protons of the dihydro bridge, and the methoxy protons.

¹³C NMR Analysis:

• Purity Assessment: The number of signals in the ¹³C NMR spectrum should correspond to the number of unique carbon atoms in the molecule. The presence of additional signals indicates the presence of impurities.

• Structural Confirmation: The chemical shifts of the carbon signals will confirm the carbon skeleton and the positions of the methoxy groups.

Quantitative NMR (qNMR):

For the highest level of accuracy in purity determination, qNMR can be employed. This involves adding a certified internal standard with a known concentration to the sample and comparing the integrals of the analyte and standard signals.

Hypothetical ¹H NMR Data:

Proton Type	Expected Chemical Shift (ppm)	Multiplicity	Integration
Aromatic Protons	6.5 - 7.5	Singlets, Doublets	3H
Methylene Protons (C9, C10)	2.5 - 3.0	Multiplet	4H
Methoxy Protons	3.8 - 4.0	Singlets	15H

Note: Specific chemical shifts will depend on the solvent and the exact electronic environment.

Melting Point Analysis: A Classical and Simple Indicator of Purity

The melting point of a pure crystalline solid is a sharp, well-defined temperature range. Impurities will typically cause a depression and broadening of the melting point range.[6]

Procedure:

A small amount of the crystalline sample is packed into a capillary tube and heated in a calibrated melting point apparatus. The temperature at which the first drop of liquid appears and the temperature at which the entire sample is liquid are recorded as the melting range.

Interpretation:

• Pure Compound: A narrow melting range (typically < 1 °C).

• Impure Compound: A broad and depressed melting range.

While simple and rapid, melting point analysis is not a standalone method for purity determination. It is a good preliminary check and can be used to monitor the progress of purification.

Comparison of Methodologies

Feature	HPLC-UV/MS	GC-MS	NMR Spectroscopy	Melting Point
Quantitative Purity	Excellent	Good	Excellent (qNMR)	Semi-quantitative
Impurity Identification	Good (with MS)	Excellent	Good (structural clues)	Poor
Sensitivity	High	Very High	Moderate	Low
Sample Throughput	High	High	Low	High
Instrumentation Cost	High	High	Very High	Low
Destructive	Yes	Yes	No	Yes

Alternative Compounds and Comparative Purity Assessment

While direct commercial alternatives to 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene may be limited, other dihydrophenanthrene derivatives with different substitution patterns are often studied for similar biological activities. For example, combretastatins, which are stilbene derivatives, are precursors to some phenanthrene structures and are known for their potent anti-cancer properties.[7][8] The purity assessment of these related compounds follows the same principles outlined in this guide. The specific HPLC and GC-MS methods would need to be optimized for the particular analogue, but the underlying strategies for impurity detection and quantification remain the same. The key is to tailor the analytical method to the specific physicochemical properties of the compound of interest.

Conclusion and Recommendations

A comprehensive and self-validating approach to assessing the purity of synthesized 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene is crucial for the integrity of subsequent research.

Recommendations for a Robust Purity Assessment Strategy:

• Primary Quantification: Utilize a validated reversed-phase HPLC-UV method for the primary determination of purity, expressed as area percent.

• Impurity Identification: Couple the HPLC system to a mass spectrometer to obtain molecular weight information for all detected impurities. For volatile impurities, GC-MS is the preferred method for identification based on fragmentation patterns.

• Structural Confirmation and Orthogonal Purity Check: Employ ¹H and ¹³C NMR spectroscopy to confirm the structure of the main component and to detect and identify any structurally related impurities. For definitive quantification, qNMR is the gold standard.

• Preliminary Purity Check: Use melting point analysis as a rapid and simple preliminary check of purity, especially after recrystallization steps. A sharp melting point is a good indicator of high purity.

By integrating these complementary analytical techniques, researchers can confidently establish the purity of their synthesized 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene, ensuring the reliability and reproducibility of their scientific findings.

References

• 1. Dihydrophenanthrenes from medicinal plants of Orchidaceae: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pschorr cyclization - Wikipedia [en.wikipedia.org]
• 3. espublisher.com [espublisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Making sure you're not a bot! [mostwiedzy.pl]
• 6. Rapid Screening of 22 Polycyclic Aromatic Hydrocarbons Residues in Vegetable Oils by Gas Chromatography-Electrostatic Field Orbitrap High Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and evaluation of stilbene and dihydrostilbene derivatives as potential anticancer agents that inhibit tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Final Journey: A Comprehensive Guide to the Safe Disposal of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

Part 1: Hazard Assessment & Regulatory Imperative

The fundamental principle guiding the disposal of any laboratory chemical is a thorough understanding of its potential hazards. In the absence of specific toxicological data for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene, we must infer its characteristics from its parent structures.

• Polycyclic Aromatic Hydrocarbon (PAH) Core: The phenanthrene backbone places this compound in the PAH family.[5] PAHs as a class are known for their potential toxicity and environmental persistence. The parent compound, phenanthrene, is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[6][7] Therefore, it is imperative to treat 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene as an environmentally hazardous substance.[7]

• Methoxy (Ether) Groups: The five methoxy groups are ethers. While this specific compound is not noted for extreme flammability, ethers as a chemical class can pose a fire hazard and, critically, may form explosive peroxides over time, especially when exposed to air and light.[8][9] Containers should be dated upon opening and monitored.[9][10]

Given these characteristics, this compound must be managed as hazardous waste . Disposal into sanitary sewers or regular trash is strictly prohibited.[1][8] All disposal procedures must comply with institutional protocols as well as local and national regulations, such as those established by the Resource Conservation and Recovery Act (RCRA) in the United States.[6][11][12]

Hazard Component	Inferred Hazard Classification	Primary Disposal Consideration	Supporting Source
Dihydrophenanthrene Core	Environmentally Hazardous, Potentially Toxic	Must be collected as hazardous waste; prevent environmental release.	[6][7][13]
Methoxy (Ether) Groups	Potential for Peroxide Formation	Date containers upon opening; do not store for prolonged periods.	[8][9][10]
Overall Compound	Hazardous Waste	Segregate, label, and dispose of via authorized EHS channels.	[1][11]

Part 2: Procedural Guide to Disposal

The following step-by-step protocol ensures a self-validating system of safety and compliance. Each step is designed to mitigate risk and create a clear, auditable trail for waste management.

1. Personal Protective Equipment (PPE): The First Line of Defense

Before handling the compound for disposal, ensure you are wearing appropriate PPE. This is not merely a procedural step but a critical barrier against unforeseen exposure.

• Chemical-resistant gloves (e.g., nitrile). Note that some ethers can permeate nitrile gloves; limit handling time between glove changes.[9]

• Safety goggles or a face shield.

• A lab coat , preferably flame-resistant.[9]

• All handling of the open container should occur within a chemical fume hood to prevent inhalation of any potential aerosols or vapors.[1]

2. Waste Segregation: Preventing Dangerous Reactions

Never mix incompatible waste streams.[1][11] For 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene, waste should be segregated as follows:

• Solid Waste: Collect pure solid compound, contaminated weighing papers, and contaminated PPE (like gloves) in a designated, leak-proof hazardous waste container for solid organic waste. This container must be clearly labeled.[1]

• Liquid Waste: If the compound is in solution, collect it in a designated hazardous waste container for organic liquid waste. The container must be compatible with the solvent used. Note the full chemical name and all components of the solution on the label.[1]

3. Container Management: Secure and Compliant Containment

Proper container management is crucial to prevent leaks, spills, and exposure.

• Use Approved Containers: Only use containers that are chemically compatible, in good condition, and have a secure, leak-proof lid.[10]

• Keep Containers Closed: Waste containers must be kept securely closed at all times, except when actively adding waste.[6][10]

• Labeling is Paramount: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene"), and an indication of its hazards (e.g., "Toxic," "Environmental Hazard").[1]

4. Storage in a Satellite Accumulation Area (SAA)

Designated SAAs are the proper, secure locations for storing hazardous waste within the lab before pickup.

• Store the waste container in a designated SAA, which should be in a secondary containment bin to catch any potential leaks.[1]

• The SAA should be located away from general lab traffic and ignition sources.[8]

5. Arranging for Final Disposal

Laboratory personnel should not transport hazardous waste.

• Schedule a waste pickup with your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][11]

• Follow your institution's specific procedures for requesting a pickup, which often involves an online form detailing the waste.[11]

6. Disposal of Empty Containers

An "empty" container that held a hazardous chemical is still considered hazardous waste until properly decontaminated.[6]

• Triple-Rinsing: To render a container non-hazardous, it must be triple-rinsed.[6]

  • Rinse the container with a suitable solvent that can dissolve the compound.

  • Collect this first rinsate as hazardous liquid waste. For highly toxic chemicals, the first three rinses must be collected.[10]

  • Repeat the rinse two more times, collecting the rinsate each time.[6][10]

• Final Disposal: After triple-rinsing, deface or remove the original labels and the hazardous waste tag. The clean container can then be disposed of according to institutional policy, often with regular glassware.[6]

7. Spill Management

In the event of a spill, immediate and correct action is vital.

• Alert and Isolate: Notify personnel in the immediate area and secure the location.[6]

• Assess the Spill: For a small, manageable spill, and if you are trained and have the appropriate spill kit, you may clean it up. For larger spills, or if you feel unsafe, evacuate the area and contact your institution's EHS or emergency response team immediately.[1][6]

• Cleanup: Use an inert absorbent material (never use combustible materials like sawdust for ethers) to contain the spill.[8] Place the absorbed material in a sealed, labeled hazardous waste container.[8]

Part 3: Visualizing the Disposal Workflow

To ensure clarity, the decision-making process for the disposal of 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene can be visualized as a workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. chembk.com [chembk.com]
• 3. 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene - CD BioSustainable [sustainable-bio.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Phenanthrene | C14H10 | CID 995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. Chemical Waste Management Reference Guide | Environmental Health and Safety [ehs.osu.edu]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. Fact sheet: Phenanthrene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]

A Researcher's Guide to Handling 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene: A Precautionary Approach to Personal Protective Equipment and Disposal

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene. In the realm of novel chemical entities, comprehensive safety data is often scarce. This document is structured around the precautionary principle, deriving safety protocols from an analysis of the compound's core chemical structure and related molecules to ensure the highest degree of protection.

Hazard Assessment: An Inferred Profile

• Core Structure Hazards (Phenanthrene): Phenanthrene, the parent polycyclic aromatic hydrocarbon (PAH), is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] It is a solid at room temperature, presenting a potential inhalation hazard as a dust.[1][2] The 9,10-dihydrophenanthrene core is also recognized as an environmental hazard.[3]

• Influence of Methoxy Substituents: The five methoxy groups on the phenanthrene ring significantly alter the molecule's electronic properties and potential biological activity. Studies on other substituted phenanthrenes have demonstrated that such modifications can lead to cytotoxic effects against various cancer cell lines.[4][5] This suggests that 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene should be treated as a potentially bioactive and toxic substance.

Based on this analysis, the compound should be handled as, at a minimum, acutely toxic if ingested, a skin and eye irritant, and an environmental hazard. The primary routes of exposure in a laboratory setting are inhalation of airborne particles, dermal contact, and accidental ingestion.

Inferred Hazard	Basis of Assessment	Primary Route of Exposure
Acute Oral Toxicity	Parent phenanthrene structure is harmful if swallowed.	Ingestion
Skin & Eye Irritation	A common characteristic of complex organic molecules; assumed in the absence of specific data.[6][7]	Dermal, Ocular
Respiratory Hazard	Potential for fine powder to become airborne during handling.	Inhalation
Potential Cytotoxicity	Related methoxy- and hydroxy-substituted phenanthrenes exhibit cytotoxic properties.[4][5]	All routes
Aquatic Toxicity	Parent phenanthrene and dihydrophenanthrene structures are very toxic to aquatic life.[3]	Environmental Release

Personal Protective Equipment (PPE): A Multi-Barrier Defense

A multi-layered PPE strategy is essential to minimize exposure. The selection process should not be a static checklist but a dynamic response to the specific procedures being performed. All operations involving this compound must be conducted within a certified chemical fume hood.

Caption: PPE selection workflow for handling 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene.

Detailed PPE Specifications:

• Eye and Face Protection: At a minimum, chemical splash goggles that provide a complete seal around the eyes are mandatory.[8] For procedures involving larger quantities (>1 gram) or with a higher risk of splashing, a face shield should be worn in addition to goggles.[9]

• Hand Protection: Double-gloving is required. Use nitrile gloves as the standard for their good dexterity and protection against incidental contact with solids and many solvents.[10] For prolonged handling or when working with solutions, consult a glove compatibility chart for the specific solvent being used. Neoprene and Butyl rubber gloves offer broader resistance to many organic solvents.[8][11]

• Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[10] For operations with significant splash potential, supplement the lab coat with a chemical-resistant apron.

• Respiratory Protection: All work with the solid compound or its solutions should be performed inside a certified chemical fume hood to prevent inhalation. If, under rare emergency circumstances such as a large spill, a respirator is needed, use a full-face respirator with combination P100 (particulate) and organic vapor cartridges.

Operational Plan: Safe Handling Protocols

Adherence to a strict operational workflow is critical for safety.

A. Pre-Handling Checklist:

• Verify the chemical fume hood has a current certification and is functioning correctly.

• Don all required PPE as outlined in Section 2.

• Designate a specific, uncluttered area within the fume hood for the procedure.

• Ensure a chemical spill kit is accessible.

• Prepare and label all necessary glassware and waste containers in advance.

B. Weighing the Solid Compound:

• Perform all weighing operations on a draft shield or inside the fume hood.

• Use a micro-spatula to gently transfer the powder. Avoid any scooping actions that could generate dust.

• Tap the spatula gently on the side of the receiving vessel rather than shaking powder from it.

• Clean the spatula with a solvent-moistened wipe immediately after use, disposing of the wipe in the solid hazardous waste container.

C. Solution Preparation:

• Place the vessel containing the weighed solid in the center of the fume hood sash.

• Slowly add the desired solvent, directing the stream to the side of the vessel to avoid splashing.

• If sonication or heating is required, ensure the equipment is placed within secondary containment inside the fume hood.

Emergency Procedures: Spill and Exposure

A. Spill Response (Solid Powder < 1 gram):

• Alert & Isolate: Alert personnel in the immediate vicinity and restrict access to the area.

• Decontaminate: Gently cover the spill with absorbent pads moistened with water to prevent the powder from becoming airborne. Do not dry sweep.

• Collect: Carefully wipe the area from the outside-in with the damp pads.

• Dispose: Place all used absorbent materials and contaminated PPE into a sealed, labeled hazardous solid waste container.

• Clean: Wash the area with soap and water.

For larger spills, evacuate the area, close the doors, and contact your institution's Environmental Health & Safety (EHS) department immediately.

B. Personnel Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[6]

• Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station for at least 15 minutes, holding the eyelids open.[6]

• Inhalation: Move the affected person to fresh air.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.

In all cases of exposure, seek immediate medical attention and provide the medical team with as much information about the compound as possible.

Disposal Plan: A Life-Cycle Approach to Waste

All materials that come into contact with 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene must be treated as hazardous waste.[12][13] Improper disposal can lead to environmental contamination, given the high aquatic toxicity of the parent phenanthrene structure.

Caption: Waste segregation workflow for 2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene.

Step-by-Step Disposal Protocol:

• Solid Waste:

  • Collect unused or waste solid compound, contaminated gloves, weigh papers, and spill cleanup materials in a designated, robust container with a secure lid.[12]

  • The container must be clearly labeled "Hazardous Waste" with the full chemical name: "2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene".

• Liquid Waste:

  • Collect all solutions containing the compound in a chemically compatible, leak-proof container designated for flammable or organic liquid waste.[12]

  • Do not mix with incompatible waste streams (e.g., acids, bases, oxidizers).

  • Label the container "Hazardous Waste" and list all chemical components by percentage, including solvents.

• Empty Containers:

  • Any "empty" container that held the pure compound is still considered hazardous waste.[13]

  • To render the container non-hazardous, it must be triple-rinsed with a suitable solvent.[13]

  • Collect all three portions of the rinsate as hazardous liquid waste.[13] After rinsing, deface the original label and dispose of the container according to institutional policy.

• Storage and Disposal:

  • Keep all waste containers securely closed when not in use.[12]

  • Store the labeled containers in a designated Satellite Accumulation Area within the laboratory.

  • Arrange for waste collection through your institution's EHS department. Do not dispose of any material down the drain or in the regular trash.[12]

References

• University of California, Riverside. Personal Protective Equipment (PPE). Available from: [Link]

• San Jose State University. Personal Protective Equipment: Hands. (2024-05-10). Available from: [Link]

• MCR Safety. Understanding Solvents and PPE for Chemical Safety. (2025-04-08). Available from: [Link]

• National Institutes of Health, PubChem. Phenanthrene. Available from: [Link]

• Allan Chemical Corporation. How to Choose PPE for Chemical Work. (2025-10-23). Available from: [Link]

• ChemTalk. Lab Safety Equipment & PPE. Available from: [Link]

• ACG Publications. Methoxyphenanthrenes: synthesis and structure analysis. (2023-06-27). Available from: [Link]

• Government of Canada. Fact sheet: Phenanthrene. Available from: [Link]

• CD BioSustainable. 2,3,4,6,7-Pentamethoxy-9,10-dihydrophenanthrene. Available from: [Link]

• PubMed. Synthesis of phenanthridinones from N-methoxybenzamides and arenes by multiple palladium-catalyzed C-H activation steps at room temperature. (2011-10-10). Available from: [Link]

• National Institutes of Health. Developmental toxicity of alkylated PAHs and substituted phenanthrenes: Structural nuances drive diverse toxicity and AHR activation. Available from: [Link]

• National Institutes of Health, PubMed Central. Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis. Available from: [Link]

• National Institutes of Health, PubMed Central. Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum. Available from: [Link]

• Wikipedia. Dextromethorphan. Available from: [Link]

• AMiner. Preparation of Phenanthrenes from Ortho-Amino-biphenyls and Alkynes Via Base-Promoted Homolytic Aromatic Substitution. Available from: [Link]

Sources

• 1. Phenanthrene | C14H10 | CID 995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fact sheet: Phenanthrene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 3. echemi.com [echemi.com]
• 4. Cytotoxic Phenanthrenequinones and 9,10-Dihydrophenanthrenes from Calanthe arisanensis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxic Phenanthrene, Dihydrophenanthrene, and Dihydrostilbene Derivatives and Other Aromatic Compounds from Combretum laxum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. mcrsafety.com [mcrsafety.com]
• 9. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 10. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 11. sjsu.edu [sjsu.edu]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]